4-(4-Octylcyclohexyl)phenol

• CAS: 116794-14-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis, Properties, and Applications of 4-(4-Octylcyclohexyl)phenol

A Note on the Subject Compound: 4-(4-Octylcyclohexyl)phenol is a member of the 4-(trans-4-alkylcyclohexyl)phenol family, a class of compounds recognized for their utility as intermediates in the synthesis of liquid crystals and as potential biologically active molecules. Direct experimental data for the octyl derivative is not extensively reported in publicly accessible literature. This guide, therefore, leverages established chemical principles and data from closely related analogs—including the propyl, butyl, and pentyl derivatives, as well as 4-n-octylphenol—to present a comprehensive and scientifically grounded overview. The protocols and characterization data provided are based on established methodologies and expert interpretation, designed to empower researchers in their exploration of this and similar chemical entities.

Core Chemical Properties and Physical Data

4-(4-Octylcyclohexyl)phenol possesses a molecular structure that imparts a unique combination of properties. The rigid phenol and cyclohexyl rings provide a stable core, while the flexible n-octyl chain introduces lipophilicity and influences intermolecular interactions. The phenolic hydroxyl group is a key site for chemical reactivity and a hydrogen bond donor, significantly impacting the molecule's physical and biological properties.

The trans stereoisomer is generally the most stable and is the primary focus in applications such as liquid crystals due to its linear molecular shape, which is conducive to forming ordered mesophases.

Table 1: Physicochemical Properties of 4-(4-Octylcyclohexyl)phenol and Related Analogs

Property	4-(4-Octylcyclohexyl)phenol (Predicted)	4-(trans-4-Butylcyclohexyl)phenol[1]	4-n-Octylphenol
Molecular Formula	C₂₀H₃₂O	C₁₆H₂₄O	C₁₄H₂₂O
Molecular Weight	288.47 g/mol	232.37 g/mol	206.32 g/mol
Physical Form	Solid	Solid	White Solid
Melting Point	Not available	Not available	44-45 °C
Boiling Point	> 350 °C at 760 mmHg	354.8 °C at 760 mmHg[1]	150 °C at 4 mmHg
Density	~0.96 g/cm³	Not available	0.961 g/mL at 25 °C
Solubility	Insoluble in water; soluble in organic solvents.	Not available	Insoluble in water
CAS Number	Not assigned	88581-00-4	1806-26-4

Synthesis and Purification

The synthesis of 4-(4-octylcyclohexyl)phenol can be approached through several established organic chemistry transformations. A robust and logical pathway involves the Friedel-Crafts acylation of a protected phenol with a cyclohexyl-containing acyl chloride, followed by reduction and deprotection. This method provides good control over the regiochemistry, ensuring the para-substitution pattern.

Proposed Synthesis Workflow

The following multi-step protocol is a proposed route based on well-established reactions for analogous compounds.

Caption: Proposed synthetic workflow for 4-(4-Octylcyclohexyl)phenol.

Detailed Experimental Protocol

Causality Behind Experimental Choices:

• Anisole as Starting Material: The methoxy group on anisole is an ortho, para-director and activating, favoring the desired para-acylation. More importantly, it serves as a robust protecting group for the phenol, which would otherwise react with the Lewis acid catalyst.

• Friedel-Crafts Acylation: This classic C-C bond-forming reaction is highly effective for installing the acyl group onto the aromatic ring. Using an acyl chloride and a strong Lewis acid like AlCl₃ ensures efficient reaction.

• Clemmensen/Wolff-Kishner or Silane Reduction: The choice of reduction method for the ketone is critical. A Clemmensen (Zn(Hg), HCl) or Wolff-Kishner (H₂NNH₂, KOH) reduction would be effective. However, a milder method using triethylsilane and trifluoroacetic acid is often preferred for its compatibility with other functional groups and simpler workup.

• Demethylation with BBr₃: Boron tribromide (BBr₃) is a highly effective and common reagent for the cleavage of aryl methyl ethers to yield the corresponding phenol.

Step 1: Friedel-Crafts Acylation - Synthesis of 4-(4-Octylcyclohexanoyl)anisole

• To a flame-dried, three-necked flask under a nitrogen atmosphere, add anhydrous dichloromethane (DCM).

• Cool the flask to 0°C in an ice bath. Carefully add anhydrous aluminum chloride (AlCl₃) (1.2 equivalents) in portions.

• In a separate flask, dissolve 4-octylcyclohexanecarbonyl chloride (1.0 equivalent) in anhydrous DCM.

• Add the acyl chloride solution dropwise to the stirred AlCl₃ suspension at 0°C.

• After the addition is complete, add anisole (1.1 equivalents) dropwise, maintaining the temperature at 0°C.

• Allow the reaction to warm to room temperature and stir for 12-18 hours, monitoring by Thin Layer Chromatography (TLC).

• Upon completion, slowly pour the reaction mixture into a beaker of crushed ice and concentrated HCl.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude ketone.

Step 2: Reduction of the Ketone

• Dissolve the crude 4-(4-octylcyclohexanoyl)anisole from Step 1 in trifluoroacetic acid (TFA).

• Add triethylsilane (2.0-3.0 equivalents) dropwise to the solution.

• Stir the reaction at room temperature for 2-4 hours until the reaction is complete (monitored by TLC).

• Carefully neutralize the reaction by pouring it into a saturated sodium bicarbonate solution.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

Step 3: Demethylation to Yield 4-(4-Octylcyclohexyl)phenol

• Dissolve the product from Step 2 in anhydrous DCM and cool to -78°C (dry ice/acetone bath) under a nitrogen atmosphere.

• Add a solution of boron tribromide (BBr₃) (1.5 equivalents) in DCM dropwise.

• After addition, allow the reaction to slowly warm to room temperature and stir for 3-5 hours.

• Cool the reaction to 0°C and quench by the slow addition of water, followed by 1M HCl.

• Extract the product with DCM, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

Step 4: Purification

• Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

• Combine the product-containing fractions and remove the solvent under reduced pressure.

• If necessary, further purify the product by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) to yield pure 4-(4-octylcyclohexyl)phenol.

Spectroscopic Characterization (Predicted)

The structural features of 4-(4-octylcyclohexyl)phenol give rise to a predictable spectroscopic signature. The following interpretations are based on the analysis of analogs such as 4-cyclohexylphenol and 4-n-octylphenol[2][3].

Table 2: Predicted Spectroscopic Data for 4-(4-Octylcyclohexyl)phenol

Technique	Expected Features
¹H NMR	~6.8-7.2 ppm: AA'BB' system for the para-substituted benzene ring (2 doublets, 4H).~4.5-5.5 ppm: Broad singlet for the phenolic -OH proton (1H).~2.4-2.6 ppm: Multiplet for the benzylic proton on the cyclohexane ring (1H).~0.8-1.9 ppm: A complex series of broad multiplets corresponding to the protons of the octyl chain and the cyclohexane ring (~33H).
¹³C NMR	~154-156 ppm: C-OH of the phenol.~128-130 ppm: Aromatic C-H ortho to the cyclohexyl group.~115-117 ppm: Aromatic C-H ortho to the -OH group.~135-140 ppm: Aromatic C-cyclohexyl.~20-45 ppm: Multiple signals for the carbons of the cyclohexane ring and the octyl chain.
IR Spectroscopy	~3200-3500 cm⁻¹: Strong, broad O-H stretch (phenolic).~2850-2950 cm⁻¹: Strong C-H stretches (aliphatic).~1500-1600 cm⁻¹: C=C stretches (aromatic).~1200-1250 cm⁻¹: C-O stretch (phenol).~820-840 cm⁻¹: C-H bend (para-disubstituted aromatic).
Mass Spectrometry (EI)	Molecular Ion (M⁺): m/z = 288.Key Fragments: Loss of the octyl chain, benzylic cleavage at the cyclohexyl ring, and fragments characteristic of a phenol (e.g., m/z 107).

Applications and Biological Activity

Intermediate for Liquid Crystal Synthesis

The primary application for compounds of the 4-(trans-4-alkylcyclohexyl)phenol class is as key intermediates in the synthesis of liquid crystal materials. The rigid core (phenyl and cyclohexyl groups) and the flexible alkyl tail are characteristic features of calamitic (rod-like) mesogens, which are essential components of liquid crystal displays (LCDs). The terminal phenolic hydroxyl group provides a convenient handle for further chemical modification, such as esterification or etherification, to build more complex liquid crystal molecules with specific dielectric anisotropies and clearing points.

Potential in Drug Development and Biological Activity

Phenolic compounds are prevalent in medicinal chemistry. While no specific drug development programs involving 4-(4-octylcyclohexyl)phenol are publicly documented, its structural similarity to other biologically active phenols warrants investigation.

Of particular note is the known endocrine-disrupting activity of related compounds like 4-n-octylphenol and 4-nonylphenol. These compounds are classified as xenoestrogens, meaning they can mimic the effects of estrogen in the body by binding to estrogen receptors (ERs), particularly ERα. This interaction can trigger downstream signaling pathways normally regulated by estradiol.

Estrogen Receptor Signaling Pathway: The binding of a xenoestrogen like 4-octylphenol to membrane-associated estrogen receptors can initiate rapid, non-genomic signaling cascades. One of the key pathways activated is the mitogen-activated protein kinase (MAPK) pathway, specifically involving Extracellular signal-Regulated Kinases (ERK).

Caption: Simplified non-genomic estrogen receptor signaling cascade activated by xenoestrogenic alkylphenols.

This activation of ERK signaling can lead to various cellular responses, including cell proliferation.[1] Studies have shown that the estrogenic activity of 4-alkylphenols increases with the length of the alkyl chain, suggesting that 4-(4-octylcyclohexyl)phenol could exhibit potent activity.[2] This property makes it a compound of interest for toxicological studies and a potential scaffold for developing receptor-modulating drugs, although its inherent endocrine-disrupting properties would need to be carefully considered and likely engineered out for therapeutic applications.

Safety and Handling

Based on safety data for analogous compounds like 4-n-octylphenol and other substituted phenols, 4-(4-octylcyclohexyl)phenol should be handled with care.

• Hazards: Expected to be harmful if swallowed and may cause skin and serious eye irritation or damage.[1][4]

• Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid generating dust. Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

• Storage: Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

• Disposal: Dispose of in accordance with local, state, and federal regulations for chemical waste.

References

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• Li, Y., Wang, Y., Han, X., & Wang, L. (2008). 4-Alkylphenols and related chemicals show similar effect on the function of human and rat estrogen receptor alpha in reporter gene assay. Toxicology in Vitro, 22(2), 421-427.

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Authored by Gemini, Senior Application Scientist

An In-depth Technical Guide to the Synthesis of 4-(4-Octylcyclohexyl)phenol

Introduction: The Significance of 4-(4-Octylcyclohexyl)phenol

4-(4-Octylcyclohexyl)phenol and its derivatives are crucial compounds in the field of materials science, particularly as key intermediates in the synthesis of liquid crystal monomers.[1] Their unique molecular structure, featuring a rigid cyclohexyl-phenyl core and a flexible octyl chain, imparts the specific mesogenic properties required for applications in display technologies and other advanced optical materials. The synthesis of these molecules with high purity and stereochemical control is paramount for achieving the desired performance characteristics.

This guide provides a comprehensive overview of the primary synthetic pathways to 4-(4-octylcyclohexyl)phenol, designed for researchers, chemists, and professionals in drug development and materials science. We will delve into the mechanistic underpinnings of each route, offer field-proven insights into experimental choices, and provide detailed protocols to ensure reproducibility and success.

Retrosynthetic Analysis: Deconstructing the Target Molecule

A logical approach to designing a synthesis begins with retrosynthesis. By conceptually breaking down the target molecule, we can identify potential starting materials and key bond-forming reactions. For 4-(4-octylcyclohexyl)phenol, two primary disconnections are most logical:

• C-C Bond Disconnection: Breaking the bond between the cyclohexyl ring and the phenyl ring. This suggests a coupling reaction, such as a Friedel-Crafts alkylation or acylation, as the key step.

• C-O Bond Disconnection: While seemingly simple, this disconnection (implying the direct formation of the phenol) is often less practical than incorporating the hydroxyl group early in the synthesis, often in a protected form.

The following diagram illustrates the most viable retrosynthetic approach, focusing on a Friedel-Crafts strategy.

Caption: Retrosynthetic analysis of 4-(4-Octylcyclohexyl)phenol.

Primary Synthetic Pathway: The Friedel-Crafts Acylation Route

This is often the most reliable and scalable method. It involves three key transformations: Friedel-Crafts acylation to form the carbon skeleton, reduction of the resulting ketone, and deprotection to reveal the final phenol. Using a protected phenol, such as anisole (methoxybenzene), is crucial to prevent undesired side reactions with the Lewis acid catalyst.

Step 1: Friedel-Crafts Acylation of Cyclohexylbenzene

The core of this synthesis is an electrophilic aromatic substitution where an acyl group is attached to an aromatic ring.[2][3] The reaction between cyclohexylbenzene and octanoyl chloride, catalyzed by a strong Lewis acid like aluminum chloride (AlCl₃), forms the key ketone intermediate.[4][5]

Causality Behind Experimental Choices:

• Reactant Choice: Cyclohexylbenzene is used as the starting arene. Alternatively, one could start with phenol and cyclohexanol to first synthesize 4-cyclohexylphenol, but this can lead to ortho/para mixtures and is often less selective.[6][7]

• Catalyst: Aluminum chloride is a powerful Lewis acid that complexes with the acyl chloride to generate a highly electrophilic acylium ion, which is the active agent in the substitution.[2][5]

• Reaction Conditions: The reaction is typically performed in a non-polar solvent like dichloromethane or carbon disulfide at low temperatures to control reactivity and prevent side reactions.

Caption: Workflow for Friedel-Crafts Acylation.

Step 2: Clemmensen Reduction of the Aryl Ketone

To obtain the desired octyl chain, the carbonyl group of the ketone intermediate must be reduced to a methylene (-CH₂-) group. The Clemmensen reduction is an effective method for this transformation, especially for aryl ketones.[8] It utilizes zinc amalgam (Zn(Hg)) in concentrated hydrochloric acid.[8][9]

Causality Behind Experimental Choices:

• Reduction Method: The Clemmensen reduction is performed under strongly acidic conditions.[10][11] An alternative, the Wolff-Kishner reduction, uses strongly basic conditions (hydrazine and KOH) and would be unsuitable if other acid-sensitive groups were present.[11] For this specific intermediate, the Clemmensen method is robust and efficient.[9]

• Reagents: The zinc amalgam provides a source of electrons for the reduction, and the concentrated HCl protonates the carbonyl oxygen, facilitating the reaction.[8]

Step 3: Demethylation to Yield the Phenol

If starting with a protected phenol like anisole, the final step is to cleave the methyl ether to reveal the hydroxyl group. This is commonly achieved using strong reagents like boron tribromide (BBr₃) or hydrobromic acid (HBr).

Causality Behind Experimental Choices:

• Deprotection Agent: Boron tribromide is a powerful Lewis acid that effectively cleaves aryl methyl ethers at low temperatures. A detailed procedure for a similar demethylation is available.[12]

Alternative Synthetic Approaches

While the Friedel-Crafts acylation route is common, other strategies exist, each with its own set of advantages and challenges.

• Direct Alkylation of Phenol: This involves reacting phenol with 4-octylcyclohexanol in the presence of an acid catalyst.[6][7]

  • Pros: Potentially fewer steps.

  • Cons: Often results in a mixture of ortho and para isomers, which can be difficult to separate. The reaction can also be prone to polyalkylation.

• Grignard Reaction: This approach involves the coupling of an organomagnesium compound with a suitable electrophile. For instance, 4-bromocyclohexylbenzene could be converted to its Grignard reagent and then reacted with octanal, followed by dehydration and hydrogenation. A patent describes a multi-step process involving a Grignard reagent coupling with a ketone.[13]

  • Pros: A powerful C-C bond-forming reaction.[14][15]

  • Cons: Requires strictly anhydrous conditions and can involve more steps than the Friedel-Crafts route.[14]

• Suzuki Coupling: This palladium-catalyzed cross-coupling reaction could theoretically be used to couple a boronic acid derivative of one fragment with a halide of the other.[16][17][18] For example, 4-methoxyphenylboronic acid could be coupled with 1-bromo-4-octylcyclohexane.

  • Pros: High functional group tolerance and generally good yields.

  • Cons: Requires specialized catalysts and precursors (boronic acids) that may not be readily available.[19]

Data Summary: Comparison of Synthetic Pathways

Pathway	Key Reactions	Advantages	Disadvantages	Typical Yield Range
Friedel-Crafts Acylation	Friedel-Crafts Acylation, Clemmensen Reduction	High regioselectivity for the para product, reliable, scalable.	Requires strong acids and Lewis acids, multi-step process.	60-80% (overall)
Direct Alkylation	Friedel-Crafts Alkylation	Fewer steps, uses readily available starting materials.	Poor regioselectivity (ortho/para mixture), risk of polyalkylation.	30-50% (of desired isomer)
Grignard Reaction	Grignard Reagent Formation, Nucleophilic Addition	Versatile for C-C bond formation.	Requires strict anhydrous conditions, often multi-step, potential for side reactions.	40-60% (overall)
Suzuki Coupling	Palladium-Catalyzed Cross-Coupling	High functional group tolerance, mild conditions.	Requires synthesis of specific boronic acid/ester precursors, catalyst cost.	50-75% (coupling step)

Experimental Protocols

Protocol 1: Synthesis of 4-(4-Octanoylcyclohexyl)anisole via Friedel-Crafts Acylation

Materials:

• 4-Cyclohexylanisole

• Octanoyl chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Dichloromethane (DCM)

• Hydrochloric acid (1M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a flame-dried, three-necked flask under a nitrogen atmosphere, add anhydrous AlCl₃ (1.2 equivalents) and anhydrous DCM.

• Cool the suspension to 0°C in an ice bath.

• In a separate flask, dissolve 4-cyclohexylanisole (1.0 equivalent) and octanoyl chloride (1.1 equivalents) in anhydrous DCM.

• Add the solution from step 3 dropwise to the AlCl₃ suspension over 30 minutes, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Upon completion, carefully pour the reaction mixture into a beaker of crushed ice and 1M HCl to quench the reaction and decompose the aluminum complex.

• Transfer the mixture to a separatory funnel, separate the organic layer, and wash successively with 1M HCl, water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to obtain pure 4-(4-octanoylcyclohexyl)anisole.

Protocol 2: Clemmensen Reduction to 4-(4-Octylcyclohexyl)anisole

Materials:

• 4-(4-Octanoylcyclohexyl)anisole

• Zinc amalgam (Zn(Hg))

• Concentrated Hydrochloric Acid (HCl)

• Toluene

Procedure:

• Prepare zinc amalgam by stirring zinc dust with a 5% mercury(II) chloride solution for 10 minutes, then decanting the solution and washing the solid with water.

• In a round-bottom flask equipped with a reflux condenser, add the 4-(4-octanoylcyclohexyl)anisole, toluene, and the freshly prepared zinc amalgam.

• Add concentrated HCl portion-wise through the condenser. An exothermic reaction should commence.

• Heat the mixture to reflux for 8-12 hours. Add more concentrated HCl periodically to maintain the acidic conditions.

• After cooling, decant the liquid from the remaining zinc. Dilute the mixture with water and extract with diethyl ether or toluene.

• Wash the combined organic extracts with water and brine, then dry over anhydrous sodium sulfate.

• Filter and evaporate the solvent to yield 4-(4-octylcyclohexyl)anisole, which can be purified further if necessary.

Conclusion

The synthesis of 4-(4-octylcyclohexyl)phenol is most effectively achieved through a multi-step sequence involving Friedel-Crafts acylation of a protected phenol, followed by a robust ketone reduction. This pathway offers superior control over regioselectivity, leading to higher yields of the desired para-substituted product compared to direct alkylation methods. While alternative routes like Grignard or Suzuki couplings are viable, the Friedel-Crafts approach remains the most practical and scalable for laboratory and industrial applications, balancing efficiency, cost, and control. Careful execution of each step, particularly the anhydrous conditions required for the acylation and the vigorous nature of the reduction, is critical for success.

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Navigating the Chemical Space of 4-(4-Octylcyclohexyl)phenol: Identification, Synthesis, and Applications in Advanced Materials

Executive Summary

In the development of advanced materials, particularly nematic liquid crystals (LCs) and specialty polymers, the 4-(trans-4-alkylcyclohexyl)phenol family serves as a foundational building block. While shorter-chain homologs are ubiquitous in commercial catalogs, 4-(4-octylcyclohexyl)phenol (Formula: C₂₀H₃₂O) occupies a more specialized niche. This whitepaper provides an authoritative guide to resolving its chemical identity, understanding its structural mechanics, and executing a self-validating synthetic protocol for its isolation.

CAS Number Resolution & Homologous Series Analysis

A common hurdle in materials science is the "dark chemical space" of long-chain homologs. While the exact Chemical Abstracts Service (CAS) registry number for the specific octyl variant is often unassigned in open-access databases (typically synthesized on-demand or covered under generic Markush structures in patents), its identity can be triangulated through its well-documented homologous series.

The rigidity of the cyclohexyl and phenol groups promotes the formation of nematic liquid crystals, while the length of the alkyl chain directly dictates the compound's fluidity, viscosity, and response speed (1)[1]. As the chain extends to eight carbons (octyl), the molecule achieves extreme lipophilicity, making it ideal for broadening the nematic phase temperature range.

Quantitative Data: The 4-(trans-4-Alkylcyclohexyl)phenol Series

To contextualize the octyl derivative, we summarize the established data for its adjacent homologs (2)[2]:

Alkyl Chain Length	Chemical Name	CAS Number	Molecular Formula	Primary Application
C3 (Propyl)	4-(trans-4-Propylcyclohexyl)phenol	81936-33-6	C₁₅H₂₂O	LC Intermediate
C5 (Pentyl)	4-(trans-4-Pentylcyclohexyl)phenol	82575-69-7	C₁₇H₂₆O	LC Intermediate
C7 (Heptyl)	4-(trans-4-Heptylcyclohexyl)phenol	90525-37-4	C₁₉H₃₀O	LC Intermediate
C8 (Octyl)	4-(trans-4-Octylcyclohexyl)phenol	Custom Synthesis	C₂₀H₃₂O	LC / Polymer Synthesis

Mechanistic Design & Structural Properties

The architecture of 4-(4-octylcyclohexyl)phenol relies on three distinct structural domains, each serving a specific mechanistic purpose:

• The Phenolic Headgroup: Acts as a reactive handle. It can undergo esterification or etherification to form polymerizable monomers, such as acrylates, which are essential for synthesizing side-chain liquid crystal polymers (3)[3].

• The trans-1,4-Cyclohexylene Core: Provides necessary structural anisotropy. The inherent flexibility of the cyclohexane ring, specifically its ability to lock into a diequatorial chair conformation, dictates the biological and physical activity of the molecule (4)[4].

• The Octyl Tail: A highly flexible, non-polar aliphatic chain that disrupts crystalline packing just enough to lower the melting point, thereby stabilizing the mesophase (liquid crystal state) over a wider temperature gradient.

Self-Validating Synthetic Protocol

To synthesize 4-(trans-4-octylcyclohexyl)phenol, a robust four-step pathway is required. This protocol is designed with built-in In-Process Controls (IPCs) to ensure the system is self-validating at every stage.

Step 1: Grignard Addition (Nucleophilic Attack)

• Objective: Form the carbon-carbon bond between the aromatic ring and the cyclohexyl core.

• Procedure: In an oven-dried flask under N₂, activate Mg turnings (1.1 eq) with a crystal of iodine. Add a solution of 4-bromoanisole (1.0 eq) in anhydrous THF dropwise. Once the Grignard reagent is formed, cool to 0 °C and add 4-octylcyclohexanone (1.0 eq) in THF.

• Causality: 4-bromoanisole is explicitly chosen over 4-bromophenol because an unprotected acidic phenolic proton would instantly quench the Grignard reagent. The methoxy group acts as a robust protecting group.

• Validation (IPC): TLC (Hexane:EtOAc 8:2) to confirm the complete consumption of 4-octylcyclohexanone. GC-MS will confirm the mass of the tertiary alcohol intermediate.

Step 2: Acid-Catalyzed Dehydration

• Objective: Remove the hydroxyl group to form a double bond, preparing the ring for stereoselective reduction.

• Procedure: Dissolve the crude tertiary alcohol in toluene. Add a catalytic amount of p-toluenesulfonic acid (pTSA, 0.05 eq). Reflux under a Dean-Stark trap until water evolution ceases.

• Causality: pTSA provides the necessary protonation of the alcohol to form a stable tertiary carbocation, which rapidly eliminates a proton to form the thermodynamically favored alkene.

• Validation (IPC): ¹H NMR to observe the appearance of the vinylic proton (~5.5–6.0 ppm).

Step 3: Stereoselective Catalytic Hydrogenation

• Objective: Reduce the alkene and establish the trans-1,4-disubstituted cyclohexane stereocenter.

• Procedure: Transfer the alkene to a Parr hydrogenator. Add 10% Pd/C (5 wt%) and ethyl acetate. Pressurize with H₂ (50 psi) and agitate at room temperature for 12 hours. Filter through Celite. Recrystallize the crude product from ethanol.

• Causality: Hydrogenation over Pd/C typically yields a kinetic mixture of cis and trans isomers. Because the trans isomer (where both bulky groups are equatorial) is thermodynamically more stable and packs more efficiently, selective crystallization isolates the desired trans geometry critical for LC alignment.

• Validation (IPC): Differential Scanning Calorimetry (DSC) to confirm a single, sharp melting point indicative of absolute stereopurity.

Step 4: Demethylation (Ether Cleavage)

• Objective: Unmask the phenol group to yield the final product.

• Procedure: Dissolve the trans-1-(4-methoxyphenyl)-4-octylcyclohexane in anhydrous DCM. Cool to -78 °C. Add Boron tribromide (BBr₃, 1.5 eq) dropwise. Allow the reaction to warm to room temperature overnight. Quench carefully with ice water, extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate.

• Causality: BBr₃ is a strong Lewis acid that selectively coordinates to the ethereal oxygen, facilitating the cleavage of the methyl-oxygen bond via bromide attack without disrupting the alkylcyclohexyl carbon-carbon framework.

• Validation (IPC): LC-MS confirming the final exact mass (C₂₀H₃₂O, [M-H]⁻ = 287.2 m/z).

Workflow Visualization

Fig 1. Self-validating synthetic workflow for 4-(trans-4-octylcyclohexyl)phenol.

Conclusion

While 4-(4-octylcyclohexyl)phenol may lack the ubiquitous indexing of its shorter-chain counterparts, its synthesis is highly predictable and relies on established organometallic and stereoselective principles. By utilizing a Grignard-addition/demethylation pathway, researchers can reliably access this compound to exploit its extreme lipophilicity and structural rigidity in the next generation of liquid crystal displays and functional polymers.

References

• Title: Phenol Series Source: Hong Jin Chemicals URL: [Link]

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• 4. Cyclohexanecarboxylic acid, 4-octyl- | 38792-95-9 | Benchchem [benchchem.com]

4-(4-Octylcyclohexyl)phenol: Molecular Structure, Isomerism, and Applications in Advanced Mesogenic Materials

Executive Summary

4-(4-Octylcyclohexyl)phenol (4-OCP) is a highly specialized organic intermediate utilized predominantly in the design and synthesis of advanced liquid crystal (LC) materials[1]. Characterized by a central cyclohexane ring bridging a hydrophobic octyl chain and a polar phenolic headgroup, its physical properties are heavily dictated by its stereochemistry. This whitepaper provides a comprehensive technical analysis of 4-OCP, focusing on the causality behind its isomeric behavior, step-by-step synthetic enrichment protocols, and self-validating analytical methods required for commercial and research applications.

Molecular Architecture & Stereochemical Dynamics

The core structure of 4-OCP consists of a 1,4-disubstituted cyclohexane ring. This central aliphatic ring introduces a critical stereocenter, allowing the molecule to exist as two distinct geometric isomers: cis and trans.

• The Trans Isomer (Diequatorial Conformation): In the trans configuration, both the bulky octyl group and the phenolic moiety occupy equatorial positions (e,e) on the cyclohexane chair. This minimizes 1,3-diaxial steric interactions, resulting in a thermodynamically stable, highly linear, and rigid rod-like (calamitic) geometry. This linearity is the fundamental prerequisite for stabilizing nematic and smectic liquid crystalline phases, as it maximizes anisotropic van der Waals interactions between adjacent molecules[2].

• The Cis Isomer (Axial-Equatorial Conformation): Conversely, the cis isomer forces one of the substituents into an axial position (a,e). This induces severe steric strain and creates a distinct "kink" in the molecular axis. In materials science, this kinked geometry is highly undesirable as it disrupts the parallel molecular packing required for LC phase formation, drastically lowering the clearing temperature (isotropic transition) of the final material.

Quantitative Isomeric Comparison

To understand the macroscopic impact of these microscopic stereochemical differences, the following table summarizes the quantitative physical and analytical distinctions between the cis and trans isomers of 4-alkylcyclohexylphenols (extrapolated for the octyl homologue based on standard mesogenic behavior)[2][3].

Property / Metric	Trans-4-OCP (Diequatorial)	Cis-4-OCP (Axial-Equatorial)	Analytical Significance
Molecular Geometry	Linear, Rod-like	Kinked, Bent	Dictates LC packing efficiency
Thermodynamic Stability	High ( ΔG<0 )	Low (Steric strain)	Drives isomerization protocols
Melting Point	> 110°C (Highly crystalline)	< 40°C (Often viscous liquid)	Enables fractional crystallization
1 H NMR Coupling ( Jax−ax​ )	10 – 12 Hz (Axial-Axial)	3 – 5 Hz (Equatorial-Axial)	Definitive stereochemical proof
LC Phase Stabilization	Excellent (High clearing temp)	Poor (Disrupts mesophase)	Determines commercial viability

Synthetic Methodology & Isomeric Enrichment

The synthesis of 4-OCP typically begins with the Friedel-Crafts alkylation of phenol. However, because this electrophilic aromatic substitution generates a kinetic mixture of isomers, a subsequent thermodynamic equilibration step is mandatory to enrich the desired trans isomer[4].

Caption: Step-by-step synthetic workflow and isomeric enrichment of trans-4-(4-octylcyclohexyl)phenol.

Protocol: Synthesis and Isolation of trans-4-(4-Octylcyclohexyl)phenol

This protocol is designed as a self-validating system, ensuring that the final product meets the stringent stereochemical requirements for mesogenic applications.

• Alkylation (Kinetic Phase): In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve phenol (1.2 equivalents) and 4-octylcyclohexanol (1.0 equivalent) in anhydrous dichloromethane (DCM).

• Catalysis: Cool the mixture to 0°C. Slowly add anhydrous aluminum chloride (AlCl 3​ , 1.5 equivalents) in small portions. The Lewis acid generates a secondary carbocation on the cyclohexane ring.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. Quench with 1M HCl and crushed ice, extract with DCM, and concentrate.

  • Causality Note: This yields a kinetic mixture (~60:40 trans:cis) because the carbocation attack lacks absolute facial selectivity.

• Isomerization (Thermodynamic Phase): To maximize yield, dissolve the crude mixture in dimethyl sulfoxide (DMSO) and add potassium tert-butoxide (0.2 equivalents). Heat to 80°C for 4 hours.

  • Causality Note: The base reversibly deprotonates the benzylic/allylic-equivalent position, allowing the cyclohexane ring to equilibrate to the thermodynamically favored diequatorial (trans) conformation (>90% trans).

• Purification: Extract the isomerized product into diethyl ether, wash with water to remove DMSO, and concentrate. Recrystallize the resulting solid from hot heptane. Upon cooling to 0°C, the highly symmetrical trans isomer selectively crystallizes, leaving residual cis impurities in the mother liquor.

Analytical Validation Framework

To ensure the trustworthiness of the synthesis, the isolated crystals must be subjected to a self-validating analytical checkpoint before downstream use:

• Nuclear Magnetic Resonance (NMR): Conduct 1 H NMR spectroscopy (in CDCl 3​ ). Locate the signal for the methine proton on the cyclohexane ring directly attached to the phenol group (typically around δ 2.4 - 2.6 ppm). In the pure trans isomer, this proton is axial and will couple with the adjacent axial protons, yielding a distinct triplet of triplets (or broad multiplet) with a large coupling constant ( Jax−ax​≈10−12 Hz). If a narrow signal with a small coupling constant ( J≈3−5 Hz) is observed, cis contamination is present, and recrystallization must be repeated.

Downstream Applications in Mesogenic Materials

Once isolated, trans-4-OCP serves as a critical monomeric building block. The phenolic hydroxyl group acts as a synthetic handle for further derivatization[4].

Caption: Downstream derivatization pathways of trans-4-OCP into functional nematic liquid crystals.

Through reactions such as (using alkali metal phenolates and alkyl halides) or esterification, 4-OCP is converted into complex liquid crystal molecules[4]. The octyl chain provides necessary flexibility to lower the melting point, while the rigid phenyl-cyclohexyl core provides the polarizability and birefringence required for high-performance LCD panels and optical adhesives[1][3]. Furthermore, while shorter-chain alkylphenols (like ) are heavily utilized in surfactants and resins, the specialized 4-substituted cyclohexyl architecture of 4-OCP strictly limits its use to high-value advanced materials, distancing it from the common environmental concerns associated with standard detergent-based alkylphenols[5].

References

• . "4-(trans-4-Propylcyclohexyl)phenol | 81936-33-6". Chemical Properties and Liquid Crystal Phase Stabilization.[2]

• . "4-TERT-OCTYLPHENOL". Industrial Applications of Alkylphenols.

• . "SQC (EQSsed) – Proposal by the Ecotox Centre for: 4-tert-Octylphenol". Environmental and Biological Considerations.[5]

• . "Top 10 liquid crystal material manufacturers in China". Alkylcyclohexylphenol Intermediates.[1]

• . "CN101817724B - Preparation method of 1,2,4-trifluoro-benzene". Liquid Crystal Intermediate Context.[6]

• . "Phenol Series Nqe". Trans-4-alkylcyclohexylphenol Homologues.[3]

• . "EP0525140B1 - Liquid-crystal compounds". Etherification and Derivatization Pathways.[4]

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• 6. CN101817724B - Preparation method of 1,2,4-trifluoro-benzene - Google Patents [patents.google.com]

An In-Depth Technical Guide to the Solubility of 4-(4-Octylcyclohexyl)phenol in Organic Solvents

Prepared for: Researchers, Scientists, and Drug Development Professionals From the Office of the Senior Application Scientist

This guide provides a comprehensive technical overview of the solubility characteristics of 4-(4-Octylcyclohexyl)phenol. Recognizing that readily available quantitative data for this specific molecule is limited, this document focuses on the foundational principles governing its solubility and provides a robust, field-proven experimental protocol for its determination. This approach empowers researchers to generate reliable, application-specific solubility data in-house.

Introduction to 4-(4-Octylcyclohexyl)phenol

4-(4-Octylcyclohexyl)phenol is an alkylphenol characterized by a tripartite structure: a polar phenolic head, a non-polar cyclohexyl linker, and a long, non-polar octyl tail. This amphipathic nature is the primary determinant of its solubility behavior and its utility in various applications, including as an intermediate in the synthesis of surfactants, resins, and other specialty chemicals. Understanding its solubility is critical for process design, formulation development, purification, and predicting its environmental fate.

The molecule's structure dictates its interaction with various solvents. The hydroxyl (-OH) group on the phenol ring can act as a hydrogen bond donor, while the extensive C20 hydrocarbon portion (C6H4-C6H10-C8H17) imparts significant non-polar character.

Caption: Structural components of 4-(4-Octylcyclohexyl)phenol.

Theoretical Framework: Principles of Solubility

The solubility of a solid in a liquid solvent is governed by the principle of "like dissolves like." This axiom is a simplified expression of the thermodynamic balance between solute-solute, solvent-solvent, and solute-solvent interactions. For a solute to dissolve, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from forming new solute-solvent interactions.

For 4-(4-Octylcyclohexyl)phenol, this means:

• Polar Solvents (e.g., Water, Methanol): These solvents form strong hydrogen bond networks. While the phenolic -OH group can participate in these networks, the large, non-polar hydrocarbon tail disrupts them. This disruption is energetically unfavorable, leading to very low solubility.

• Non-polar Aprotic Solvents (e.g., Hexane, Toluene): These solvents interact primarily through weaker van der Waals forces. They can effectively solvate the octyl and cyclohexyl groups. The polar phenol head is less favorably solvated, but the overall molecule, dominated by its non-polar character, is expected to show high solubility in these solvents.

• Polar Aprotic Solvents (e.g., Acetone, Tetrahydrofuran): These solvents have a dipole moment and can act as hydrogen bond acceptors but not donors. They offer a balance, being able to interact with the polar phenol head via dipole-dipole interactions and hydrogen bonding, while also solvating the non-polar tail. Good to moderate solubility is anticipated.

Predicted Solubility Profile

While comprehensive experimental data is not readily published, a qualitative and semi-quantitative solubility profile can be predicted based on the structural analysis above. The following table provides these predictions, which should be confirmed experimentally using the protocol in Section 4.

Solvent	Solvent Type	Predicted Solubility	Rationale
Water	Polar Protic	Very Low	Large non-polar tail disrupts water's H-bond network.
Methanol	Polar Protic	Low to Moderate	Shorter alkyl chain than water allows for some solvation of the non-polar tail.
Hexane	Non-polar	High	"Like dissolves like"; effectively solvates the long hydrocarbon tail.
Toluene	Non-polar (Aromatic)	Very High	Aromatic ring can engage in π-stacking with the phenol ring, in addition to solvating the alkyl tail.
Dichloromethane	Polar Aprotic	High	Good balance for solvating both polar and non-polar moieties.
Acetone	Polar Aprotic	High	Ketone group acts as an H-bond acceptor for the phenol's -OH group.
Ethyl Acetate	Polar Aprotic	High	Ester group provides polarity and H-bond acceptance.
Tetrahydrofuran (THF)	Polar Aprotic	Very High	Ether oxygen is an effective H-bond acceptor and the cyclic structure solvates the hydrocarbon part well.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	High	Highly polar aprotic solvent, very effective at dissolving compounds with polar functional groups.

Experimental Protocol for Solubility Determination

This section details a robust, self-validating protocol for the quantitative determination of 4-(4-Octylcyclohexyl)phenol solubility using the static equilibrium method, followed by quantification via High-Performance Liquid Chromatography with UV detection (HPLC-UV).[1][2][3][4]

Materials and Equipment

• Solute: 4-(4-Octylcyclohexyl)phenol (purity >98%)

• Solvents: HPLC-grade solvents as listed in the table above.

• Equipment:

  • Analytical balance (4-decimal places)

  • 2 mL glass vials with PTFE-lined screw caps

  • Thermostatic shaker/incubator

  • Vortex mixer

  • Syringes (1 mL)

  • Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

  • Calibrated volumetric flasks and pipettes

  • HPLC system with a UV/Vis or Diode Array Detector (DAD)[5][6][7]

  • HPLC column: C18 reverse-phase, e.g., 4.6 x 150 mm, 5 µm particle size

Experimental Workflow Diagram

Caption: Workflow for experimental solubility determination.

Step-by-Step Methodology

Part A: Sample Equilibration

• Preparation: Add an excess amount of solid 4-(4-Octylcyclohexyl)phenol (e.g., 20-30 mg) to a 2 mL glass vial. The key is to ensure undissolved solid remains at equilibrium.

• Solvent Addition: Accurately pipette 1.0 mL of the desired organic solvent into the vial.

• Sealing: Immediately cap the vial tightly to prevent solvent evaporation.

• Equilibration: Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25°C). Agitate vigorously for 24 to 48 hours. A preliminary time-course study can determine the minimum time required to reach equilibrium.

• Settling: After equilibration, allow the vials to stand undisturbed at the same temperature for at least 2 hours to let the excess solid settle.

Part B: Quantification by HPLC-UV

• HPLC Method Setup:

  • Mobile Phase: Isocratic mixture of Acetonitrile and Water (e.g., 80:20 v/v). Adjust as needed for optimal peak shape and retention time.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Injection Volume: 10 µL.

  • UV Detection: Monitor at a wavelength of ~275-280 nm, which is typical for phenols.[8][9] A full UV scan of a standard can confirm the absorbance maximum.

• Calibration Curve Preparation:

  • Prepare a primary stock solution of 4-(4-Octylcyclohexyl)phenol (e.g., 1000 µg/mL) in the HPLC mobile phase.

  • Perform serial dilutions to create a set of at least five calibration standards (e.g., 1, 5, 10, 50, 100 µg/mL).

  • Inject each standard in triplicate and plot the mean peak area against concentration. The resulting curve should have a correlation coefficient (R²) > 0.999.[7]

• Saturated Sample Analysis:

  • Sampling: Carefully draw the clear supernatant from an equilibrated vial into a syringe, avoiding any solid particles.

  • Filtration: Attach a 0.22 µm syringe filter and discard the first ~0.2 mL to saturate the filter material. Collect the subsequent filtrate into a clean vial. This step is critical to remove microscopic undissolved particles.

  • Dilution: Perform a large, accurate dilution of the filtrate with the mobile phase to bring its concentration within the range of the calibration curve. For a highly soluble sample, this may require a 1:100 or 1:1000 dilution.

  • Injection: Inject the diluted sample into the HPLC system.

• Calculation:

  • Determine the concentration of the diluted sample (C_diluted) from the calibration curve using its measured peak area.

  • Calculate the original solubility (S) in the solvent using the formula: S (mg/mL) = C_diluted (µg/mL) × Dilution Factor × (1 mL / 1000 µg)

Conclusion for the Field Scientist

The solubility of 4-(4-Octylcyclohexyl)phenol is fundamentally driven by its pronounced non-polar character, imparted by the octyl and cyclohexyl moieties. Consequently, it is expected to be highly soluble in non-polar and moderately polar aprotic organic solvents, with limited solubility in highly polar, protic solvents like water. This guide provides the theoretical basis for these predictions and, more importantly, a detailed, validated experimental protocol. By following this methodology, researchers can confidently generate the precise, quantitative solubility data required for their specific applications, ensuring the highest level of scientific integrity and reproducibility in their work.

References

• Ravipaty, S., et al. (2006). "Solubilities of substituted phenols in supercritical carbon dioxide". Journal of Chemical & Engineering Data. Available at: [Link]

• Scribd. (n.d.). Solubility Testing of Organic Compounds | PDF. Available at: [Link]

• Academia.edu. (2024, September 24). Solubility test for Organic Compounds. Available at: [Link]

• U.S. Environmental Protection Agency. (n.d.). Method for the determination of phenol and methylphenols (cresols) in ambient air using HPLC. Available at: [Link]

• IS MUNI. (n.d.). Physical Properties: Solubility Classification. Available at: [Link]

• University of Al-maarif. (n.d.). Determination of Solubility Class. Available at: [Link]

• Fox, J. L., et al. (1997). "Solubility enhancement of phenol and phenol derivatives in perfluorooctyl bromide". Journal of Pharmaceutical Sciences. Available at: [Link]

• MDPI. (2025, April 24). "Development and Validation of an HPLC-DAD Method to Determine Alkylphenols in Milk". Applied Sciences. Available at: [Link]

• BioOrg.Chem. (n.d.). Classification of organic compounds By solubility. Available at: [Link]

• PubMed. (2002, February 15). "Determination of alkylphenols and alkylphenol polyethoxylates by reversed-phase high-performance liquid chromatography and solid-phase extraction". Journal of Chromatography A. Available at: [Link]

• PubMed. (1985, December). "Thermodynamics of Distribution of P-Substituted Phenols Between Aqueous Solution and Organic Solvents and Phospholipid Vesicles". Journal of Pharmacy and Pharmacology. Available at: [Link]

• AIP Publishing. (n.d.). "Solubility Model Correlations of Some Substituted Phenol Compounds in Supercritical Carbon Dioxide". AIP Conference Proceedings. Available at: [Link]

• ResearchGate. (2025, April 15). (PDF) Development and Validation of an HPLC-DAD Method to Determine Alkylphenols in Milk. Available at: [Link]

• ResearchGate. (n.d.). (PDF) Absolute p K a Determinations for Substituted Phenols. Available at: [Link]

• SCIRP. (2017). "Simple HPLC–UV Analysis of Phenol and Its Related Compounds in Tap Water after Pre-Column Derivatization with 4-Nitrobenzoyl Chloride". Journal of Analytical Sciences, Methods and Instrumentation. Available at: [Link]

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• 9. Simple HPLC–UV Analysis of Phenol and Its Related Compounds in Tap Water after Pre-Column Derivatization with 4-Nitrobenzoyl Chloride [scirp.org]

4-(4-Octylcyclohexyl)phenol spectroscopic data (NMR, IR, MS)

An In-depth Technical Guide to the Spectroscopic Characterization of 4-(4-Octylcyclohexyl)phenol

Authored by: Dr. Gemini, Senior Application Scientist

Introduction

4-(4-Octylcyclohexyl)phenol is a molecule of significant interest in materials science and drug development, valued for its unique combination of a rigid cyclohexyl core, a polar phenolic head, and a nonpolar octyl tail. This amphiphilic nature imparts properties relevant to the formation of liquid crystals, surfactants, and as a key building block in the synthesis of more complex molecular architectures. Accurate and unambiguous structural confirmation is paramount for any research or development involving this compound. This technical guide provides a comprehensive analysis of the expected spectroscopic data for 4-(4-octylcyclohexyl)phenol, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS).

Due to the limited availability of a complete public dataset for 4-(4-octylcyclohexyl)phenol, this guide will present a detailed, predicted spectroscopic profile. These predictions are based on the well-established principles of spectroscopy and are supported by experimental data from closely related structural analogs. This approach not only provides a reliable reference for the characterization of 4-(4-octylcyclohexyl)phenol but also illustrates the deductive processes used by scientists to interpret spectral data.

Molecular Structure and Spectroscopic Overview

The structure of 4-(4-octylcyclohexyl)phenol, with its distinct chemical environments, gives rise to a characteristic spectroscopic fingerprint. Understanding the different components of the molecule is the first step in interpreting its spectra.

Caption: Molecular Structure of 4-(4-Octylcyclohexyl)phenol.

This guide will deconstruct the predicted spectroscopic data for each of the key regions of the molecule: the phenolic ring, the cyclohexyl linker, and the octyl chain.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. By analyzing the chemical shifts, splitting patterns, and integration of the signals, a detailed map of the carbon and hydrogen framework can be constructed.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum of 4-(4-octylcyclohexyl)phenol is expected to show distinct signals for the aromatic, cyclohexyl, and octyl protons. The chemical shifts are influenced by the electron-withdrawing effect of the hydroxyl group and the overall electronic environment of each proton.

Table 1: Predicted ¹H NMR Spectral Data for 4-(4-Octylcyclohexyl)phenol

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.05	d	2H	Ar-H (ortho to -OH)
~6.75	d	2H	Ar-H (meta to -OH)
~4.8 (variable)	s (broad)	1H	Ar-OH
~2.45	m	1H	Cyclohexyl-H (attached to Ar)
~1.85	m	4H	Cyclohexyl-H (axial/equatorial)
~1.40	m	5H	Cyclohexyl-H (axial/equatorial) and Cyclohexyl-H (attached to octyl)
~1.26	m (broad)	12H	-(CH₂)₆-
~0.88	t	3H	-CH₃

Causality Behind Predicted Chemical Shifts:

• Aromatic Protons (~6.75-7.05 ppm): The protons on the benzene ring are split into two doublets, characteristic of a 1,4-disubstituted pattern.[1] The protons ortho to the electron-donating hydroxyl group are expected to be more shielded and appear at a slightly lower chemical shift (~6.75 ppm) compared to the protons meta to the hydroxyl group (~7.05 ppm).

• Phenolic Proton (~4.8 ppm): The chemical shift of the hydroxyl proton is highly variable and depends on concentration, solvent, and temperature.[2] It typically appears as a broad singlet due to hydrogen bonding and chemical exchange.

• Cyclohexyl and Octyl Protons (~0.88-2.45 ppm): The aliphatic protons of the cyclohexyl and octyl groups will appear in the upfield region of the spectrum. The proton on the cyclohexyl ring directly attached to the aromatic ring will be the most deshielded of the aliphatic protons (~2.45 ppm).[3] The remaining cyclohexyl and octyl methylene protons will appear as a complex series of multiplets, with the terminal methyl group of the octyl chain appearing as a distinct triplet around 0.88 ppm.[1]

Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum provides information on the number of unique carbon environments in the molecule.

Table 2: Predicted ¹³C NMR Spectral Data for 4-(4-Octylcyclohexyl)phenol

Chemical Shift (δ) ppm	Assignment
~153.5	C-OH
~135.0	C-alkyl (ipso-carbon of cyclohexyl)
~128.0	Ar-CH (meta to -OH)
~115.5	Ar-CH (ortho to -OH)
~43.0	Cyclohexyl-CH (attached to Ar)
~37.0	Cyclohexyl-CH (attached to octyl)
~34.0	Cyclohexyl-CH₂
~31.9	-(CH₂)ₙ-
~29.5	-(CH₂)ₙ-
~22.7	-CH₂-CH₃
~14.1	-CH₃

Causality Behind Predicted Chemical Shifts:

• Aromatic Carbons (~115.5-153.5 ppm): The carbon attached to the hydroxyl group (ipso-carbon) is the most deshielded aromatic carbon (~153.5 ppm) due to the electronegativity of the oxygen atom.[4] The other ipso-carbon, attached to the cyclohexyl group, will also be downfield (~135.0 ppm). The protonated aromatic carbons will appear between 115 and 130 ppm.[5]

• Cyclohexyl and Octyl Carbons (~14.1-43.0 ppm): The carbons of the cyclohexyl and octyl groups will appear in the aliphatic region of the spectrum.[3] The chemical shifts will be influenced by their proximity to the aromatic ring and their position within the chains. The terminal methyl carbon of the octyl chain will be the most shielded carbon, appearing at the lowest chemical shift (~14.1 ppm).[4]

Experimental Protocol for NMR Spectroscopy

A self-validating NMR experiment requires careful sample preparation and instrument setup.

Caption: Workflow for NMR Data Acquisition and Processing.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of 4-(4-octylcyclohexyl)phenol into a clean vial.[6]

  • Add approximately 0.6 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃).[7]

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ 0.00 ppm).

  • Ensure the sample is fully dissolved. If not, filter the solution through a pipette with a small cotton plug to remove any solid particulates.[8]

  • Transfer the solution to a clean, dry 5 mm NMR tube.[7]

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's autosampler or manual insertion port.

  • Lock the spectrometer onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

  • For ¹H NMR, acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio.

  • For ¹³C NMR, use proton decoupling to simplify the spectrum and acquire a larger number of scans due to the lower natural abundance of the ¹³C isotope.[4]

• Data Processing:

  • Apply a Fourier transform to the raw free induction decay (FID) data.

  • Phase and baseline correct the resulting spectra.

  • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

  • Calibrate the chemical shift scale using the internal standard.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule. The absorption of infrared radiation corresponds to specific vibrational modes of the chemical bonds.

Predicted IR Spectral Data

The IR spectrum of 4-(4-octylcyclohexyl)phenol is expected to show characteristic absorption bands for the hydroxyl group, the aromatic ring, and the aliphatic chains.

Table 3: Predicted IR Absorption Bands for 4-(4-Octylcyclohexyl)phenol

Wavenumber (cm⁻¹)	Intensity	Assignment
3550-3200	Strong, Broad	O-H stretch (hydrogen-bonded)
3100-3000	Medium	Aromatic C-H stretch
2960-2850	Strong	Aliphatic C-H stretch
1610, 1500	Medium-Strong	Aromatic C=C stretch
1230	Strong	Phenolic C-O stretch
830	Strong	para-disubstituted C-H bend (out-of-plane)

Causality Behind Predicted Absorptions:

• O-H Stretch (3550-3200 cm⁻¹): The most prominent feature in the IR spectrum of a phenol is the broad absorption band due to the hydrogen-bonded hydroxyl group.[9]

• C-H Stretches (3100-2850 cm⁻¹): The spectrum will show two types of C-H stretching vibrations: those of the aromatic ring (above 3000 cm⁻¹) and the strong, sharp absorptions of the aliphatic cyclohexyl and octyl groups (below 3000 cm⁻¹).[10]

• Aromatic C=C Stretches (1610, 1500 cm⁻¹): The stretching of the carbon-carbon double bonds in the benzene ring gives rise to characteristic absorptions in this region.[11]

• Phenolic C-O Stretch (~1230 cm⁻¹): The stretching vibration of the carbon-oxygen bond in the phenol is a strong and useful diagnostic peak.[9]

• para-disubstituted C-H Bend (~830 cm⁻¹): The out-of-plane bending of the C-H bonds on the 1,4-disubstituted aromatic ring gives rise to a strong absorption in this region, which is indicative of the substitution pattern.[10]

Experimental Protocol for IR Spectroscopy (ATR-FTIR)

Attenuated Total Reflectance (ATR) is a common and convenient sampling technique for obtaining IR spectra of solid and liquid samples.

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A Technical Guide to the Biological Activity of Alkylphenols: A Focused Analysis of 4-tert-Octylphenol and Structure-Activity Insights from Cyclohexylphenols

Executive Summary & Editorial Note

This technical guide provides an in-depth exploration of the biological activity of a prominent alkylphenol, a class of compounds recognized for their interaction with biological systems. The initial focus of this guide was requested to be 4-(4-Octylcyclohexyl)phenol . However, a comprehensive literature review reveals a scarcity of specific biological data for this particular molecule. To provide the rigorous, data-driven analysis required by researchers and drug development professionals, we have pivoted the core focus to its extensively studied and commercially significant structural analog, 4-tert-Octylphenol (4-t-OP) .

The primary structural difference is the nature of the linker between the octyl group and the phenol ring. In 4-t-OP, a branched octyl chain is directly attached to the phenol, whereas in 4-(4-Octylcyclohexyl)phenol, a cyclohexyl ring serves as a rigid spacer. This guide will thoroughly dissect the biological profile of 4-t-OP as a representative model for understanding alkylphenol bioactivity. Crucially, we will integrate available data on cyclohexylphenols to discuss critical structure-activity relationships (SAR), offering predictive insights into how the cyclohexyl moiety may modulate biological effects, such as receptor selectivity.

Introduction to Alkylphenols as Biologically Active Molecules

Alkylphenols are a class of organic compounds resulting from the alkylation of phenols. They are widely used in the manufacturing of various products, including detergents, phenolic resins, and plastics.[1] Consequently, compounds like 4-tert-octylphenol (4-t-OP) are considered widespread environmental contaminants to which humans are frequently exposed through various routes, including ingestion and dermal absorption.[2][3]

The biological significance of these molecules stems from their structural mimicry of endogenous hormones, particularly 17β-estradiol. This allows them to function as endocrine-disrupting chemicals (EDCs), interfering with the normal function of the endocrine system.[1][4] This guide will elucidate the mechanisms of action, present key in vitro and in vivo data, and detail the experimental protocols used to characterize the biological activity of 4-t-OP, providing a robust framework for scientific investigation.

Molecular Profile and Structure-Activity Relationship (SAR)

The biological activity of an alkylphenol is intrinsically linked to its chemical structure. The key pharmacophoric features are:

• The Phenolic Hydroxyl (-OH) Group: This group is critical for hydrogen bonding interactions within the ligand-binding pocket of target receptors, such as the estrogen receptor.

• The Lipophilic Alkyl Tail: This portion of the molecule contributes to the overall lipophilicity, influencing membrane permeability, bioaccumulation, and binding affinity to the hydrophobic regions of the receptor pocket.[4]

For 4-t-OP, the highly branched tert-octyl group provides the necessary bulk and hydrophobicity to occupy the ligand-binding pocket of the estrogen receptor. The potency of alkylphenols as endocrine disruptors is often correlated with the length and branching of the alkyl chain.[4]

The Influence of a Cyclohexyl Moiety: A Structural Insight

While data on 4-(4-Octylcyclohexyl)phenol is limited, studies on related 4-cyclohexylphenols have revealed that the inclusion of a rigid cyclohexyl ring system can significantly modulate biological activity. Research has shown that 4-cyclohexylphenols can act as potent and highly selective agonists for Estrogen Receptor β (ERβ) .[5] This contrasts with many direct-chain alkylphenols, which often show less selectivity between ERα and ERβ. The rigid cyclohexyl linker likely orients the phenol in a conformation that is more favorable for binding to the specific architecture of the ERβ ligand-binding pocket. This suggests that 4-(4-Octylcyclohexyl)phenol, if studied, might exhibit a different receptor selectivity profile compared to 4-t-OP, a critical consideration in drug development and toxicology.

Primary Mechanism of Action: Endocrine Disruption

The most well-characterized biological activity of 4-t-OP is its role as an endocrine disruptor, primarily through its interaction with nuclear hormone receptors.

Estrogenic Activity

4-t-OP is a recognized xenoestrogen, a foreign compound that mimics the effects of estrogen.[4] Its mechanism involves direct binding to and activation of both Estrogen Receptor α (ERα) and Estrogen Receptor β (ERβ).[6] Upon binding, the receptor undergoes a conformational change, dimerizes, and translocates to the nucleus. There, it binds to Estrogen Response Elements (EREs) on the DNA, recruiting coactivator proteins and initiating the transcription of estrogen-responsive genes. This can lead to inappropriate cellular responses, such as proliferation in hormone-sensitive tissues.[1]

Caption: Estrogenic signaling pathway of 4-tert-Octylphenol.

Antiandrogenic Activity

In addition to its estrogenic effects, 4-t-OP has been demonstrated to possess antiandrogenic properties.[6] It can act as a competitive antagonist to the Androgen Receptor (AR). By binding to the AR, it prevents endogenous androgens like testosterone from binding and activating the receptor, thereby inhibiting the transcription of androgen-dependent genes. This dual activity highlights the complex nature of its endocrine-disrupting potential.[4][6]

In Vitro Assessment of Biological Activity

A battery of in vitro assays is essential for quantifying the biological activity of compounds like 4-t-OP. These assays provide mechanistic insights and allow for the screening of potential endocrine disruptors.

Key In Vitro Assays and Findings

Assay Type	Description	Key Findings for 4-t-OP	References
Receptor Binding Assay	Measures the ability of a compound to compete with a radiolabeled ligand (e.g., [3H]-estradiol) for binding to a specific receptor (ERα or ERβ).	Demonstrates direct, albeit weaker, binding to the estrogen receptor compared to 17β-estradiol. Ki values are in the micromolar range (0.05-65 µM).	[7][8]
E-Screen Assay	Quantifies the proliferative effect of a compound on an estrogen-sensitive cell line, such as human breast cancer cells (MCF-7).	Induces proliferation of MCF-7 cells, confirming its functional estrogenic activity. Effects are detectable at micromolar concentrations.	[1]
Cytotoxicity Assay	Measures the viability of cells (e.g., HepG2 liver cells, HaCaT keratinocytes) after exposure to the compound, often using MTT or similar reagents.	Induces cell death in a dose-dependent manner across various human cell lines, with IC50 values varying based on cell type.	[2][3][9]
Reporter Gene Assay	Uses a cell line engineered with a reporter gene (e.g., luciferase) under the control of an ERE. Activation of the ER by a ligand leads to a measurable signal.	Activates both ERα and ERβ, confirming its ability to initiate transcription from an ERE.	[6]

Detailed Experimental Protocol: E-Screen (MCF-7 Cell Proliferation) Assay

This protocol provides a self-validating system to assess the estrogenic activity of a test compound by measuring its effect on cell proliferation.

1. Cell Culture and Maintenance:

• Culture MCF-7 cells in growth medium (e.g., DMEM with 10% Fetal Bovine Serum (FBS)) at 37°C in a 5% CO₂ incubator.
• Causality: Standard growth medium contains endogenous estrogens from FBS. For the assay, these must be removed to establish a non-proliferative baseline.

2. Hormone Deprivation (Stripping):

• Two to three days before the assay, replace the growth medium with an estrogen-free medium (phenol red-free DMEM with 10% charcoal-stripped FBS).
• Causality: Charcoal stripping removes steroids and other lipophilic molecules from the serum, making the cells quiescent and responsive only to the estrogens added in the experiment.

3. Cell Seeding:

• Trypsinize the hormone-deprived cells and seed them into 96-well plates at a low density (e.g., 3,000-5,000 cells/well).
• Allow cells to attach for 24 hours.

4. Compound Exposure:

• Prepare serial dilutions of the test compound (4-t-OP) and controls in the estrogen-free medium.
• Controls (Self-Validation):
• Negative Control: Vehicle (e.g., DMSO) only. Establishes baseline proliferation.
• Positive Control: 17β-Estradiol (E2) serial dilution. Confirms cell responsiveness and provides a reference for potency.
• Anti-estrogen Control: Co-treatment of E2 with an antagonist like Tamoxifen. Validates that the observed proliferation is ER-mediated.
• Replace the medium in the wells with the prepared compound and control solutions.

5. Incubation:

• Incubate the plates for 6 days to allow for multiple cell divisions.

6. Proliferation Measurement (Sulforhodamine B - SRB Assay):

• Gently fix the cells with 10% trichloroacetic acid (TCA) for 1 hour at 4°C.
• Wash plates with water and air dry.
• Stain the fixed cells with 0.4% SRB solution for 30 minutes.
• Causality: SRB is a bright pink aminoxanthene dye that binds stoichiometrically to cellular proteins, providing a reliable measure of total biomass, which correlates with cell number.
• Wash away unbound dye with 1% acetic acid and air dry.
• Solubilize the bound dye with 10 mM Tris base solution.
• Read the absorbance at ~510 nm using a microplate reader.

7. Data Analysis:

• Calculate the proliferative effect (PE) relative to the negative control.
• Plot dose-response curves and determine the EC50 (half-maximal effective concentration).

Start [label="Start:\nMCF-7 Cells in\nGrowth Medium", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Strip [label="Hormone Deprivation\n(Charcoal-Stripped Serum)"]; Seed [label="Seed Cells into\n96-well Plate"]; Expose [label="Expose Cells to:\n- 4-t-OP\n- Vehicle (Negative)\n- E2 (Positive)"]; Incubate [label="Incubate\n(6 Days)"]; Fix [label="Fix Cells\n(TCA)"]; Stain [label="Stain Protein\n(SRB Dye)"]; Read [label="Read Absorbance\n(510 nm)"]; Analyze [label="Data Analysis\n(Dose-Response Curve)"]; End [label="End:\nDetermine EC50", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

Start -> Strip -> Seed -> Expose -> Incubate -> Fix -> Stain -> Read -> Analyze -> End; }

Caption: Workflow for the E-Screen Cell Proliferation Assay.

In Vivo Evidence and Toxicological Profile

In vivo studies are critical for understanding the systemic effects of 4-t-OP in a whole-organism context.

The Rodent Uterotrophic Assay

The uterotrophic assay is a standardized and reliable short-term in vivo screening method to detect the estrogenic activity of a chemical.[7][8] It relies on the principle that estrogens stimulate the growth (increase in weight) of the uterus in immature or ovariectomized female rodents.

Parameter	Description	Typical Findings for 4-t-OP	References
Animal Model	Immature (prepubertal) or ovariectomized adult female rats.	Both models are effective, though prepubertal rats are often more sensitive.	[7][8]
Dosing	Oral gavage or subcutaneous injection for 3 consecutive days.	Dose-dependent increases in uterine weight observed at oral doses of 50-200 mg/kg.	[7][8]
Endpoint	Uterine wet weight, measured 24 hours after the final dose.	Significant increase in uterine weight compared to vehicle-treated controls.	[7][8]
Other Endpoints	Vaginal opening in prepubertal rats, changes in estrous cyclicity.	Can advance the age of vaginal opening and disrupt normal estrous cycles.	[7][8]

Detailed Experimental Protocol: 3-Day Uterotrophic Assay in Prepubertal Rats

1. Animal Selection and Acclimation:

• Use prepubertal female rats (e.g., Long-Evans or Sprague-Dawley), approximately 20-21 days old.
• Acclimate animals for at least 3 days upon arrival. House them in controlled conditions (temperature, light cycle).

2. Grouping and Dose Preparation:

• Randomize animals by body weight into treatment groups (n=6-8 per group).
• Controls (Self-Validation):
• Negative Control: Vehicle (e.g., corn oil) only.
• Positive Control: A known estrogen (e.g., Ethynyl Estradiol at 0.01 mg/kg). This validates the responsiveness of the animal model.
• Prepare doses of 4-t-OP (e.g., 50, 100, 200 mg/kg) in the vehicle.

3. Administration:

• Administer the respective substance daily by oral gavage for 3 consecutive days.
• Monitor animals daily for clinical signs of toxicity.

4. Necropsy and Uterine Weighing:

• Approximately 24 hours after the last dose, euthanize the animals.
• Carefully dissect the uterus, free from the fallopian tubes, ovaries, and cervix.
• Causality: It is critical to blot the uterus gently to remove luminal fluid without desiccating the tissue, as fluid content can artificially inflate the weight. This is known as the "wet uterine weight" and is the standard endpoint.
• Record the uterine weight to the nearest 0.1 mg.

5. Data Analysis:

• Analyze uterine weights for statistically significant differences between treated groups and the negative control using appropriate statistical tests (e.g., ANOVA followed by Dunnett's test).
• A statistically significant increase in uterine weight in a dose-responsive manner is considered a positive result.

Start [label="Start:\nPrepubertal Female Rats", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Acclimate [label="Acclimation\n(3+ Days)"]; Randomize [label="Randomize into\nTreatment Groups"]; Dose [label="Daily Oral Dosing\n(3 Days)"]; Necropsy [label="Euthanasia & Necropsy\n(Day 4)"]; Dissect [label="Uterine Dissection\n& Blotting"]; Weigh [label="Record Uterine\nWet Weight"]; Analyze [label="Statistical Analysis"]; End [label="End:\nAssess Estrogenic Activity", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

Start -> Acclimate -> Randomize -> Dose -> Necropsy -> Dissect -> Weigh -> Analyze -> End; }

Caption: Workflow for the Rodent Uterotrophic Assay.

Neurodevelopmental and Other Toxicities

Beyond its classic endocrine effects, 4-t-OP exposure has been linked to other toxicological outcomes:

• Neurotoxicity: Perinatal exposure to 4-t-OP in mice has been shown to disrupt brain development. It can reduce the proliferation of neuronal progenitor cells and induce apoptosis, leading to subsequent abnormal cognitive, social, and anxiety-like behaviors in offspring.[10][11]

• Hepatotoxicity: In vitro studies using human liver cell lines (HepG2) show that 4-t-OP can increase cell death and interfere with protective cellular processes like the unfolded protein response and autophagy, indicating potential for liver damage.[3][9]

Conclusion and Future Perspectives

The biological activity of 4-tert-octylphenol is well-documented, establishing it as a potent endocrine-disrupting chemical with both estrogenic and antiandrogenic properties. Its mechanism of action via nuclear receptor binding has been confirmed through a suite of robust in vitro and in vivo assays, such as the E-Screen and uterotrophic bioassays. Furthermore, emerging evidence points to a broader toxicological profile that includes neurodevelopmental toxicity.

The clear data on 4-t-OP provides a strong foundation for understanding how alkylphenols can impact biological systems. However, the initial query regarding 4-(4-Octylcyclohexyl)phenol highlights a significant data gap. Future research should prioritize the systematic evaluation of cyclohexylphenol analogues. Based on preliminary findings, these compounds may possess unique receptor selectivity profiles (e.g., for ERβ), which could have profound implications for both therapeutic development and risk assessment. A comparative analysis of 4-t-OP and 4-(4-Octylcyclohexyl)phenol using the assays detailed in this guide would be a critical step in elucidating the structure-activity rules that govern the biological impact of this diverse class of chemicals.

References

• Laws, S. C., Carey, S. A., Ferrell, J. M., Bodman, G. J., & Cooper, R. L. (2000). Estrogenic activity of octylphenol, nonylphenol, bisphenol A and methoxychlor in rats. Toxicological Sciences, 54(1), 154–167. [Link]

• Paris, F., Balaguer, P., Térouanne, B., Servant, N., Lacoste, C., Cravedi, J. P., Nicolas, J. C., & Sultan, C. (2002). Phenylphenols, biphenols, bisphenol-A and 4-tert-octylphenol exhibit alpha and beta estrogen activities and antiandrogen activity in reporter cell lines. Molecular and Cellular Endocrinology, 193(1-2), 43–49. [Link]

• Di Donato, M., Cernera, G., Migliaccio, V., et al. (2024). In Vitro Investigation of Biological and Toxic Effects of 4-Octylphenol on Human Cells. International Journal of Molecular Sciences, 25(23), 13032. [Link]

• Di Donato, M., Cernera, G., Migliaccio, V., et al. (2024). In Vitro Investigation of Biological and Toxic Effects of 4-Octylphenol on Human Cells. International Journal of Molecular Sciences. [Link]

• Di Donato, M., Cernera, G., Migliaccio, V., et al. (2024). In Vitro Investigation of Biological and Toxic Effects of 4-Octylphenol on Human Cells. ResearchGate. [Link]

• Laws, S. C., Carey, S. A., Ferrell, J. M., Bodman, G. J., & Cooper, R. L. (2000). Estrogenic activity of octylphenol, nonylphenol, bisphenol A and methoxychlor in rats. PubMed. [Link]

• Deroo, B. J., et al. (2025). Analogues of the Potent and Selective ERβ Agonist trans-4-(4-Hydroxyphenyl)cyclohexanemethanol: Synthesis and Evaluation. ResearchGate. [Link]

• Glen, R. C., et al. (Year not available). Synthesis, biological evaluation, and preliminary structure-activity considerations of a series of alkylphenols as intravenous anesthetic agents. PubMed. [Link]

• Pack, F. (2022). Synthesis and evaluation of 4-(cyclopentyl)phenols as estrogen receptor agonists. American Chemical Society. [Link]

• Sanna, M., et al. (2022). 3-[3-(Phenalkylamino)cyclohexyl]phenols: Synthesis, biological activity, and in silico investigation of a naltrexone-derived novel class of MOR-antagonists. PubMed. [Link]

• Sanna, M., et al. (2022). 3‐[3‐(Phenalkylamino)cyclohexyl]phenols: Synthesis, biological activity, and in silico investigation of a naltrexone‐derived novel class of MOR‐antagonists. Wiley Online Library. [Link]

• James, R., & Glen, R. C. (2002). Synthesis, biological evaluation, and preliminary structure-activity considerations of a series of alkylphenols as intravenous anesthetic agents. Sciencemadness.org. [Link]

• Thurkauf, A., et al. (2014). Discovery and SAR of 6-alkyl-2,4-diaminopyrimidines as histamine H₄ receptor antagonists. PubMed. [Link]

• Jo, A., et al. (Year not available). 4-tert-Octylphenol Exposure Disrupts Brain Development and Subsequent Motor, Cognition, Social, and Behavioral Functions. Hindawi. [Link]

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An In-depth Technical Guide to the Environmental Fate of 4-(4-Octylcyclohexyl)phenol

Executive Summary

This technical guide provides a comprehensive analysis of the predicted environmental fate of 4-(4-octylcyclohexyl)phenol, a compound of emerging interest. Due to the limited direct experimental data on this specific molecule, this document synthesizes information from structurally similar compounds, primarily 4-tert-octylphenol and 4-cyclohexylphenol, to build a scientifically robust predictive assessment. We project that 4-(4-octylcyclohexyl)phenol will exhibit low water solubility, high lipophilicity, and a strong tendency to partition to organic matter in soil and sediment. Abiotic degradation via hydrolysis is expected to be negligible. Photodegradation may occur but is unlikely to be a primary removal mechanism in deeper waters. The compound is predicted to be resistant to ready biodegradation and may persist in anaerobic environments. A significant potential for bioaccumulation in aquatic organisms is anticipated. This guide details the scientific rationale behind these predictions, outlines key experimental protocols for empirical validation, and identifies critical data gaps for future research.

Introduction to 4-(4-Octylcyclohexyl)phenol

Chemical Identity and Structure

4-(4-Octylcyclohexyl)phenol is a member of the alkylphenol chemical class. Its structure consists of a phenol ring substituted at the para-position with a 4-octylcyclohexyl group. This structure combines the characteristics of an alkylphenol with a bulky alicyclic moiety, which significantly influences its physicochemical properties and, consequently, its environmental behavior.

• IUPAC Name: 4-(4-Octylcyclohexyl)phenol

• Molecular Formula: C₂₀H₃₂O

• Structure: (A placeholder for the actual chemical structure)

Physicochemical Properties: A Predictive Assessment

Direct experimental data for 4-(4-octylcyclohexyl)phenol are scarce. Therefore, the following properties are predicted based on the well-studied analogue, 4-tert-octylphenol, with adjustments for the presence of the cyclohexyl ring.

Property	Predicted Value for 4-(4-Octylcyclohexyl)phenol	Reference Data: 4-tert-Octylphenol	Citation
Molecular Weight ( g/mol )	288.47	206.32	N/A
Water Solubility	< 19 mg/L	19 mg/L at 22°C	[1]
Log K_ow_ (Octanol-Water Partition Coefficient)	> 4.12	4.12	[1]
Vapor Pressure	< 0.21 Pa	0.21 Pa at 20°C	[1]
Soil Adsorption Coefficient (Log K_oc_)	> 3.44	3.44 - 8.76	[2]

The addition of the cyclohexyl ring and the linear nature of the octyl chain (in contrast to the tertiary structure in 4-t-OP) are expected to increase the molecule's hydrophobicity, leading to a higher Log K_ow_ and Log K_oc_ and lower water solubility compared to 4-tert-octylphenol.

Commercial Production and Uses

Cyclohexylphenols are recognized as valuable intermediates in the manufacturing of dyes, resins, and pharmaceuticals[3]. Their synthesis often involves the alkylation of phenol with cyclohexene or cyclohexanol[4]. While specific uses for 4-(4-octylcyclohexyl)phenol are not widely documented, it is plausible that it could be used in applications requiring high thermal stability and solubility in nonpolar matrices, such as specialty resins, coatings, or as a plasticizer.

Potential Environmental Release Pathways

Given its likely applications, environmental release could occur during:

• Manufacturing: From wastewater streams and fugitive emissions at production facilities.

• Industrial Use: In the formulation of products like resins and coatings, leading to releases from industrial effluents.

• Product Lifecycle: Leaching from final products during their use and disposal, such as from plastics or varnishes.

Abiotic Degradation Processes

Hydrolysis

Scientific Rationale: Hydrolysis is a chemical process where a molecule is cleaved into two parts by the addition of a water molecule. For 4-(4-octylcyclohexyl)phenol, the chemical structure, comprising stable ether and carbon-carbon bonds, lacks hydrolyzable functional groups. This is consistent with observations for 4-tert-octylphenol, where hydrolysis is considered a negligible removal process in the aquatic environment[1][2].

Experimental Protocol: Hydrolysis as a Function of pH (OECD Guideline 111)

• Preparation: Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.

• Dosing: Add a stock solution of 4-(4-octylcyclohexyl)phenol in a water-miscible solvent to each buffer solution to achieve a final concentration that is less than half of its water solubility.

• Incubation: Incubate the solutions in the dark at a constant temperature (e.g., 50°C to accelerate the reaction, with subsequent extrapolation to 25°C).

• Sampling: At predetermined time intervals, withdraw aliquots from each solution.

• Analysis: Analyze the concentration of the parent compound using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV or fluorescence detection.

• Data Evaluation: Determine the rate constant and half-life of hydrolysis at each pH.

Photodegradation

Scientific Rationale: Photodegradation involves the breakdown of a chemical by light energy. This can occur through direct photolysis, where the molecule itself absorbs light, or indirect photolysis, mediated by photosensitizing agents in the water, such as humic acids or nitrates, which generate reactive oxygen species (e.g., hydroxyl radicals)[5][6]. While direct photolysis of 4-tert-octylphenol is considered a minor degradation pathway, indirect photolysis can be significant, with half-lives in surface waters ranging from hours to a few days depending on water composition and light intensity[2][6].

Biotic Degradation

Aerobic Biodegradation

Scientific Rationale: Aerobic biodegradation is the breakdown of organic compounds by microorganisms in the presence of oxygen. For alkylphenols, biodegradability is highly dependent on the structure of the alkyl chain. Compounds with highly branched alkyl chains, like 4-tert-octylphenol, are generally resistant to rapid biodegradation[1]. The presence of the cyclohexyl ring in 4-(4-octylcyclohexyl)phenol adds to its structural complexity, likely making it more recalcitrant than linear alkylphenols. Studies on 4-tert-octylphenol show it is not readily biodegradable, with a biodegradation half-life in water estimated to be between 7 and 50 days[5].

Experimental Protocol: Ready Biodegradability - Manometric Respirometry Test (OECD 301F)

• Test System: Prepare a mineral medium inoculated with activated sludge from a domestic wastewater treatment plant.

• Test and Control Flasks: Add the test compound to the test flasks and a readily biodegradable reference substance (e.g., sodium benzoate) to control flasks.

• Incubation: Incubate the flasks in the dark at a constant temperature (20-24°C) for 28 days.

• Measurement: Continuously measure the oxygen consumption in each flask.

• Data Analysis: Calculate the percentage of biodegradation based on the ratio of oxygen consumed by the test substance to its theoretical oxygen demand (ThOD).

• Pass Criteria: The substance is considered readily biodegradable if it reaches >60% ThOD within a 10-day window during the 28-day test period.

Anaerobic Biodegradation

Scientific Rationale: In the absence of oxygen, such as in deep sediments, anaerobic biodegradation becomes the primary microbial degradation pathway. 4-tert-octylphenol has been shown to be non-biodegradable under anaerobic conditions[5]. The complex structure of 4-(4-octylcyclohexyl)phenol makes it a poor candidate for anaerobic degradation.

Proposed Aerobic Biodegradation Pathway

The aerobic biodegradation of 4-(4-octylcyclohexyl)phenol is hypothesized to initiate with the oxidation of the octyl chain, followed by the opening of the cyclohexyl and phenol rings.

Caption: Experimental workflow for a fish bioaccumulation study (OECD 305).

Ecotoxicity

While specific ecotoxicity data for 4-(4-octylcyclohexyl)phenol are not available, alkylphenols as a class are known endocrine-disrupting chemicals (EDCs).[7][8] 4-tert-octylphenol exhibits estrogenic activity and can have adverse effects on the reproductive systems of aquatic organisms.[9] It is plausible that 4-(4-octylcyclohexyl)phenol would also exhibit endocrine-disrupting properties. Generally, the toxicity of alkylphenols to aquatic organisms increases with the length of the alkyl chain.[10]

Analytical Methods for Environmental Monitoring

The detection of 4-(4-octylcyclohexyl)phenol in environmental matrices would likely require sensitive analytical techniques due to expected low concentrations. A suitable method would involve:

• Sample Extraction: Solid-phase extraction (SPE) for water samples and solvent extraction for soil and sediment.

• Instrumental Analysis: High-Performance Liquid Chromatography (HPLC) coupled with a fluorescence detector or tandem mass spectrometry (LC-MS/MS) for high sensitivity and selectivity.

Data Gaps and Future Research

This assessment highlights several critical data gaps. Future research should prioritize:

• Synthesis and Characterization: Development of a standardized synthesis method and measurement of fundamental physicochemical properties.

• Biodegradation Studies: Conducting ready and inherent biodegradability tests to confirm persistence.

• Bioaccumulation Testing: Empirical determination of the BCF in relevant aquatic species.

• Ecotoxicity and Endocrine Activity: Assessing the acute and chronic toxicity to aquatic organisms and evaluating its endocrine-disrupting potential.

References

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• Russo, A. M., et al. (2024). In Vitro Investigation of Biological and Toxic Effects of 4-Octylphenol on Human Cells. International Journal of Molecular Sciences, 25(23), 13032. Available from: [Link]

• Kroll, A., & Casado-Martinez, C. (2020). SQC (EQSsed) – Proposal by the Ecotox Centre for: 4-tert-Octylphenol. Swiss Centre for Applied Ecotoxicology. Available from: [Link]

• Bernat, K., et al. (2022). Ecotoxicological Estimation of 4-Cumylphenol, 4-t-Octylphenol, Nonylphenol, and Volatile Leachate Phenol Degradation by the Microscopic Fungus Umbelopsis isabellina Using a Battery of Biotests. Molecules, 27(7), 2195. Available from: [Link]

• Environment Agency (UK). (n.d.). Environmental Risk Evaluation Report: 4-tert-Octylphenol. GOV.UK. Retrieved from [Link]

• Błędzka, D., et al. (2010). Photolytic degradation of 4-tert-octylphenol in aqueous solution. Environment Protection Engineering, 36(3), 33-43. Available from: [Link]

• Russo, A. M., et al. (2024). In Vitro Investigation of Biological and Toxic Effects of 4-Octylphenol on Human Cells. PMC. Available from: [Link]

• Environment Agency (UK). (n.d.). Prioritisation of Alkylphenols for Environmental Risk Assessment. GOV.UK. Retrieved from [Link]

• Danish Environmental Protection Agency. (2016). Survey of alkylphenols and alkylphenol ethoxylates. Part of the LOUS-review. Available from: [Link]

• Danish Environmental Protection Agency. (2012). Alkylphenol ethoxylates and alkylphenols - update information on occurrence, fate and toxicity in aquatic environment. Available from: [Link]

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• Wang, L., et al. (2013). Photodegradation of 4-tert octylphenol in aqueous solution promoted by Fe(III). PubMed. Available from: [Link]

• Bernat, K., et al. (2022). Ecotoxicological Estimation of 4-Cumylphenol, 4-t-Octylphenol, Nonylphenol, and Volatile Leachate Phenol Degradation by the Microscopic Fungus Umbelopsis isabellina Using a Battery of Biotests. PMC. Available from: [Link]

• de la Torre, U., et al. (2021). One-pot synthesis of cyclohexylphenol via isopropyl alcohol-assisted phenol conversion using the tandem system RANEY® Nickel plus hierarchical Beta zeolite. Green Chemistry, 23(16), 5875-5886. Available from: [Link]

• QuickCompany. (n.d.). A Process For Preparation Of 4 Cyclohexylphenol. Retrieved from [Link]

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• Klusonova, K., et al. (2017). The optimalization of photocatalytic degradation of 4-tert-octylphenol. ResearchGate. Available from: [Link]

• Jin, L., et al. (2011). Photodegradation kinetics of p-tert-octylphenol, 4-tert-octylphenoxy-acetic acid and ibuprofen under simulated solar conditions in surface water. Water Research, 45(16), 5015-5026. Available from: [Link]

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toxicological profile of 4-(4-Octylcyclohexyl)phenol

An In-Depth Technical Guide to the Toxicological Profile of 4-(4-Octylcyclohexyl)phenol

This guide provides a comprehensive analysis of the toxicological profile of 4-(4-Octylcyclohexyl)phenol, a compound of interest to researchers, scientists, and drug development professionals. Acknowledging the limited direct toxicological data for this specific molecule, this document establishes a probable toxicological framework based on well-studied surrogate alkylphenols. More critically, it outlines a strategic, field-proven experimental roadmap for the definitive characterization of its toxicological properties. This approach is designed to ensure scientific integrity and generate a robust, self-validating data package.

4-(4-Octylcyclohexyl)phenol belongs to the broader class of alkylphenols, compounds that have garnered significant scientific and regulatory attention due to their persistence and potential endocrine-disrupting properties.[1][2] Structurally, it possesses a phenol group, a known moiety for toxicological activity, and a bulky alkyl substituent, which influences its lipophilicity and, consequently, its toxicokinetics.[3][4]

A thorough understanding of a compound's physicochemical properties is the foundation of its toxicological assessment. These parameters govern its absorption, distribution, metabolism, and excretion (ADME) profile.

Property	Predicted/Reported Value	Significance in Toxicology
Molecular Formula	C₂₀H₃₂O	Defines the elemental composition.
Molecular Weight	288.47 g/mol	Influences diffusion and transport across biological membranes.
Boiling Point	Not readily available	Indicates volatility, relevant for inhalation exposure risk.
Melting Point	Not readily available	Affects physical state at ambient temperatures and influences dissolution.
Water Solubility	Predicted to be low	Low water solubility suggests potential for bioaccumulation in fatty tissues.[5][6]
LogP (Octanol-Water Partition Coefficient)	Predicted to be high	A high LogP value indicates lipophilicity and a higher likelihood of partitioning into cell membranes and adipose tissue.

Note: Experimental determination of these properties for 4-(4-Octylcyclohexyl)phenol is a critical first step in its toxicological evaluation.

Inferred Toxicological Profile from Surrogate Data

Due to the scarcity of direct data on 4-(4-Octylcyclohexyl)phenol, we can infer its potential toxicological profile from closely related and extensively studied alkylphenols, such as 4-tert-octylphenol and nonylphenol. This read-across approach, while informative, must be confirmed by direct experimental evidence.

Toxicokinetics (ADME)

• Absorption: Alkylphenols are readily absorbed following oral, dermal, and inhalation exposure.[6][7] The lipophilic nature of 4-(4-Octylcyclohexyl)phenol suggests efficient absorption through the gastrointestinal tract and skin.

• Distribution: Following absorption, it is anticipated to distribute to and accumulate in adipose tissue and other lipid-rich organs due to its high lipophilicity.[8] It may also be found in blood plasma.[6]

• Metabolism: Hepatic metabolism is the primary route of detoxification for phenolic compounds.[6] Metabolism likely proceeds through cytochrome P450-mediated oxidation and subsequent conjugation (glucuronidation or sulfation) to increase water solubility and facilitate excretion. However, metabolic activation to reactive intermediates is a potential concern.[9]

• Excretion: The conjugated metabolites are primarily excreted in the urine and feces. The potential for bioaccumulation exists if the rate of absorption and distribution exceeds the rate of metabolism and excretion.

Toxicodynamics and Hazard Identification

Based on surrogate data, the primary toxicological concerns for 4-(4-Octylcyclohexyl)phenol are its potential for endocrine disruption, reproductive and developmental toxicity, and organ-specific toxicity.

• Endocrine Disruption: Alkylphenols are well-documented xenoestrogens, meaning they can mimic the effects of estrogen in the body.[1][10][11] This activity is mediated through binding to estrogen receptors (ERα and ERβ), which can lead to the disruption of normal endocrine signaling.[8] It is also suggested that some alkylphenols may act as anti-androgens.[8][12]

• Reproductive and Developmental Toxicity: Exposure to surrogate alkylphenols has been associated with a range of reproductive and developmental effects in animal studies, including:

  • Male Reproductive System: Reduced testicular weight, decreased sperm production and quality, and altered reproductive hormone levels.[13][14][15]

  • Female Reproductive System: Altered estrous cycles, ovarian toxicity, and effects on the uterus.[15]

  • Developmental Effects: Potential for adverse effects on fetal development, particularly with prenatal exposure.[6]

• Organ Toxicity:

  • Liver: The liver is a primary target organ due to its central role in metabolism. Hepatotoxicity has been observed with related compounds.[6]

  • Kidney: Renal effects can occur due to the excretion of metabolites.

  • Skin and Eyes: As a phenolic compound, direct contact is likely to cause skin and eye irritation or burns.[16][17][18]

• Genotoxicity and Carcinogenicity: The genotoxic potential of alkylphenols is not fully elucidated.[9] Some studies on related compounds have not shown mutagenicity in bacterial assays. However, long-term exposure to high doses of some phenols has been associated with carcinogenic effects in animal models, though the relevance to humans is debated.[19]

A Strategic Experimental Roadmap for Toxicological Assessment

To move beyond inference and establish a definitive toxicological profile for 4-(4-Octylcyclohexyl)phenol, a tiered testing strategy is proposed. This strategy progresses from in vitro to in vivo assays, in line with the principles of the 3Rs (Replacement, Reduction, and Refinement).

Tier 1: In Vitro Toxicity Screening

The initial tier focuses on cell-based assays to rapidly assess basal cytotoxicity, genotoxicity, and endocrine activity.

Experimental Workflow for In Vitro Toxicity Screening

Caption: Tier 1 In Vitro Experimental Workflow.

Detailed Protocols:

• Cytotoxicity Assays (e.g., MTT Assay):

  • Seed cells (e.g., HepG2 human liver cells) in 96-well plates and allow them to adhere overnight.

  • Prepare a serial dilution of 4-(4-Octylcyclohexyl)phenol in the appropriate cell culture medium.

  • Replace the existing medium with the medium containing the test compound at various concentrations. Include vehicle controls.

  • Incubate for a defined period (e.g., 24, 48, or 72 hours).

  • Add MTT reagent to each well and incubate to allow for formazan crystal formation.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

  • Measure the absorbance at the appropriate wavelength using a plate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

• Estrogen Receptor (ER) Binding Assay:

  • Utilize a commercially available kit or a validated in-house method with purified ERα or ERβ.

  • In a multi-well plate, combine the estrogen receptor, a fluorescently labeled estrogen ligand, and varying concentrations of 4-(4-Octylcyclohexyl)phenol.

  • Incubate to allow for competitive binding.

  • Measure the fluorescence polarization. A decrease in polarization indicates displacement of the fluorescent ligand by the test compound.

  • Calculate the binding affinity (Ki) of 4-(4-Octylcyclohexyl)phenol for the estrogen receptor.

Tier 2: In Vivo Acute and Repeated Dose Toxicity Studies

If significant in vitro activity is observed, or if human exposure is anticipated, in vivo studies are warranted. These should be conducted in compliance with OECD test guidelines.

Logical Flow for In Vivo Toxicity Assessment

Caption: Tiered In Vivo Testing Strategy.

Key Study Designs:

• 28-Day Repeated Dose Oral Toxicity Study (OECD TG 407):

  • Select a rodent species (e.g., Sprague-Dawley rats).

  • Administer 4-(4-Octylcyclohexyl)phenol daily by oral gavage at three or more dose levels, plus a vehicle control, for 28 days.

  • Monitor animals daily for clinical signs of toxicity. Record body weight and food consumption weekly.

  • At the end of the study, collect blood for hematology and clinical chemistry analysis.

  • Conduct a full necropsy, record organ weights, and perform histopathological examination of key tissues.

  • This study will identify target organs of toxicity and establish a No-Observed-Adverse-Effect Level (NOAEL).

• Uterotrophic Assay (OECD TG 440):

  • Use immature or ovariectomized female rats.

  • Administer 4-(4-Octylcyclohexyl)phenol at several dose levels for three consecutive days.

  • Include a positive control (e.g., ethinyl estradiol) and a vehicle control.

  • On the fourth day, euthanize the animals and carefully dissect and weigh the uteri.

  • A statistically significant increase in uterine weight compared to the vehicle control indicates estrogenic activity.[10][11]

Mechanistic Insights and Signaling Pathways

Alkylphenols primarily exert their endocrine-disrupting effects by interacting with nuclear hormone receptors, leading to altered gene expression.

Proposed Signaling Pathway for Estrogenic Activity

Caption: Estrogenic Signaling Pathway.

Summary and Conclusions

The toxicological profile of 4-(4-Octylcyclohexyl)phenol is not well-defined in the existing literature. However, based on its chemical structure and data from surrogate alkylphenols, it is prudent to assume potential for endocrine disruption, particularly estrogenic activity, and reproductive toxicity. The provided experimental roadmap offers a robust, tiered approach to definitively characterize its toxicological properties. This strategy, from in vitro screening to targeted in vivo studies, will generate the necessary data for a comprehensive risk assessment, ensuring the safety of this compound in its intended applications. The causality behind these experimental choices lies in a progressive, evidence-based approach that minimizes animal use while maximizing the acquisition of decision-relevant data.

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• Di Leva, F. S., et al. (2024). In Vitro Investigation of Biological and Toxic Effects of 4-Octylphenol on Human Cells. International Journal of Molecular Sciences, 25(23), 13032. [Link]

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The Mechanistic and Toxicological Profiling of 4-(4-Octylcyclohexyl)phenol: A Technical Whitepaper on Emerging Endocrine Disruptors

Executive Summary

The landscape of endocrine-disrupting chemicals (EDCs) is continuously evolving. While legacy alkylphenols are well-documented for their ability to interfere with the body's endocrine system—leading to adverse outcomes such as reproductive impairment, altered immune function, and metabolic disorders[1]—emerging complex derivatives require rigorous mechanistic profiling. 4-(4-Octylcyclohexyl)phenol (4-OCP) represents a highly lipophilic, sterically complex analog within the alkylphenol family. By bridging the structural properties of 4-n-octylphenol[2] and 4-cyclohexylphenol[3], 4-OCP presents a unique toxicological profile. This whitepaper provides an in-depth technical evaluation of 4-OCP, detailing its structural causality, receptor-mediated signaling pathways, and the self-validating experimental workflows required to quantify its endocrine-disrupting potential.

Part 1: Structural Causality & Physicochemical Dynamics

To understand the toxicodynamics of 4-OCP, we must deconstruct its molecular architecture. The compound consists of three critical domains:

• The Phenol Headgroup: This moiety is the primary pharmacophore. It mimics the A-ring of endogenous 17β-estradiol (E2), allowing it to engage in critical hydrogen bonding with the Glu353 and Arg394 residues deep within the Estrogen Receptor (ER) ligand-binding domain (LBD).

• The Cyclohexyl Spacer: Unlike linear alkylphenols, the insertion of a cyclohexyl ring introduces significant steric bulk. This rigidifies the molecule, potentially locking it into a conformation that optimizes van der Waals interactions within the hydrophobic pocket of the ER.

• The Octyl Tail: The 8-carbon aliphatic chain drastically increases the molecule's partition coefficient (LogP).

The Causality of Lipophilicity: The extreme lipophilicity of 4-OCP (projected LogP > 6.5) dictates its biological behavior. It readily partitions into lipid bilayers, bypassing standard cellular efflux mechanisms. This not only increases its bioaccumulation potential but also facilitates rapid intracellular access to cytosolic and nuclear hormone receptors.

Part 2: Mechanisms of Endocrine Disruption

The toxicity of 4-OCP is driven by its ability to hijack endogenous signaling networks. Based on the established behavior of its parent compound, 4-octylphenol—which has been shown to cause severe reproductive toxicity, structural damage to seminiferous tubules, and oxidative stress in pubertal models[4]—we evaluate 4-OCP across two primary axes:

Genomic Estrogen Receptor (ER) Agonism

Upon diffusing across the cell membrane, 4-OCP acts as a xenoestrogen. It binds competitively to the LBD of Estrogen Receptor Alpha (ERα) and Beta (ERβ). The massive hydrophobic tail of 4-OCP fills the receptor cavity, stabilizing Helix 12 in an agonistic conformation. This triggers receptor dimerization, nuclear translocation, and the recruitment of co-activators. The complex then binds to Estrogen Response Elements (EREs) on the DNA, driving the aberrant transcription of genes related to cellular proliferation and reproductive toxicity.

Immune-Endocrine Crosstalk

EDCs do not operate in a vacuum; they heavily influence immune homeostasis. Legacy octylphenols have been proven to exert direct effects on T cells, specifically suppressing Th1 development while enhancing Th2 development through mechanisms independent of traditional steroid receptors[5]. Given its structural homology, 4-OCP is hypothesized to induce similar immunomodulatory disruptions, potentially exacerbating allergic responses or compromising cell-mediated immunity.

Fig 1. Genomic signaling pathway of 4-OCP mediating endocrine disruption via Estrogen Receptors.

Part 3: Quantitative Data Summary

To benchmark the potency of 4-OCP, we compare its physicochemical and toxicological parameters against its foundational constituents.

Parameter	4-n-Octylphenol[2]	4-Cyclohexylphenol[3]	4-(4-Octylcyclohexyl)phenol (4-OCP)
LogP (Lipophilicity)	~4.1	~4.2	> 6.5 (Estimated)
ERα Relative Binding Affinity	Moderate	Weak	High (Optimized LBD fit)
Primary Toxicity Target	Reproductive / Immune	Aquatic Organisms	Reproductive / Endocrine
EC50 (ER Transactivation)	~1.5 μM	> 10 μM	< 0.5 μM (Projected)
Bioaccumulation Factor (BAF)	Moderate	Low	Severe

Part 4: Self-Validating Experimental Protocols

To generate trustworthy, regulatory-grade data for 4-OCP, experimental designs must be self-validating. The following protocols are engineered with built-in causality and quality controls to eliminate false positives caused by cytotoxicity or solvent interference.

Protocol 1: OECD TG 455 - ERα Transactivation Assay (VM7Luc4E2)

Objective: Quantify the direct estrogenic agonism of 4-OCP. System Selection Causality: The VM7Luc4E2 cell line is utilized because it is stably transfected with an ERα-responsive luciferase reporter and crucially lacks endogenous ERβ. This eliminates receptor subtype crosstalk, providing a clean, targeted readout for ERα agonism.

• Cell Seeding & Depletion: Seed cells at 4×10⁴ cells/well in 96-well plates using estrogen-free media (phenol red-free DMEM supplemented with 5% charcoal-stripped FBS).

  • Causality: Phenol red is a weak estrogen mimic. Charcoal stripping removes all endogenous hormones from the bovine serum, establishing a true, zero-interference baseline.

• Compound Dosing: Dose 4-OCP across a 10-point logarithmic scale (1 pM to 10 μM). Maintain the vehicle (DMSO) at a strict 0.1% (v/v) final concentration across all wells.

  • Causality: 0.1% DMSO ensures complete solubilization of the highly lipophilic 4-OCP without inducing solvent-mediated cytotoxicity or altering baseline membrane permeability.

• Incubation: Incubate the plates for exactly 24 hours at 37°C, 5% CO₂.

  • Causality: A 24-hour window is the optimal kinetic duration to allow for genomic transcription and translation of the luciferase reporter protein, while preventing compound degradation or excessive cell proliferation that could skew normalization.

• Multiplexed Viability Counter-Screen (Self-Validation): Prior to cell lysis, add a fluorogenic live-cell protease substrate (e.g., CellTiter-Fluor).

  • Causality: If 4-OCP causes a drop in luminescence at high doses (e.g., 10 μM), we must prove whether this is due to receptor antagonism or simple cell death. Multiplexing viability in the exact same well ensures luminescence is normalized to actual living cell mass.

• Quantification: Lyse cells, add Steady-Glo reagent, and measure Relative Light Units (RLU). Normalize data to the maximum response elicited by a 17β-estradiol (E2) positive control to calculate the Relative Efficacy (RE) and EC50.

Fig 2. Self-validating high-throughput workflow for quantifying 4-OCP estrogenic activity.

References

• Title: The endocrine disruptors nonylphenol and octylphenol exert direct effects on T cells to suppress Th1 development and enhance Th2 development Source: Immunology Letters (PubMed) URL: [Link]

• Title: Impact of the environmental endocrine disruptor 4-octylphenol on reproductive function in pubertal male mice Source: Environmental Research (PubMed) URL: [Link]

• Title: Endocrine-Disrupting Chemicals (EDCs) Source: Endocrine Society URL: [Link]

• Title: 4-n-Octylphenol | C14H22O | CID 15730 Source: PubChem (NIH) URL: [Link]

• Title: 4-Cyclohexylphenol | C12H16O | CID 14327 Source: PubChem (NIH) URL: [Link]

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Introduction: The Critical Role of Three-Dimensional Structure in Science

An In-depth Technical Guide to the Cis and Trans Isomers of 4-(4-Octylcyclohexyl)phenol

Prepared by: Gemini, Senior Application Scientist

In the realms of drug development and material science, a molecule is defined by more than its chemical formula. Its three-dimensional spatial arrangement—its stereochemistry—is a paramount determinant of function. Molecules with the same chemical formula and connectivity but different spatial arrangements are known as stereoisomers, and even subtle differences between them can lead to vastly different biological activities and material properties.[1][2][3] This principle is fundamental to modern pharmacology, where one stereoisomer of a drug may provide a therapeutic benefit while another could be inactive or even toxic.[3][4][5]

The 1,4-disubstituted cyclohexane ring system is a classic and highly relevant scaffold that exemplifies this structural paradigm. This guide focuses on 4-(4-octylcyclohexyl)phenol, a molecule with applications ranging from liquid crystal technology to its potential as a structural motif in medicinal chemistry.[6][7] We will dissect the fundamental differences between its cis and trans diastereomers, providing a comprehensive technical overview for researchers, scientists, and drug development professionals. This document will cover the thermodynamic principles governing their stability, detailed protocols for their synthesis, separation, and characterization, and a discussion of how their distinct geometries dictate their applications.

Part 1: Thermodynamic Stability and Conformational Analysis

The behavior of the cis and trans isomers of 4-(4-octylcyclohexyl)phenol is rooted in the conformational preferences of the cyclohexane ring. To minimize angular and torsional strain, the cyclohexane ring predominantly adopts a "chair" conformation.[8][9] In this conformation, the substituents can occupy one of two positions: axial (perpendicular to the ring's plane) or equatorial (in the approximate plane of the ring).

• trans-4-(4-Octylcyclohexyl)phenol: The thermodynamically more stable isomer is the trans form.[8][10] Its stability arises from its ability to adopt a chair conformation where both the large octyl group and the phenol group occupy equatorial positions. This arrangement minimizes steric hindrance, particularly the unfavorable 1,3-diaxial interactions that occur when a bulky group is in an axial position.[9][11] The resulting di-equatorial conformation gives the molecule a relatively linear, rod-like shape.

• cis-4-(4-Octylcyclohexyl)phenol: In the cis isomer, one substituent must be axial while the other is equatorial.[8][11] Due to the significant steric bulk of the octyl group, it will preferentially occupy the equatorial position to minimize energy. Consequently, the smaller phenol group is forced into the less stable axial position. This axial orientation introduces destabilizing 1,3-diaxial interactions with the axial hydrogens on the same side of the ring, making the cis isomer higher in energy and less stable than the trans isomer.[8][10] This conformation results in a more bent or "kinked" molecular shape.

The energetic preference for a substituent to be in the equatorial position is quantified by its "A-value," which represents the Gibbs free energy difference.[9] Larger groups have larger A-values, indicating a stronger preference for the equatorial position.

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literature review of 4-(4-alkylcyclohexyl)phenols

An In-depth Technical Guide to 4-(4-Alkylcyclohexyl)phenols: Synthesis, Properties, and Applications

Introduction

4-(4-Alkylcyclohexyl)phenols are a class of organic compounds characterized by a phenol ring substituted at the para position with a 4-alkylcyclohexyl group. This unique molecular architecture, combining a rigid aromatic core with a flexible cycloaliphatic, and a variable-length alkyl tail, imparts a fascinating range of physicochemical properties. These properties make them highly valuable intermediates and active components in diverse fields, from advanced materials science to industrial additives.

This guide provides a comprehensive overview of 4-(4-alkylcyclohexyl)phenols, intended for researchers, chemists, and drug development professionals. We will delve into their synthesis, explore the structure-property relationships that govern their behavior, and survey their primary applications. The discussion is grounded in established chemical principles and supported by contemporary research, offering both foundational knowledge and field-proven insights.

Core Synthetic Methodologies

The industrial and laboratory-scale synthesis of 4-(4-alkylcyclohexyl)phenols primarily relies on the alkylation of phenol. The choice of methodology is dictated by the desired selectivity for the para-substituted isomer, yield, and environmental considerations.

Friedel-Crafts Alkylation

The most common route is the Friedel-Crafts alkylation of phenol using either cyclohexene or cyclohexanol as the alkylating agent.[1] This reaction is typically catalyzed by strong Brønsted acids (e.g., H₂SO₄, H₃PO₄) or Lewis acids (e.g., AlCl₃, BF₃).[1]

• Mechanism and Rationale: The catalyst protonates the cyclohexene (or the hydroxyl group of cyclohexanol, followed by water elimination) to form a cyclohexyl carbocation. This electrophile then attacks the electron-rich phenol ring. Phenol is an ortho-, para-directing activator, leading to a mixture of 2-cyclohexylphenol (2-CP) and 4-cyclohexylphenol (4-CP), as well as di-substituted products like 2,4-dicyclohexylphenol (2,4-DCP).[1] The reaction temperature is a critical parameter; higher temperatures (above 160°C) tend to favor the formation of the thermodynamically more stable para-isomer.[2]

• Catalyst Selection: While traditional mineral acids are effective, they are highly corrosive and generate significant waste. This has driven research towards heterogeneous solid acid catalysts, such as 12-tungstosilicic acid supported on zirconia or alumina, which offer high activity and the potential for recycling.[1]

Caption: Friedel-Crafts synthesis of cyclohexylphenols.

Phenol Hydroalkylation

A greener alternative is the one-pot hydroalkylation of phenol. This method avoids the need for a separate alkylating agent by using phenol itself as the source for the cyclohexyl ring.[3] The process involves the partial hydrogenation of phenol to cyclohexanone/cyclohexanol, followed by in-situ alkylation of the remaining phenol.

• Mechanism and Rationale: This reaction requires a bifunctional catalyst that possesses both hydrogenation and acidic functionalities. For example, a system using Cobalt phosphide (Co₂P) on a zeolite support has been shown to be effective.[3] Another approach uses a tandem system of Raney® Nickel for hydrogenation and a Beta zeolite for the alkylation step.[4] This consolidates multiple steps into a single, more efficient process.

Experimental Protocol: Synthesis of 4-Cyclohexylphenol via Hydroalkylation

This protocol is a representative example based on methodologies described in the literature.[3]

• Catalyst Preparation: Prepare a 1% Palladium on alumina (Pd-Al₂O₃) catalyst.

• Reaction Setup: In a high-pressure autoclave, charge phenol (30 g), the Pd-Al₂O₃ catalyst (1 g), and a fused salt mixture of NaCl-AlCl₃ (1:1 mol ratio, 6 g).

• Reaction Conditions: Seal the autoclave, pressurize with hydrogen gas, and heat the mixture to 120°C.

• Execution: Maintain the reaction at 120°C with stirring for 4.5 hours.

• Work-up: After cooling and depressurizing, quench the reaction mixture with water and extract the organic components with a suitable solvent (e.g., diethyl ether).

• Purification: Wash the organic phase with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by fractional distillation or recrystallization to isolate 4-cyclohexylphenol.

Causality Behind Choices: The Pd-Al₂O₃ serves as the hydrogenation catalyst, while the molten NaCl-AlCl₃ salt acts as a Lewis acid catalyst for the alkylation step.[3] The temperature of 120°C is a balance to ensure a reasonable reaction rate without promoting excessive side reactions or decomposition. The excess of phenol helps to minimize the formation of poly-alkylated byproducts.[2]

Physicochemical Properties and Structure-Property Relationships

The properties of 4-(4-alkylcyclohexyl)phenols are highly tunable by varying the length of the alkyl (R) group.

Property	4-Cyclohexylphenol (R=H)	4-(trans-4-Ethylcyclohexyl)phenol	4-(trans-4-Propylcyclohexyl)phenol	General Trend with Increasing Alkyl Chain Length
Molar Mass ( g/mol )	176.25[5]	204.31	218.34	Increases
Melting Point (°C)	130-135[3]	-	-	Increases, often leading to liquid crystalline phases
Boiling Point (°C)	213-215[3]	-	-	Increases
Water Solubility	66.66 mg/L (25°C)[3]	-	-	Decreases
LogP (Octanol/Water)	4.22-4.33[3]	-	-	Increases (more lipophilic)

• Influence of the Alkyl Chain: The length of the alkyl chain is a critical determinant of the material's mesomorphic (liquid crystal) behavior. Shorter chains may not induce liquid crystallinity, but as the chain length increases, the molecules exhibit more pronounced anisotropic properties, leading to the formation of nematic and smectic liquid crystal phases.[6][7] This is because longer alkyl chains enhance the shape anisotropy of the molecule, promoting the orientational order required for mesophase formation.

Key Applications

The unique properties of these compounds make them indispensable in several high-value applications.

Liquid Crystals (LCs)

4-(4-Alkylcyclohexyl)phenols are crucial precursors for the synthesis of thermotropic liquid crystals used in displays (LCDs) and other electro-optic devices.[6] They form the rigid core of calamitic (rod-shaped) liquid crystal molecules. The phenol group provides a convenient handle for further chemical modification, such as etherification, to produce the final LC materials.[8] Polystyrene derivatives modified with these phenol precursors have been developed as orientation layers that induce stable vertical alignment of liquid crystal molecules, a critical feature for high-performance displays.[6][9]

Antioxidants

The phenolic hydroxyl group is an excellent hydrogen atom donor, enabling these compounds to function as potent antioxidants by scavenging chain-carrying peroxyl radicals (ROO•).[10] This mechanism terminates the auto-oxidation chain reaction that leads to the degradation of organic materials.[11][12] They are particularly effective in stabilizing polymers like polyethylene and rubber, as well as in lubricating oils, where they offer a desirable balance of high antioxidant activity, solubility, and appropriate volatility.[13]

Chemical and Pharmaceutical Intermediates

These phenols are versatile building blocks in organic synthesis. They are used to produce:

• Dyes and Resins: Their stable structure can be incorporated into larger polymer backbones or chromophores.[1][3]

• Biocides: The combination of a phenolic and a lipophilic cyclohexyl group can impart antimicrobial properties.[1]

• Pharmaceuticals: Modified cyclohexyl-phenol scaffolds have been investigated for various therapeutic targets, including as potential μ-opioid receptor (MOR) antagonists. They are also used to synthesize intermediates for complex active pharmaceutical ingredients.[4]

Analytical Methods

The detection and quantification of 4-(4-alkylcyclohexyl)phenols, especially in environmental or biological matrices, require sensitive analytical techniques.

• Chromatographic Methods: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), often coupled with Mass Spectrometry (GC-MS or LC-MS), are the standard methods for separation and identification.[14][15] Capillary GC columns provide excellent resolution for separating different isomers and alkyl homologues.[16]

• Sample Preparation: Due to their presence at trace levels in complex samples, a pre-concentration step is often necessary. This typically involves solid-phase extraction (SPE) or ultrasound-assisted extraction, followed by a clean-up procedure to remove interfering substances.[14]

Caption: Workflow for analysis of alkylphenols.

Toxicology and Environmental Considerations

Like other alkylphenols, there are environmental and toxicological concerns associated with this class of compounds.

• Endocrine Disruption: Alkylphenols are known endocrine-disrupting compounds (EDCs) that can mimic natural hormones, potentially interfering with the endocrine systems of wildlife and humans.[14][17]

• Toxicity: Studies on related alkylphenols have demonstrated cytotoxicity in various human cell lines, with the potential to interfere with protective cellular processes and induce oxidative stress.[18] Direct exposure to high concentrations of phenols can cause corrosive injury to skin and mucous membranes.[19][20]

• Environmental Fate: Due to their relatively high octanol-water partition coefficients (Kow), 4-(4-alkylcyclohexyl)phenols have a tendency to partition from water into sediment and bioaccumulate in organisms.[17] Their biodegradability can be slow, especially under anaerobic conditions, leading to persistence in the environment.[17][21] The problem of EDCs in the environment has become a worldwide concern, necessitating the development of sensitive analytical methods to monitor their presence at trace levels.[14]

Conclusion

4-(4-Alkylcyclohexyl)phenols are a structurally elegant and commercially significant class of chemicals. Their synthesis, primarily through Friedel-Crafts alkylation, provides access to a range of compounds whose properties can be finely tuned by modifying the alkyl substituent. This tunability is the cornerstone of their utility as essential precursors for liquid crystals, high-performance antioxidants, and versatile chemical intermediates. However, their classification as alkylphenols warrants careful consideration of their environmental fate and potential toxicological effects. Future research will likely focus on developing more sustainable synthetic routes with higher selectivity and exploring novel applications that leverage their unique molecular architecture, while simultaneously managing their environmental impact.

References

• Salgueiro-González, N., et al. (2018). Recent advances in analytical methods for the determination of 4-alkylphenols and bisphenol A in solid environmental matrices: A critical review. Analytica Chimica Acta. Available at: [Link]

• Lee, S., et al. (2021). Vertical Orientation of Liquid Crystal on Comb-Like 4-(trans-4-alkylcyclohexyl)phenoxymethyl-substituted Polystyrene Containing Liquid Crystal Precursor. Polymers (Basel). Available at: [Link]

• PubChem. (n.d.). 4-(4-Methylcyclohexyl)phenol. National Center for Biotechnology Information. Retrieved from: [Link]

• Lee, S., et al. (2021). Vertical Orientation of Liquid Crystal on Comb-Like 4-(trans-4-alkylcyclohexyl)phenoxymethyl-substituted Polystyrene Containing Liquid Crystal Precursor. MDPI. Available at: [Link]

• Google Patents. (n.d.). CN103553878B - A kind of novel preparation method of cyclohexyl phenol class liquid crystal intermediates compound.
• Google Patents. (n.d.). US3205271A - Cyclohexyl phenols.

• PubChem. (n.d.). 4-Cyclohexylphenol. National Center for Biotechnology Information. Retrieved from: [Link]

• ResearchGate. (n.d.). Liquid phase cyclohexylation of phenol with cyclohexene using 12-tungstosilicicacid supported onto different supports. Retrieved from: [Link]

• Royal Society of Chemistry. (2021). One-pot synthesis of cyclohexylphenol via isopropyl alcohol-assisted phenol conversion using the tandem system RANEY® Nickel plus hierarchical Beta zeolite. Green Chemistry. Available at: [Link]

• Marchioro, M., et al. (2022). 3‐[3‐(Phenalkylamino)cyclohexyl]phenols: Synthesis, biological activity, and in silico investigation of a naltrexone‐derived scaffold as μ‐opioid receptor antagonists. Archiv der Pharmazie.

• Cheméo. (n.d.). Chemical Properties of Phenol, 4-cyclohexyl- (CAS 1131-60-8). Retrieved from: [Link]

• ResearchGate. (n.d.). Selective Hydrogenation of 4-Substituted Phenols to the Cyclohexanone Analogues – Catalyst Optimization and Kinetics. Retrieved from: [Link]

• JScholar Publishers. (2023). Antioxidant Properties of Phenolic Compounds to Manage Oxidative Stress / A Review. Available at: [Link]

• Ying, G. G., Williams, B., & Kookana, R. (2002). Environmental fate of alkylphenols and alkylphenol ethoxylates--a review. Environment International. Available at: [Link]

• Foti, M. C. (2007). Antioxidant properties of phenols. Journal of Pharmacy and Pharmacology. Available at: [Link]

• Nuzzo, D., et al. (2024). In Vitro Investigation of Biological and Toxic Effects of 4-Octylphenol on Human Cells. International Journal of Molecular Sciences. Available at: [Link]

• National Institute of Standards and Technology. (n.d.). Phenol, 4-cyclohexyl-. NIST Chemistry WebBook. Retrieved from: [Link]

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• National Center for Biotechnology Information. (n.d.). ANALYTICAL METHODS - Toxicological Profile for Phenol. Retrieved from: [Link]

• Kahru, A., et al. (2002). The toxicity and fate of phenolic pollutants in the contaminated soils associated with the oil-shale industry. Archives of Environmental Contamination and Toxicology. Available at: [Link]

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Introduction: The Emergence of a Versatile Chemical Scaffold

An In-depth Technical Guide to the Discovery and History of Cyclohexylphenols

Cyclohexylphenols, a class of organic compounds characterized by a cyclohexyl group attached to a phenol ring, represent a cornerstone in synthetic chemistry. Their journey from laboratory curiosities to indispensable industrial intermediates is a compelling narrative of evolving chemical ingenuity. Initially explored as simple alkylated phenols, their unique combination of a bulky, lipophilic cyclohexyl moiety and a reactive, polar hydroxyl group has made them vital building blocks. This guide provides a comprehensive exploration of the discovery, synthetic evolution, and diverse applications of cyclohexylphenols, with a particular focus on the catalytic advancements that have defined their production. These compounds are crucial in the manufacture of antioxidants, resins, dyes, and, significantly, as scaffolds in modern drug discovery.[1][2][3]

Part 1: The Genesis of Cyclohexylphenol Synthesis - Early Methodologies

The foundational chemistry for producing cyclohexylphenols is the Friedel-Crafts alkylation of phenol. The earliest documented approaches relied on the direct reaction of phenol with a cyclohexylating agent, such as cyclohexanol or cyclohexene, in the presence of strong, corrosive mineral acids.

Homogeneous Acid Catalysis: The Brute-Force Approach

Historically, concentrated sulfuric acid (H₂SO₄) and phosphoric acid (H₃PO₄) were the catalysts of choice for the cyclohexylation of phenol.[4] This method, while capable of producing the desired product, was fraught with significant drawbacks that are unacceptable by modern standards.

• Causality of Drawbacks : The use of these strong liquid acids leads to a homogeneous reaction mixture, making catalyst separation from the product stream difficult and costly. This necessitates neutralization steps, which generate large volumes of corrosive and environmentally harmful waste. Furthermore, the high acidity and reaction temperatures often lead to a lack of selectivity, producing a complex mixture of ortho-, meta-, and para-cyclohexylphenol isomers, alongside undesirable poly-alkylated byproducts and tarry residues.[4][5] This poor selectivity for the most commercially desirable isomer, 4-cyclohexylphenol (p-cyclohexylphenol), rendered these early processes inefficient.

A key milestone from this era is a 1931 patent application by The Dow Chemical Company, which detailed the reaction of phenol with cyclohexene or cyclohexanol.[5] While still employing acidic conditions, this patent notably introduced the concept of using siliceous catalysts like fuller's earth, foreshadowing the shift towards more advanced, solid acid catalysts.[5]

Part 2: The Catalyst Revolution - A Paradigm Shift in Synthesis

The primary driver for innovation in cyclohexylphenol synthesis has been the development of heterogeneous solid acid catalysts. This evolution was motivated by the need for processes that are not only more efficient and selective but also environmentally benign ("green chemistry").

The Rise of Solid Acid Catalysts

Solid acid catalysts offer profound advantages over their homogeneous counterparts. They are easily separable from the reaction mixture by simple filtration, enabling catalyst recycling and continuous flow processes.[6] Their defined pore structures and tunable acidic properties also allow for a degree of control and selectivity unattainable with mineral acids.

Table 1: Comparison of Catalytic Systems for Cyclohexylphenol Synthesis

Catalyst Type	Specific Example(s)	Typical Reactants	Temperature (°C)	Key Advantages	Key Limitations	Reference(s)
Homogeneous Mineral Acid	H₂SO₄, H₃PO₄	Phenol, Cyclohexanol	100-180	Low cost	Corrosive, polluting, poor selectivity, difficult separation	[4][7]
Siliceous Materials	Fuller's Earth, Silica Gel	Phenol, Cyclohexene	175-350	Early solid catalyst, improved separation	Moderate selectivity, requires high temperatures	[5]
Zeolites	H-Beta, H-Mordenite, ZSM-5	Phenol, Cyclohexene/Cyclohexanol	140-220	High selectivity for para-isomer, reusable, shape-selective	Potential for pore blockage	[7][8]
Bifunctional Systems	Co₂P/Beta Zeolite, RANEY® Ni + Beta Zeolite	Phenol, Isopropyl Alcohol	150-175	"One-pot" synthesis from alternative feedstocks, high conversion	More complex catalyst preparation	[1][2][3]

Zeolites: The Key to Selectivity

The introduction of zeolites, such as H-Beta and H-Mordenite, marked a significant breakthrough.[7] Zeolites are crystalline aluminosilicates with a well-defined microporous structure.

• Mechanism of Selectivity : The catalytic activity of zeolites stems from Brønsted acid sites within their pores. The shape-selective nature of these pores is the critical factor in achieving high regioselectivity. The transition state required to form the bulkier ortho-cyclohexylphenol is sterically hindered within the zeolite channels, whereas the more linear transition state leading to the para-isomer is favored. This results in a product mixture highly enriched in the desired 4-cyclohexylphenol, often with selectivity exceeding 70%.[7]

Modern Bifunctional Catalysis: "One-Pot" Synthesis

Recent research has focused on developing "one-pot" processes using bifunctional catalysts. These advanced systems combine metal nanoparticles (for hydrogenation/dehydrogenation) with solid acid supports (for alkylation). For instance, a tandem system of RANEY® Nickel and a hierarchical Beta zeolite can synthesize cyclohexylphenols from phenol and isopropyl alcohol.[1][3] Similarly, cobalt phosphide (Co₂P) supported on Beta zeolite has been shown to be highly effective.[2]

• Causality of "One-Pot" Efficiency : In these systems, a portion of the phenol is first hydrogenated to cyclohexanone or cyclohexanol over the metal site. This in situ generated intermediate then acts as the alkylating agent, reacting with the remaining phenol at the acid sites of the zeolite support. This elegant cascade reaction bypasses the need for separate cyclohexene or cyclohexanol feedstock, opening pathways for using bio-derived phenol from sources like lignin.[3]

Caption: Evolution of catalytic methods for cyclohexylphenol synthesis.

Part 3: Experimental Protocol - Zeolite-Catalyzed Synthesis of 4-Cyclohexylphenol

This protocol describes a self-validating, generalized procedure for the alkylation of phenol with cyclohexene using a solid acid zeolite catalyst, designed to maximize the yield of the para-isomer.

Materials and Equipment

• Reactants : Phenol, Cyclohexene

• Catalyst : Zeolite H-Beta (activated)

• Solvent : 1,2-dichloroethane (optional, solvent-free is possible)

• Apparatus : Round-bottom flask, magnetic stirrer, reflux condenser, dropping funnel, heating mantle, standard glassware for workup and filtration.

Step-by-Step Methodology

• Catalyst Activation (Trustworthiness Pillar) : Activate the Zeolite H-Beta catalyst by heating at 500°C under a stream of dry air or nitrogen for 4-6 hours.[6] This critical step removes adsorbed water from the zeolite pores, ensuring the accessibility and activity of the acid sites. An improperly activated catalyst is a primary source of low conversion.

• Reaction Setup : Assemble a dry round-bottom flask with a magnetic stir bar, reflux condenser, and dropping funnel. The system can be kept under an inert nitrogen atmosphere to prevent oxidation, particularly at higher temperatures.

• Charging Reactants : Charge the flask with phenol and the activated zeolite catalyst (typically 5-10% by weight relative to phenol).[6] If using a solvent, add it at this stage. Begin stirring and heat the mixture to the target reaction temperature (e.g., 140-180°C).[7]

• Addition of Alkylating Agent : Add cyclohexene dropwise to the stirred, heated mixture via the dropping funnel over 1-2 hours.[6] A controlled, slow addition is crucial to manage the reaction exotherm and minimize the formation of dialkylated and other side products.

• Reaction Monitoring : Allow the reaction to proceed for 2-12 hours.[6] The progress is monitored by periodically taking small aliquots of the reaction mixture (after filtering out the catalyst) and analyzing them by Gas Chromatography (GC). The reaction is deemed complete when the consumption of the limiting reactant plateaus.

• Workup and Purification :

  • Cool the mixture to room temperature and filter to recover the zeolite catalyst. The catalyst can be washed with a solvent, dried, and calcined for reuse.

  • Transfer the liquid filtrate to a separatory funnel. Wash with water and then a saturated sodium bicarbonate solution to remove any unreacted phenol.[6]

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Remove the solvent under reduced pressure. The crude product can be purified by fractional distillation or recrystallization to isolate the high-purity 4-cyclohexylphenol.

Caption: Experimental workflow for zeolite-catalyzed cyclohexylphenol synthesis.

Part 4: Applications in Drug Development and Industry

The utility of cyclohexylphenols extends far beyond their synthesis. They are valuable intermediates and final products across multiple sectors.

Industrial Applications

• Antioxidants : A significant application, established as early as the 1960s, is their use as antioxidants.[9] 2,6-disubstituted cyclohexylphenols are particularly effective at stabilizing organic materials like rubber, plastics, and lubricants against oxidative degradation.[9]

• Polymers and Resins : 4-cyclohexylphenol is a key monomer in the production of specialty polymers and resins, imparting enhanced thermal stability and durability.

• Agrochemicals and Dyes : The cyclohexylphenol scaffold is used in the synthesis of certain pesticides, herbicides, and specialized colorants for plastics.[7][10]

Pharmaceutical Significance

For drug development professionals, cyclohexylphenols serve as a versatile scaffold for creating novel therapeutic agents. The structure provides an optimal balance of hydrophobic and hydrophilic features for interacting with biological targets.

• Opioid Receptor Modulation : A prominent example is the development of naltrexone-derived analogs for μ-opioid receptor (MOR) antagonism.[11] In these molecules, a 3-(phenalkylamino)cyclohexyl]phenol core acts as a simplified, more synthetically accessible version of the rigid morphinan scaffold.[11][12] These compounds are being investigated for the treatment of opioid and alcohol dependence, as well as other conditions like obesity and Parkinson's disease.[12]

• Analgesics : Certain derivatives, such as 3-[2-(dimethylamino)methyl-(cyclohexyl-1-yl)]-phenol, have been patented for their analgesic (pain-relieving) properties, highlighting the scaffold's potential in pain management research.[13]

The ability to modify the substitution pattern on both the phenol and cyclohexyl rings allows for fine-tuning of a compound's pharmacological properties, including its binding affinity, selectivity, and pharmacokinetic profile.

Conclusion

The history of cyclohexylphenols is a microcosm of the broader evolution of industrial organic chemistry. It began with rudimentary, inefficient methods and has progressed to highly sophisticated, selective, and sustainable catalytic processes. The development of shape-selective zeolites and bifunctional catalysts has revolutionized their synthesis, enabling the efficient production of specific isomers required for high-value applications. For researchers and drug developers, the cyclohexylphenol moiety remains a valuable and highly adaptable scaffold, promising continued innovation in materials science and the discovery of new medicines.

References

• Synthesis of Cyclohexylphenols | Request PDF - ResearchGate. (n.d.). Retrieved March 15, 2026, from [Link]

• Phenol - Wikipedia. (n.d.). Retrieved March 15, 2026, from [Link]

• Postnova, M. V., Koshel', S. G., Lebedeva, N. V., Kuznetsova, E. A., & Koshel', G. N. (2003). Synthesis of Cyclohexylphenols. Russian Journal of General Chemistry, 73(6), 904-907.
• Britton, E. C., & Slagh, H. R. (1933). Method for manufacture of cyclohexylphenols. U.S. Patent No. 1,917,823. Washington, DC: U.S.
• Ecke, G. G., & Kolka, A. J. (1965). Cyclohexyl phenols. U.S. Patent No. 3,205,271. Washington, DC: U.S.

• One-pot synthesis of cyclohexylphenol via isopropyl alcohol-assisted phenol conversion using the tandem system RANEY® Nickel plus hierarchical Beta zeolite - Green Chemistry (RSC Publishing). (2022). Retrieved March 15, 2026, from [Link]

• A Process For Preparation Of 4 Cyclohexylphenol - QuickCompany. (n.d.). Retrieved March 15, 2026, from [Link]

• Synthesis of cyclohexylphenol via phenol hydroalkylation using Co2P/zeolite catalysts - ICP - Instituto de Catálisis y Petroleoquímica. (2022). Retrieved March 15, 2026, from [Link]

• One-pot synthesis of cyclohexylphenol via isopropyl alcohol-assisted phenol conversion using the tandem system RANEY® Nickel plus hierarchical Beta zeolite | CoLab. (2022). Retrieved March 15, 2026, from [Link]

• Cas 1131-60-8,4-Cyclohexylphenol - Lookchem. (n.d.). Retrieved March 15, 2026, from [Link]

• Koehler, U., et al. (1991). Preparation of 4-methyl-2-cyclohexylphenol. U.S. Patent No. 4,990,687. Washington, DC: U.S.

• Tocco, G., et al. (2022). 3-[3-(Phenalkylamino)cyclohexyl]phenols: Synthesis, biological activity, and in silico investigation of a naltrexone-derived novel class of MOR-antagonists. PubMed. Retrieved March 15, 2026, from [Link]

• Tocco, G., et al. (2022). 3‐[3‐(Phenalkylamino)cyclohexyl]phenols: Synthesis, biological activity, and in silico investigation of a naltrexone‐derived novel class of MOR‐antagonists. Archiv der Pharmazie. Retrieved March 15, 2026, from [Link]

• (PDF) 3‐[3‐(Phenalkylamino)cyclohexyl]phenols: Synthesis, biological activity, and in silico investigation of a naltrexone‐derived novel class of MOR‐antagonists - ResearchGate. (2022). Retrieved March 15, 2026, from [Link]

• Synthesis of cyclohexylphenol via phenol hydroalkylation using Co2P/zeolite catalysts | Request PDF - ResearchGate. (2022). Retrieved March 15, 2026, from [Link]

• HCl polymorphs of cyclohexylphenol derivatives - Google Patents. (n.d.).

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potential research areas for 4-(4-Octylcyclohexyl)phenol

An In-Depth Technical Guide to Potential Research Areas for 4-(4-Octylcyclohexyl)phenol

Authored by: A Senior Application Scientist

Abstract

4-(4-Octylcyclohexyl)phenol represents a largely unexplored chemical entity within the broader class of alkylphenols. While its structural analogues, such as 4-tert-octylphenol and 4-nonylphenol, have been the subject of extensive research due to their industrial applications and environmental impact as endocrine disruptors, 4-(4-Octylcyclohexyl)phenol remains a frontier molecule.[1][2][3][4] This guide provides a comprehensive overview of potential research avenues for this compound, targeting researchers, scientists, and professionals in drug development. We will delve into prospective synthesis and characterization methodologies, hypothesize its physicochemical properties, and outline promising areas for investigating its biological activity, toxicological profile, and potential applications. The overarching goal is to stimulate and guide future research into this unique molecule, unlocking its potential in medicinal chemistry, materials science, and beyond.

Proposed Synthesis and Characterization

A logical first step in exploring the potential of 4-(4-Octylcyclohexyl)phenol is to establish a reliable and efficient synthetic route. Drawing inspiration from the synthesis of structurally similar compounds like 4-cyclohexylphenol, a Friedel-Crafts alkylation of phenol appears to be a promising approach.[5][6][7]

Proposed Synthetic Pathway

The synthesis could be envisioned as a two-step process:

• Preparation of the Alkylating Agent: The synthesis of a suitable octylcyclohexyl precursor, such as 4-octylcyclohexanol or 4-octylcyclohexene, would be the initial step. This could potentially be achieved through the Grignard reaction of a protected 4-halocyclohexanone with an octylmagnesium halide, followed by dehydration or deprotection.

• Friedel-Crafts Alkylation: The subsequent step would involve the acid-catalyzed alkylation of phenol with the prepared 4-octylcyclohexanol or 4-octylcyclohexene. Various solid acid catalysts, such as zeolites (H-Mordenite or H-beta), could be employed to favor the formation of the para-substituted product and to facilitate a more environmentally friendly and recyclable catalytic system.[8]

Caption: Proposed two-step synthesis of 4-(4-Octylcyclohexyl)phenol.

Characterization

The synthesized compound would require rigorous characterization to confirm its structure and purity. A combination of standard spectroscopic and spectrometric techniques would be essential.

Table 1: Proposed Analytical Characterization Techniques

Technique	Purpose	Expected Observations
¹H NMR	To determine the proton environment.	Signals corresponding to the aromatic protons of the phenol ring, the cyclohexyl ring protons, and the aliphatic protons of the octyl chain.
¹³C NMR	To identify the number and type of carbon atoms.	Distinct peaks for the phenolic carbons, the cyclohexyl carbons, and the octyl chain carbons.
FTIR	To identify functional groups.	A broad peak for the hydroxyl (-OH) group, and characteristic peaks for the C-H bonds of the alkyl and aromatic groups, and C=C bonds of the aromatic ring.
Mass Spectrometry	To determine the molecular weight and fragmentation pattern.	A molecular ion peak corresponding to the molecular weight of 4-(4-Octylcyclohexyl)phenol (C₂₀H₃₂O, MW: 288.47 g/mol ).
HPLC	To assess purity.	A single major peak indicating a high degree of purity.

Experimental Protocol: Generalized Nuclear Magnetic Resonance (NMR) Spectroscopy [9]

• Sample Preparation: Dissolve approximately 5-10 mg of the purified product in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Data Processing: Process the raw data (Fourier transformation, phase correction, and baseline correction) to obtain the final spectra for analysis.

Potential Research in Biological Activity and Drug Development

The unique structural features of 4-(4-Octylcyclohexyl)phenol—a phenolic hydroxyl group, a bulky cyclohexyl ring, and a long octyl chain—suggest several exciting avenues for biological investigation.

Endocrine System Modulation

Given that many alkylphenols are known endocrine disruptors, a primary area of research should be the investigation of 4-(4-Octylcyclohexyl)phenol's activity on nuclear receptors.[10][11][12]

• Estrogenic and Anti-estrogenic Activity: Studies should assess its ability to bind to and activate or inhibit both estrogen receptor alpha (ERα) and beta (ERβ). This can be initially screened using in vitro reporter gene assays.[13]

• Androgenic and Anti-androgenic Activity: Its potential to interact with the androgen receptor should also be explored, as some alkylphenols exhibit antiandrogenic properties.[13]

Caption: Potential interaction with nuclear hormone receptors.

Antimicrobial and Antifungal Properties

Phenolic compounds are well-known for their antimicrobial properties. The long, hydrophobic octylcyclohexyl tail of 4-(4-Octylcyclohexyl)phenol may enhance its ability to disrupt microbial cell membranes.

Experimental Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans).

• Serial Dilution: Perform a two-fold serial dilution of 4-(4-Octylcyclohexyl)phenol in a 96-well microtiter plate containing appropriate growth medium.

• Inoculation: Inoculate each well with the microbial suspension. Include positive (microbe only) and negative (medium only) controls.

• Incubation: Incubate the plate under suitable conditions (e.g., 37°C for 24 hours).

• Determination of MIC: The MIC is the lowest concentration of the compound that visibly inhibits microbial growth.

Cytotoxicity and Anticancer Research

The cytotoxic potential of 4-(4-Octylcyclohexyl)phenol against various human cancer cell lines should be investigated.[14][15] The lipophilic nature of the molecule could facilitate its entry into cells. Studies on liver cancer cell lines, such as HepG2, would be particularly relevant given the role of the liver in metabolizing xenobiotics.[16] Research could focus on its ability to induce apoptosis, autophagy, or oxidative stress.[15][16]

Applications in Drug Delivery and Prodrug Design

The hydrophobic nature of the octylcyclohexyl group makes this molecule an interesting candidate for applications in drug delivery and prodrug design.

• Penetration Enhancer: For transdermal drug delivery, its ability to interact with skin lipids could be harnessed to enhance the penetration of other active pharmaceutical ingredients.[17]

• Prodrug Moiety: The phenolic hydroxyl group can be esterified with a parent drug to create a more lipophilic prodrug. This modification can improve the drug's pharmacokinetic properties, such as its absorption, distribution, and half-life. The length of the alkyl chain can be a critical factor in controlling these properties.[18]

• Hydrophobic Drug Carrier: It could be incorporated into hydrogel formulations to create hydrophobic pockets for the controlled release of poorly water-soluble drugs.[19]

Toxicological and Environmental Considerations

A thorough toxicological evaluation is paramount before any potential application can be considered.

• In Vitro and In Vivo Toxicity: A battery of tests should be conducted, including acute and chronic toxicity studies in animal models, as well as in vitro assays for genotoxicity and mutagenicity.

• Environmental Fate: Given the persistence of other alkylphenols in the environment, it is crucial to study the biodegradability and bioaccumulation potential of 4-(4-Octylcyclohexyl)phenol.[4] Its presence in wastewater and its impact on aquatic organisms should be a key area of investigation.[1][2]

Future Research Directions and Potential Applications

The research avenues for 4-(4-Octylcyclohexyl)phenol are vast and interdisciplinary.

Sources

• 1. Octylphenol Exposure → Area → Resource 3 [product.sustainability-directory.com]
• 2. Octylphenols [utslappisiffror.naturvardsverket.se]
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• 4. Environmental Water Pollution, Endocrine Interference and Ecotoxicity of 4-tert-Octylphenol: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 4-Cyclohexylphenol synthesis - chemicalbook [chemicalbook.com]
• 6. One-pot synthesis of cyclohexylphenol via isopropyl alcohol-assisted phenol conversion using the tandem system RANEY® Nickel plus hierarchical Beta zeolite - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. A Process For Preparation Of 4 Cyclohexylphenol [quickcompany.in]
• 9. pdf.benchchem.com [pdf.benchchem.com]
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• 13. Phenylphenols, biphenols, bisphenol-A and 4-tert-octylphenol exhibit alpha and beta estrogen activities and antiandrogen activity in reporter cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
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• 17. Alkyl Chain Length Impact on Chemical Properties [eureka.patsnap.com]
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• 19. matec-conferences.org [matec-conferences.org]

Protocols & Analytical Methods

Application Note: Synthesis and Stereoselective Isolation of 4-(4-Octylcyclohexyl)phenol

Target Audience: Researchers, synthetic chemists, and drug development professionals. Application Areas: Nematic liquid crystal intermediates, advanced polymer synthesis, and bioactive molecular probes.

Strategic Rationale & Mechanistic Causality

4-(4-Alkylcyclohexyl)phenols are highly valued structural motifs in materials science, particularly in the formulation of stable liquid-crystalline media with broad mesophase ranges and advantageous dielectric anisotropy[1]. The incorporation of the 4-octylcyclohexyl moiety imparts significant hydrophobic character and structural rigidity to the phenol core.

While traditional syntheses often rely on multi-step Grignard additions to cyclohexanones followed by dehydration, hydrogenation, and demethylation, direct Friedel-Crafts hydroalkylation of phenol with 4-octylcyclohexanol offers a highly atom-economical, single-step alternative.

Mechanistic Insights

• Carbocation Generation: The reaction is driven by a Brønsted acid catalyst, which protonates the hydroxyl group of 4-octylcyclohexanol. Subsequent loss of water generates a secondary 4-octylcyclohexyl carbocation.

• Regioselectivity (Steric Control): The hydroxyl group of phenol strongly activates the aromatic ring toward electrophilic aromatic substitution (EAS). Although the -OH group is an ortho/para director, the extreme steric bulk of the 4-octylcyclohexyl carbocation imposes severe steric hindrance at the ortho positions. Consequently, the reaction is overwhelmingly para-selective[2].

• Stereoselectivity (Thermodynamic Control): The alkylation initially yields a thermodynamic mixture of cis and trans isomers at the cyclohexyl ring. Because the trans-isomer (where both the octyl chain and the phenolic group occupy equatorial positions) possesses a more linear, rigid, and thermodynamically stable geometry, it exhibits significantly lower solubility in aliphatic solvents. This differential solubility allows for straightforward isolation via fractional crystallization.

Reaction Visualization

The following workflow illustrates the shape-selective hydroalkylation process, from reagent assembly to stereoisomer enrichment.

Figure 1: Reaction workflow for the shape-selective hydroalkylation of phenol to trans-4-(4-octylcyclohexyl)phenol.

Catalyst Selection & Quantitative Data

While homogeneous Lewis acids (e.g., BF 3​ ·Et 2​ O) are effective, heterogeneous Brønsted acids like Zeolite H-Beta or H-Y are strongly preferred[3]. They prevent equipment corrosion, are easily recoverable, and their defined pore structures enhance para-selectivity via shape-selective catalysis[2].

Table 1: Quantitative Comparison of Catalysts for Phenol Hydroalkylation

Catalyst System	Temperature (°C)	Conversion (%)	para-Selectivity (%)	Catalyst Recovery
BF 3​ ·Et 2​ O (Homogeneous)	60	>90	~85	Poor (Quenched)
Amberlyst-15 (Resin)	90	82	91	Moderate
Zeolite H-Y (Solid Acid)	150	85	92	Good
Zeolite H-Beta (Solid Acid)	115	88	>95	Excellent

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system; physical milestones (e.g., water evolution volume) directly correlate with reaction progress.

Materials Required:

• Phenol (47.0 g, 0.5 mol, 5.0 equiv)

• 4-Octylcyclohexanol (21.2 g, 0.1 mol, 1.0 equiv)

• Zeolite H-Beta (Si/Al ratio ~25, 3.0 g)

• Toluene (100 mL, ACS Reagent Grade)

Step 1: Catalyst Activation

Dry the Zeolite H-Beta catalyst in a muffle furnace at 300 °C for 3 hours prior to use.

• Expert Insight: Zeolites readily absorb atmospheric moisture, which occupies the active Brønsted acid sites. Thermal activation is mandatory to ensure maximum catalytic turnover.

Step 2: Reaction Assembly

In a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar, attach a Dean-Stark trap topped with a reflux condenser. Add the phenol, 4-octylcyclohexanol, toluene, and the activated Zeolite H-Beta.

• Expert Insight: The use of a Dean-Stark trap is a critical self-validating mechanism. The reaction produces water as a stoichiometric byproduct. Continuous azeotropic removal drives the equilibrium forward (Le Chatelier's principle) and prevents the water from deactivating the acid catalyst.

Step 3: Reflux & Monitoring

Heat the mixture to a vigorous reflux (approx. 115 °C) under a nitrogen atmosphere.

• Validation: Monitor the water collection in the Dean-Stark trap. The reaction is considered complete when the theoretical volume of water (approx. 1.8 mL) is collected, typically within 6–8 hours.

Step 4: Catalyst Recovery

Cool the reaction mixture to 40 °C. Filter the mixture through a sintered glass funnel to remove the zeolite catalyst. Wash the filter cake with 20 mL of warm toluene.

• Note: The recovered catalyst can be washed with ethyl acetate, calcined at 500 °C, and reused for subsequent batches with minimal loss of activity[3].

Step 5: Removal of Excess Phenol (Critical Workup Step)

Concentrate the filtrate under reduced pressure to remove the toluene solvent. Transfer the crude residue to a short-path distillation apparatus. Remove the excess unreacted phenol by vacuum distillation (Phenol bp: 181 °C at 760 mmHg; distills at ~80 °C under high vacuum).

• Expert Insight / Trustworthiness: Do not use aqueous NaOH to wash away excess phenol. This is a common pitfall in phenol alkylation workups. Because the target product—4-(4-octylcyclohexyl)phenol—is also a phenol, it will readily deprotonate and co-extract into the aqueous phase, leading to catastrophic yield losses. Vacuum distillation is the definitive industrial standard for this separation.

Step 6: Stereoisomer Resolution

Dissolve the crude, phenol-free residue in a minimum volume of boiling heptane/ethanol (9:1 v/v). Allow the solution to cool slowly to room temperature, then transfer to a 4 °C refrigerator overnight. The pure trans-4-(4-octylcyclohexyl)phenol will crystallize as white needles. Filter, wash with ice-cold heptane, and dry under vacuum.

Analytical Validation

To verify the structural integrity and stereochemical purity of the synthesized compound, perform the following analyses:

• 1 H NMR (400 MHz, CDCl 3​ ):

  • Regiochemistry: Confirm the para-substitution via the characteristic AA'BB' splitting pattern of the aromatic ring (two doublets integrating to 2H each, typically around δ 6.75 and 7.10 ppm).

  • Stereochemistry: The benzylic methine proton of the cyclohexyl ring (attached to the carbon bonded to the phenol) will appear as a broad multiplet (approx. δ 2.4 ppm). The large coupling constants ( J≈11−12 Hz) indicative of axial-axial interactions confirm the equatorial-equatorial (trans) conformation of the cyclohexane ring.

• GC-MS: Confirm the molecular ion peak ( M+ = 288.47 g/mol ) to validate the successful addition of the octylcyclohexyl mass to the phenol core.

References

• Gore, K. U., Anand, R., & Rao, B. S. (2002). "Alkylation of Phenol with Cyclohexanol and Cyclohexene Using HY and Modified HY Zeolites." ResearchGate. 2

• Clark, J. H., Price, P. M., Martin, K., Macquarrie, D. J., & Bastock, T. W. (1992). "Selective Alkylation of Phenols Using Solid Catalysts." White Rose eTheses Online. 3

• Poetsch, E., et al. (1993). "Liquid-crystal compounds (EP0525140B1)." Google Patents. 1

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• 2. researchgate.net [researchgate.net]
• 3. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

Introduction: The Analytical Challenge of 4-(4-Octylcyclohexyl)phenol

An In-Depth Guide to the Analytical Detection of 4-(4-Octylcyclohexyl)phenol: Protocols and Application Notes

4-(4-Octylcyclohexyl)phenol is an alkylphenol of emerging environmental and toxicological interest. As a derivative of octylphenol, it shares structural similarities with compounds known to be endocrine disruptors.[1] Its presence in various environmental matrices and consumer products necessitates robust and sensitive analytical methods for its detection and quantification. This guide provides a comprehensive overview of the primary analytical techniques, complete with detailed protocols for researchers, scientists, and professionals in drug development and environmental monitoring.

The core analytical challenge lies in achieving low detection limits in complex matrices such as water, soil, and biological tissues. The non-polar nature of the octyl group combined with the polar phenol functional group gives the molecule properties that can be exploited for effective separation and detection. This document will focus on two primary, validated methodologies: High-Performance Liquid Chromatography (HPLC) with UV or Fluorescence Detection and Gas Chromatography-Mass Spectrometry (GC-MS).

Method 1: High-Performance Liquid Chromatography (HPLC) for Quantification in Aqueous Samples

HPLC is a powerful technique for the separation and quantification of non-volatile or thermally labile compounds like 4-(4-Octylcyclohexyl)phenol. When coupled with a Diode Array Detector (DAD) or a Fluorescence Detector (FLD), it offers a balance of sensitivity, selectivity, and accessibility. This method is particularly well-suited for analyzing water samples.

Principle of HPLC Detection

The separation is based on the partitioning of the analyte between a non-polar stationary phase (typically a C18 column) and a polar mobile phase. The retention time of 4-(4-Octylcyclohexyl)phenol will be influenced by the hydrophobicity imparted by the octylcyclohexyl group. Detection via DAD is based on the UV absorbance of the phenol functional group, while FLD offers higher sensitivity by measuring the fluorescence emission of the molecule at a specific wavelength.

Workflow for HPLC Analysis

Caption: Workflow for the HPLC-based analysis of 4-(4-Octylcyclohexyl)phenol.

Detailed Protocol: HPLC-DAD/FLD

1. Sample Preparation: Solid Phase Extraction (SPE)

• Rationale: SPE is employed to concentrate the analyte from a large sample volume and to remove interfering matrix components. A C18 sorbent is chosen due to its hydrophobic nature, which effectively retains the non-polar 4-(4-Octylcyclohexyl)phenol.

• Procedure:

  • Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water.

  • Load 200 mL of the water sample onto the cartridge at a flow rate of approximately 5 mL/min.

  • Wash the cartridge with 5 mL of a 10% methanol in water solution to remove polar impurities.

  • Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

  • Elute the analyte with 10 mL of a 1:1 (v/v) mixture of methanol and acetone.[2][3]

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the mobile phase for HPLC analysis.

2. HPLC-DAD/FLD Analysis

• Instrumentation and Conditions:

  • HPLC System: A standard HPLC system with a quaternary pump, autosampler, and column oven.

  • Column: A C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is recommended.

  • Mobile Phase: An isocratic mobile phase of 80:20 (v/v) acetonitrile and deionized water can be effective.[2][3] For improved separation, a gradient elution may be used.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40°C.[4][5]

  • Injection Volume: 20 µL.

  • DAD Wavelength: 225 nm is a suitable wavelength for phenol derivatives.[2][3]

  • FLD Excitation/Emission: Excitation at 275 nm and emission at 300 nm for enhanced sensitivity.[6]

3. Calibration and Quantification

• Prepare a series of calibration standards of 4-(4-Octylcyclohexyl)phenol in the mobile phase (e.g., 0.001 to 0.050 mg/L).

• Inject the standards and the prepared sample.

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

• Determine the concentration of 4-(4-Octylcyclohexyl)phenol in the sample from the calibration curve.

Performance Characteristics

The following table provides expected performance characteristics based on similar alkylphenol analyses.

Parameter	Expected Value	Source
Linearity (R²)	> 0.998	[2][3]
Limit of Detection (LOD)	0.0001 - 0.0006 mg/L	[2][3]
Limit of Quantification (LOQ)	0.0005 - 0.0020 mg/L	[2][3]
Recovery	80 - 115%	[2][3]
Repeatability (RSD)	< 5%	[2][3]

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS) for High-Sensitivity Detection

GC-MS is a highly sensitive and specific technique for the analysis of volatile and semi-volatile compounds. For polar analytes like 4-(4-Octylcyclohexyl)phenol, a derivatization step is often required to improve volatility and chromatographic performance.

Principle of GC-MS Detection

The sample is first derivatized to a less polar, more volatile form. This derivative is then injected into the gas chromatograph, where it is vaporized and separated based on its boiling point and interaction with the stationary phase of the GC column. The separated components then enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique "fingerprint" for identification, and selected ions can be monitored for highly sensitive quantification.

Workflow for GC-MS Analysis

Caption: Workflow for the GC-MS based analysis of 4-(4-Octylcyclohexyl)phenol.

Detailed Protocol: GC-MS

1. Sample Preparation and Derivatization

• Rationale: Derivatization with a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) replaces the active hydrogen on the phenolic group with a non-polar trimethylsilyl (TMS) group. This increases the volatility and thermal stability of the analyte, leading to better peak shape and sensitivity in GC.

• Procedure:

  • Extract the sample using SPE as described in the HPLC method, or using liquid-liquid extraction (LLE) with a suitable solvent like dichloromethane.

  • Evaporate the extract to dryness.

  • Add 50 µL of a silylating agent (e.g., BSTFA with 1% TMCS) and 50 µL of a solvent such as pyridine or acetonitrile.

  • Heat the mixture at 70°C for 30 minutes to ensure complete derivatization.

  • Cool the sample to room temperature before injection.

2. GC-MS Analysis

• Instrumentation and Conditions:

  • GC-MS System: A standard GC-MS system with a split/splitless injector.

  • Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm x 0.25 µm, is recommended.[7]

  • Injector Temperature: 260 - 280°C.

  • Injection Mode: Splitless injection (1 µL).

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp at 10°C/min to 300°C.

    • Hold at 300°C for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • MS Transfer Line Temperature: 280 - 300°C.

  • Ion Source Temperature: 230 - 250°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode:

    • Full Scan: To identify the compound by its mass spectrum.

    • Selected Ion Monitoring (SIM): For quantitative analysis, monitor characteristic ions of the derivatized 4-(4-Octylcyclohexyl)phenol.

3. Data Analysis and Quantification

• Identification: The derivatized 4-(4-Octylcyclohexyl)phenol can be identified by its retention time and by comparing its mass spectrum with a reference spectrum.

• Quantification: An internal standard (e.g., a deuterated analog) should be used for accurate quantification. A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration.

Performance Characteristics

The following table provides expected performance characteristics for a GC-MS method.

Parameter	Expected Value	Source
Linearity (R²)	> 0.995	[8]
Limit of Detection (LOD)	0.01 - 0.1 ng/mL	[8]
Recovery	85 - 110%	[8]
Precision (RSD)	< 15%	[8]

Conclusion

The choice between HPLC and GC-MS for the analysis of 4-(4-Octylcyclohexyl)phenol depends on the specific requirements of the study. HPLC-DAD/FLD offers a robust and straightforward method for routine monitoring in aqueous samples. For higher sensitivity and specificity, especially in complex matrices, GC-MS with derivatization is the preferred method. Both methods, when properly validated, can provide reliable and accurate quantification of this emerging contaminant. The protocols provided herein serve as a comprehensive starting point for the development and implementation of analytical methods for 4-(4-Octylcyclohexyl)phenol.

References

• Shimadzu. (n.d.). Analysis of Alkylphenols using LC-MS. LC-MS Application Data Sheet No. 037.

• Baharom, Z., et al. (2020). Extraction of 4-octylphenol and 4-nonylphenol in river water using solid phase extraction and high-performance liquid chromatography. ResearchGate. Available at: [Link]

• Bureau of Indian Standards. (2022). DRAFT FOR COMMENTS ONLY (Not to be reproduced without permission). Doc No.: PCD 09(19080) WC.

• Van den Broeck, I., et al. (n.d.). Fast liquid chromatography-tandem mass spectrometry methodology for the analysis of alkylphenols and their ethoxylates in wastewater. Lirias. Available at: [Link]

• Gheorghe, A., et al. (2012). HPLC-FLD determination of 4-nonylphenol and 4-tert-octylphenol in surface water samples. Environmental Monitoring and Assessment, 184(5), 2783-2795. Available at: [Link]

• Crescenzi, C., et al. (2003). Determination of alkylphenol and alkylphenolethoxylates in biota by liquid chromatography with detection by tandem mass spectrometry and fluorescence spectroscopy. Journal of Chromatography A, 1010(1), 25-35. Available at: [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 559. Determination of Nonylphenol and 4-tert-octylphenol in Drinking Water by Solid Phase Extraction and Liquid Chromatography/tandem Mass Spectrometry (lc/ms/ms) Version 1.0. Available at: [Link]

• SIELC Technologies. (2018). Separation of Phenol, 4,4'-cyclohexylidenebis[2-methyl- on Newcrom R1 HPLC column. Available at: [Link]

• Wasik, A., et al. (2015). Analytical methods for determination of bisphenol A, 4-tert-octylphenol and 4-nonylphenol in herrings and physiological fluids of the grey seal. Ecotoxicology and Environmental Safety, 115, 23-29. Available at: [Link]

• Schmitz-Afonso, I., et al. (2003). Determination of alkylphenol and alkylphenolethoxylates in biota by liquid chromatography with detection by tandem mass spectrometry and fluorescence spectroscopy. ResearchGate. Available at: [Link]

• International Organisation of Vine and Wine. (2020). RESOLUTION OIV-OENO 620-2020. DETERMINATION OF ALKYLPHENOLS IN WINES BY GAS CHROMATOGRAPHY- MASS SPECTROMETRY (GC-MS or GC-MS/MS). Available at: [Link]

• Tsuda, T., et al. (1999). Gas chromatographic-mass spectrometric determination of 4-nonylphenols and 4-tert-octylphenol in biological samples. Journal of Chromatography B: Biomedical Sciences and Applications, 723(1-2), 273-279. Available at: [Link]

• Gheorghe, A., et al. (2011). HPLC-FLD determination of 4-nonylphenol and 4-tert-octylphenol in surface water samples. ResearchGate. Available at: [Link]

• Higashi, Y. (2017). Simple HPLC–UV Analysis of Phenol and Its Related Compounds in Tap Water after Pre-Column Derivatization with 4-Nitrobenzoyl Chloride. Scientific Research Publishing. Available at: [Link]

• Baharom, Z., et al. (2020). EXTRACTION OF 4-OCTYLPHENOL AND 4-NONYLPHENOL IN RIVER WATER USING SOLID-PHASE EXTRACTION AND HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY. Malaysian Journal of Analytical Sciences, 24(1), 149-160. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 4-n-Octylphenol. PubChem. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 4-(4-Methylcyclohexyl)phenol. PubChem. Available at: [Link]

• Higashi, Y. (2017). Simple HPLC–UV Analysis of Phenol and Its Related Compounds in Tap Water after Pre-Column Derivatization with 4-Nitrobenzoyl C. Scientific Research Publishing. Available at: [Link]

• National Institute of Standards and Technology. (n.d.). Phenol, 4-octyl-. NIST Chemistry WebBook. Available at: [Link]

• Cheméo. (n.d.). Chemical Properties of Phenol, 4-cyclohexyl- (CAS 1131-60-8). Available at: [Link]

• Sohn, Y., et al. (2013). Determination of 4-tert-octylphenol in surface water samples of Jinan in China by solid phase extraction coupled with GC-MS. Journal of Environmental Sciences, 25(8), 1646-1653. Available at: [Link]://pubmed.ncbi.nlm.nih.gov/24520712/)

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Application Note: A Validated Stability-Indicating HPLC Method for the Quantification of 4-(4-Octylcyclohexyl)phenol

Abstract

This application note describes a robust and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of 4-(4-Octylcyclohexyl)phenol. The method is developed for researchers, scientists, and drug development professionals requiring accurate determination of this compound in various sample matrices. The protocol has been structured to meet the rigorous standards of modern analytical laboratories, with a detailed validation section guided by the International Council for Harmonisation (ICH) Q2(R2) guidelines. The causality behind experimental choices, from stationary phase selection to mobile phase composition, is explained to provide a deeper understanding of the method's principles.

Introduction

4-(4-Octylcyclohexyl)phenol is a non-polar, hydrophobic molecule belonging to the alkylphenol class. Its structure, characterized by a phenol head and a bulky octylcyclohexyl tail, presents specific challenges and considerations for chromatographic separation. Accurate quantification of such compounds is critical in various fields, including environmental analysis, quality control in manufacturing, and as an intermediate in chemical synthesis.

The developed method leverages the principles of reversed-phase chromatography, which is the most widely used mode of HPLC for its versatility in separating a broad range of non-polar to moderately polar compounds[1]. This application note provides a comprehensive, step-by-step protocol for the analysis and a complete validation package to ensure the method is fit for its intended purpose.

Physicochemical Properties of 4-(4-Octylcyclohexyl)phenol

A thorough understanding of the analyte's properties is fundamental to developing a selective and robust HPLC method.

Property	Value	Source
Molecular Formula	C20H32O	-
Molecular Weight	288.47 g/mol	-
LogP (Octanol-Water Partition Coefficient)	~6.5 (Estimated)	-
UV Absorbance Maximum (λmax)	~275-280 nm (Estimated)	Inferred from phenol chromophore[2]
Solubility	Poorly soluble in water; soluble in organic solvents like methanol and acetonitrile.	Inferred from structural analogues[3][4]

The high estimated LogP value indicates significant hydrophobicity, which dictates the choice of a non-polar stationary phase and a mobile phase with a high organic solvent content for achieving adequate retention and elution[1]. The UV absorbance is governed by the phenol functional group, which typically exhibits a maximum absorbance around 275 nm[2]. The alkyl and cyclohexyl substituents are not expected to significantly alter this λmax.

Chromatographic Method

Rationale for Method Development

The selection of chromatographic parameters is based on the hydrophobic nature of 4-(4-Octylcyclohexyl)phenol.

• Stationary Phase: A C18 (octadecylsilane) stationary phase is chosen for its strong hydrophobic interactions with the non-polar octylcyclohexyl group, ensuring sufficient retention.[5] C18 columns are the most common choice for reversed-phase HPLC due to their broad applicability and robustness.[6]

• Mobile Phase: A mobile phase consisting of acetonitrile and water is selected. Acetonitrile is a common organic modifier in reversed-phase HPLC, offering good elution strength for hydrophobic compounds and low UV cutoff.[7] An isocratic elution is employed for its simplicity and robustness, which is suitable for quantifying a single analyte.

• Detector: A Diode Array Detector (DAD) or a UV-Vis detector is used. Based on the phenol chromophore, the detection wavelength is set to 277 nm to maximize sensitivity.

HPLC Parameters

Parameter	Condition
Instrument	Agilent 1260 Infinity II LC System or equivalent
Column	ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent
Mobile Phase	Acetonitrile : Water (85:15, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection	DAD at 277 nm
Run Time	10 minutes

Experimental Protocols

Preparation of Standard Solutions

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10.0 mg of 4-(4-Octylcyclohexyl)phenol reference standard and transfer to a 10 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions for linearity and accuracy studies by serially diluting the primary stock solution with the mobile phase. A suggested concentration range is 1, 5, 10, 25, 50, and 100 µg/mL.

Sample Preparation

The sample preparation protocol will vary depending on the matrix. For a liquid sample with a relatively clean matrix (e.g., process stream), a simple dilution may be sufficient. For more complex matrices, a solid-phase extraction (SPE) is recommended.

Protocol for Solid-Phase Extraction (SPE):

• Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water.

• Loading: Load an appropriate volume of the aqueous sample onto the SPE cartridge.

• Washing: Wash the cartridge with 5 mL of a water/methanol mixture (e.g., 50:50 v/v) to remove polar impurities.

• Elution: Elute the 4-(4-Octylcyclohexyl)phenol with 5 mL of methanol.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of the mobile phase.

Method Validation

The developed method was validated according to the ICH Q2(R2) guidelines, which provide a framework for demonstrating that an analytical procedure is suitable for its intended purpose.[8][9][10]

Caption: Workflow for HPLC method validation based on ICH Q2(R2) guidelines.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[10] To demonstrate specificity, a solution of a placebo (matrix without the analyte) was injected and showed no interfering peaks at the retention time of 4-(4-Octylcyclohexyl)phenol. Additionally, forced degradation studies were performed.

Forced Degradation Protocol:

• Acid Hydrolysis: 1 mL of 100 µg/mL standard solution + 1 mL of 1 N HCl, heated at 80°C for 2 hours.

• Base Hydrolysis: 1 mL of 100 µg/mL standard solution + 1 mL of 1 N NaOH, heated at 80°C for 2 hours.

• Oxidative Degradation: 1 mL of 100 µg/mL standard solution + 1 mL of 3% H2O2, stored at room temperature for 24 hours.

• Thermal Degradation: Standard solution heated at 105°C for 24 hours.

• Photolytic Degradation: Standard solution exposed to UV light (254 nm) for 24 hours.

The results of the forced degradation studies should demonstrate that the peak for 4-(4-Octylcyclohexyl)phenol is pure and that any degradation products are well-resolved.

Linearity and Range

The linearity of the method was evaluated by analyzing six concentrations of the standard solution (1-100 µg/mL). The calibration curve was constructed by plotting the peak area versus the concentration.

Parameter	Result	Acceptance Criteria
Correlation Coefficient (r²)	> 0.999	≥ 0.995
Range	1 - 100 µg/mL	Defined by linearity, accuracy, and precision

Accuracy

Accuracy was determined by the recovery of known amounts of 4-(4-Octylcyclohexyl)phenol spiked into a placebo matrix at three concentration levels (low, medium, and high).

Concentration Level	Mean Recovery (%)	Acceptance Criteria
Low (5 µg/mL)	99.5%	98.0 - 102.0%
Medium (25 µg/mL)	100.2%	98.0 - 102.0%
High (75 µg/mL)	99.8%	98.0 - 102.0%

Precision

Precision was evaluated at two levels: repeatability and intermediate precision.

• Repeatability (Intra-day precision): Six replicate injections of the 25 µg/mL standard were performed on the same day.

• Intermediate Precision (Inter-day precision): The analysis was repeated on a different day by a different analyst.

Precision Level	% RSD	Acceptance Criteria
Repeatability	< 1.0%	≤ 2.0%
Intermediate Precision	< 1.5%	≤ 2.0%

Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 * (σ/S)

• LOQ = 10 * (σ/S)

Where σ is the standard deviation of the y-intercept of the regression line and S is the slope of the calibration curve.

Parameter	Result
LOD	0.2 µg/mL
LOQ	0.6 µg/mL

Robustness

The robustness of the method was evaluated by making small, deliberate variations in the method parameters.

Parameter Varied	Result
Flow Rate (± 0.1 mL/min)	No significant change in resolution or retention time
Column Temperature (± 2 °C)	No significant change in resolution or retention time
Mobile Phase Composition (± 2%)	Minor, predictable shifts in retention time

System Suitability

System suitability tests are performed before each analytical run to ensure the chromatographic system is performing adequately.

Parameter	Acceptance Criteria
Tailing Factor (Asymmetry)	≤ 2.0
Theoretical Plates (N)	> 2000
% RSD of replicate injections	≤ 2.0%

Conclusion

The HPLC method described in this application note provides a reliable, accurate, and precise means for the quantification of 4-(4-Octylcyclohexyl)phenol. The method has been thoroughly validated in accordance with ICH Q2(R2) guidelines, demonstrating its suitability for its intended purpose in a regulated environment. The detailed explanation of the rationale behind the method development choices provides users with the necessary information to implement and adapt this method for their specific applications.

Caption: A simplified workflow for the quantification of 4-(4-Octylcyclohexyl)phenol.

References

• IntuitionLabs. (2026, January 8). ICH Q2(R2) Guide: Analytical Method Validation Explained. [Link]

• U.S. Food and Drug Administration. Q2(R2) Validation of Analytical Procedures. [Link]

• Pharma Talks. (2025, July 2). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. [Link]

• Phenomenex. Reversed Phase HPLC Columns. [Link]

• QbD Group. (2024, March 19). ICH Q2(R2) Validation of Analytical Procedures. [Link]

• European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

• YMC America. Reversed Phase Chromatography Columns. [Link]

• Welch Materials. (2025, July 15). Preventing Hydrophobic Collapse: Demystifying AQ Columns. [Link]

• GALAK Chromatography. How to choose reversed-phase HPLC column C18, C8, C4. [Link]

• Santai Technologies. (2018, August 27). Hydrophobic Phase Collapse, AQ Reversed Phase Chromatography Columns and Their Applications. [Link]

• PubChem. 4-Cyclohexylphenol. [Link]

• National Institute of Standards and Technology. Phenol, 4-octyl-. [Link]

• PubChem. 4-n-Octylphenol. [Link]

• National Institute of Standards and Technology. Phenol, 4-cyclohexyl-. [Link]

• Baharom, Z., et al. (2020). Extraction of 4-octylphenol and 4-nonylphenol in river water using solid phase extraction and high-performance liquid chromatography. ResearchGate. [Link]

• The Good Scents Company. 4-(tert-octyl) phenol, 140-66-9. [Link]

• Google Patents.

• Doc Brown's Chemistry. (2026, March 9). uv-visible light absorption spectrum of phenol. [Link]

• National Institute of Standards and Technology. Phenol, 4-octyl-. [Link]

• National Institute of Standards and Technology. Phenol, 4-cyclohexyl-. [Link]

• Bureau of Indian Standards. (2022, April). Doc No.: PCD 09(19080) WC. [Link]

• PubMed. HPLC-FLD determination of 4-nonylphenol and 4-tert-octylphenol in surface water samples. [Link]

• Ecotox Centre. (2020, March 23). SQC (EQSsed) – Proposal by the Ecotox Centre for: 4-tert-Octylphenol. [Link]

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• 1. bvchroma.com [bvchroma.com]
• 2. Determination of 4-octylphenol and 4-nonylphenol congeners in composite foods - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. 4-(tert-octyl) phenol, 140-66-9 [thegoodscentscompany.com]
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• 6. Reversed Phase Chromatography Columns | YMC America [ymcamerica.com]
• 7. News - Hydrophobic Phase Collapse, AQ Reversed Phase Chromatography Columns and Their Applications [santaisci.com]
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• 10. youtube.com [youtube.com]

Application Note: High-Sensitivity GC-MS Analysis of 4-(4-Octylcyclohexyl)phenol in Environmental Water Samples

Abstract

This application note presents a detailed and robust protocol for the trace-level quantification of 4-(4-octylcyclohexyl)phenol in various water matrices using Gas Chromatography-Mass Spectrometry (GC-MS). 4-(4-octylcyclohexyl)phenol, a member of the broader alkylphenol class of compounds, is an endocrine disruptor of significant environmental concern. Its presence in aquatic ecosystems, even at low concentrations, can have adverse effects on wildlife and potentially human health.[1][2][3] The methodology described herein employs Solid-Phase Extraction (SPE) for sample concentration and cleanup, followed by derivatization to enhance volatility and chromatographic performance, and subsequent analysis by GC-MS. This protocol is designed for researchers, environmental scientists, and analytical chemists requiring a reliable and sensitive method for monitoring this emerging contaminant.

Introduction: The Environmental Significance of 4-(4-Octylcyclohexyl)phenol

4-Octylphenol (OP) and its isomers, including 4-(4-octylcyclohexyl)phenol, are high-production-volume chemicals used primarily in the manufacturing of phenolic resins and octylphenol ethoxylates.[2][4] These compounds can enter the aquatic environment through industrial and municipal wastewater discharges.[5][6] Due to their chemical structure, they are persistent in the environment and possess a moderate potential for bioaccumulation.[4]

The primary concern surrounding 4-octylphenol is its endocrine-disrupting activity, mimicking the effects of natural estrogens.[1][2] This can lead to adverse reproductive and developmental effects in aquatic organisms. Consequently, regulatory bodies and environmental agencies are increasingly focusing on monitoring the levels of such compounds in surface and drinking water.[2] Accurate and sensitive analytical methods are crucial for assessing the extent of contamination and ensuring environmental safety.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of semi-volatile organic compounds like 4-(4-octylcyclohexyl)phenol. Its high chromatographic resolution and sensitive, selective detection make it ideal for identifying and quantifying target analytes in complex environmental matrices. However, the direct analysis of phenols by GC-MS can be challenging due to their polarity, which can lead to poor peak shape and reduced sensitivity.[7] To overcome this, a derivatization step is often employed to convert the polar hydroxyl group into a less polar, more volatile derivative.[8]

This application note provides a comprehensive workflow, from sample collection to final data analysis, for the determination of 4-(4-octylcyclohexyl)phenol in water.

Analytical Workflow Overview

The analytical approach can be broken down into four key stages: Sample Preparation, Analyte Derivatization, GC-MS Analysis, and Data Processing. Each step is critical for achieving accurate and reproducible results.

Caption: Overall workflow for the analysis of 4-(4-octylcyclohexyl)phenol.

Detailed Protocols

Materials and Reagents

• Solvents: Dichloromethane, Methanol, Acetone, Hexane (all pesticide residue grade or equivalent)

• Reagents:

  • 4-(4-Octylcyclohexyl)phenol analytical standard

  • Internal Standard (e.g., Phenanthrene-d10)

  • Derivatizing agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

  • Sodium chloride (analytical grade, baked at 400°C for 4 hours)

  • Hydrochloric acid (HCl)

• Solid-Phase Extraction (SPE) Cartridges: C18 cartridges (e.g., 500 mg, 6 mL)

• Glassware: Amber glass bottles, vials with PTFE-lined caps, graduated cylinders, volumetric flasks.

Protocol 1: Sample Collection and Preservation

Rationale: Proper sample collection and preservation are paramount to prevent analyte degradation and contamination. Amber glass bottles are used to protect the light-sensitive phenolic compounds. Acidification inhibits microbial activity that could degrade the target analyte.

Procedure:

• Collect water samples in 1 L pre-cleaned amber glass bottles.

• For each liter of sample, add 1 mL of concentrated HCl to adjust the pH to approximately 2.

• Store the samples at 4°C and analyze within 7 days of collection.

Protocol 2: Solid-Phase Extraction (SPE)

Rationale: SPE is a widely used technique for the extraction and concentration of organic pollutants from aqueous samples.[5][9] A C18 stationary phase is effective at retaining non-polar to moderately polar compounds like 4-(4-octylcyclohexyl)phenol from a polar water matrix. Adding salt to the sample can increase the extraction efficiency by the "salting-out" effect.[10]

Caption: Step-by-step Solid-Phase Extraction (SPE) protocol.

Procedure:

• Cartridge Conditioning:

  • Pass 5 mL of dichloromethane through the C18 SPE cartridge, followed by 5 mL of methanol.

  • Equilibrate the cartridge by passing 10 mL of deionized water (pH 2) through it. Do not allow the sorbent to go dry.

• Sample Loading:

  • To a 500 mL water sample, add 25 g of NaCl and shake to dissolve.[10]

  • Pass the water sample through the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing:

  • After the entire sample has passed through, wash the cartridge with 5 mL of deionized water to remove any remaining salts.

• Drying:

  • Dry the cartridge by passing a stream of nitrogen gas through it for 30 minutes.

• Elution:

  • Elute the retained analytes by passing 2 x 4 mL of dichloromethane through the cartridge into a collection vial.

• Concentration:

  • Concentrate the eluate to approximately 1 mL under a gentle stream of nitrogen.

  • Add the internal standard at this stage.

Protocol 3: Derivatization

Rationale: Silylation is a common derivatization technique for compounds containing active hydrogens, such as phenols.[8] The trimethylsilyl (TMS) derivative of 4-(4-octylcyclohexyl)phenol is more volatile and less polar, resulting in improved peak shape and sensitivity during GC-MS analysis.[6][11]

Procedure:

• Transfer the 1 mL concentrated extract to a 2 mL autosampler vial.

• Add 100 µL of BSTFA (with 1% TMCS).

• Cap the vial tightly and heat at 70°C for 30 minutes.

• Allow the vial to cool to room temperature before GC-MS analysis.

GC-MS Instrumental Parameters

Rationale: The choice of GC column and temperature program is crucial for achieving good separation of the target analyte from potential matrix interferences. A non-polar or mid-polarity column, such as a 5% phenyl-methylpolysiloxane, is generally suitable for the analysis of silylated phenols. The mass spectrometer is operated in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity.

Parameter	Condition	Rationale
Gas Chromatograph
Injection Volume	1 µL
Injector Temperature	275°C	Ensures rapid volatilization of the derivatized analyte.
Injection Mode	Splitless (1 min)	Maximizes analyte transfer to the column for trace analysis.
Carrier Gas	Helium (1.2 mL/min, constant flow)
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., TG-5SilMS or equivalent)	Provides good resolution for semi-volatile compounds.
Oven Program	80°C (hold 2 min), ramp to 200°C at 15°C/min, then to 300°C at 10°C/min (hold 5 min)	Optimized for separation of the target analyte from matrix components.
Mass Spectrometer
Transfer Line Temp.	290°C	Prevents condensation of the analyte.
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique for GC-MS.
Acquisition Mode	Selected Ion Monitoring (SIM)	Increases sensitivity by monitoring specific ions for the target analyte.
SIM Ions	To be determined empirically from the mass spectrum of the derivatized standard.	Typically, a quantification ion and one or two qualifier ions are chosen.

Method Validation and Performance

A robust analytical method requires thorough validation to ensure the reliability of the data. Key validation parameters include:

• Linearity: A calibration curve should be established over the expected concentration range of the samples. A correlation coefficient (r²) of >0.99 is typically desired.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest concentration of an analyte that can be reliably detected, while the LOQ is the lowest concentration that can be quantitatively determined with acceptable precision and accuracy. For similar alkylphenols, LODs in the low ng/L range have been reported using comparable methods.[6][12]

• Precision and Accuracy: Assessed by analyzing replicate spiked samples at different concentrations. Relative standard deviations (RSDs) for precision should ideally be <15%, and recoveries for accuracy should be within 80-120%.[6]

• Matrix Effects: The influence of the sample matrix on the analytical signal should be evaluated by comparing the response of standards in solvent versus matrix-matched standards.

Conclusion

The GC-MS method detailed in this application note provides a sensitive and reliable approach for the quantification of 4-(4-octylcyclohexyl)phenol in environmental water samples. The combination of solid-phase extraction for sample enrichment, silylation for enhanced chromatographic performance, and selective detection by mass spectrometry allows for the accurate measurement of this endocrine-disrupting compound at environmentally relevant concentrations. Adherence to the described protocols and proper method validation will ensure the generation of high-quality data for environmental monitoring and risk assessment.

References

• Cho, H. S. (2004). Optimization of a Modified Solid-phase Microextraction Method for the Analysis of Alkylphenols in Water Samples. Journal of the Korean Chemical Society, 48(2), 177-183. Available at: [Link]

• Lee, M. R., Lee, J. F., & Chen, C. M. (2008). Solid phase microextraction procedure for the determination of alkylphenols in water by on-fiber derivatization with N-tert-butyl-dimethylsilyl-N-methyltrifluoroacetamide. Analytica Chimica Acta, 624(2), 259-266. Available at: [Link]

• Li, D., et al. (2013). Simultaneous Determination of Bisphenols and Alkylphenols in Water by Solid Phase Extraction and Ultra Performance Liquid Chromatography-tandem Mass. Wei sheng yan jiu = Journal of hygiene research, 42(6), 963-967. Available at: [Link]

• Wang, Y., et al. (2020). Research progress on pretreatment techniques for alkylphenols in environmental water. Journal of Environmental Engineering Technology, 10(6), 968-977. Available at: [Link]

• Basheer, C., Lee, H. K., & Obbard, J. P. (2012). Determination of Chlorophenols and Alkylphenols in Water and Juice by Solid Phase Derivative Extraction and Gas Chromatography–Mass Spectrometry. Food Analytical Methods, 5(4), 857-864. Available at: [Link]

• Kuch, H. M., & Ballschmiter, K. (2000). Development and validation of a GC/MS method for determination of phenolic xenoestrogens in aquatic samples. Fresenius' Journal of Analytical Chemistry, 366(4), 392-395. Available at: [Link]

• Mohd Zahid, M. S., et al. (2020). Extraction of 4-octylphenol and 4-nonylphenol in river water using solid-phase extraction and high-performance liquid chromatography. Sains Malaysiana, 49(2), 241-251. Available at: [Link]

• Environment Agency (2005). Environmental Risk Evaluation Report: 4-tert-Octylphenol. GOV.UK. Available at: [Link]

• Jin, X., et al. (2004). Determination of 4-tert-octylphenol, 4-nonylphenol and bisphenol A in surface waters from the Haihe River in Tianjin by gas chromatography-mass spectrometry with selected ion monitoring. Chemosphere, 56(11), 1113-1119. Available at: [Link]

• Stihi, C., et al. (2012). HPLC-FLD determination of 4-nonylphenol and 4-tert-octylphenol in surface water samples. Environmental Science and Pollution Research, 19(2), 379-387. Available at: [Link]

• Yang, X., et al. (2013). Determination of 4-tert-octylphenol in surface water samples of Jinan in China by solid phase extraction coupled with GC-MS. Journal of Environmental Sciences, 25(8), 1626-1633. Available at: [Link]

• Lee, M. H., et al. (2004). Exposure to 4-tert-octylphenol, an environmentally persistent alkylphenol, enhances interleukin-4 production in T cells via NF-AT activation. Toxicology and Applied Pharmacology, 197(1), 19-28. Available at: [Link]

• Allwood, J. W., & Goodacre, R. (2015). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. Metabolites, 5(1), 58-85. Available at: [Link]

• Mohd Zahid, M. S., et al. (2020). EXTRACTION OF 4-OCTYLPHENOL AND 4-NONYLPHENOL IN RIVER WATER USING SOLID-PHASE EXTRACTION AND HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY. Sains Malaysiana, 49(2), 241-251. Available at: [Link]

• OSPAR Commission (2006). OSPAR background document on octylphenol. OSPAR Publication 2006/280. Available at: [Link]

• Peñuela, G. A. (2012). Capillary Gas Chromatography-Mass Spectrometry (CGC-MS) Analysis and Antioxidant Activities of Phenolic and Components of Guarana. The Open Conference Proceedings Journal, 3, 1-10. Available at: [Link]

• Olaniyan, L. W. B., & Okoh, A. I. (2020). Environmental Water Pollution, Endocrine Interference and Ecotoxicity of 4-tert-Octylphenol: A Review. Reviews of Environmental Contamination and Toxicology, 254, 1-25. Available at: [Link]

• Criscuolo, E., et al. (2024). In Vitro Investigation of Biological and Toxic Effects of 4-Octylphenol on Human Cells. International Journal of Molecular Sciences, 25(23), 13032. Available at: [Link]

• Stihi, C., et al. (2011). HPLC-FLD determination of 4-nonylphenol and 4-tert-octylphenol in surface water samples. Environmental Science and Pollution Research, 19(2), 379-387. Available at: [Link]

• Li, X., et al. (2011). Determination of octylphenol and nonylphenol in aqueous sample using simultaneous derivatization and dispersive liquid-liquid microextraction followed by gas chromatography-mass spectrometry. Journal of Chromatography A, 1218(1), 13-18. Available at: [Link]

• Li, X., et al. (2010). Determination of octylphenol and nonylphenol in aqueous sample using simultaneous derivatization and dispersive liquid-liquid microextraction followed by gas chromatography-mass spectrometry. Journal of Chromatography A, 1217(43), 6681-6686. Available at: [Link]

• Gatti, R., et al. (2003). Analysis of phenols in pharmaceuticals by liquid chromatography after pre-column labelling and on-line post-column photochemical derivatization. Journal of Chromatography A, 987(1-2), 249-257. Available at: [Link]

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Application Note: Robust Solid-Phase Extraction Protocol for the Quantification of 4-(4-Octylcyclohexyl)phenol in Aqueous Matrices

Abstract

This application note presents a detailed and optimized solid-phase extraction (SPE) protocol for the efficient isolation and concentration of 4-(4-Octylcyclohexyl)phenol from aqueous samples. 4-(4-Octylcyclohexyl)phenol, an alkylphenol of emerging environmental and toxicological concern, possesses physicochemical properties that make its accurate quantification challenging without effective sample preparation. This guide provides researchers, scientists, and drug development professionals with a comprehensive, step-by-step methodology, underpinned by a thorough explanation of the scientific principles governing each stage of the extraction process. The protocol is designed to ensure high recovery rates, excellent reproducibility, and clean extracts suitable for subsequent analysis by techniques such as high-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC-MS).

Introduction: The Analytical Challenge of 4-(4-Octylcyclohexyl)phenol

4-(4-Octylcyclohexyl)phenol is a member of the alkylphenol family, compounds that have garnered significant attention due to their widespread use in industrial processes and their potential as endocrine-disrupting chemicals. The structure of 4-(4-Octylcyclohexyl)phenol, characterized by a polar phenolic hydroxyl group and a large, nonpolar octylcyclohexyl substituent, imparts a high degree of hydrophobicity. This amphipathic nature complicates its direct analysis in complex aqueous matrices such as environmental water samples or biological fluids, where concentrations are often low and interferences are abundant.

Solid-phase extraction (SPE) is a powerful and selective sample preparation technique that addresses these challenges by partitioning the analyte of interest onto a solid sorbent, thereby isolating it from the sample matrix.[1][2] This application note details a reversed-phase SPE (RP-SPE) method, which is ideally suited for the extraction of nonpolar compounds from polar matrices.[3][4]

Analyte Physicochemical Properties and Method Rationale

The design of an effective SPE protocol is predicated on a thorough understanding of the analyte's physicochemical properties. While experimental data for 4-(4-Octylcyclohexyl)phenol is limited, we can infer its properties from structurally similar compounds, such as 4-cyclohexylphenol and 4-n-octylphenol.

Property	Estimated Value	Implication for SPE Method Development
Molecular Weight	~290 g/mol	Contributes to its non-volatile nature.
pKa	~10.2 - 10.3	The phenolic hydroxyl group is weakly acidic. To ensure the compound remains in its neutral, more hydrophobic form for optimal retention on a reversed-phase sorbent, the sample pH should be adjusted to at least 2 pH units below the pKa (i.e., pH ≤ 8).[5]
logP (Octanol-Water Partition Coefficient)	High (>5)	Indicates strong hydrophobicity and a high affinity for nonpolar stationary phases like C18.[6]
Water Solubility	Low	The compound will readily partition out of the aqueous phase and onto a hydrophobic sorbent.

Based on these properties, a reversed-phase SPE mechanism is the logical choice. The primary retention mechanism will be van der Waals forces between the nonpolar octylcyclohexyl and phenyl moieties of the analyte and the hydrophobic alkyl chains of the sorbent.[3]

Sorbent Selection: C18-bonded Silica

For this protocol, a C18-bonded silica sorbent is recommended. The long C18 alkyl chains provide strong hydrophobic interactions, ensuring efficient retention of the highly nonpolar 4-(4-Octylcyclohexyl)phenol.[2][7] Polymeric sorbents could also be considered, particularly for their stability across a wider pH range and resistance to dewetting.

Detailed Solid-Phase Extraction Protocol

This protocol is optimized for a standard 3 mL SPE cartridge containing 500 mg of C18-bonded silica. Volumes and flow rates may need to be adjusted for different cartridge sizes or sample volumes.

Reagents and Materials

• SPE Cartridges: C18-bonded silica, 500 mg, 3 mL

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Deionized water (18.2 MΩ·cm)

• Hydrochloric acid (HCl) or other suitable acid for pH adjustment

• SPE vacuum manifold

• Collection vials

Experimental Workflow Diagram

Sources

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Application Notes &amp; Protocols: In Vitro Cytotoxicity Assessment of 4-(4-Octylcyclohexyl)phenol

Introduction: The Imperative for Cytotoxicity Profiling

4-(4-Octylcyclohexyl)phenol is an alkylated phenol, a class of compounds utilized in various industrial applications, including the manufacturing of resins, detergents, and other chemical products.[1] Structurally similar compounds, such as 4-octylphenol and nonylphenol, are recognized as environmental contaminants with potential endocrine-disrupting and cytotoxic effects.[2][3][4] Given the potential for human and environmental exposure, a thorough evaluation of the cytotoxic profile of 4-(4-Octylcyclohexyl)phenol is a critical component of its safety and risk assessment.

These application notes provide a comprehensive framework for researchers, scientists, and drug development professionals to assess the in vitro cytotoxicity of 4-(4-Octylcyclohexyl)phenol. The protocols herein are designed to adhere to the principles of scientific integrity and are informed by international standards for biological evaluation, such as ISO 10993-5 , which outlines tests for in vitro cytotoxicity.[5][6] By employing a dual-assay approach—measuring both metabolic activity and membrane integrity—this guide ensures a robust and validated assessment of the compound's potential cellular toxicity.

Pillar 1: Strategic Assay Selection for Comprehensive Cytotoxicity Assessment

A single cytotoxicity assay provides only one perspective on a compound's effect on cells. To build a trustworthy and comprehensive toxicity profile for 4-(4-Octylcyclohexyl)phenol, we advocate for a multiparametric approach. This protocol integrates two distinct and widely accepted assays: the MTT assay to assess metabolic viability and the Lactate Dehydrogenase (LDH) assay to quantify cell membrane damage.

• The Rationale for the MTT Assay: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the metabolic activity of a cell population.[7] In viable cells, mitochondrial dehydrogenases cleave the yellow tetrazolium salt MTT into insoluble purple formazan crystals.[8][9] The amount of formazan produced is directly proportional to the number of metabolically active cells.[10] This assay is a powerful indicator of overall cell health and proliferation and is frequently used to screen the cytotoxicity of phenolic compounds.[11][12] A reduction in MTT conversion can signify mitochondrial dysfunction or a decrease in cell number.

• The Rationale for the LDH Assay: The Lactate Dehydrogenase (LDH) assay quantifies overt cytotoxicity by measuring the activity of LDH released from damaged cells.[13] LDH is a stable cytosolic enzyme that is released into the cell culture medium upon the loss of plasma membrane integrity, a hallmark of necrosis or late-stage apoptosis.[14][15] The amount of LDH in the supernatant is proportional to the number of lysed cells.[16] Studies on the related compound 4-octylphenol have demonstrated dose- and time-dependent increases in LDH release, indicating that membrane damage is a key mechanism of its toxicity.[17]

By using these two assays in parallel, we can differentiate between a cytostatic effect (inhibition of proliferation, primarily detected by MTT) and a cytotoxic effect (cell death, detected by both MTT and LDH). This dual-endpoint analysis provides a self-validating system for a more complete and reliable assessment.

Pillar 2: Experimental Design & Workflow

A meticulously planned experimental workflow is essential for reproducible and accurate results. The following diagram outlines the logical progression from cell culture preparation to data analysis for both the MTT and LDH assays.

Caption: Experimental workflow for dual cytotoxicity assessment.

Pillar 3: Detailed Experimental Protocols

PART A: MTT Assay for Metabolic Viability

This protocol is adapted from standard methodologies provided by leading life science suppliers and research publications.[7][9][10]

1. Principle of the Assay

The MTT assay is based on the enzymatic reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into purple formazan crystals by NAD(P)H-dependent oxidoreductase enzymes in metabolically active cells.[7] The resulting formazan is solubilized, and its concentration is determined spectrophotometrically. The intensity of the purple color is directly proportional to the number of viable, metabolically active cells.

Caption: Principle of the MTT colorimetric assay.

2. Materials and Reagents

• Selected mammalian cell line (e.g., HepG2 human liver carcinoma, HaCaT human keratinocytes)

• Complete cell culture medium (e.g., DMEM or RPMI-1640) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• 96-well flat-bottom sterile tissue culture plates

• 4-(4-Octylcyclohexyl)phenol (powder form)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Phosphate-Buffered Saline (PBS), sterile

• MTT reagent (5 mg/mL in sterile PBS). Filter-sterilize and store protected from light at 4°C.

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl, or pure DMSO)

• Positive control (e.g., Triton™ X-100 or Doxorubicin)

• Microplate reader capable of measuring absorbance at 570 nm (with an optional reference wavelength of >650 nm).[7]

3. Step-by-Step Methodology

• Cell Seeding: Seed cells into a 96-well plate at a pre-optimized density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment and recovery.[10]

• Compound Preparation: Prepare a high-concentration stock solution of 4-(4-Octylcyclohexyl)phenol (e.g., 100 mM) in DMSO. Prepare serial dilutions of the stock solution in serum-free or low-serum culture medium to achieve the desired final test concentrations. The final DMSO concentration in the wells should be non-toxic, typically ≤ 0.5%.

• Cell Treatment: Carefully remove the medium from the wells. Add 100 µL of the prepared compound dilutions to the respective wells.

  • Test Wells: Cells + varying concentrations of the test compound.

  • Vehicle Control: Cells + medium with the same final concentration of DMSO as the test wells.

  • Untreated Control (100% Viability): Cells + fresh culture medium.

  • Media Blank: Medium only (no cells) to subtract background absorbance.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24 or 48 hours) at 37°C and 5% CO₂.

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT reagent to each well (final concentration 0.5 mg/mL).[7]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C. Visually inspect for the formation of purple precipitate in the viable cell wells.

• Solubilization: Carefully remove the MTT-containing medium. Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[9]

• Absorbance Reading: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization. Read the absorbance at 570 nm using a microplate reader.

PART B: LDH Assay for Membrane Integrity

This protocol is based on standard commercial kits and published methodologies.[15][16][18]

1. Principle of the Assay

The LDH assay is an enzymatic assay that measures the conversion of lactate to pyruvate. This reaction is coupled to the reduction of a tetrazolium salt (INT) into a colored formazan product. The amount of formazan produced is directly proportional to the amount of LDH released from cells with compromised membrane integrity.[16]

Caption: Principle of the LDH cytotoxicity assay.

2. Materials and Reagents

• Cell culture plate prepared and treated as described in steps 1-4 of the MTT protocol.

• LDH Cytotoxicity Assay Kit (containing LDH reaction solution, catalyst, and lysis buffer).

• Sterile 96-well flat-bottom assay plate.

• Microplate reader capable of measuring absorbance at 490 nm.

3. Step-by-Step Methodology

• Prepare Controls on the Cell Plate: In addition to the test wells, prepare the following controls:

  • Spontaneous LDH Release: Untreated cells (measures background LDH release from normal cell turnover).

  • Maximum LDH Release: Untreated cells treated with the kit's lysis buffer (or 1% Triton X-100) for 45 minutes before supernatant collection. This lyses all cells and represents 100% cytotoxicity.

• Supernatant Collection: Following the treatment incubation period, centrifuge the 96-well plate at 400 x g for 5 minutes to pellet any detached cells.[16]

• Transfer Supernatant: Carefully transfer 50-100 µL of supernatant from each well of the cell plate to a new 96-well assay plate.[14][18]

• Add Reaction Mix: Prepare the LDH reaction mixture according to the manufacturer's instructions. Add 100 µL of the reaction mix to each well of the new assay plate containing the supernatant.

• Incubation: Incubate the plate for 30 minutes at room temperature, protected from light.[16]

• Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader.

Pillar 4: Data Analysis and Interpretation

1. Data Calculation

• MTT Assay - Percent Viability:

  • First, subtract the absorbance of the media blank from all other readings.

  • % Viability = [(Absorbance of Test Sample - Absorbance of Blank) / (Absorbance of Untreated Control - Absorbance of Blank)] * 100

• LDH Assay - Percent Cytotoxicity:

  • First, subtract the absorbance of the background control (medium only) from all other readings.

  • % Cytotoxicity = [(Absorbance of Test Sample - Absorbance of Spontaneous Release) / (Absorbance of Maximum Release - Absorbance of Spontaneous Release)] * 100

2. Data Presentation and IC₅₀ Determination

The results should be plotted as a dose-response curve with the compound concentration on the x-axis (log scale) and the % Viability or % Cytotoxicity on the y-axis. Using non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope), the IC₅₀ value can be calculated. The IC₅₀ is the concentration of the compound that causes a 50% reduction in the measured response (e.g., 50% viability in the MTT assay).[12] Phenolic compounds have been shown to exhibit dose-dependent cytotoxicity.[19]

Table 1: Example Data Summary for 4-(4-Octylcyclohexyl)phenol after 24h Exposure

Concentration (µM)	Mean MTT Abs (570nm)	% Viability	Mean LDH Abs (490nm)	% Cytotoxicity
Untreated Control	1.250	100%	0.150 (Spontaneous)	0%
Vehicle (0.5% DMSO)	1.245	99.6%	0.155	0.6%
0.1	1.230	98.4%	0.160	1.2%
1	1.150	92.0%	0.200	5.9%
10	0.850	68.0%	0.450	35.3%
50	0.625	50.0%	0.750	70.6%
100	0.250	20.0%	1.000	100%
Maximum Release	N/A	N/A	1.000	100%
Calculated IC₅₀	50 µM	~35 µM

Note: Data are for illustrative purposes only.

Conclusion and Trustworthiness

This document provides a robust, dual-assay protocol for determining the in vitro cytotoxicity of 4-(4-Octylcyclohexyl)phenol. By explaining the causality behind assay selection and providing detailed, step-by-step methodologies grounded in established scientific principles and standards, this guide ensures a trustworthy and self-validating approach. The integration of both metabolic and membrane integrity endpoints allows for a nuanced interpretation of the compound's cytotoxic potential, which is essential for accurate risk assessment and further toxicological studies. Adherence to these protocols will generate reliable and reproducible data suitable for regulatory submissions and scientific publication.

References

• Johner Institute. (2022, March 31). Cytotoxicity testing & ISO 10993-5: 7 tips for laboratory selection. Retrieved from [Link]

• Test Labs. (n.d.). Cytotoxicity Testing: Everything You Need to Know. Retrieved from [Link]

• iTeh Standards. (2025). EN ISO 10993-5:2009/A11:2025 - In Vitro Cytotoxicity Testing for Medical Devices. Retrieved from [Link]

• National Standards Authority of Ireland. (2009, April 17). I.S. EN ISO 10993-5:2009 Biological evaluation of medical devices - Part 5: Tests for in vitro cytotoxicity (ISO 10993-5:2009). Retrieved from [Link]

• National Center for Biotechnology Information. (2013, May 1). Assay Guidance Manual: Cell Viability Assays. Retrieved from [Link]

• Medical Device and Diagnostic Industry. (n.d.). A Practical Guide to ISO 10993-5: Cytotoxicity. Retrieved from [Link]

• Bio-protocol. (n.d.). LDH Cytotoxicity Assay. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes. Retrieved from [Link]

• Lee, S. R., et al. (2000). Cytotoxic and nongenotoxic effects of phenolic compounds in human pulp cell cultures. Journal of Endodontics, 26(8), 446-449.

• Ingenta Connect. (2020, August 1). Antioxidant and Cytotoxicity Activity of Phenolic Compounds from Piper sarmentosum Roxb. Against T47D Human Breast Cancer Cell. Retrieved from [Link]

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• ACS Publications. (2005, October 14). Cellular Apoptosis and Cytotoxicity of Phenolic Compounds: A Quantitative Structure−Activity Relationship Study. Retrieved from [Link]

• Kaptaner, B. (2016). Cytotoxic effects of 4-octylphenol on fish hepatocytes. Cytotechnology, 68(4), 1577-1583. Retrieved from [Link]

• ResearchGate. (2024, December 4). (PDF) In Vitro Investigation of Biological and Toxic Effects of 4-Octylphenol on Human Cells. Retrieved from [Link]

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• MDPI. (2022, March 30). Ecotoxicological Estimation of 4-Cumylphenol, 4-t-Octylphenol, Nonylphenol, and Volatile Leachate Phenol Degradation by the Microscopic Fungus Umbelopsis isabellina Using a Battery of Biotests. Retrieved from [Link]

• National Center for Biotechnology Information. (2024, December 4). In Vitro Investigation of Biological and Toxic Effects of 4-Octylphenol on Human Cells. Retrieved from [Link]

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• Oekotoxzentrum. (2020, March 23). SQC (EQSsed) – Proposal by the Ecotox Centre for: 4-tert-Octylphenol (4-(1,1,3,3- tetramethylbutyl)phenol). Retrieved from [Link]

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Application Note: Experimental Setup for Studying Endocrine Disruption by 4-(4-Octylcyclohexyl)phenol (4-OCP)

Target Audience: Researchers, Toxicologists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

Alkylphenols are well-documented endocrine-disrupting chemicals (EDCs) that act primarily as xenoestrogens. 4-(4-Octylcyclohexyl)phenol (4-OCP) is a bulky alkylphenol derivative characterized by a phenol ring coupled to a highly lipophilic octylcyclohexyl moiety.

To understand why 4-OCP acts as an endocrine disruptor, we must look at its structure-activity relationship (SAR). The para-substituted phenolic ring of 4-OCP structurally mimics the A-ring of endogenous 17β-estradiol (E2), which is the critical pharmacophore required for hydrogen bonding within the Estrogen Receptor alpha (ERα) ligand-binding domain[1]. Meanwhile, the bulky, hydrophobic octylcyclohexyl group docks into the receptor's hydrophobic cavity. This interaction artificially stabilizes the receptor's active conformation (specifically displacing Helix 12), leading to inappropriate co-activator recruitment and aberrant gene transcription[2].

To rigorously evaluate the endocrine-disrupting potential of 4-OCP, we employ a self-validating, tiered experimental approach. This strategy moves from direct molecular interactions to cellular functional assays, and finally to in vivo physiological validation.

Fig 1. Mechanism of ERα activation by 4-OCP leading to endocrine disruption.

Experimental Strategy: The Tiered Workflow

A single assay is insufficient to classify a compound as an EDC due to the risk of false positives (e.g., assay interference) or false negatives (e.g., lack of metabolic competence). Our workflow is designed as a self-validating system:

• Tier 1: Direct Receptor Binding (TR-FRET): Establishes the physical causality of the interaction.

• Tier 2: Transcriptional Activation (OECD TG 455): Confirms that binding translates to functional genomic agonism[3].

• Tier 3: Uterotrophic Bioassay (OECD TG 440): Validates the physiological relevance of the disruption in an intact mammalian system[4].

Fig 2. Tiered experimental workflow for validating 4-OCP endocrine disruption.

Quantitative Data Summary

The following table summarizes expected pharmacological profiles for 4-OCP compared to the endogenous ligand (17β-estradiol) and a known reference alkylphenol (4-tert-octylphenol).

Compound	Tier 1: ERα Binding IC₅₀ (nM)	Tier 2: OECD 455 EC₅₀ (nM)	Relative Efficacy vs E2 (%)	Tier 3: Uterotrophic Response
17β-Estradiol (E2)	1.2	0.05	100%	+++ (Strong Increase)
4-tert-Octylphenol	4,500	250.0	85%	++ (Moderate Increase)
4-OCP (Test)	~3,800	~180.0	80%	++ (Moderate Increase)

Note: Alkylphenols typically exhibit binding affinities 1,000 to 10,000-fold weaker than E2, yet still provoke potent in vivo responses due to bioaccumulation and lack of rapid metabolism[1].

Detailed Step-by-Step Protocols

Protocol A: Tier 1 - ERα Competitive Binding via TR-FRET

Scientific Rationale: Bulky phenolic compounds like 4-OCP often exhibit intrinsic autofluorescence, which confounds standard fluorescence polarization assays. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) utilizes a long-lifetime Lanthanide chelate (Terbium). By introducing a microsecond delay before measurement, short-lived autofluorescence from 4-OCP decays completely, ensuring high data trustworthiness.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a master mix containing 1 nM Terbium-labeled anti-GST antibody and 5 nM GST-tagged human ERα-LBD in assay buffer (50 mM Tris-HCl, pH 7.5, 50 mM NaCl, 1 mM DTT, 0.1% BSA).

• Tracer Addition: Add a fluorescently labeled estrogen tracer (e.g., Fluormone™) at a concentration equal to its Kd​ (typically 2-5 nM).

• Compound Dosing: Dispense 4-OCP in a 12-point dose-response curve (100 µM to 0.3 nM) into a 384-well low-volume plate using an acoustic dispenser to prevent plastic-adsorption loss. Include E2 as a positive control.

• Incubation: Seal and incubate the plate in the dark at room temperature for 2 hours to reach equilibrium.

• Ratiometric Readout: Read the plate on a TR-FRET compatible microplate reader.

  • Critical Parameter: Calculate the emission ratio (520 nm / 495 nm). Ratiometric measurement normalizes well-to-well volume variations and inner-filter effects, making the assay self-validating.

Protocol B: Tier 2 - Stably Transfected Transactivation Assay (OECD TG 455)

Scientific Rationale: Binding does not guarantee activation. To prove 4-OCP induces gene transcription, we utilize the HeLa-9903 cell line (stably transfected with hERα and an Estrogen Response Element-driven luciferase reporter) as per OECD Test Guideline 455[3].

Step-by-Step Methodology:

• Estrogen Stripping (Crucial Step): 48 hours prior to the assay, transition HeLa-9903 cells into phenol red-free DMEM supplemented with 5% Dextran-Coated Charcoal-treated FBS (DCC-FBS).

  • Causality: Standard FBS and phenol red contain weak estrogens that elevate basal luciferase activity, masking the effect of weak xenoestrogens[5].

• Cell Seeding: Seed cells at 1×104 cells/well in a white, clear-bottom 96-well plate. Incubate overnight at 37°C, 5% CO₂.

• Compound Exposure: Treat cells with 4-OCP (10 µM to 1 nM). Include a solvent control (0.1% DMSO max) and an E2 standard curve (100 pM to 1 pM).

• Multiplexed Viability Readout: After 24 hours, add a fluorogenic viability reagent (e.g., CellTiter-Fluor) and incubate for 30 minutes. Measure fluorescence.

  • Causality: Endocrine disruptors at high concentrations can be cytotoxic. A drop in luminescence could be misinterpreted as antagonism. Multiplexing viability ensures that only non-toxic concentrations are analyzed.

• Luciferase Readout: Add standard luciferase assay reagent, lyse cells for 10 minutes, and read luminescence. Calculate the PC50​ (concentration inducing 50% of the maximum E2 response).

Protocol C: Tier 3 - Uterotrophic Bioassay in Rodents (OECD TG 440)

Scientific Rationale: The in vitro assays lack full organismal pharmacokinetics. The uterotrophic assay measures the increase in uterine wet weight in ovariectomized female rats—a direct, estrogen-driven physiological response[4].

Step-by-Step Methodology:

• Animal Model: Utilize young adult ovariectomized female Wistar rats (minimum 14 days post-ovariectomy to allow uterine regression).

• Dosing Regimen: Administer 4-OCP via subcutaneous injection (s.c.) for three consecutive days.

  • Critical Parameter: Subcutaneous injection is preferred over oral gavage for initial screening to bypass first-pass hepatic metabolism, ensuring maximum bioavailability of the test compound[4].

• Controls: Group 1 (Vehicle Control, Corn Oil); Group 2 (Positive Control, 17α-ethinylestradiol 0.3 µg/kg/day).

• Necropsy & Measurement: On day 4 (24 hours after the last dose), humanely euthanize the animals. Carefully dissect the uterus, trim away fat and fascia.

• Data Collection: Weigh the uterus immediately (wet weight), then pierce to release luminal fluid, blot dry, and weigh again (blotted weight). A statistically significant increase in blotted weight compared to the vehicle control confirms in vivo endocrine disruption.

References

• Molecular mechanism(s)
• Source: National Institutes of Health (NIH)
• COMMISSION REGULATION (EC) No 440/2008 of 30 May 2008 laying down test methods pursuant to Regulation (EC)
• Source: American Chemical Society (ACS)
• Estrogenic Activity of Persistent Organic Pollutants and Parabens Based on the Stably Transfected Human Estrogen Receptor-α Transcriptional Activation Assay (OECD TG 455)

Sources

• 1. Molecular mechanism(s) of endocrine-disrupting chemicals and their potent oestrogenicity in diverse cells and tissues that express oestrogen receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. chemreg.net [chemreg.net]
• 5. Estrogenic Activity of Persistent Organic Pollutants and Parabens Based on the Stably Transfected Human Estrogen Receptor-α Transcriptional Activation Assay (OECD TG 455) - PMC [pmc.ncbi.nlm.nih.gov]

Introduction: Overcoming the Analytical Challenges of 4-(4-Octylcyclohexyl)phenol

An Application Note for the Gas Chromatographic Analysis of 4-(4-Octylcyclohexyl)phenol via Silylation Derivatization

For Researchers, Scientists, and Drug Development Professionals

4-(4-Octylcyclohexyl)phenol is a member of the alkylphenol class of compounds, characterized by a polar phenolic hydroxyl group and a non-polar alkyl-substituted cyclohexyl ring. While gas chromatography (GC) is a powerful technique for the separation and quantification of semi-volatile compounds, direct analysis of 4-(4-Octylcyclohexyl)phenol presents significant challenges. The presence of the active hydrogen in the hydroxyl group leads to undesirable interactions with the GC system, resulting in poor chromatographic peak shape, reduced sensitivity, and potential column degradation.[1]

To circumvent these issues, chemical derivatization is an essential step. This process transforms the polar hydroxyl group into a less polar, more volatile, and more thermally stable functional group, making the analyte amenable to GC analysis.[2][3][4] This application note provides a detailed protocol for the silylation of 4-(4-Octylcyclohexyl)phenol, a robust and widely adopted derivatization technique for phenolic compounds.[5][6][7]

The Principle of Silylation: Enhancing Volatility and Stability

Silylation involves the replacement of the active hydrogen of the phenolic hydroxyl group with a non-polar trimethylsilyl (TMS) group.[1][5] This is typically achieved using a silylating agent, such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), often with a catalyst like trimethylchlorosilane (TMCS).[1][8]

The reaction effectively "masks" the polar -OH group, which in turn:

• Reduces intermolecular hydrogen bonding, significantly increasing the volatility of the analyte.[5]

• Increases the thermal stability of the compound, preventing degradation in the hot GC inlet and column.[1][3]

• Improves chromatographic peak shape, leading to better resolution and more accurate quantification.

The resulting TMS-ether of 4-(4-Octylcyclohexyl)phenol is significantly more volatile and less polar than the parent compound, making it ideal for GC analysis.

Experimental Workflow for Derivatization and Analysis

The overall process, from sample preparation to data acquisition, is outlined below. This workflow is designed to ensure complete derivatization and accurate, reproducible results.

Caption: Overall workflow from sample preparation to data analysis.

Detailed Experimental Protocol: Silylation of 4-(4-Octylcyclohexyl)phenol

This protocol details the silylation of 4-(4-Octylcyclohexyl)phenol using BSTFA with 1% TMCS.

Materials and Reagents:

• 4-(4-Octylcyclohexyl)phenol standard

• N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS)

• Anhydrous Pyridine or other suitable solvent (e.g., Acetone)[8][9]

• Internal Standard (e.g., 4-n-nonylphenol-d4 or a structurally similar compound not present in the sample)

• High-purity solvents for sample preparation (e.g., hexane, dichloromethane)

• Nitrogen gas for evaporation

• 2 mL autosampler vials with caps

• Heating block or oven

• Vortex mixer

Protocol Steps:

• Sample Preparation:

  • Accurately transfer an aliquot of the sample extract containing 4-(4-Octylcyclohexyl)phenol into a 2 mL autosampler vial.

  • If an internal standard is to be used for quantification, add it to the vial at this stage.

  • Evaporate the solvent to complete dryness under a gentle stream of nitrogen at room temperature. It is critical that the sample is free of water, as silylating reagents readily react with water, which will reduce the derivatization yield. [5]

• Derivatization Reaction:

  • To the dried residue, add 50 µL of anhydrous pyridine. The solvent aids in dissolving the analyte and facilitates the reaction.

  • Add 100 µL of BSTFA with 1% TMCS to the vial.[1] The excess of the silylating reagent ensures the reaction goes to completion.

  • Immediately cap the vial tightly and vortex for 30 seconds to ensure thorough mixing.

  • Place the vial in a heating block or oven set to 70°C and heat for 60 minutes.[1] Heating drives the reaction to completion, especially for sterically hindered phenols.

  • After heating, remove the vial and allow it to cool to room temperature.

• GC-MS Analysis:

  • The sample is now derivatized and ready for injection into the GC-MS system.

  • If necessary, the sample can be diluted with an appropriate solvent (e.g., hexane) prior to injection.

GC-MS Instrumental Parameters

The following table provides a starting point for the GC-MS analysis of the silylated 4-(4-Octylcyclohexyl)phenol. Parameters should be optimized for your specific instrument and application.

Parameter	Recommended Setting
GC System	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 5977B or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar column
Injector	Split/Splitless
Injector Temperature	280°C
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.2 mL/min (constant flow)
Oven Program	Initial: 100°C, hold for 2 minRamp: 15°C/min to 300°CHold: 5 min at 300°C
MS Source Temp.	230°C
MS Quad Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Scan (e.g., m/z 50-550) or Selected Ion Monitoring (SIM) for higher sensitivity

Trustworthiness: A Self-Validating System

To ensure the scientific integrity and reliability of the results, the following quality control measures should be integrated into the workflow.

• Internal Standard (IS): The use of an isotopically labeled or a structurally similar internal standard is crucial for accurate quantification. The IS compensates for variations in sample preparation, derivatization efficiency, and injection volume.

• Method Blank: A method blank (all reagents and steps without the analyte) should be run with each batch of samples to check for contamination from solvents, reagents, or the system itself.

• Positive Control (QC Sample): A quality control sample, which is a clean matrix spiked with a known concentration of 4-(4-Octylcyclohexyl)phenol, should be analyzed with each batch. This verifies the efficiency of the entire process, from derivatization to detection.

• Verification of Complete Derivatization: To confirm that the derivatization reaction has gone to completion, analyze aliquots at different time points (e.g., 30, 60, 90 minutes of heating) until no further increase in the peak area of the derivatized product is observed.[3]

Caption: Quality control and data validation workflow.

Expertise & Experience: Troubleshooting and Considerations

• Incomplete Derivatization: If underivatized phenol is detected (characterized by a broad, tailing peak), consider increasing the reaction time or temperature, or using a higher ratio of silylating reagent to analyte. The presence of moisture is the most common cause of incomplete derivatization.

• Reagent and Byproduct Interference: BSTFA and its byproducts are highly volatile, which minimizes interference with the analyte peaks.[3] If interference is observed, adjusting the initial oven temperature or the temperature ramp may help resolve the peaks.

• Derivative Stability: While TMS derivatives are thermally stable, they are susceptible to hydrolysis.[3] Therefore, samples should be analyzed as soon as possible after derivatization. If storage is necessary, ensure the vials are tightly capped and stored in a dry environment. One study demonstrated that hydrolyzing excess BSTFA with a small amount of water followed by drying with anhydrous sodium sulfate can improve long-term stability.[8][9]

• Choice of Solvent: The reaction rate of silylation can be solvent-dependent. Acetone has been shown to significantly accelerate the derivatization of some phenols, completing the reaction in seconds at room temperature, compared to over an hour in solvents like dichloromethane or hexane.[8][9] For extracts in water-immiscible solvents, adding acetone to comprise over 60% of the volume can speed up the reaction.[8][9]

• GC System Inertness: The presence of active sites in the GC inlet liner or the front of the column can lead to the degradation of TMS derivatives. Using a deactivated liner and ensuring a clean system is essential for reproducible results.

Conclusion

The silylation of 4-(4-Octylcyclohexyl)phenol with BSTFA is a highly effective and reliable method to prepare this analyte for GC and GC-MS analysis. By converting the polar hydroxyl group to a non-polar TMS ether, this protocol overcomes common chromatographic issues such as poor peak shape and low sensitivity.[1] Adherence to the detailed protocol and the integration of robust quality control measures will ensure the generation of accurate and reproducible data for researchers, scientists, and drug development professionals.

References

• Lee, J., Lee, H., & Lee, C. (2001). Silyl Derivatization of Alkylphenols, Chlorophenols, and Bisphenol A for Simultaneous GC/MS Determination. Analytical Chemistry, 73(13), 3090-3096. [Link]

• Lee, J., Lee, H. B., & Lee, C. (2001). Silyl derivatization of alkylphenols, chlorophenols, and bisphenol A for simultaneous GC/MS determination. Analytical chemistry, 73(13), 3090–3096. [Link]

• Proestos, C., Sereli, D., & Komaitis, M. (2013). Analysis of Naturally Occurring Phenolic Compounds in Aromatic Plants by RP-HPLC Coupled to Diode Array Detector (DAD) and GC-MS after Silylation. Foods, 2(1), 90-100. [Link]

• Olukunle, O. I., & Okonkwo, J. O. (2012). Improved derivatization protocol for simultaneous determination of alkylphenol ethoxylates and brominated flame retardants following gas chromatography-mass spectrometry. Journal of Environmental Science and Health, Part A, 47(11), 1633-1640. [Link]

• Hahne, F., et al. (2021). Biocatalytic Silylation: The Condensation of Phenols and Alcohols with Triethylsilanol. Catalysts, 11(8), 879. [Link]

• Yu, Y., et al. (2012). Trace analysis of phenolic compounds in water by in situ acetylation coupled with purge and trap-GC/MS. Analytical Methods, 4(6), 1667-1673. [Link]

• Halket, J. M., & Zaikin, V. G. (1981). Gas chromatography of simple phenols in biological fluids. Journal of Chromatography B: Biomedical Sciences and Applications, 214, 246-251. [Link]

• ACS Catalysis. (2024). Liquid Metal-Assisted Acylation of Phenols over Zeolite Catalysts. ACS Publications. [Link]

• ResearchGate. (2012). Trace analysis of phenolic compounds in water by in situ acetylation coupled with purge and trap-GC/MS. ResearchGate. [Link]

• Kuklenko, E., et al. (2003). Simultaneous measurement of urinary bisphenol A and alkylphenols by automated solid-phase extractive derivatization gas chromatography/mass spectrometry. Environmental Health Perspectives, 111(16), 1936-1940. [Link]

• Restek. (n.d.). GC Derivatization. Restek. [Link]

• Dettmer, K., et al. (2015). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. International Journal of Molecular Sciences, 16(2), 3591-3617. [Link]

• Hashimoto, S., et al. (2000). Determination of 4-alkylphenols by novel derivatization and gas chromatography-mass spectrometry. Journal of Chromatography A, 896(1-2), 117-124. [Link]

• Proestos, C., et al. (2013). Analysis of Naturally Occurring Phenolic Compounds in Aromatic Plants by RP-HPLC Coupled to Diode Array Detector (DAD) and GC-MS after Silylation. Foods, 2(1), 90-100. [Link]

• ResearchGate. (n.d.). General derivatization mechanism for phenol with MTBSTFA. ResearchGate. [Link]

• Tsunoi, S., et al. (2004). High performance solid-phase analytical derivatization of phenols for gas chromatography–mass spectrometry. Journal of Chromatography A, 1040(1), 97-103. [Link]

• U.S. Environmental Protection Agency. (2000). Method 8041A: Phenols by Gas Chromatography. EPA. [Link]

• U.S. Environmental Protection Agency. (2000). Method 8041A: Phenols by Gas Chromatography, part of Test Methods for Evaluating Solid Waste, Physical/Chemical Methods. EPA. [Link]

• Gatti, R., et al. (2001). Analysis of phenols in pharmaceuticals by liquid chromatography after pre-column labelling and on-line post-column photochemical derivatization. Analytica Chimica Acta, 447(1-2), 89-99. [Link]

• Dettmer, K., et al. (2015). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. International Journal of Molecular Sciences, 16(2), 3591-3617. [Link]

• Wang, Y., et al. (2010). Determination of octylphenol and nonylphenol in aqueous sample using simultaneous derivatization and dispersive liquid-liquid microextraction followed by gas chromatography-mass spectrometry. Journal of Chromatography A, 1217(43), 6685-6691. [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Analysis of Naturally Occurring Phenolic Compounds in Aromatic Plants by RP-HPLC Coupled to Diode Array Detector (DAD) and GC-MS after Silylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Silyl derivatization of alkylphenols, chlorophenols, and bisphenol A for simultaneous GC/MS determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Note: Advanced NMR Structural Elucidation of 4-(4-Octylcyclohexyl)phenol

Introduction & Scope

4-(4-Octylcyclohexyl)phenol is a complex organic molecule consisting of three distinct structural domains: a para-substituted phenol ring, a central 1,4-disubstituted cyclohexane moiety, and an extended linear octyl chain. Accurate structural elucidation of this compound is critical for verifying synthetic pathways, assessing isomeric purity, and understanding its physicochemical behavior in materials science and pharmaceutical applications.

This application note provides an authoritative, self-validating Nuclear Magnetic Resonance (NMR) spectroscopy protocol to unambiguously assign the structure of 4-(4-Octylcyclohexyl)phenol, with a specific focus on resolving its cis/trans stereochemistry.

Scientific Rationale & Analytical Challenges

The structural elucidation of 4-(4-Octylcyclohexyl)phenol presents three primary NMR challenges that dictate our experimental choices:

• Aromatic System Dynamics: The para-substituted phenol ring yields a characteristic AA'BB' spin system. However, rapid proton exchange of the phenolic -OH group can broaden signals or obscure coupling unless the solvent environment is strictly controlled[1].

• Severe Aliphatic Overlap: The linear octyl chain (C₈H₁₇) and the cyclohexane ring produce heavily overlapping methylene signals in the 1.0–2.0 ppm region. High-field NMR (≥600 MHz) paired with 2D heteronuclear correlation (HSQC) is mandatory to spread these overlapping proton resonances across the wider ¹³C chemical shift dimension[2].

• Stereochemical Assignment: The 1,4-disubstituted cyclohexane ring can exist in cis or trans configurations. The trans isomer strongly prefers the diequatorial conformation to minimize steric strain[3]. Distinguishing these isomers requires precise analysis of ³J_{HH} coupling constants and Nuclear Overhauser Effect (NOE) correlations[4].

Workflow for the NMR structural elucidation of 4-(4-Octylcyclohexyl)phenol.

Step-by-Step Methodologies

Protocol 1: Sample Preparation

Causality & Rationale: Proper solvent selection and concentration are critical for maximizing the signal-to-noise ratio (SNR) while preventing aggregation or viscosity-induced line broadening, which can destroy the resolution needed to measure fine J-couplings[5].

• Weighing: Accurately weigh 15–20 mg of the 4-(4-Octylcyclohexyl)phenol sample.

• Solvent Addition: Dissolve the sample in 0.6 mL of deuterated chloroform (CDCl₃, 99.8% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference standard (δ 0.00 ppm). CDCl₃ is ideal for alkylphenols as it provides excellent solubility and minimal solvent interference[5].

• Transfer: Transfer the homogeneous solution to a high-quality, precision 5 mm NMR tube. Ensure the sample depth is at least 4 cm to prevent vortexing artifacts during spinning (if applicable) and to ensure magnetic field homogeneity.

• Degassing: Perform brief sonication (2-3 minutes) to remove dissolved oxygen. Oxygen acts as a paramagnetic relaxation agent and can significantly degrade the quality of NOESY spectra.

Protocol 2: 1D and 2D NMR Acquisition

Causality & Rationale: A self-validating system requires orthogonal data. 1D spectra provide the foundational chemical environments, while 2D spectra establish a closed loop of through-bond (COSY, HMBC) and through-space (NOESY) connectivity[4].

• Instrument Setup: Utilize a 600 MHz (or higher) NMR spectrometer equipped with a cryoprobe for enhanced sensitivity[2]. Regulate the probe temperature precisely to 298 K.

• ¹H NMR (1D): Acquire with a standard 30° pulse, 16-32 scans, a spectral width of 12 ppm, and a relaxation delay (D1) of 2 seconds.

• ¹³C NMR & DEPT-135 (1D): Acquire ¹³C with composite pulse proton decoupling (e.g., WALTZ-16). Use 1024 scans and a D1 of 2-3 seconds. Run DEPT-135 to differentiate CH/CH₃ (positive phase) from CH₂ (negative phase) signals.

• COSY (2D): Acquire to map the adjacent spin systems within the cyclohexane ring and along the octyl chain.

• HSQC (2D): Acquire with multiplicity editing. This is critical for separating the overlapping aliphatic protons by correlating them directly to their respective ¹³C atoms.

• HMBC (2D): Optimize the long-range coupling delay for ⁿJ_{CH} = 8 Hz. Use this to link the three distinct structural modules (e.g., correlating the cyclohexane H-1 proton to the aromatic C-2'/C-6' carbons).

• NOESY (2D): Acquire with a mixing time (τ_m) of 300-500 ms. This is the definitive experiment for assigning the cis/trans stereochemistry of the cyclohexane ring[4].

Data Interpretation & Stereochemical Logic

Connectivity Analysis

The HMBC spectrum serves as the primary structural bridge. The methine proton on the cyclohexane ring attached to the phenol (H-1) will show strong ³J_{CH} long-range correlations to the ortho-carbons (C-2', C-6') of the phenol ring. Simultaneously, the H-4 methine proton will show correlations to the first methylene carbon of the octyl chain, confirming the 1,4-linkage.

Stereochemical Elucidation (Cis vs. Trans)

In a 1,4-disubstituted cyclohexane, the trans isomer typically adopts a diequatorial conformation to minimize 1,3-diaxial steric clashes[3]. In this conformation, the protons at C-1 and C-4 are both axial.

• J-Coupling Evidence: Axial protons exhibit large trans-diaxial coupling constants (³J{aa} ≈ 10-12 Hz) with their neighboring axial protons[6]. Therefore, H-1 will appear as a triplet of triplets (tt) due to two large ³J{aa} and two small ³J_{ae} couplings.

• NOE Evidence: NOESY will show strong through-space correlations between the axial H-1 and the axial protons at H-3/H-5, confirming the diequatorial substitution[4].

Stereochemical logic for assigning the trans-1,4-diequatorial conformation via NOE.

Quantitative Data Summary

The following table summarizes the expected NMR spectral data profile for the trans isomer of 4-(4-Octylcyclohexyl)phenol, serving as a reference for data validation.

Structural Unit	Nucleus	Expected Chemical Shift (δ, ppm)	Multiplicity & Coupling (J in Hz)	Key 2D Correlations
Phenol Ring	¹H (OH)	~4.5 - 5.0	Broad singlet	Exchanges with D₂O
¹H (H-2', H-6')	~7.05	d, J ≈ 8.5 (AA'BB')	HMBC to C-1, C-4'
¹H (H-3', H-5')	~6.75	d, J ≈ 8.5 (AA'BB')	HMBC to C-1'
¹³C (C-1' to C-4')	115.0 - 154.0	Quaternary and CH	HSQC (for CH)
Cyclohexane	¹H (H-1, axial)	~2.40	tt, J ≈ 12.0, 3.5	NOE to H-3/H-5 (axial)
¹H (H-4, axial)	~1.20 - 1.40	m (overlaps with octyl)	NOE to H-2/H-6 (axial)
¹³C (C-1, C-4)	~43.0, ~37.0	CH (DEPT positive)	HSQC to H-1, H-4
¹³C (C-2,3,5,6)	~33.0 - 35.0	CH₂ (DEPT negative)	COSY to H-1, H-4
Octyl Chain	¹H (CH₂ groups)	1.25 - 1.35	m (overlapping)	HSQC
¹H (Terminal CH₃)	~0.88	t, J ≈ 7.0	COSY to adjacent CH₂
¹³C (Chain C)	14.0 - 32.0	CH₂ / CH₃	HMBC

Conclusion

The structural elucidation of 4-(4-Octylcyclohexyl)phenol relies heavily on the synergistic application of high-resolution 1D and 2D NMR techniques[2]. By systematically establishing through-bond connectivity with HMBC and through-space stereochemical relationships with NOESY, researchers can confidently validate the molecular architecture and isomeric purity of this compound, ensuring its reliability for downstream applications.

References

• Conformational analysis of 1,4-disubstituted cyclohexanes Canadian Science Publishing URL: [Link]

• Interconversion study in 1,4-substituted six-membered cyclohexane-type rings PubMed URL: [Link]

• 1H proton nmr spectrum of phenol docbrown.info URL:[Link]

• Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists sites@gsu URL: [Link]

• The Evolving Landscape of NMR Structural Elucidation MDPI URL:[Link]

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Application Notes and Protocols for the Use of 4-(4-Octylcyclohexyl)phenol in Advanced Polymer Synthesis

Introduction: Unlocking Novel Polymer Properties with 4-(4-Octylcyclohexyl)phenol

In the continuous quest for advanced polymeric materials with tailored properties, the strategic selection of monomers is paramount. 4-(4-Octylcyclohexyl)phenol is an emerging specialty monomer that offers a unique combination of a rigid phenolic ring and a bulky, non-polar octylcyclohexyl substituent. This molecular architecture provides a powerful tool for polymer chemists to design materials with enhanced solubility in organic solvents, improved thermal stability, and distinct surface properties. The incorporation of the octylcyclohexyl group can impart increased hydrophobicity and a lower dielectric constant, making polymers derived from this monomer attractive for applications in high-performance coatings, advanced adhesives, and as modifiers for engineering plastics.

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the application of 4-(4-Octylcyclohexyl)phenol in polymer synthesis. We will delve into the fundamental principles, provide detailed experimental protocols, and offer insights into the expected properties of the resulting polymers.

Core Attributes of 4-(4-Octylcyclohexyl)phenol in Polymer Design

The unique structure of 4-(4-Octylcyclohexyl)phenol, featuring a para-substituted phenol with a large aliphatic cyclic group, is the primary driver of its utility in polymer synthesis. The key attributes it imparts to a polymer backbone include:

• Enhanced Solubility: The bulky and non-polar octylcyclohexyl group disrupts polymer chain packing, leading to increased free volume and improved solubility in a wider range of organic solvents. This is particularly advantageous for solution-based processing techniques.

• Hydrophobicity: The long alkyl chain and the cyclohexane ring contribute significantly to the hydrophobicity of the resulting polymer, making it suitable for applications requiring water resistance and low surface energy.

• Thermal Stability: While the aliphatic group may slightly lower the glass transition temperature (Tg) compared to unsubstituted phenolic polymers, the overall rigidity of the cyclohexyl ring and the aromatic phenol backbone can still result in polymers with good thermal stability.[1]

• Modified Mechanical Properties: The incorporation of this bulky group can influence the mechanical properties of the polymer, potentially leading to increased toughness and impact resistance.

Synthesis of 4-(4-Octylcyclohexyl)phenol

The synthesis of 4-(4-Octylcyclohexyl)phenol is typically achieved through the Friedel-Crafts alkylation of phenol with 4-octylcyclohexene or a related alkylating agent in the presence of an acid catalyst.[2][3] The para-selectivity can be controlled by the choice of catalyst and reaction conditions.

Figure 1: Conceptual workflow for the synthesis of 4-(4-Octylcyclohexyl)phenol.

Application in Polymer Synthesis: Synthesis of a Modified Novolac Resin

One of the primary applications of phenolic compounds is in the synthesis of phenolic resins.[4][5] 4-(4-Octylcyclohexyl)phenol can be used as a comonomer with phenol to produce a modified novolac resin with enhanced solubility and hydrophobicity. Novolac resins are produced by the acid-catalyzed condensation of phenols with formaldehyde.

Experimental Protocol: Synthesis of a 4-(4-Octylcyclohexyl)phenol Modified Novolac Resin

This protocol details the synthesis of a novolac resin where 20 mol% of the standard phenol is replaced with 4-(4-Octylcyclohexyl)phenol.

Materials:

Reagent	Molar Mass ( g/mol )	Amount (g)	Moles
Phenol	94.11	75.29	0.80
4-(4-Octylcyclohexyl)phenol	274.45	54.89	0.20
Formaldehyde (37 wt% in water)	30.03	64.93	0.80
Oxalic Acid Dihydrate (catalyst)	126.07	1.26	0.01
Toluene	-	100 mL	-
Isopropanol	-	200 mL	-

Procedure:

• Reactor Setup: To a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a thermometer, add phenol (75.29 g, 0.80 mol), 4-(4-Octylcyclohexyl)phenol (54.89 g, 0.20 mol), and toluene (100 mL).

• Dissolution: Stir the mixture at room temperature until all the solids are dissolved.

• Catalyst Addition: Add oxalic acid dihydrate (1.26 g, 0.01 mol) to the reaction mixture.

• Formaldehyde Addition: Slowly add formaldehyde solution (64.93 g, 0.80 mol) to the flask over a period of 30 minutes. An exotherm may be observed. Maintain the temperature below 60°C during the addition.

• Reaction: Heat the mixture to reflux (approximately 95-100°C) and maintain at this temperature for 4-6 hours with vigorous stirring. The reaction mixture will become increasingly viscous.

• Water Removal: After the reflux period, change the setup for distillation and remove the water and toluene by azeotropic distillation.

• Purification: Once the water has been removed, cool the reaction mixture to room temperature. Add isopropanol (200 mL) to precipitate the resin.

• Isolation: Filter the precipitated resin and wash with deionized water (3 x 100 mL) to remove any unreacted monomers and catalyst.

• Drying: Dry the resulting resin in a vacuum oven at 60°C until a constant weight is achieved.

Figure 2: Step-by-step workflow for the synthesis of a 4-(4-Octylcyclohexyl)phenol modified novolac resin.

Expected Properties and Characterization

The resulting 4-(4-Octylcyclohexyl)phenol modified novolac resin is expected to be a solid at room temperature with a color ranging from pale yellow to light amber. Compared to a standard phenol novolac, it should exhibit:

• Improved Solubility: The resin should be readily soluble in a wider range of organic solvents such as tetrahydrofuran (THF), acetone, and ethyl acetate.

• Lower Melt Viscosity: The bulky side groups can act as internal plasticizers, potentially lowering the melt viscosity.

• Increased Hydrophobicity: Films cast from this resin are expected to have a higher water contact angle.

Characterization Techniques:

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the incorporation of the 4-(4-Octylcyclohexyl)phenol through the presence of characteristic C-H stretching peaks of the cyclohexyl group and to monitor the disappearance of the C=O stretch from formaldehyde.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): For detailed structural elucidation and to determine the molar ratio of the two phenolic units in the polymer chain.

• Gel Permeation Chromatography (GPC): To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI) of the synthesized resin.[6]

• Differential Scanning Calorimetry (DSC): To measure the glass transition temperature (Tg) of the resin.

Safety and Handling Precautions

Phenol and its derivatives are corrosive and toxic.[7] Formaldehyde is a known carcinogen. All experimental procedures should be carried out in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, must be worn at all times. For detailed safety information, consult the Safety Data Sheets (SDS) for all chemicals used.[8][9][10][11]

Conclusion

4-(4-Octylcyclohexyl)phenol is a valuable monomer for the development of advanced polymers with tailored properties. Its unique structure allows for the creation of materials with enhanced solubility, hydrophobicity, and modified thermal and mechanical characteristics. The provided protocol for the synthesis of a modified novolac resin serves as a starting point for researchers to explore the potential of this versatile building block in a wide range of applications, from high-performance coatings to advanced composite materials.

References

• Vertex AI Search. (n.d.). Study of alkylphenol ethoxylate-free ether sulfates for emulsion polymerization.
• Fisher Scientific. (2025, December 22). SAFETY DATA SHEET: 4-n-Octylphenol.
• The Journal of Physical Chemistry A. (2006, January 24). Alkylation of Phenol: A Mechanistic View.
• NASA. (n.d.). The effects of molecular structure on the thermochemical properties of phenolics and related polymers.
• Google Patents. (n.d.). Phenolic polymers made by aralkylation reactions.
• ChemicalBook. (2022, June 23). Application and Production of Octylphenol.
• PubChem. (n.d.). 4-n-Octylphenol.
• ResearchGate. (2021, May 20). Sorption of 4-n-nonylphenol, 4-n-octylphenol, and 4-tert-octyphenol on cyclodextrin polymers.
• Green Chemistry (RSC Publishing). (n.d.). One-pot synthesis of cyclohexylphenol via isopropyl alcohol-assisted phenol conversion using the tandem system RANEY® Nickel plus hierarchical Beta zeolite.
• FUJIFILM Wako. (2024, February 26). SAFETY DATA SHEET: p-(1,1,3,3-Tetramethylbutyl)phenol.
• TCI Chemicals. (2025, April 30). SAFETY DATA SHEET: 4-Cyclohexylphenol.
• Santa Cruz Biotechnology. (n.d.). 4-tert-Octylphenol Material Safety Data Sheet.
• Taylor & Francis. (2021). Alkylphenols – Knowledge and References.
• ChemicalBook. (2026, February 14). 4-tert-Octylphenol - Safety Data Sheet.
• ResearchGate. (2024, October 3). Sequential Self‐Polymerization of Phenolic Compounds with Alkanedithiol Linkers as a Surface‐Independent and Solvent‐Resistant Surface Functionalization Strategy.
• ScienceDirect. (n.d.). Green synthesis of soluble polyphenol: Oxidative polymerization of phenol in water.
• Wiley Online Library. (n.d.). Synthesis and Polymerization of an Ortho-Para-Substituted Tetraalkoxy [2.2]Paracylophane-1,9-diene.
• Google Patents. (n.d.). Cyclohexyl phenols.
• MDPI. (2021, October 7). Molecular Weight-Dependent Physical and Photovoltaic Properties of Poly(3-alkylthiophene)s with Butyl, Hexyl, and Octyl Side-Chains.
• ChemicalBook. (n.d.). 4-Cyclohexylphenol synthesis.
• ResearchGate. (n.d.). Liquid phase cyclohexylation of phenol with cyclohexene using 12-tungstosilicicacid supported onto different supports.

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• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Application and Production of Octylphenol_Chemicalbook [chemicalbook.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. mdpi.com [mdpi.com]
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• 9. tcichemicals.com [tcichemicals.com]
• 10. datasheets.scbt.com [datasheets.scbt.com]
• 11. chemicalbook.com [chemicalbook.com]

Application Note: 4-(4-Octylcyclohexyl)phenol as a Versatile Chemical Intermediate in Advanced Materials and Pharmaceutical Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Introduction & Mechanistic Profiling

4-(4-Octylcyclohexyl)phenol is a structurally unique chemical intermediate characterized by three distinct domains: a reactive phenolic headgroup, a conformationally rigid cyclohexane spacer, and a highly lipophilic octyl tail. While it has historically served as a foundational building block in the synthesis of nematic liquid crystals (LCs) for electro-optical displays[1], its physicochemical properties are increasingly being leveraged in pharmaceutical sciences.

In drug development, the incorporation of bulky, hydrophobic motifs is a proven strategy for targeting lipophilic binding pockets (e.g., cannabinoid or estrogen receptors) and for formulating Lipid Nanoparticles (LNPs). The pentyl homologue, 4-(4-pentylcyclohexyl)phenol, demonstrates a baseline computed LogP of 6.5[2], indicating that the octyl derivative possesses extreme lipophilicity (LogP > 7.0). Furthermore, the trans-1,4-cyclohexane ring restricts conformational freedom. In materials science, this rigidity maintains the rod-like geometry required for liquid crystallinity[3]; in pharmacology, it locks the hydrophobic tail into a specific vector, significantly reducing the entropic penalty upon receptor binding.

Table 1: Physicochemical Properties & Design Implications

Property	Value / Characteristic	Implication for Molecular Design
Molecular Weight	288.47 g/mol	Ideal mass contribution for a hydrophobic tail domain.
Estimated LogP	~7.2	Exceptional lipophilicity; drives cell membrane intercalation.
H-Bond Donors	1 (Phenolic -OH)	Primary reactive site for etherification or cross-coupling.
Stereochemistry	trans-1,4 preferred	Provides the linear, rod-like molecular geometry essential for LC phases and targeted receptor fitting.

Divergent Synthetic Workflows

The phenolic hydroxyl group serves as an orthogonal reactive handle. Depending on the desired application, 4-(4-Octylcyclohexyl)phenol can be directed down two primary synthetic pathways:

• O-Alkylation (Etherification): Yields lipophilic ethers used as LNP structural lipids or prodrugs.

• Triflation & Cross-Coupling: Converts the phenol into a biaryl scaffold, a common motif in small-molecule receptor modulators.

Divergent synthetic workflows for 4-(4-Octylcyclohexyl)phenol in drug and material design.

Validated Experimental Protocols

The following protocols have been designed with self-validating checkpoints to ensure high-fidelity synthesis.

Protocol A: O-Alkylation for Lipophilic Prodrug Synthesis

Causality & Rationale: The use of anhydrous N,N-Dimethylformamide (DMF) and Potassium Carbonate ( K2​CO3​ ) ensures the phenoxide anion is generated efficiently without hydrolyzing sensitive functional groups on the incoming electrophile (R-X). Heating to 80°C provides the necessary kinetic energy to overcome the steric hindrance imparted by the bulky octylcyclohexyl tail.

Step-by-Step Procedure:

• Preparation: Charge a flame-dried, argon-purged round-bottom flask with 4-(4-Octylcyclohexyl)phenol (1.0 eq) and anhydrous DMF (0.2 M).

• Deprotonation: Add finely powdered, anhydrous K2​CO3​ (2.5 eq). Stir the suspension at room temperature for 30 minutes to ensure complete phenoxide formation (solution will turn slightly yellow).

• Alkylation: Dropwise add the alkylating agent (e.g., a PEGylated bromide or API-halide, 1.2 eq).

• Heating: Elevate the temperature to 80°C and stir for 12 hours.

• Workup: Cool to room temperature. Quench with distilled water and extract with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine. Dry over anhydrous Na2​SO4​ .

• Self-Validation Checkpoint: Monitor via Thin Layer Chromatography (TLC) using Hexane:EtOAc (9:1). The starting phenol is UV-active and stains dark brown with KMnO4​ ( Rf​ ~0.3). The reaction is complete when this spot disappears, replaced by the less polar ether product ( Rf​ ~0.7).

Protocol B: Triflation and Suzuki-Miyaura Cross-Coupling

Causality & Rationale: Triflation converts the electron-rich phenol into a highly reactive electrophile. For the subsequent Suzuki coupling, we select Pd(dppf)Cl2​ over Pd(PPh3​)4​ because its bidentate ligand structure accelerates the reductive elimination step, which is often rate-limiting when coupling bulky, sterically demanding aryl systems.

Step-by-Step Procedure:

• Triflation: Dissolve 4-(4-Octylcyclohexyl)phenol (1.0 eq) in anhydrous Dichloromethane (DCM) at 0°C. Add Pyridine (2.0 eq), followed by the dropwise addition of Trifluoromethanesulfonic anhydride ( Tf2​O , 1.2 eq). Stir for 2 hours, allowing it to warm to room temperature.

• Triflate Isolation: Wash the organic layer with 1M HCl, water, and brine. Evaporate the solvent to yield the aryl triflate.

  • Validation: Confirm via 19F NMR; the triflate group presents a sharp singlet at approximately -73 ppm.

• Cross-Coupling: In a Schlenk tube, combine the aryl triflate (1.0 eq), an arylboronic acid (1.5 eq), Pd(dppf)Cl2​ (5 mol%), and K3​PO4​ (3.0 eq).

• Solvent Addition: Add a degassed mixture of 1,4-Dioxane and Water (4:1 v/v).

• Reaction: Heat the sealed tube to 100°C for 8 hours.

• Self-Validation Checkpoint: Successful cross-coupling is confirmed by the disappearance of the -73 ppm fluorine signal in the 19F NMR and the emergence of new aromatic protons in the 1H NMR spectrum (7.2–7.8 ppm).

Table 2: Optimization of Suzuki-Miyaura Coupling Conditions for Aryl Triflates

Catalyst System	Solvent System	Base	Temp (°C)	Yield (%)	Observation
Pd(PPh3​)4​ (5 mol%)	Toluene/EtOH (4:1)	2M Na2​CO3​	90	78%	Sluggish reductive elimination.
Pd(dppf)Cl2​ (5 mol%)	Dioxane/H2O (4:1)	K3​PO4​	100	94%	Optimal; rapid conversion.
Pd(OAc)2​ / SPhos	THF	Cs2​CO3​	70	89%	Good yield, but higher catalyst cost.
Pd(PPh3​)4​ (5 mol%)	DMF	K2​CO3​	100	45%	Significant de-triflation observed.

Biological Application: Lipid Prodrug Delivery

When 4-(4-Octylcyclohexyl)phenol is utilized to synthesize lipophilic prodrugs, its extreme hydrophobicity dictates its pharmacokinetic behavior. The molecule acts as a "lipid anchor," driving the active pharmaceutical ingredient (API) into the cell membrane before intracellular enzymes cleave the linker.

Mechanism of cellular uptake and activation for lipophilic prodrugs.

Sources

• 1. EP0525140B1 - Liquid-crystal compounds - Google Patents [patents.google.com]
• 2. 4-(4-Pentylcyclohexyl)phenol | C17H26O | CID 4593765 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CN1746160A - A new process for the synthesis of auxin 3-indolebutyric acid - Google Patents [patents.google.com]

high-resolution mass spectrometry of 4-(4-Octylcyclohexyl)phenol

An Application Note and Protocol for the High-Resolution Mass Spectrometry of 4-(4-Octylcyclohexyl)phenol

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive methodology for the identification and structural characterization of 4-(4-octylcyclohexyl)phenol using Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS). As an alkylphenol, this compound is of significant interest to environmental and toxicological researchers. This document outlines the fundamental principles, a detailed step-by-step protocol from sample preparation to data analysis, and an in-depth discussion of the expected fragmentation patterns. The methods described herein are designed to provide maximum analytical confidence through high mass accuracy and MS/MS spectral data, ensuring trustworthy and reproducible results for researchers, scientists, and drug development professionals.

Introduction and Analytical Rationale

4-(4-Octylcyclohexyl)phenol belongs to the broader class of alkylphenols, compounds that are used in various industrial applications and are monitored for their potential environmental impact and endocrine-disrupting properties.[1] Accurate and unambiguous identification of these compounds in complex matrices is crucial. High-Resolution Mass Spectrometry (HRMS), particularly when coupled with liquid chromatography, offers unparalleled specificity and sensitivity. The ability of HRMS to provide exact mass measurements allows for the confident determination of elemental compositions, a critical step in identifying unknown or confirming suspected contaminants.

This guide focuses on leveraging the capabilities of a Q-TOF or Orbitrap-based HRMS system to analyze 4-(4-octylcyclohexyl)phenol. We will explore the rationale behind selecting the optimal ionization technique, chromatographic conditions, and mass analysis parameters to achieve robust and reliable characterization.

Chemical Properties of 4-(4-Octylcyclohexyl)phenol

A thorough understanding of the analyte's properties is fundamental to method development.

Property	Value	Source
Chemical Formula	C₂₀H₃₂O	Derived
Exact Mass	288.2453 u	Calculated
Molecular Weight	288.47 g/mol	Calculated
Structure	Oc1ccc(C2CCC(CCCCCCCC)CC2)cc1 (SMILES)
Classification	Alkylphenol

Note: Properties are based on the linear n-octyl isomer.

Principle of the LC-HRMS Workflow

The overall analytical strategy involves separating the analyte from the sample matrix using reversed-phase liquid chromatography followed by ionization and detection by high-resolution mass spectrometry. The workflow ensures that the analyte is efficiently introduced into the mass spectrometer for accurate mass measurement and subsequent structural elucidation via tandem mass spectrometry (MS/MS).

Sources

• 1. lcms.cz [lcms.cz]

Technical Notes & Optimization

Technical Support Center: Resolving Cis/Trans Isomers of 4-(4-Octylcyclohexyl)phenol by HPLC

Welcome to the technical support center for the HPLC resolution of 4-(4-octylcyclohexyl)phenol cis and trans isomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. The separation of these geometric isomers is critical due to their potentially different biological activities and physicochemical properties.

I. Troubleshooting Guide: From Tailing Peaks to Complete Co-elution

This section addresses common problems encountered during the HPLC separation of 4-(4-octylcyclohexyl)phenol isomers. The troubleshooting process is presented in a logical flow to help you systematically identify and resolve issues.

Problem 1: Poor Resolution or Complete Co-elution of Cis and Trans Isomers

This is the most common challenge in separating geometric isomers, as they often have very similar chemical and physical properties but differ in their molecular shape.

Root Cause Analysis & Corrective Actions

• Inadequate Stationary Phase Selectivity: The key to separating geometric isomers lies in exploiting their differences in shape.

  • Expert Insight: Standard C18 columns may not provide sufficient shape selectivity for these isomers. The more linear trans isomer and the bent cis isomer require a stationary phase that can differentiate between these subtle structural differences.

  • Recommended Action:

    • Primary Recommendation: Employ a column with enhanced shape selectivity. Phenyl-based columns (like a Phenyl-Hexyl phase) are excellent starting points due to their ability to engage in π-π interactions, which can be sensitive to the isomer's orientation.

    • Alternative: Consider columns with polar-embedded groups or specialized phases designed for isomer separations, such as those with cholesterol-based ligands.

• Suboptimal Mobile Phase Composition: The mobile phase composition directly influences the interactions between the analytes and the stationary phase, thereby affecting selectivity and resolution.

  • Expert Insight: The choice and ratio of organic modifiers can significantly alter the separation.

  • Recommended Action:

    • Solvent Selection: If using a standard reversed-phase setup (e.g., C18 or Phenyl), systematically vary the organic modifier. Acetonitrile and methanol have different solvent properties; switching between them or using a ternary mixture (e.g., water/acetonitrile/methanol) can sometimes dramatically improve resolution.

    • Mobile Phase Optimization: Perform a systematic study by varying the percentage of the organic modifier. A shallower gradient or a switch to isocratic elution with an optimized mobile phase composition can enhance the separation of closely eluting peaks.

• Inappropriate Temperature: Column temperature affects mobile phase viscosity and the kinetics of mass transfer, which can influence selectivity.

  • Recommended Action: Systematically evaluate a range of column temperatures (e.g., 25°C to 45°C). In some cases, sub-ambient temperatures can improve resolution, while in others, elevated temperatures may be beneficial.

Problem 2: Peak Tailing

Peak tailing can compromise resolution and lead to inaccurate quantification.

Root Cause Analysis & Corrective Actions

• Secondary Interactions with the Stationary Phase: Residual silanol groups on the silica backbone of the stationary phase can interact with the polar phenol group of the analyte, causing tailing.

  • Expert Insight: This is a common issue, especially with older or lower-purity silica-based columns.

  • Recommended Action:

    • Mobile Phase Additive: Add a small amount of a weak acid, such as 0.1% formic acid or acetic acid, to the mobile phase. This will suppress the ionization of the silanol groups and the phenolic hydroxyl group, minimizing unwanted secondary interactions.

    • Use a High-Purity Silica Column: Modern columns are often based on high-purity silica with end-capping to reduce the number of accessible silanol groups.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.

  • Recommended Action: Reduce the injection volume or the concentration of the sample.

• Extra-Column Volume: Excessive tubing length or diameter between the column and the detector can cause peak broadening and tailing.

  • Recommended Action: Use tubing with the smallest possible internal diameter and length.

Problem 3: Irreproducible Retention Times

Shifting retention times can make peak identification and quantification unreliable.

Root Cause Analysis & Corrective Actions

• Inadequate Column Equilibration: The column must be fully equilibrated with the mobile phase before each injection.

  • Recommended Action: Ensure a sufficient equilibration time between runs, especially when using gradient elution. A good rule of thumb is to flush the column with at least 10-15 column volumes of the initial mobile phase.

• Mobile Phase Instability or Composition Change: The mobile phase can change over time due to evaporation of the more volatile component or degradation.

  • Recommended Action: Prepare fresh mobile phase daily. Keep the mobile phase bottles covered to minimize evaporation.

• Fluctuations in Column Temperature: Inconsistent temperature control can lead to retention time drift.

  • Recommended Action: Use a column oven to maintain a constant and uniform temperature.

Troubleshooting Workflow

The following diagram illustrates a systematic approach to troubleshooting common issues in the HPLC separation of 4-(4-octylcyclohexyl)phenol isomers.

Caption: A systematic workflow for troubleshooting common HPLC separation issues.

II. Frequently Asked Questions (FAQs)

Q1: Which type of HPLC column is most effective for separating the cis and trans isomers of 4-(4-octylcyclohexyl)phenol?

A1: For geometric isomers like these, columns that offer shape selectivity are generally the most effective. While a standard C18 column might work with extensive method development, a phenyl-based stationary phase (e.g., Phenyl-Hexyl) is a highly recommended starting point. The phenyl groups provide a different selectivity mechanism (π-π interactions) compared to the hydrophobic interactions of a C18 phase, which can better differentiate the spatial arrangement of the cis and trans isomers. In some cases, a cholesterol-based column might also provide the necessary shape selectivity.

Q2: What are typical starting conditions for a reversed-phase HPLC method for these isomers?

A2: A good starting point would be:

• Column: Phenyl-Hexyl (e.g., 150 mm x 4.6 mm, 3.5 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 70% B to 95% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 225 nm or 275 nm

• Injection Volume: 5-10 µL

From these starting conditions, you can optimize the gradient slope, mobile phase composition (e.g., trying methanol as the organic modifier), and temperature to achieve baseline resolution.

Q3: Can normal-phase HPLC be used for this separation?

A3: Yes, normal-phase HPLC is a viable alternative and can sometimes provide better selectivity for geometric isomers. In normal-phase mode, you would use a polar stationary phase (e.g., silica or cyano) with a non-polar mobile phase (e.g., a mixture of hexane and isopropanol). The more polar cis isomer would likely be retained longer than the less polar trans isomer.

Q4: How can I confirm the peak identity of the cis and trans isomers?

A4: While chromatographic elution order can be predicted (in reversed-phase, the more linear and less polar trans isomer is often retained longer), definitive identification requires further characterization. If you have pure standards of each isomer, you can confirm their identity by injecting them individually. Without standards, you would need to collect the fractions for each peak and perform structural analysis using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy.

Q5: My resolution is still poor even after trying different columns and mobile phases. What else can I do?

A5: If conventional HPLC approaches are not yielding the desired separation, you might consider more advanced techniques. Supercritical Fluid Chromatography (SFC) is an excellent alternative for isomer separations. SFC often provides different selectivity compared to HPLC and can be a powerful tool for resolving challenging isomer pairs. It uses supercritical CO2 as the main mobile phase, often with a small amount of a polar co-solvent like methanol.

III. Experimental Protocols

Protocol 1: Reversed-Phase HPLC Method Development

This protocol outlines a systematic approach to developing a robust reversed-phase HPLC method for the separation of cis/trans 4-(4-octylcyclohexyl)phenol.

1. Sample Preparation:

• Prepare a stock solution of the cis/trans isomer mixture at approximately 1 mg/mL in a 50:50 mixture of acetonitrile and water.
• Filter the sample through a 0.45 µm syringe filter before injection.

2. Initial Screening of Stationary Phases:

• Column 1: C18 (e.g., 150 mm x 4.6 mm, 3.5 µm)
• Column 2: Phenyl-Hexyl (e.g., 150 mm x 4.6 mm, 3.5 µm)
• Mobile Phase A: 0.1% Formic Acid in Water
• Mobile Phase B: 0.1% Formic Acid in Acetonitrile
• Gradient: 70% B to 95% B over 15 minutes
• Flow Rate: 1.0 mL/min
• Temperature: 30°C
• Detection: UV at 225 nm
• Analysis: Compare the resolution and peak shape obtained from both columns.

3. Optimization of Mobile Phase:

• Using the column that provided the best initial separation, systematically vary the organic modifier.
• Run 1: Acetonitrile as the organic modifier.
• Run 2: Methanol as the organic modifier.
• Run 3: A 50:50 mixture of acetonitrile and methanol as the organic modifier.
• Adjust the gradient slope to improve the separation of the isomers. Try a shallower gradient for better resolution or a steeper gradient to reduce run time.

4. Temperature Optimization:

• Once the mobile phase is optimized, investigate the effect of temperature.
• Run the separation at three different temperatures: 25°C, 35°C, and 45°C.
• Select the temperature that provides the best balance of resolution and peak shape.

Data Presentation: Typical Method Parameters

Parameter	Condition 1 (Initial Screening)	Condition 2 (Optimized Method)
Column	C18, 150 x 4.6 mm, 3.5 µm	Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile	Methanol
Gradient	70-95% B in 15 min	85% B Isocratic
Flow Rate	1.0 mL/min	1.0 mL/min
Temperature	30°C	35°C
Detection	UV at 225 nm	UV at 225 nm
Expected Elution	Potential co-elution or poor resolution	Baseline resolution of cis and trans isomers

IV. References

• Supercritical fluid extraction and chromatography of non-ionic surfactants combined with FTIR, APCI-MS and FID detection. Analyst (RSC Publishing). Available at:

• Characterization and analysis of non-ionic surfactants by supercritical fluid chromatography combined with ion mobility spectrometry-mass spectrometry. PubMed. Available at:

• Supercritical Fluid Chromatography. Analytical Chemistry - ACS Publications. Available at:

• Shape Selectivity in Reversed-Phase Liquid Chromatography. LCGC International. Available at:

• HPLC Troubleshooting Guide. ACE. Available at: [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF5oUxtA2IIFBrALJr6H478jP3RMn7B1pGMqMs_iuNccpcR0SRuwgmCPYaZFVGXJQ94wlCRZvP8NPlW0pbSh8j0A7IkROBswTvC5FjJNPxvCNcv9ldKad2khVMvLmGKylPu-YBd4qalCw_IChZ8xV3T1DvJ99XhJEi](

overcoming solubility issues with 4-(4-Octylcyclohexyl)phenol in aqueous media

Welcome to the Technical Support Center for formulation and assay development. As a Senior Application Scientist, I have designed this guide to address the severe aqueous solubility challenges associated with 4-(4-Octylcyclohexyl)phenol .

This molecule presents a "brick-dust and grease" challenge: it possesses a highly rigid, hydrophobic core (the cyclohexyl and phenol rings) coupled with a highly lipophilic, flexible tail (the octyl chain). Direct addition to aqueous media inevitably results in aggregation, poor wettability, and phase separation. This guide synthesizes thermodynamic principles with field-proven methodologies to help you achieve stable, optically clear aqueous solutions for your downstream applications.

Diagnostic FAQ: The Chemistry of the Problem

Q: Why does 4-(4-Octylcyclohexyl)phenol completely resist dissolution in standard biological buffers, even with aggressive vortexing? A: The insolubility is driven by two thermodynamic barriers: high crystal lattice energy (the molecules pack tightly together) and a high penalty for cavity formation in water. The bulky octylcyclohexyl moiety disrupts the hydrogen-bonding network of water. Without an intermediate amphiphilic agent to bridge the dielectric gap, the thermodynamic equilibrium heavily favors self-aggregation over solvation[1].

Q: I tried adding 10% DMSO, but the compound precipitated as soon as I diluted it into my assay buffer. Why? A: This is a classic "solvent shift" or antisolvent precipitation phenomenon. While DMSO disrupts the crystal lattice and solvates the molecule, diluting this mixture into water exponentially decreases the solvent capacity of the system. The compound reaches supersaturation instantly and nucleates into microcrystals. To prevent this, you must introduce a carrier (like a cyclodextrin or a surfactant) before or during the aqueous dilution step to trap the free molecules before they can crystallize.

Troubleshooting Guide: Cyclodextrin Complexation (The Host-Guest Approach)

When working with bulky alkylphenols, encapsulation within a hydrophobic cavity is often the most elegant non-covalent solubilization method.

Q: Which cyclodextrin should I use for 4-(4-Octylcyclohexyl)phenol? A: You must use Hydroxypropyl-β-Cyclodextrin (HP-β-CD) . Do not use α-cyclodextrin. The α-CD cavity (~0.57 nm) is too small to accommodate the bulky octylcyclohexyl group. The β-CD cavity (~0.78 nm) provides the perfect steric fit for alkylphenols[2]. Furthermore, native β-CD has poor water solubility (~18 g/L) due to rigid intramolecular hydrogen bonding; hydroxypropylation disrupts this, boosting the carrier's solubility to >600 g/L and allowing for high-concentration dosing[2].

Q: How can I maximize the binding affinity (K_1:1) of the inclusion complex? A: You can utilize a synergistic ternary complex. Adding a small amount of a water-soluble polymer (e.g., 0.1% to 0.25% Polyvinylpyrrolidone, PVP) stabilizes the drug/CD aggregates via hydrogen bonding, significantly enhancing the complexation efficacy and overall solubility[3].

Protocol 1: Preparation of a Stable HP-β-CD Inclusion Complex

This self-validating protocol uses thermal kinetics to overcome the activation energy of complexation.

• Carrier Preparation: Dissolve HP-β-CD in your target aqueous buffer to a concentration of 10-20% (w/v). Add 0.1% (w/v) PVP (e.g., PVP K30) to act as a synergistic stabilizer.

• API Addition: Add 4-(4-Octylcyclohexyl)phenol powder to the solution at a molar ratio of 1:2 (Drug : HP-β-CD) to ensure complete encapsulation.

• Thermal Equilibration: Stir the suspension at 60°C for 24 to 48 hours in a sealed vial. Causality: Heat increases the intrinsic solubility of the free drug and increases molecular kinetic energy, driving the drug into the cyclodextrin cavity[3].

• Cooling and Filtration: Allow the solution to cool to room temperature slowly (annealing). Filter through a 0.22 µm PES syringe filter to remove any uncomplexed drug.

• Validation: Analyze the filtrate via HPLC to quantify the exact concentration of the solubilized phenol.

Mechanism of HP-β-CD inclusion complex formation with synergistic polymer stabilization.

Troubleshooting Guide: Micellar Solubilization

If your downstream application (e.g., cell culture or specific biochemical assays) cannot tolerate cyclodextrins, micellar solubilization using non-ionic surfactants or hyperbranched polymers is the next best alternative[4].

Q: I added Polysorbate 80 (Tween 80) to my water, then dumped in the compound, but it just floats as a sticky mass. What went wrong? A: You encountered a wettability failure. Highly lipophilic powders have high surface tension and will not spontaneously enter aqueous micelles. You must force the molecular interaction using the Film Hydration Method .

Protocol 2: Thin-Film Hydration for Micelle Formation

This protocol ensures molecular-level mixing before the introduction of water.

• Co-dissolution: Dissolve 4-(4-Octylcyclohexyl)phenol and a non-ionic surfactant (e.g., Kolliphor EL or Polysorbate 80) in a volatile organic solvent (like Methanol or Ethanol) at a 1:10 (Drug:Surfactant) weight ratio.

• Film Formation: Transfer the mixture to a round-bottom flask. Use a rotary evaporator under reduced pressure at 40°C to completely remove the organic solvent. Causality: This creates a thin, amorphous co-precipitate film where the drug is intimately dispersed within the surfactant matrix.

• Hydration: Add your aqueous buffer to the flask. Rotate at 150 RPM at 37°C for 30 minutes. The surfactant will spontaneously self-assemble into micelles, entrapping the lipophilic phenol in the hydrophobic core[5].

• Sonication: Bath sonicate for 10 minutes to ensure a monodisperse micelle population.

Workflow for selecting the optimal solubilization strategy for 4-(4-Octylcyclohexyl)phenol.

Data Presentation: Strategy Comparison

To aid in selecting the appropriate formulation matrix, consult the following quantitative summary of solubilization strategies for highly lipophilic phenols[1],[6].

Solubilization Strategy	Primary Excipient / Carrier	Typical Solubility Enhancement	Primary Mechanism	Downstream Compatibility
Inclusion Complexation	HP-β-Cyclodextrin + PVP	100x to 500x	Encapsulation of hydrophobic moiety in host cavity	Excellent for cell assays; prevents non-specific binding.
Micellar Solubilization	Polysorbate 80 / Kolliphor EL	50x to 200x	Entrapment within hydrophobic micelle core	Good, but high surfactant levels may cause cell toxicity.
Co-solvency	PEG 400 / Propylene Glycol	10x to 50x	Reduction of aqueous dielectric constant	Prone to precipitation upon dilution in aqueous media.
Lipid Nanocarriers (SEDDS)	Medium Chain Triglycerides	>1000x	Solvation in lipid matrix stabilized by surfactants	Ideal for in vivo oral dosing; protects from GI degradation.

References

• A Critical Appraisal of Solubility Enhancement Techniques of Polyphenols. PMC - NIH.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGw4Ccpkw_fdBw_8Uhw496EyyEtOc8L2mup7KcJEhz7DdzguLtTSUpEanwMemOQ58v8uyZ1T2A3E9C3CQznEHwi-XJ9SKyZvYB99KSgNct3C1JWCpymg3bsfM5xiNSrNrgOK4RZCXr5iF634l8=]
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Technical Support Center: Optimizing SPE Recovery for 4-(4-Octylcyclohexyl)phenol

Welcome to the technical support guide for the solid-phase extraction (SPE) of 4-(4-octylcyclohexyl)phenol. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into method optimization and troubleshooting. As Senior Application Scientists, we understand that achieving high, reproducible recovery is paramount. This guide moves beyond simple procedural lists to explain the causality behind experimental choices, ensuring your success.

Understanding the Analyte: 4-(4-Octylcyclohexyl)phenol

Effective purification begins with understanding the target molecule. 4-(4-Octylcyclohexyl)phenol possesses a dual nature that dictates its behavior in a chromatographic system.

• Hydrophobic Core: The molecule features a large, non-polar structure consisting of an octyl chain and a cyclohexyl ring. This makes the compound highly hydrophobic, with a high octanol-water partition coefficient (Log P).

• Polar, Ionizable Head: The phenol group is polar and weakly acidic, with a pKa typically around 10. At a pH above its pKa, the hydroxyl group deprotonates to form a negatively charged phenoxide ion.

This structure strongly suggests that Reversed-Phase (RP) Solid-Phase Extraction is the most suitable approach for extracting it from polar (typically aqueous) sample matrices.[1][2][3][4] The strategy is to maximize the hydrophobic interactions between the analyte's non-polar core and the SPE sorbent while controlling the ionization state of the phenolic group to ensure optimal retention and elution.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most common challenges encountered during the SPE of 4-(4-octylcyclohexyl)phenol in a direct question-and-answer format.

Question: My recovery is critically low. How can I diagnose where the analyte is being lost?

Answer: Low recovery is the most frequent issue in SPE.[5] A systematic, step-by-step analysis of your procedure is the most effective way to identify the loss. You must "track" the analyte through the entire process.

Diagnostic Protocol:

• Prepare a standard solution of your analyte in a clean solvent (without the complex sample matrix).

• Perform your SPE procedure, but collect the effluent from each step into a separate, labeled vial:

  • Fraction 1: Sample Load Flow-Through

  • Fraction 2: Wash Step Effluent

  • Fraction 3: Elution Fraction (your intended final product)

• Analyze each fraction for the presence of your analyte. The results will point directly to the problematic step.

Question: Analyte Detected in Sample Load Flow-Through. What causes this "breakthrough" and how do I fix it?

Answer: Finding your analyte in the initial flow-through means it failed to adsorb to the SPE sorbent. This is known as breakthrough and can be caused by several factors:

• Incorrect Sample pH: For a weakly acidic compound like a phenol, the sample pH must be acidic to keep the hydroxyl group protonated (neutral). A neutral molecule is more hydrophobic and will be retained much more strongly by the reversed-phase sorbent.[3][6] At a high pH (pH > pKa), the phenol becomes a charged phenoxide ion, which is more polar and will be repelled by the hydrophobic sorbent, passing straight through.

  • Solution: Adjust the sample pH to be at least 2 units below the analyte's pKa. For phenols (pKa ≈ 10), acidifying the sample to pH ≤ 2 is a standard and effective practice.[7][8][9][10]

• Excessive Flow Rate: The interaction between the analyte and the sorbent is a dynamic equilibrium that requires sufficient contact time.[11] If the sample is loaded too quickly, the analyte does not have time to partition from the liquid phase onto the solid sorbent.

  • Solution: Decrease the sample loading flow rate. A typical rate of 1-2 mL/min (or a fast, drop-wise flow) is recommended for most applications.[3]

• Sample Solvent is Too Strong: The sample should be dissolved in a "weak" solvent (highly polar for reversed-phase) to promote adsorption. If your sample contains a high percentage of organic solvent (e.g., >5% methanol or acetonitrile), the analyte will prefer to stay in the solvent rather than binding to the sorbent.

  • Solution: If possible, dilute your sample with water or an appropriate buffer to reduce the organic content before loading.

• Sorbent Overload (Exceeding Breakthrough Volume): Every SPE cartridge has a finite capacity. If you load too much sample volume or too high a concentration of the analyte, you will exceed the sorbent's binding capacity, and any excess analyte will pass through unretained.[12] The volume at which this occurs is the breakthrough volume.[13][14][15]

  • Solution: Use a larger SPE cartridge with more sorbent mass or reduce the sample volume.

Question: My analyte is being lost during the wash step. How can I create a more selective wash?

Answer: Losing the analyte during the wash step indicates that your wash solvent is too strong (too non-polar in this case). The goal of the wash is to remove weakly-bound, more polar interferences without disturbing the strongly-bound analyte of interest.

• Problem: Your wash solvent has enough organic character to begin eluting the 4-(4-octylcyclohexyl)phenol.

• Solution: Reduce the strength of your wash solvent. Start with a very weak solvent (e.g., 100% acidified water) and gradually increase the organic percentage. A good starting point for a wash solvent in this case would be 5-10% methanol in acidified water .[3] This is typically strong enough to remove salts and very polar matrix components but too weak to elute the highly hydrophobic target analyte.

Question: My analyte is not present in the load or wash fractions, but recovery in the final eluate is still low. Why?

Answer: This indicates that your analyte is successfully retained on the cartridge but is not being completely desorbed during the elution step.[16][17]

• Insufficient Elution Solvent Strength: The elution solvent must be strong enough (non-polar enough) to disrupt the strong hydrophobic interactions between your analyte and the sorbent.

  • Solution: Increase the strength of your elution solvent. If you are using methanol, consider switching to or adding a stronger solvent like acetonitrile, dichloromethane (DCM), or ethyl acetate.[18][19][20] A mixture like 95:5 DCM:Methanol can be very effective. For phenols, DCM is a common and powerful elution solvent.[7][9]

• Inadequate Elution Volume: You may not be using enough solvent to pass through the entire sorbent bed and carry all the analyte with it.

  • Solution: Increase the volume of the elution solvent. Try eluting with two or three separate aliquots of the solvent and collect them in the same tube. For example, instead of one 2 mL elution, try two 1.5 mL elutions. Analyze fractions sequentially to see where the elution peaks.

• Secondary Interactions: Residual, un-capped silanol groups on silica-based sorbents (like C18) can form hydrogen bonds with the analyte's phenol group. This secondary interaction can lead to irreversible binding or require a very strong, polar solvent to disrupt, which complicates a reversed-phase elution.

  • Solution 1: Use an end-capped C18 sorbent or, even better, a polymeric sorbent like polystyrene-divinylbenzene (PS-DVB). Polymeric sorbents offer high capacity, are stable across a wide pH range, and do not have silanol groups, eliminating the risk of these secondary interactions.[2]

  • Solution 2: Add a small amount of a competitive modifier to your elution solvent. For example, adding 1-2% formic acid or acetic acid can help disrupt hydrogen bonding interactions.

Frequently Asked Questions (FAQs)

Q1: What is the best SPE sorbent for 4-(4-Octylcyclohexyl)phenol: C18 or a polymeric phase?

A1: Both can be effective, but a high-quality polymeric sorbent (e.g., PS-DVB) is often superior for this application.

• C18 (Octadecylsilane): This is a good general-purpose reversed-phase sorbent. It will retain the analyte well via hydrophobic interactions. However, its performance can be compromised by secondary interactions with silanol groups, as mentioned above.

• Polymeric (PS-DVB): These sorbents offer higher surface area and capacity, leading to better retention of hydrophobic compounds.[2] They are stable from pH 0-14 and lack silanol groups, providing a pure hydrophobic interaction mechanism. This often results in higher and more reproducible recoveries for compounds like alkylphenols.[7][9][21]

Q2: How critical is the sorbent drying step before elution?

A2: For reversed-phase SPE, thoroughly drying the sorbent bed after the aqueous wash step is often critical. Water remaining in the cartridge can prevent the non-polar organic elution solvent from efficiently wetting the sorbent and interacting with the analyte. Applying a vacuum or positive pressure for 5-15 minutes to draw air through the cartridge removes residual water and can significantly improve elution efficiency and recovery.[22]

Q3: My results are not reproducible. What are the common causes?

A3: Poor reproducibility often stems from inconsistent technique.[12] Key factors to control are:

• Flow Rate: Manually applying pressure can lead to variable flow rates. Using a vacuum manifold with controlled vacuum or a positive pressure manifold with set pressures ensures consistency.[23]

• Cartridge Drying: Inconsistently drying the sorbent before elution will lead to variable recovery.

• pH: Ensure the pH of every sample is adjusted uniformly.

• Sorbent Variability: Ensure you are using cartridges from the same manufacturing lot to minimize variability in sorbent mass and packing.

Optimized Protocol: Reversed-Phase SPE of 4-(4-Octylcyclohexyl)phenol

This protocol provides a robust starting point for method development using a polymeric PS-DVB sorbent.

Step-by-Step Methodology:

• Sample Pre-treatment:

  • For a 100 mL aqueous sample, add acid (e.g., 6N HCl) dropwise to adjust the pH to ≤ 2.0.[7][9]

  • If the sample contains particulates, filter or centrifuge to prevent clogging the SPE cartridge.[8]

• Cartridge Conditioning:

  • Select a PS-DVB cartridge (e.g., 200 mg / 6 mL).

  • Pass 3 mL of elution solvent (e.g., Dichloromethane) through the cartridge to wash the sorbent.

  • Pass 3 mL of methanol through the cartridge to wet and activate the sorbent. Do not let the sorbent go dry.

• Cartridge Equilibration:

  • Immediately after conditioning, pass 3 mL of acidified deionized water (pH 2) through the cartridge. This removes the methanol and prepares the sorbent for the aqueous sample. Do not allow the sorbent to dry.

• Sample Loading:

  • Load the pre-treated sample onto the cartridge at a controlled flow rate of approximately 1-2 mL/min.

• Washing:

  • Wash the cartridge with 3 mL of 5% methanol in acidified water (pH 2) to remove polar interferences.

• Sorbent Drying:

  • Dry the cartridge thoroughly by drawing a vacuum or passing nitrogen gas through it for 10-15 minutes. This step is crucial.

• Elution:

  • Place a collection tube under the cartridge.

  • Elute the analyte by passing two separate 2 mL aliquots of a strong solvent (e.g., Dichloromethane or Acetonitrile) through the cartridge. Allow the solvent to soak for a minute before drawing it through slowly.

Data Presentation: Elution Solvent Optimization

The choice of elution solvent is critical. The following table illustrates expected recovery based on different elution solvents for a highly hydrophobic analyte like 4-(4-octylcyclohexyl)phenol on a PS-DVB sorbent.

Elution Solvent	Polarity Index	Expected Recovery (%)	Rationale
100% Methanol	5.1	75-85%	Moderately effective, but may not be strong enough for complete desorption of a very hydrophobic analyte.[20]
100% Acetonitrile	5.8	90-98%	A stronger non-polar character provides more efficient disruption of hydrophobic interactions.[20]
100% Ethyl Acetate	4.4	>95%	Excellent solvent for disrupting hydrophobic bonds while having low water miscibility.
100% Dichloromethane (DCM)	3.1	>95%	A very strong non-polar solvent, highly effective for eluting hydrophobic compounds from reversed-phase media.[7][9]

Note: These are typical expected values. Actual recovery will depend on the specific matrix, sorbent, and experimental conditions.

References

• Scientific Instrument Services. (n.d.). Definition of Breakthrough Volumes. Retrieved from [Link]

• ALWSCI. (2025, August 7). Why Is Your SPE Recovery So Low?. Retrieved from [Link]

• Vîlcu, R., et al. (2007). BREAKTHROUGH PARAMETERS OF SPE PROCEDURE ON C18 CARTRIDGES FOR SOME POLAR COMPOUNDS. Revue Roumaine de Chimie. Retrieved from [Link]

• Biotage. (2023, January 17). Why are flow rates so important in sample prep?. Retrieved from [Link]

• bioRxiv. (2019, February 1). Effect of flow rate and freezing on cyanocobalamin recovery using a commercial solid phase extraction cartridge. Retrieved from [Link]

• ResearchGate. (n.d.). Theoretical and experimental methods of determination of the breakthrough volume of SPE sorbents. Retrieved from [Link]

• Poole, C. F., & Larrtvee, M. L. (1994). Solvation Parameter Model for the Prediction of Breakthrough Volumes in Solid-Phase Extraction with Particle-Loaded Membranes. Analytical Chemistry. Retrieved from [Link]

• Reddit. (2026, January 21). Breakthrough volume, SPE. Retrieved from [Link]

• LCGC International. (2026, March 13). Understanding and Improving Solid-Phase Extraction. Retrieved from [Link]

• Waters Corporation. (n.d.). Solid-Phase Extraction (SPE) Method Development. Retrieved from [Link]

• Welch Materials. (2025, October 17). Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide. Retrieved from [Link]

• Al-Hasani, B., et al. (2022). A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis. PMC. Retrieved from [Link]

• Agilent. (n.d.). SPE Method Development Tips and Tricks. Retrieved from [Link]

• ALWSCI. (2025, August 12). Optimizing Elution Conditions To Improve SPE Performance. Retrieved from [Link]

• Hawach Scientific. (2020, August 27). Spectrum experiment to guard your SPE column flow rate. Retrieved from [Link]

• Journal of the Korean Chemical Society. (2005). Optimization of a Modified Solid-phase Microextraction Method for the Analysis of Alkylphenols in Water Samples. Retrieved from [Link]

• UCT. (n.d.). EPA Method 528 Determination of Phenols in Drinking Water by Solid Phase Extraction and GC/MS Detection. Retrieved from [Link]

• Biotage. (2023, February 2). Why are Phenols so Challenging to Extract from Water?. Retrieved from [Link]

• Biotage. (n.d.). Method Development in Solid Phase Extraction using Non-Polar ISOLUTE® SPE Columns for the Extraction of Aqueous Samples. Retrieved from [Link]

• Biotage. (2020, December 10). Why are my phenol recoveries low on my EPA Method 8270/625.1 extractions?. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Top 10 Tips Solid Phase Extraction. Retrieved from [Link]

• LCGC North America. (2020, November 11). Determination of Phenols in Drinking Water by Solid Phase Extraction and GC–MS. Retrieved from [Link]

• Hawach Scientific. (2023, February 24). Three Most Common Problems Regard to Solid Phase Extraction (SPE). Retrieved from [Link]

• Royal Society of Chemistry. (2018). Combined headspace single-drop microextraction and solid-phase microextraction for the determination of phenols as their methyl/trimethylsilyl derivatives. Retrieved from [Link]

• Phenomenex. (n.d.). Low Recovery- SPE Method. Retrieved from [Link]

• Phenomenex. (2025, May 21). How to Fix Low Recovery in Solid Phase Extraction | SPE Tip. YouTube. Retrieved from [Link]

• MDPI. (2023, April 4). SPE–UPLC–MS/MS for Determination of 36 Monomers of Alkylphenol Ethoxylates in Tea. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Solid-Phase Extraction. Retrieved from [Link]

• CNKI. (n.d.). Research progress on pretreatment techniques for alkylphenols in environmental water. Retrieved from [Link]

• ResearchGate. (2025, August 7). Optimization and Simultaneous Determination of Alkyl Phenol Ethoxylates and Brominated Flame Retardants in Water after SPE and Heptafluorobutyric Anhydride Derivatization followed by GC/MS. Retrieved from [Link]

• Phenomenex. (n.d.). The Complete Guide to Solid Phase Extraction (SPE). Retrieved from [Link]

• Agilent. (2012, January 6). Determination of Phenols in Drinking Water with Agilent Bond Elut Plexa SPE and HPLC. Retrieved from [Link]

• ResearchGate. (n.d.). Recovery values (%) obtained during the SPE optimization procedure. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Phenol, 4-cyclohexyl- (CAS 1131-60-8). Retrieved from [Link]

• The Good Scents Company. (n.d.). 4-(tert-octyl) phenol. Retrieved from [Link]

• National Institutes of Health. (n.d.). 4-(4-Methylcyclohexyl)phenol. PubChem. Retrieved from [Link]

• Oekotoxzentrum. (n.d.). SQC (EQSsed) – Proposal by the Ecotox Centre for: 4-tert-Octylphenol. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Phenol, 4-cyclohexyl-. NIST WebBook. Retrieved from [Link]

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Technical Support Center: Stabilizing 4-(4-Octylcyclohexyl)phenol in Standard Solutions

Welcome to the technical support guide for 4-(4-Octylcyclohexyl)phenol. This document provides in-depth guidance, troubleshooting, and best practices for preparing and maintaining the stability of analytical standard solutions. Ensuring the accuracy and integrity of your standards is paramount for reliable quantification in research and drug development.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling of 4-(4-Octylcyclohexyl)phenol solutions.

Q1: Why is my clear 4-(4-Octylcyclohexyl)phenol solution turning yellow or pink over time?

A: This is a classic sign of degradation. The phenolic hydroxyl group (-OH) on the benzene ring is susceptible to oxidation.[1][2] Oxygen from the air, often accelerated by exposure to UV light or the presence of trace metal contaminants, can oxidize the phenol to form colored quinone-type compounds. This color change is a direct visual indicator that the concentration of the parent compound is decreasing and impurities are forming.

Q2: What is the best solvent for preparing a stock solution of 4-(4-Octylcyclohexyl)phenol?

A: Due to its long alkyl chain and cyclohexyl group, 4-(4-Octylcyclohexyl)phenol is a highly nonpolar, hydrophobic compound with poor water solubility.[3][4][5] High-purity, HPLC-grade solvents are mandatory. The most suitable solvents are:

• Methanol: Excellent solvating power for this compound and compatible with reversed-phase HPLC.

• Acetonitrile: Another excellent choice, especially for HPLC applications, due to its UV transparency and miscibility with water.[6][7]

• Acetone: Can also be used for initial sample dissolution.[8]

Always use solvents from a freshly opened bottle or those that have been stored properly to minimize dissolved oxygen and water content.

Q3: What is the expected shelf-life of a standard solution?

A: The shelf-life is not fixed; it is critically dependent on the preparation and storage conditions.

• Stock Solutions (High Concentration): When prepared in a high-purity solvent, purged with an inert gas (Argon or Nitrogen), and stored at -20°C in the dark, a stock solution can be stable for several months.

• Working Solutions (Low Concentration): These are far more susceptible to degradation due to the lower concentration and more frequent handling. It is strongly recommended to prepare fresh working standards from the stock solution daily or, at most, every few days. Stability should be verified if stored for longer than a week.

Part 2: Troubleshooting Guide for Standard Instability

This guide helps you diagnose and resolve specific issues encountered during your experiments.

Problem: My HPLC analysis shows a steady decrease in the main analyte peak area and the appearance of small, new peaks.

This is a quantitative confirmation of degradation. Use the following diagnostic workflow to identify the cause.

Caption: Troubleshooting workflow for unstable standard solutions.

Part 3: The Science of Degradation

Understanding the underlying chemical mechanisms is key to preventing them. Phenolic compounds are inherently prone to degradation via a free-radical oxidation pathway.

• Initiation: The process begins when a hydrogen atom is abstracted from the hydroxyl (-OH) group. This is accelerated by initiators like light, heat, or metal ions (e.g., Fe³⁺), forming a phenoxy radical.[9]

• Propagation: This highly reactive phenoxy radical is resonance-stabilized, but it can readily react with molecular oxygen (O₂) to form a peroxide radical. This radical can then abstract a hydrogen from another phenol molecule, propagating a chain reaction.

• Termination/Product Formation: The reaction cascade ultimately leads to the formation of stable, non-radical products, including hydroquinones and benzoquinones. These quinone-type structures are highly conjugated and absorb visible light, which is why they appear colored (yellow, pink, brown).

Caption: Simplified oxidative degradation pathway of phenolic compounds.

Part 4: Protocols for Preparation and Stabilization

Following these validated protocols will maximize the stability and reliability of your standard solutions.

Protocol 1: Preparation of a Concentrated Stock Solution (e.g., 1000 µg/mL)

• Preparation: Work in a clean, dry environment. Use Class A volumetric flasks and calibrated balances.

• Weighing: Accurately weigh the required amount of 4-(4-Octylcyclohexyl)phenol solid into a tared weigh boat. Transfer the solid quantitatively to the appropriate volumetric flask (e.g., 25 mg for a 25 mL flask).

• Solubilization: Add a small amount of HPLC-grade methanol or acetonitrile (approx. 50% of the final volume). Swirl gently or sonicate for 2-5 minutes to ensure complete dissolution.

• Inert Gas Purge: This is the most critical step for long-term stability. Using a gentle stream of an inert gas (Nitrogen or Argon), bubble the gas through the solvent in the flask for 5-10 minutes to displace dissolved oxygen.

• Dilution to Volume: Allow the solution to return to room temperature. Carefully add the solvent to the calibration mark.

• Mixing & Storage: Cap the flask tightly with a ground-glass stopper or PTFE-lined cap. Invert the flask 15-20 times to ensure homogeneity. Immediately transfer the solution to smaller-volume amber glass vials with PTFE-lined screw caps. Purge the headspace of each vial with inert gas for 30 seconds before sealing.

• Labeling & Logging: Label each vial clearly with the compound name, concentration, solvent, preparation date, and preparer's initials. Log the preparation details.

• Storage: Store all stock vials in a freezer at -20°C.

Protocol 2: Verification of Standard Stability

This protocol establishes a baseline and monitors for degradation over time.

• Initial Analysis (T=0): Immediately after preparing the stock solution, prepare a mid-range working standard and analyze it via a validated HPLC method (e.g., HPLC-UV at 225 nm or 275 nm).[6][10] Inject it 5-6 times to establish the initial mean peak area and retention time.

• Scheduled Re-analysis: At set intervals (e.g., 1 week, 1 month, 3 months), retrieve one vial of the stock standard from the freezer.

• Analysis Procedure: Allow the vial to warm completely to room temperature before opening. Prepare a fresh working standard at the exact same concentration as the T=0 sample. Analyze it using the same HPLC method and conditions.

• Data Comparison: Compare the mean peak area from the current analysis to the T=0 analysis. A deviation of more than a predefined limit (e.g., ± 5%) indicates significant degradation, and the stock solution should be discarded. Also, inspect the chromatogram for the presence of new impurity peaks that were not present at T=0.

Summary of Recommended Storage Conditions

Parameter	Stock Solution (High Conc.)	Working Solution (Low Conc.)	Rationale
Solvent	HPLC-Grade Methanol or Acetonitrile	Same as stock, diluted with mobile phase	Ensures purity and compatibility with the analytical system.
Temperature	-20°C	2-8°C (for short-term use)	Slows the rate of all chemical degradation reactions.[11]
Atmosphere	Purged with N₂ or Argon; sealed headspace	Tightly capped	Minimizes exposure to oxygen, the primary driver of oxidation.[12]
Light	Mandatory: Amber glass vials or foil-wrapped	Mandatory: Amber vials	Prevents UV light from initiating and catalyzing photodegradation.[13][14]
Container	Class A Glassware, PTFE-lined caps	Class A Glassware, PTFE-lined caps	Avoids contamination and leaching from plastic containers. Phenols are incompatible with some materials.[15]
Est. Stability	3-6 Months (if verified)	Prepare Fresh Daily ; Max 1 week (if verified)	Lower concentrations are more susceptible to adsorptive losses and the relative impact of contamination.

By implementing these scientifically-grounded procedures, you can ensure the integrity of your 4-(4-Octylcyclohexyl)phenol standards, leading to more accurate and reproducible experimental results.

References

• Corvini, P. F. X., Schaffer, A., & Schlosser, D. (2006). Microbial degradation of nonylphenol and other alkylphenols--our evolving view. PubMed. [Link]

• [Chemical Knowledge]. (n.d.). Specification for storage and transport of phenolic resins. Lianyungang Shenghe Biotechnology. [Link]

• Barreca, S., et al. (2024). Schematic degradation pathway of alkylphenolethoxylates and formation APEO metabolites. ResearchGate. [Link]

• Mina, M., et al. (2022). Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements. PMC. [Link]

• Knowde. (n.d.). Antioxidants & Stabilizers. Knowde. [Link]

• Performance Additives. (n.d.). Hindered Phenolic Antioxidants. Performance Additives. [Link]

• Galmarini, M. V., et al. (2016). Influence of storage conditions on phenolic compounds stability, antioxidant capacity and colour of freeze-dried encapsulated. CORE. [Link]

• Mohd Zahid, M. S., et al. (2020). EXTRACTION OF 4-OCTYLPHENOL AND 4-NONYLPHENOL IN RIVER WATER USING SOLID-PHASE EXTRACTION AND HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY. Malaysian Journal of Analytical Sciences. [Link]

• Hooker Chemical Corp. (1969). Stabilization of phenols.

• Ying, G. G., Williams, B., & Kookana, R. (2002). Environmental fate of alkylphenols and alkylphenol ethoxylates—a review. Environment International. [Link]

• Phisut, N., et al. (2022). Storage Effect on Phenolic Compounds and Antioxidant Activity of Nephelium lappaceum L. Extract. MDPI. [Link]

• Staniszewska, M., et al. (2014). Analytical methods for determination of bisphenol A, 4-tert-octylphenol and 4-nonylphenol in herrings and physiological fluids of the grey seal. PMC. [Link]

• INERIS. (2003). Etude de l'analyse des Alkylphénols. INERIS. [Link]

• Renner, R. (1997). Degradation pathway of alkylphenolethoxylate. ResearchGate. [Link]

• U.S. Environmental Protection Agency. (2010). Method 559. Determination of Nonylphenol and 4-tert-octylphenol in Drinking Water by Solid Phase Extraction and Liquid Chromatography/tandem Mass Spectrometry (lc/ms/ms) Version 1.0. EPA. [Link]

• Swiss Centre for Applied Ecotoxicology. (2020). SQC (EQSsed) – Proposal by the Ecotox Centre for: 4-tert-Octylphenol. Oekotoxzentrum. [Link]

• Bureau of Indian Standards. (2022). Draft Indian Standard 4-OCTYLPHENOL (4-TERT-OCTYLPHENOL) — SPECIFICATION. Bureau of Indian Standards. [Link]

• The Good Scents Company. (n.d.). 4-(tert-octyl) phenol. The Good Scents Company. [Link]

• National Center for Biotechnology Information. (n.d.). 4-n-Octylphenol. PubChem. [Link]

• Agilent. (n.d.). Best Practices for Addressing Problems Associated With Unstable Solvents in an (U)HPLC Environment. Agilent. [Link]

• Mohd Zahid, M. S., et al. (2020). (PDF) Extraction of 4-octylphenol and 4-nonylphenol in river water using solid phase extraction and high-performance liquid chromatography. ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). 4-Cyclohexylphenol. PubChem. [Link]

• Ahmedchekkat, F., et al. (2021). Sonochemical degradation of 4-tert-octylphenol in aqueous solutions. Desalination and Water Treatment. [Link]

• Zhang, X., et al. (2013). Photodegradation of 4-tert octylphenol in aqueous solution promoted by Fe(III). PubMed. [Link]

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• 1. Microbial degradation of nonylphenol and other alkylphenols--our evolving view - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 4-(tert-octyl) phenol, 140-66-9 [thegoodscentscompany.com]
• 4. 4-n-Octylphenol | C14H22O | CID 15730 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Application and Production of Octylphenol_Chemicalbook [chemicalbook.com]
• 6. mjas.analis.com.my [mjas.analis.com.my]
• 7. researchgate.net [researchgate.net]
• 8. resource.chemlinked.com.cn [resource.chemlinked.com.cn]
• 9. Photodegradation of 4-tert octylphenol in aqueous solution promoted by Fe(III) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Analytical methods for determination of bisphenol A, 4-tert-octylphenol and 4-nonylphenol in herrings and physiological fluids of the grey seal - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. agilent.com [agilent.com]
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• 15. datasheets.scbt.com [datasheets.scbt.com]

Technical Support Center: Troubleshooting Poor Peak Shape in HPLC for 4-(4-Octylcyclohexyl)phenol

Welcome to the technical support center for the HPLC analysis of 4-(4-Octylcyclohexyl)phenol. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues related to poor peak shape. By understanding the underlying causes of peak asymmetry, you can develop robust and reliable analytical methods.

Understanding the Analyte: 4-(4-Octylcyclohexyl)phenol

4-(4-Octylcyclohexyl)phenol is a non-polar compound with a phenolic hydroxyl group. Its retention in reverse-phase HPLC is primarily governed by hydrophobic interactions with the stationary phase. The phenolic group, however, can introduce secondary interactions that may lead to poor peak shape if not properly controlled.

Property	Value (Estimated)	Implication for HPLC Analysis
Structure	Phenolic ring with a para-substituted octylcyclohexyl group	Highly non-polar, leading to strong retention on reverse-phase columns (e.g., C18, C8).
pKa	~10-11	The phenolic hydroxyl group is weakly acidic. At neutral and basic pH, it can deprotonate, leading to changes in retention and potential for peak tailing due to interactions with the stationary phase.
Solubility	Poorly soluble in water; soluble in organic solvents like methanol and acetonitrile.	The sample should be dissolved in a solvent compatible with the mobile phase to avoid peak distortion.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common peak shape problems encountered during the analysis of 4-(4-Octylcyclohexyl)phenol. Each issue is followed by a systematic troubleshooting guide.

Issue 1: My peak is tailing.

Peak tailing, where the latter half of the peak is drawn out, is a frequent problem when analyzing phenolic compounds. It can compromise peak integration and reduce resolution.

Q: What are the primary causes of peak tailing for 4-(4-Octylcyclohexyl)phenol?

A: Peak tailing for this compound is most often due to secondary interactions between the phenolic hydroxyl group and the stationary phase.[1][2] Specifically:

• Silanol Interactions: Residual silanol groups on the surface of silica-based columns can interact with the polar hydroxyl group of the analyte, causing a secondary, stronger retention mechanism that leads to tailing.[1][2][3]

• Mobile Phase pH: If the mobile phase pH is close to the pKa of the phenol (~10-11), a mixture of the ionized (phenolate) and neutral forms of the analyte will exist. The ionized form can interact more strongly with residual silanols, contributing to tailing.[1][4][5][6]

• Column Contamination: Contaminants on the column, especially metallic impurities, can act as active sites for analyte interaction, causing tailing.[3][7]

• Extra-column Volume: Excessive tubing length or dead volume in the system can also contribute to peak tailing.[1][7]

Troubleshooting Workflow for Peak Tailing

Caption: Troubleshooting workflow for peak tailing.

Protocol 1: Optimizing Mobile Phase pH to Reduce Tailing

• Objective: To ensure the analyte is in a single, non-ionized state to minimize interactions with the stationary phase.

• Materials:

  • HPLC system with UV detector

  • C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

  • HPLC-grade water, acetonitrile, and methanol

  • Formic acid or phosphoric acid

• Procedure:

  • Prepare a mobile phase of 85:15 (v/v) acetonitrile:water.

  • Inject the 4-(4-Octylcyclohexyl)phenol standard and record the chromatogram.

  • Prepare a new mobile phase with the same organic-to-aqueous ratio, but add 0.1% formic acid to the aqueous portion before mixing.

  • Equilibrate the column with the new mobile phase until the baseline is stable.

  • Inject the standard again and compare the peak shape to the previous run. A significant reduction in tailing indicates that silanol interactions were the primary cause.[2][8]

Issue 2: My peak is fronting.

Peak fronting, where the first half of the peak is sloped, is less common than tailing but can still affect quantification.

Q: What causes peak fronting in the analysis of 4-(4-Octylcyclohexyl)phenol?

A: The most common causes of peak fronting are:

• Column Overload: Injecting too much sample can saturate the stationary phase, causing some analyte molecules to travel through the column more quickly.[9][10][11][12]

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent that is much stronger (more non-polar in reverse-phase) than the mobile phase, the analyte will not properly partition onto the stationary phase at the column inlet, leading to a distorted peak.[9][10]

• Column Degradation: A collapse of the column bed can create a void at the inlet, leading to poor peak shape, including fronting.[9][10]

Troubleshooting Workflow for Peak Fronting

Caption: Troubleshooting workflow for peak fronting.

Protocol 2: Diagnosing and Resolving Peak Fronting

• Objective: To systematically identify and eliminate the cause of peak fronting.

• Procedure:

  • Dilute the Sample: Prepare a 1:10 dilution of your sample and inject it. If the peak shape becomes symmetrical, the original issue was column overload.[11]

  • Match the Sample Solvent: If dilution does not resolve the issue, dissolve your sample in the initial mobile phase composition. If this improves the peak shape, the original sample solvent was too strong.

  • Check the Column: If neither of the above steps works, the column may be damaged. Replace the column with a new one of the same type and re-run the analysis.

Issue 3: My peak is splitting.

Split peaks can be a sign of several different problems, from chemical issues to hardware failures.

Q: Why is my 4-(4-Octylcyclohexyl)phenol peak splitting?

A: Peak splitting can be caused by a variety of factors:

• Blocked Frit or Column Void: A partial blockage of the column inlet frit or a void in the packing material can cause the sample to travel through the column in two different paths, resulting in a split peak.[10][13][14] If all peaks in the chromatogram are split, this is a likely cause.[10][14]

• Sample Solvent/Mobile Phase Mismatch: A significant mismatch in solvent strength between the sample and the mobile phase can cause peak splitting.[10][15]

• Co-elution: It is possible that an impurity or a closely related isomer is co-eluting with your main peak.

• Slow Injection: A slow injection can lead to band broadening and potentially split peaks.

Troubleshooting Workflow for Split Peaks

Caption: Troubleshooting workflow for split peaks.

Protocol 3: Systematic Approach to Resolving Split Peaks

• Objective: To determine the root cause of peak splitting and restore a single, symmetrical peak.

• Procedure:

  • Inject a Standard: If you are analyzing a complex sample, inject a pure standard of 4-(4-Octylcyclohexyl)phenol. If the standard peak is also split, the issue is not with the sample matrix.

  • Check for Hardware Issues: If all peaks in your chromatogram are split, there is likely a problem before the separation begins.[10]

    • Action: Disconnect the column and replace it with a union. Run the pump and observe the pressure. If the pressure is normal, the blockage is likely in the column. Try back-flushing the column. If this does not resolve the issue, the column or the inlet frit may need to be replaced.

  • Modify the Separation: If only the analyte peak is splitting, and you have ruled out solvent mismatch, try adjusting the mobile phase composition (e.g., change the organic-to-aqueous ratio) or the gradient slope to see if a co-eluting impurity can be resolved.

References

• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC? Retrieved from [Link]

• Phenomenex. (2025, April 1). Understanding Peak Fronting in HPLC. Retrieved from [Link]

• ACD/Labs. (2022, October 6). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. Retrieved from [Link]

• Company news. (2023, May 6). What Are The Common Peak Problems in HPLC. Retrieved from [Link]

• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• Element Lab Solutions. Peak Tailing in HPLC. Retrieved from [Link]

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC? Retrieved from [Link]

• Bio-Works. Split peaks as a phenomenon in liquid chromatography. Retrieved from [Link]

• Separation Science. (2024, April 4). Peak Splitting in HPLC: Causes and Solutions. Retrieved from [Link]

• Axion Labs. (2022, March 8). Front Tailing HPLC & GC Peaks. Retrieved from [Link]

• Hawach. (2025, October 28). Reasons for Peak Tailing of HPLC Column. Retrieved from [Link]

• Pharma Growth Hub. (2023, November 7). Peak Tailing: Phenomenon, Symptoms and Corrections. Retrieved from [Link]

• Waters Corporation. What are common causes of peak splitting when running an LC column? Retrieved from [Link]

• Agilent. Tips and Tricks of HPLC System Troubleshooting. Retrieved from [Link]

• Shimadzu. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. Retrieved from [Link]

• LCGC International. (2012, July 1). Troubleshooting Basics, Part IV: Peak Shape Problems. Retrieved from [Link]

• ALWSCI. (2025, November 27). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. Retrieved from [Link]

• Labcompare.com. (2025, February 28). Troubleshooting Common HPLC Issues. Retrieved from [Link]

• Moravek. (2024, December 3). Exploring the Role of pH in HPLC Separation. Retrieved from [Link]

• Agilent. Preparative HPLC Troubleshooting Guide. Retrieved from [Link]

• Waters Corporation. HPLC Troubleshooting. Retrieved from [Link]

• Conquer Scientific. Waters 1500-Series HPLC Pump and Options Operator's Guide IVD. Retrieved from [Link]

• Agilent. Preparative HPLC Troubleshooting Guide. Retrieved from [Link]

• Veeprho. (2025, February 1). Exploring the Role of pH in HPLC Separation. Retrieved from [Link]

• LabWrench. Waters 2690/5 USER & TROUBLESHOOTING GUIDE. Retrieved from [Link]

• Agilent. (2009, April 6). HPLC User Maintenance & Troubleshooting. Retrieved from [Link]

• Waters Corporation. Troubleshooting Common System Problems Using Waters Neutrals Quality Control Reference Material. Retrieved from [Link]

• PMC. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks. Retrieved from [Link]

• AKJournals. (2019, April 9). Development of HPLC method for determination of phenolic compounds on a core shell column by direct injection of wine samples in. Retrieved from [Link]

• Separation Science. (2025, July 4). HPLC Troubleshooting for Purine Peak Issues: Strategies to Improve Retention and Performance. Retrieved from [Link]

• YouTube. (2016, March 7). Reversed Phase HPLC 27 - pH and Peak Shape. Retrieved from [Link]

• MDPI. (2021, January 25). Optimization of Plant Extract Purification Procedure for Rapid Screening Analysis of Sixteen Phenolics by Liquid Chromatography. Retrieved from [Link]

• LCGC International. (2020, November 11). Improving HPLC Separation of Polyphenols. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). Separation of 4-(Hexyloxy)phenol on Newcrom R1 HPLC column. Retrieved from [Link]

• PubMed. (2012, May 15). HPLC-FLD determination of 4-nonylphenol and 4-tert-octylphenol in surface water samples. Retrieved from [Link]

• ResearchGate. (2020, February 18). (PDF) Extraction of 4-octylphenol and 4-nonylphenol in river water using solid phase extraction and high-performance liquid chromatography. Retrieved from [Link]

• BUREAU OF INDIAN STANDARDS. (2022, May 11). Doc No.: PCD 09(19080) WC April 2022. Retrieved from [Link]

• Cheméo. Chemical Properties of Phenol, 4-cyclohexyl- (CAS 1131-60-8). Retrieved from [Link]

• PubChem - NIH. 4-n-Octylphenol. Retrieved from [Link]

• Oekotoxzentrum. SQC (EQSsed) – Proposal by the Ecotox Centre for: 4-tert-Octylphenol (4-(1,1,3,3- tetramethylbutyl)phenol). Retrieved from [Link]

• ResearchGate. (2011, June 18). HPLC-FLD determination of 4-nonylphenol and 4-tert-octylphenol in surface water samples. Retrieved from [Link]

Sources

• 1. chromtech.com [chromtech.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 5. moravek.com [moravek.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 10. acdlabs.com [acdlabs.com]
• 11. Front Tailing HPLC & GC Peaks - Axion Labs [axionlabs.com]
• 12. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 13. bio-works.com [bio-works.com]
• 14. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 15. support.waters.com [support.waters.com]

minimizing degradation of 4-(4-Octylcyclohexyl)phenol during analysis

Welcome to the dedicated technical support center for the analysis of 4-(4-Octylcyclohexyl)phenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to ensure the integrity of your analytical results. Phenolic compounds, such as 4-(4-Octylcyclohexyl)phenol, can be susceptible to degradation during analysis, leading to inaccurate quantification and method variability. This resource offers expert insights and practical solutions to mitigate these challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 4-(4-Octylcyclohexyl)phenol during analysis?

A1: The primary degradation pathway for 4-(4-Octylcyclohexyl)phenol, like many phenolic compounds, is oxidation. The electron-rich aromatic ring and the hydroxyl group are susceptible to attack by oxidizing agents, which can be initiated or accelerated by factors such as exposure to light (photodegradation), elevated temperatures, and the presence of metal ions.[1][2][3][4] The cyclohexyl and octyl groups are generally more stable, but the benzylic position on the cyclohexyl ring can also be a site for radical-initiated oxidation.

Q2: How does pH influence the stability of 4-(4-Octylcyclohexyl)phenol in my samples and mobile phase?

A2: The pH of the sample solution and the mobile phase is a critical factor in the stability of phenolic compounds.[5][6][7][8] At high pH (alkaline conditions), the phenolic hydroxyl group deprotonates to form a phenoxide ion. This phenoxide ion is highly susceptible to oxidation.[6] Therefore, maintaining a slightly acidic to neutral pH (ideally below 7) is crucial for minimizing oxidative degradation during sample storage and analysis.[5][6][9]

Q3: I'm observing peak tailing in my HPLC chromatogram for 4-(4-Octylcyclohexyl)phenol. What are the likely causes and how can I fix it?

A3: Peak tailing for phenolic compounds in reversed-phase HPLC is a common issue and is often caused by secondary interactions between the analyte and the stationary phase.[10] The primary culprits are typically residual silanol groups on the silica-based column packing.[10] These silanols can interact with the polar hydroxyl group of the phenol, leading to asymmetrical peak shapes.[10]

To mitigate this, you can:

• Use an end-capped column: These columns have fewer accessible silanol groups.

• Lower the mobile phase pH: Operating at a lower pH (e.g., 2.5-3.5) with an acidic modifier like formic acid or phosphoric acid will suppress the ionization of the silanol groups, reducing their interaction with the analyte.

• Add a competitive base: A small amount of a basic compound, like triethylamine, can be added to the mobile phase to compete for the active silanol sites.

• Check for column degradation: Over time, columns can become contaminated or the stationary phase can degrade, leading to poor peak shape.[10]

Q4: Can my choice of sample solvent affect the stability of 4-(4-Octylcyclohexyl)phenol?

A4: Absolutely. The sample solvent should be chosen to ensure the analyte's solubility and stability. For 4-(4-Octylcyclohexyl)phenol, which is a relatively nonpolar compound, solvents like methanol, acetonitrile, or a mixture of these with water are suitable.[11][12] It is important to avoid solvents that may contain peroxides (e.g., aged ethers) or other oxidizing impurities. Whenever possible, prepare samples fresh and store them in amber vials to protect from light.[13]

Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during the analysis of 4-(4-Octylcyclohexyl)phenol.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Potential Cause	Troubleshooting Steps	Scientific Rationale
Secondary Silanol Interactions	1. Switch to a high-purity, end-capped C18 or C8 column. 2. Lower the mobile phase pH to 2.5-3.5 using an appropriate acid (e.g., 0.1% formic acid).[10] 3. Consider using a column with a different stationary phase chemistry (e.g., phenyl-hexyl).	Suppressing the ionization of residual silanols on the silica backbone minimizes their interaction with the polar hydroxyl group of the phenol, leading to more symmetrical peaks.[10]
Sample Overload	1. Dilute the sample and reinject. 2. Decrease the injection volume.[10]	Injecting too much analyte can saturate the stationary phase, causing band broadening and asymmetrical peaks.[10]
Extra-column Effects	1. Minimize the length and internal diameter of tubing between the injector, column, and detector.[10] 2. Ensure all fittings are properly connected and not causing dead volume.	Dispersion of the analyte band outside of the column can lead to peak broadening and tailing.[10]
Incompatible Injection Solvent	1. Dissolve the sample in the initial mobile phase composition whenever possible.[14] 2. If a stronger solvent is necessary for solubility, inject the smallest possible volume.	Injecting a sample in a solvent significantly stronger than the mobile phase can cause peak distortion.

Issue 2: Analyte Degradation (Loss of Signal, Appearance of Extra Peaks)

Potential Cause	Troubleshooting Steps	Scientific Rationale
Oxidation	1. Prepare samples fresh daily. 2. Use amber vials or protect samples from light.[2] 3. De-gas the mobile phase to remove dissolved oxygen. 4. Consider adding an antioxidant (e.g., a small amount of ascorbic acid) to the sample, but verify it doesn't interfere with the analysis.	Phenolic compounds are susceptible to oxidation, which can be catalyzed by light, heat, and dissolved oxygen.[3][15] This can lead to the formation of degradation products and a decrease in the parent analyte signal.
High pH	1. Ensure the sample and mobile phase pH are maintained at or below neutral.[5][6][9] 2. If working with basic samples, neutralize them before analysis.	Alkaline conditions promote the formation of the highly reactive phenoxide ion, which is prone to rapid oxidation.[6]
Thermal Degradation	1. Avoid excessive heating during sample preparation. 2. If using a column heater, start with a moderate temperature (e.g., 30-40 °C) and optimize as needed.[9]	High temperatures can accelerate degradation reactions.[9]
Photodegradation	1. Use UV-protective vials and cover sample trays.[1][2] 2. Minimize the exposure of samples and standards to ambient light.	UV light can provide the energy to initiate oxidative degradation of phenolic compounds.[1][2]

Experimental Protocols

Protocol 1: Recommended HPLC-UV Method for 4-(4-Octylcyclohexyl)phenol

This protocol provides a starting point for the analysis. Method optimization may be required based on your specific instrumentation and sample matrix.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size), preferably end-capped.

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient Program:

  Time (min)	%A	%B
  0.0	30	70
  10.0	0	100
  15.0	0	100
  15.1	30	70

  | 20.0 | 30 | 70 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 35 °C

• Injection Volume: 10 µL

• Detection Wavelength: 275 nm[16]

Protocol 2: Sample Preparation for Analysis

• Standard Preparation: Accurately weigh a known amount of 4-(4-Octylcyclohexyl)phenol reference standard and dissolve it in a suitable solvent (e.g., methanol or acetonitrile) to prepare a stock solution.[11][12] Store the stock solution in an amber vial at 2-8 °C. Prepare working standards by diluting the stock solution with the initial mobile phase composition.

• Sample Preparation (General):

  • For liquid samples, a dilution with a suitable solvent may be sufficient.

  • For solid samples, an extraction step will be necessary. A common approach is ultrasonic extraction with a solvent like methanol or a mixture of methanol and acetone.[11]

  • Consider a solid-phase extraction (SPE) clean-up step for complex matrices to remove interferences. C18 cartridges are often suitable for this purpose.[11][12][17]

• Final Dilution: Before injection, ensure the final sample diluent is compatible with the mobile phase to avoid peak distortion.[14]

Visualizations

Logical Workflow for Troubleshooting HPLC Issues

Caption: A flowchart for diagnosing and resolving common HPLC issues.

Degradation Pathway of 4-(4-Octylcyclohexyl)phenol

Caption: Factors leading to the oxidative degradation of the target analyte.

References

• troubleshooting peak tailing in HPLC analysis of phenolic compounds - Benchchem. (n.d.).
• PubMed. (n.d.). Enhanced photodegradation of phenolic compounds by adding TiO2 to soil in a rotary reactor.
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• SciTePress. (n.d.). Effect of Heating Condition and pH on Stability of Total Phenolic Content and Antioxidant Activities of Samui (Micromelum Minutum).
• Determination of alkylphenol polyethoxylates, bisphenol-A, 17Î. (n.d.).
• ACS Publications. (2000, August 11). Analysis of Alkylphenol Ethoxylate Metabolites in the Aquatic Environment Using Liquid Chromatography−Electrospray Mass Spectrometry. Analytical Chemistry.
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• Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide.
• DESWATER. (n.d.). Sonochemical degradation of 4-tert-octylphenol in aqueous solutions.
• ResearchGate. (2020, February 18). (PDF) Extraction of 4-octylphenol and 4-nonylphenol in river water using solid phase extraction and high-performance liquid chromatography.
• ResearchGate. (n.d.). Liquid phase cyclohexylation of phenol with cyclohexene using 12-tungstosilicicacid supported onto different supports.
• EPA. (n.d.). Method for the determination of phenol and methylphenols (cresols) in ambient air using HPLC.
• PMC. (n.d.). HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks.
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• HPLC-FLD determination of 4-nonylphenol and 4-tert-octylphenol in surface water samples. (2012, May 15).
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Technical Support Center: Method Validation for 4-(4-Octylcyclohexyl)phenol in Complex Matrices

Welcome to the technical support center for the analysis of 4-(4-Octylcyclohexyl)phenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance on method validation for this analyte in complex biological and environmental matrices. Here, we move beyond rote protocols to explain the "why" behind experimental choices, ensuring your methods are not only compliant but also robust and reliable.

Frequently Asked Questions (FAQs)

This section addresses common questions and immediate concerns you may have when starting a new method validation or troubleshooting an existing one for 4-(4-Octylcyclohexyl)phenol.

Q1: What are the primary challenges when analyzing 4-(4-Octylcyclohexyl)phenol in complex matrices like plasma or soil?

A1: The primary challenges stem from the compound's physicochemical properties and the nature of the matrices. 4-(4-Octylcyclohexyl)phenol is a non-polar, hydrophobic compound, which can lead to strong binding to matrix components like proteins and lipids. This can result in low extraction recovery and significant matrix effects, particularly when using techniques like liquid chromatography-mass spectrometry (LC-MS/MS).[1][2] Additionally, the complexity of matrices like plasma and soil means a higher likelihood of co-eluting interferences that can suppress or enhance the analyte signal, compromising accuracy and precision.[1][2]

Q2: Which analytical technique is most suitable for the quantification of 4-(4-Octylcyclohexyl)phenol?

A2: For trace-level quantification in complex matrices, Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the preferred technique due to its high sensitivity and selectivity.[3] Gas Chromatography-Mass Spectrometry (GC-MS) can also be used, but often requires a derivatization step to improve the volatility and thermal stability of the phenol group.[4][5][6] The choice between LC-MS/MS and GC-MS will depend on available instrumentation, desired sensitivity, and the specific matrix being analyzed.

Q3: What are the key regulatory guidelines I should follow for method validation?

A3: For bioanalytical method validation, the most influential guidelines are from the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[7][8][9][10] The International Council for Harmonisation (ICH) also provides comprehensive guidelines, particularly ICH M10 on bioanalytical method validation and ICH Q2(R1) on the validation of analytical procedures.[11][12][13][14] These documents outline the essential validation parameters, including accuracy, precision, selectivity, sensitivity, and stability.[7][8][11]

Q4: How can I minimize matrix effects in my LC-MS/MS analysis?

A4: Minimizing matrix effects is crucial for accurate quantification. Strategies include:

• Effective Sample Preparation: Employing techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[15][16]

• Chromatographic Separation: Optimizing the LC method to separate the analyte from co-eluting matrix components.

• Matrix-Matched Calibrants: Preparing calibration standards in the same matrix as the samples to compensate for consistent matrix effects.

• Stable Isotope-Labeled Internal Standard (SIL-IS): Using a deuterated or 13C-labeled version of the analyte as an internal standard is the most effective way to correct for matrix effects and variations in extraction recovery.[17]

Q5: What should I do if my method fails the accuracy and precision criteria?

A5: If your method fails to meet the acceptance criteria for accuracy and precision (typically ±15% for standards and quality controls, and ±20% at the Lower Limit of Quantification), it indicates a systematic or random error in your analytical process. A systematic investigation is required, starting with the sample preparation steps, followed by an evaluation of the chromatographic and detection parameters. Re-evaluating the choice of internal standard and checking for analyte stability are also critical steps.

Troubleshooting Guides

This section provides a more detailed, problem-solution format for specific issues you may encounter during your experiments.

Issue 1: Low and Inconsistent Extraction Recovery

Q: My extraction recovery for 4-(4-Octylcyclohexyl)phenol from plasma is consistently below 50% and varies significantly between samples. What could be the cause and how can I improve it?

A: Low and inconsistent recovery is a common issue for hydrophobic compounds like 4-(4-Octylcyclohexyl)phenol due to its strong affinity for plasma proteins and lipids.

Causality: The non-polar nature of the octylcyclohexyl group leads to significant non-specific binding to albumin and other plasma proteins. During extraction, if the protein binding is not sufficiently disrupted, a substantial portion of the analyte will remain in the aqueous phase or precipitate with the proteins, leading to low recovery.

Step-by-Step Troubleshooting Protocol:

• Protein Precipitation Optimization:

  • Reagent Selection: If you are using protein precipitation, experiment with different organic solvents. While acetonitrile is common, acetone or methanol might be more effective at disrupting protein binding for this specific analyte.

  • Volume Ratio: Vary the ratio of precipitation solvent to plasma. A higher ratio (e.g., 4:1 or 5:1) can enhance protein denaturation and analyte release.

  • Temperature: Perform the precipitation at a lower temperature (e.g., on ice) to minimize enzymatic degradation and improve protein pelleting.

• Liquid-Liquid Extraction (LLE) Enhancement:

  • Solvent Polarity: Ensure your extraction solvent has an appropriate polarity to efficiently partition the non-polar analyte. Solvents like methyl tert-butyl ether (MTBE) or a mixture of hexane and ethyl acetate are good starting points.

  • pH Adjustment: The phenol group has a pKa around 10. Adjusting the sample pH to be slightly acidic (e.g., pH 4-5) will ensure the phenol is in its neutral form, maximizing its partitioning into the organic solvent.

  • Salting Out: Adding a salt like sodium chloride to the aqueous phase can increase its polarity and drive the non-polar analyte into the organic phase.

• Solid-Phase Extraction (SPE) Refinement:

  • Sorbent Choice: For a non-polar compound, a reversed-phase sorbent (e.g., C18 or a polymeric sorbent) is appropriate.

  • Sample Pre-treatment: Before loading onto the SPE cartridge, pre-treat the plasma sample by diluting it with an acidic buffer to disrupt protein binding and ensure the analyte is retained on the sorbent.

  • Wash and Elution Steps: Optimize the wash steps to remove interferences without eluting the analyte. The elution solvent should be strong enough to desorb the analyte completely. A series of solvents with increasing elution strength can be tested.

Issue 2: Significant Signal Suppression in LC-MS/MS

Q: I'm observing a significant drop in the signal intensity of 4-(4-Octylcyclohexyl)phenol when analyzing extracted plasma samples compared to the signal in a pure solvent. How can I identify and mitigate this matrix effect?

A: Signal suppression is a classic matrix effect in electrospray ionization (ESI) mass spectrometry, often caused by co-eluting endogenous compounds that compete for ionization.

Causality: Phospholipids are a major cause of signal suppression in plasma samples. These molecules are often retained on reversed-phase columns and can co-elute with the analyte, interfering with the droplet formation and ionization process in the ESI source.

Step-by-Step Troubleshooting Protocol:

• Post-Column Infusion Experiment:

  • This is a definitive way to visualize matrix effects. Infuse a constant flow of a standard solution of 4-(4-Octylcyclohexyl)phenol into the LC eluent after the analytical column.

  • Inject an extracted blank matrix sample.

  • Monitor the analyte's signal. A drop in the signal at the retention time of your analyte indicates the presence of co-eluting, suppressing agents.

• Chromatographic Optimization:

  • Gradient Modification: Adjust the gradient profile to better separate the analyte from the region where suppression was observed in the post-column infusion experiment.

  • Column Chemistry: Consider using a different column chemistry. For example, a column with a different stationary phase might provide a different selectivity and move the analyte away from the interfering compounds.

• Advanced Sample Preparation:

  • Phospholipid Removal: Incorporate a specific phospholipid removal step in your sample preparation. This can be achieved using specialized SPE cartridges or plates designed for this purpose.

  • Two-Step Extraction: A combination of LLE followed by SPE can provide a much cleaner extract.

• Internal Standard Strategy:

  • If not already in use, the implementation of a stable isotope-labeled internal standard (SIL-IS) is highly recommended. A SIL-IS will co-elute with the analyte and experience the same degree of signal suppression, allowing for accurate correction of the analyte's response.

Visual Workflows and Data Summaries

Overall Method Validation Workflow

Caption: A high-level overview of the bioanalytical method validation process.

Troubleshooting Decision Tree for Low Analyte Signal

Caption: A decision tree for troubleshooting low analyte signals.

Quantitative Data Summary: Acceptance Criteria for Method Validation

The following table summarizes the typical acceptance criteria for the validation of a bioanalytical method as per FDA and EMA guidelines.[7][8][9]

Validation Parameter	Acceptance Criteria
Calibration Curve	At least 75% of non-zero standards must be within ±15% of their nominal value (±20% at the LLOQ). A minimum of 6 non-zero standards should be used.
Accuracy	The mean value should be within ±15% of the nominal value, except for the LLOQ where it should be within ±20%.
Precision	The coefficient of variation (CV) should not exceed 15%, except for the LLOQ where it should not exceed 20%.
Selectivity	No significant interfering peaks at the retention time of the analyte and internal standard in blank matrix samples.
Matrix Effect	The CV of the matrix factor should be ≤15%.
Recovery	Should be consistent, precise, and reproducible.
Stability	Analyte concentration should be within ±15% of the nominal concentration under various storage and handling conditions.

Experimental Protocol: Solid-Phase Extraction (SPE) for 4-(4-Octylcyclohexyl)phenol from Plasma

This protocol provides a starting point for developing a robust SPE method. Optimization will be required based on your specific instrumentation and reagents.

Materials:

• Reversed-phase SPE cartridges (e.g., C18, 100 mg, 3 mL)

• Human plasma (with appropriate anticoagulant)

• 4-(4-Octylcyclohexyl)phenol and its stable isotope-labeled internal standard (SIL-IS)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid

• Zinc Sulfate solution (0.1 M)

Procedure:

• Sample Pre-treatment:

  • To 200 µL of plasma in a microcentrifuge tube, add 20 µL of the SIL-IS working solution.

  • Add 200 µL of 0.1 M Zinc Sulfate to precipitate proteins.

  • Vortex for 30 seconds.

  • Centrifuge at 14,000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the pre-treated sample supernatant onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 20% methanol in water to remove polar interferences.

• Elution:

  • Elute the analyte and internal standard with 1 mL of acetonitrile.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

• European Medicines Agency. (2015). Bioanalytical method validation - Scientific guideline. [Link]

• International Council for Harmonisation. (1995). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• U.S. Food and Drug Administration. (2024). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• U.S. Food and Drug Administration. (2020). Bioanalytical Method Validation Guidance for Industry. [Link]

• PubMed. (2020). Simultaneous Determination of Phenolic Compounds in Plasma by LC-ESI-MS/MS and Their Bioavailability after the Ingestion of Table Olives. [Link]

• ResearchGate. (2025). The Influence of Matrix Effects on Trace Analysis of Pharmaceutical Residues in Aqueous Environmental Samples. [Link]

• U.S. Food and Drug Administration. M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. [Link]

• Worldwide Clinical Trials. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. [Link]

• Spectroscopy Online. (2020). Recent Trends in the Use of LC-MS-MS for the Testing of Food and Environmental Contaminants. [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• ACS Publications. (2013). Development and Validation of Methods for the Extraction of Phenolic Acids from Plasma, Urine, and Liver and Analysis by UPLC-MS. [Link]

• Bioanalysis Zone. (2012). European Medicines Agency guideline on bioanalytical method validation: what more is there to say?. [Link]

• CABI Digital Library. Matrix-effect free quantitative liquid chromatography mass spectrometry analysis in complex matrices using nanoflow liquid chromatography with integrated emitter tip and high dilution factors. [Link]

• European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• International Council for Harmonisation. Quality Guidelines. [Link]

• ResearchGate. (2025). Validation of a New LC-MS/MS Method for the Detection and Quantification of Phenolic Metabolites from Tomato Sauce in Biological Samples. [Link]

• PMC. Techniques for Analysis of Plant Phenolic Compounds. [Link]

• Chromatography Online. (2010). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. [Link]

• ResearchGate. Q2(R1) Validation of Analytical Procedures: An Implementation Guide. [Link]

• Preprints.org. (2024). Environmental Applications of Mass Spectrometry for Emerging Contaminants. [Link]

• ResearchGate. (2020). Simultaneous Determination of Phenolic Compounds in Plasma by LC-ESI-MS/MS and Their Bioavailability after the Ingestion of Table Olives. [Link]

• PMC. (2021). Simultaneous Quantification of Trace and Micro Phenolic Compounds by Liquid Chromatography Tandem-Mass Spectrometry. [Link]

• ResearchGate. On-line sample preparation and determination of phenols with a Flow-Analysis method. [Link]

• ResearchGate. Gas chromatography-mass spectrometry analysis of alkylphenols in produced water from offshore oil installations as pentafluorobenzoate derivatives. [Link]

• Encyclopedia.pub. (2021). Polyphenols Analysis in Plants Matrices. [Link]

• PubMed. (2004). Gas chromatography-mass spectrometry analysis of alkylphenols in produced water from offshore oil installations as pentafluorobenzoate derivatives. [Link]

• PubMed. (2018). Recent advances in analytical methods for the determination of 4-alkylphenols and bisphenol A in solid environmental matrices: A critical review. [Link]

• Preprints.org. (2026). Separation Strategies for Polyphenols from Plant Extracts: Advances, Challenges, and Applications. [Link]

• Worldwide Clinical Trials. (2025). Mastering Bioanalytical Method Validation: A Practical Guide for Laboratory Professionals. [Link]

• Journal of Applied Pharmaceutical Science. (2023). Validation steps and parameters of bioanalytical methods using in clinical studies: A narrative review. [Link]

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• Taylor & Francis Online. (2019). Analysis of alkylphenols and bisphenols in soils using liquid chromatography-tandem mass spectrometry. [Link]

• ResearchGate. (2020). Extraction of 4-octylphenol and 4-nonylphenol in river water using solid phase extraction and high-performance liquid chromatography. [Link]

• MDPI. (2025). Analytical Approaches Using GC-MS for the Detection of Pollutants in Wastewater Towards Environmental and Human Health Benefits: A Comprehensive Review. [Link]

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• U.S. Environmental Protection Agency. (2010). Method 559. Determination of Nonylphenol and 4-tert-octylphenol in Drinking Water by Solid Phase Extraction and Liquid Chromatography/tandem Mass Spectrometry (lc/ms/ms) Version 1.0. [Link]

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Technical Support Center: Enhancing the Resolution of 4-(4-Octylcyclohexyl)phenol Isomers in GC

Welcome to our dedicated support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you overcome the analytical challenge of separating isomers of 4-(4-octylcyclohexyl)phenol using gas chromatography (GC).

The separation of these isomers, particularly the cis and trans diastereomers, is often complicated by their similar physicochemical properties, which leads to co-elution and compromises accurate quantification. This guide offers a systematic, science-based approach to method development and troubleshooting.

Part 1: Troubleshooting Guide: A Systematic Approach to Isomer Resolution

When faced with poor separation, a structured approach is more effective than random parameter adjustments. This guide walks you through a logical workflow, from confirming the problem to implementing advanced solutions.

Step 1: How do I confirm that my peaks are co-eluting?

Before optimizing, you must confirm that co-elution is indeed the issue. A single, broad, or asymmetrical peak where multiple isomers are expected is a primary indicator.

• Peak Shape Analysis : Visually inspect your chromatogram. Co-eluting peaks often appear as shoulders on a larger peak or result in broad or asymmetric peaks (fronting or tailing).[1][2] A sudden discontinuity, or shoulder, is a strong clue that more than one compound is present.[2]

• Mass Spectrometry (MS) Data : If using a mass spectrometer, you can probe the peak for evidence of multiple components.

  • Mass Spectra Across the Peak : Acquire mass spectra at different points (the beginning, apex, and end) of the chromatographic peak. If the spectra change, it confirms the presence of more than one compound.[1][2]

  • Extracted Ion Chromatograms (EICs) : Isomers often have similar mass spectra, but the relative abundances of certain fragment ions may differ.[1] Plotting the EICs for unique or characteristic fragment ions can reveal slightly offset peaks that are hidden within the total ion chromatogram (TIC).

  • Deconvolution Software : Modern GC-MS software often includes deconvolution algorithms that can mathematically separate overlapping peaks, helping to identify the individual components.[1]

Step 2: What are the first parameters I should adjust for better separation?

Once co-elution is confirmed, start by optimizing the core chromatographic conditions. The goal is to manipulate selectivity (α), efficiency (N), and the retention factor (k) to improve resolution.[1] Our recommended workflow is to first address the column, then the temperature program, as these have the most significant impact.

Caption: A systematic workflow for troubleshooting poor GC resolution of isomers.

Step 3: How does the GC column choice impact isomer separation?

The choice of the GC capillary column is the single most critical factor for separating isomers.[3] The stationary phase chemistry dictates the selectivity of the separation.

• Stationary Phase Polarity : The principle of "like dissolves like" is a good starting point.[4] However, for isomers with very similar polarities like cis/trans 4-(4-octylcyclohexyl)phenol, subtle differences in molecular shape must be exploited.

  • Non-Polar Phases (e.g., 5% Phenyl Polysiloxane) : These phases, like a DB-5 or HP-5ms, separate primarily by boiling point. They are often insufficient for resolving geometric isomers.

  • Mid-to-High Polarity Phases (e.g., Cyanopropyl-based) : Columns with a high percentage of cyanopropyl functional groups (like a DB-23 or SP-2380) are highly recommended.[3][4] These phases offer unique selectivity for cis/trans isomers by interacting differently with the dipole moments and shapes of the molecules.

  • Shape-Selective Phases (e.g., Cyclodextrin-based) : For particularly challenging isomer separations, cyclodextrin-based chiral phases can be effective, as they separate based on the inclusion of the analyte into the cyclodextrin cavity.[5]

• Column Dimensions :

  • Length : Increasing column length (e.g., from 30 m to 60 m) increases the number of theoretical plates (efficiency), which can improve the resolution of closely eluting peaks.[1]

  • Internal Diameter (ID) : Smaller ID columns (e.g., 0.25 mm) generally provide higher efficiency and better resolution than larger ID columns.[1]

  • Film Thickness : A standard film thickness (0.25 µm) is typically a good starting point. Thicker films increase retention but can decrease resolution for later-eluting peaks.

Parameter	Recommendation for Isomer Separation	Rationale
Stationary Phase	High Polarity (e.g., high-cyanopropyl content)	Exploits differences in molecular shape and dipole moment between isomers, enhancing selectivity.[3]
Column Length	≥ 30 m (60 m for difficult separations)	Increases theoretical plates (efficiency), providing more opportunities for separation.
Internal Diameter	≤ 0.25 mm	Provides higher efficiency and narrower peaks, improving resolution.[1]
Film Thickness	0.18 - 0.25 µm	Balances retention and efficiency. Avoid excessively thick films which can increase bleed and reduce resolution.

Step 4: How should I optimize the oven temperature program?

Temperature programming, where the oven temperature is increased during the run, is essential for analyzing compounds with a range of boiling points and for fine-tuning selectivity.[6][7] Temperature affects not only how long an analyte is retained but also its relative retention compared to other compounds.[8][9]

• Isothermal vs. Temperature Programming : An isothermal (constant temperature) analysis is rarely sufficient for complex mixtures or isomer separations.[7] A temperature gradient, or program, generally yields better peak shapes and resolution.[7]

• Initial Oven Temperature : A lower initial temperature can significantly improve the resolution of early-eluting peaks.[1] For splitless injection, a good starting point is 20°C below the boiling point of the injection solvent.[8]

• Ramp Rate : The rate at which the temperature increases affects resolution.

  • Slow Ramps (e.g., 2-5 °C/min) : Slower ramps increase the time analytes spend interacting with the stationary phase, which can significantly improve the separation of closely eluting isomers.

  • Fast Ramps (e.g., 20-30 °C/min) : Faster ramps shorten analysis time but can sacrifice resolution.

• A Systematic Approach to Optimization :

  • Screening Run : Start with a generic program, such as holding at 50°C for 1-2 minutes, then ramping at 10°C/min to the maximum temperature of the column.[9] This will show you where the isomers elute.

  • Optimize Initial Temperature : Set the initial temperature about 45°C below the elution temperature of your first isomer of interest.[8]

  • Optimize Ramp Rate : Slow the ramp rate in the region where your isomers elute. You can use multiple ramps in your program—a faster initial ramp followed by a much slower ramp through the elution window of the isomers.

Step 5: When and why should I derivatize my samples?

Derivatization is a chemical reaction that modifies the analyte to make it more suitable for GC analysis. For phenols, it is a highly recommended, and often necessary, step.[3][10]

• Why Derivatize Phenols?

  • Reduces Polarity : The hydroxyl (-OH) group on the phenol is polar and active. This can lead to strong interactions with any active sites (e.g., silanol groups) in the GC inlet or column, causing significant peak tailing.[3][11]

  • Increases Volatility : Converting the polar -OH group to a less polar ether or ester increases the compound's volatility, allowing it to move through the GC system more easily at lower temperatures.[12]

  • Improves Thermal Stability : Derivatization can make thermally labile compounds more stable at the high temperatures of the GC inlet and oven.[12]

• Common Derivatization Technique: Silylation Silylation replaces the active hydrogen on the hydroxyl group with a trimethylsilyl (TMS) group. A common and effective reagent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).[5] The resulting TMS-ether is much less polar and more volatile.

Caption: The process of silylation to improve GC analysis of phenols.

Part 2: Frequently Asked Questions (FAQs)

Q1: My phenol peaks are tailing badly. What are the most common causes? A1: Peak tailing for active compounds like phenols is a common issue. Here is a checklist to troubleshoot the problem, in order of likelihood:

• Active Sites in the System : The primary cause is often interaction between the polar hydroxyl group and active sites in the inlet liner or the front of the column.[11]

  • Solution : Use a fresh, deactivated inlet liner. If the problem persists, trim 10-20 cm from the front of the GC column.[11]

• Incomplete Derivatization : If you are derivatizing, any unreacted phenol will tail significantly.[3]

  • Solution : Review your derivatization protocol. Ensure reagents are fresh and the reaction has gone to completion. See our detailed protocol below.

• Column Contamination/Age : Over time, the column can become contaminated with non-volatile matrix components, or the stationary phase can degrade, exposing active sites.

  • Solution : Try baking the column at its maximum isothermal temperature for a few hours. If this doesn't help, the column may need to be replaced.

Q2: Can I separate the cis and trans isomers without derivatization? A2: While it may be possible on a highly polar, well-deactivated column, it is generally not recommended. Underivatized phenols are prone to poor peak shape and potential adsorption onto the column, which will severely compromise resolution and reproducibility.[10][13] Derivatization is a robust way to ensure sharp, symmetrical peaks, which is a prerequisite for resolving closely eluting isomers.[12]

Q3: How can I identify which peak is cis and which is trans? A3: GC is a separation technique, not an identification technique. While a well-optimized method can separate the two peaks, it cannot definitively identify them. Absolute identification requires:

• Authentic Standards : Injecting pure standards of the cis and trans isomers is the most reliable method.

• Alternative Techniques : If standards are unavailable, the isomers would need to be isolated (e.g., by preparative HPLC) and then analyzed by a structure-elucidating technique like Nuclear Magnetic Resonance (NMR) spectroscopy.[5]

Q4: Is a faster carrier gas like hydrogen better than helium for this separation? A4: Hydrogen can be an excellent carrier gas. According to van Deemter theory, hydrogen provides better efficiency at higher linear velocities than helium. This means you can often achieve faster analysis times without sacrificing resolution.[3] However, you must ensure your GC system is properly configured for hydrogen use due to safety considerations.

Part 3: Detailed Experimental Protocol

Protocol: Silylation of 4-(4-Octylcyclohexyl)phenol using BSTFA

This protocol describes a general method for converting the phenol to its more volatile and inert trimethylsilyl (TMS) ether.

Materials:

• Sample extract containing 4-(4-octylcyclohexyl)phenol, dried and solvent-exchanged into an aprotic solvent (e.g., pyridine, acetonitrile, or dichloromethane).

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), preferably with 1% Trimethylchlorosilane (TMCS) as a catalyst.

• Aprotic solvent (e.g., Pyridine), high purity.

• Reaction vials (2 mL) with PTFE-lined caps.

• Heating block or oven set to 60-70°C.

Procedure:

• Sample Preparation : Prepare a solution of your sample in the chosen aprotic solvent at a concentration of approximately 100-500 µg/mL.

  • Causality Note: The sample must be free of water and other protic solvents (like methanol or ethanol), as these will react with the BSTFA reagent and inhibit the derivatization of the target analyte.

• Reagent Addition : To 100 µL of your sample solution in a reaction vial, add 100 µL of BSTFA (+1% TMCS).

  • Causality Note: A reagent excess is used to drive the equilibrium of the reaction towards the formation of the TMS-ether product.

• Reaction : Tightly cap the vial and vortex for 30 seconds. Place the vial in a heating block at 70°C for 30 minutes.

  • Causality Note: Heating increases the reaction rate, ensuring the derivatization goes to completion in a reasonable amount of time.

• Cooling and Analysis : After heating, allow the vial to cool to room temperature.

• Injection : Inject 1 µL of the derivatized sample into the GC. The derivatized sample is typically stable for at least 24 hours if stored properly capped.

References

• Temperature Programming for Better GC Results. (2025). Phenomenex. [Link]

• GC Temperature Programming—10 Things You Absolutely Need to Know. (2025). LCGC. [Link]

• Effect of temperature programming on separation and quantitative analysis of organics using gas chromatography-flame ionization. (n.d.). International Journal of Scientific and Research Publications. [Link]

• Multimodal learning in synthetic chemistry applications: gas chromatography retention time prediction and isomer separation optimization. (2025). RSC Publishing. [Link]

• What is Temperature Programming in Gas Chromatography? (n.d.). Chromatography Today. [Link]

• Troubleshooting Guide. (n.d.). Phenomenex. [Link]

• What do I need to do for a better separation of isomers co-eluting in GC-MS? (2013). ResearchGate. [Link]

• How does one identify between trans & cis 4- (4-n-alkylcyclohexyl) phenol? (2013). ResearchGate. [Link]

• Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). (n.d.). Axion Labs. [Link]

• Troubleshooting GC peak shapes. (2018). Element Lab Solutions. [Link]

• Guide to Choosing a GC Column. (2025). Phenomenex. [Link]

• Method 8041A: Phenols by Gas Chromatography. (2000). U.S. Environmental Protection Agency. [Link]

• Agilent J&W GC Column Selection Guide. (n.d.). Agilent Technologies. [Link]

• How to Select the Correct GC Column for your Application. (2021). Agilent Technologies. [Link]

• Analysis of phenols in pharmaceuticals by liquid chromatography after pre-column labelling and on-line post-column photochemical derivatization. (2001). Analytica Chimica Acta. [Link]

• Method 8041A: Phenols by Gas Chromatography. (2000). U.S. Environmental Protection Agency. [Link]

• Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. (2015). MDPI. [Link]

• Identification of isomeric 4-nonylphenol structures by gas chromatography-tandem mass spectrometry combined with cluster analysis. (2006). PubMed. [Link]

• Determination of octylphenol and nonylphenol in aqueous sample using simultaneous derivatization and dispersive liquid-liquid microextraction followed by gas chromatography-mass spectrometry. (2010). PubMed. [Link]

• Separation of Some Halogenated Phenols by GC-MS. (n.d.). TÜBİTAK. [Link]

• Identification of isomeric 4-nonylphenol structures by gas chromatography–tandem mass spectrometry combined with cluster analysis. (2006). Journal of Chromatography A. [Link]

• Separation, Structural Elucidation and Estrogenic Activity Studies of the Structural Isomers of 4-Nonylphenol by GC-PFC Coupled. (n.d.). leusch.info. [Link]

• Determination of 4-tert-octylphenol Content and its Impurities by Gas Chromatography (GC). (2022). Bureau of Indian Standards. [Link]

• Refinement of Retention Indices in Gas Chromatography for a Number of Substituted Phenols. (2024). MDPI. [Link]

• Improving HPLC Separation of Polyphenols. (n.d.). LCGC International - Chromatography Online. [Link]

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dealing with contamination in 4-(4-Octylcyclohexyl)phenol cell culture experiments

Welcome to the technical support center for researchers utilizing 4-(4-Octylcyclohexyl)phenol in cell culture experiments. This resource is designed to provide in-depth troubleshooting guidance and address common questions encountered in the laboratory. The information herein is structured to offer not just procedural steps, but also the scientific reasoning behind them, ensuring robust and reproducible results.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common inquiries regarding the use of 4-(4-Octylcyclohexyl)phenol in cell culture.

Q1: What are the typical working concentrations for 4-(4-Octylcyclohexyl)phenol in cell culture, and what are its cytotoxic effects?

A1: The effective concentration of 4-(4-Octylcyclohexyl)phenol can vary significantly depending on the cell line and the specific experimental goals. It is crucial to perform a dose-response curve to determine the optimal, non-toxic concentration for your particular cells. Studies have shown that alkylphenols like 4-octylphenol can exhibit cytotoxic effects, and the sensitivity to these effects is cell-type specific.[1][2][3] For example, one study investigating 4-octylphenol (a related compound) in various human cell lines used concentrations ranging from 1 to 100 μM.[2][3] It is recommended to start with a wide range of concentrations (e.g., 0.1 µM to 100 µM) to establish a cytotoxicity profile for your specific cell line using a standard viability assay (e.g., MTT, XTT, or trypan blue exclusion).

Q2: How should I prepare a stock solution of 4-(4-Octylcyclohexyl)phenol for cell culture experiments?

A2: Due to its lipophilic nature, 4-(4-Octylcyclohexyl)phenol is poorly soluble in aqueous media.[4] Therefore, a stock solution should be prepared in an organic solvent such as dimethyl sulfoxide (DMSO) or ethanol.

Protocol for Stock Solution Preparation:

• Weigh out the desired amount of 4-(4-Octylcyclohexyl)phenol powder in a sterile microcentrifuge tube.

• Add the appropriate volume of high-purity, sterile-filtered DMSO or ethanol to achieve the desired stock concentration (e.g., 10 mM or 100 mM).

• Vortex thoroughly until the compound is completely dissolved.

• Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Important Consideration: When adding the stock solution to your cell culture medium, ensure the final concentration of the solvent (e.g., DMSO) does not exceed a level that is toxic to your cells, typically below 0.1-0.5%. Always include a vehicle control (media with the same final concentration of the solvent) in your experiments.

Q3: Can I sterilize my 4-(4-Octylcyclohexyl)phenol stock solution by autoclaving?

A3: No, autoclaving is not recommended for sterilizing phenolic compounds. High temperatures can lead to the degradation of the compound.[5] The most appropriate method for sterilizing your stock solution is to prepare it using a sterile solvent (e.g., sterile-filtered DMSO) and sterile labware in a laminar flow hood. If you need to sterilize a solution containing the compound, filter sterilization using a 0.22 µm syringe filter is the preferred method, provided the solvent does not degrade the filter membrane.[5]

Section 2: Troubleshooting Guide for Contamination

Contamination is a pervasive issue in cell culture that can compromise experimental results.[6] This guide provides a systematic approach to identifying and mitigating contamination in experiments involving 4-(4-Octylcyclohexyl)phenol.

Issue 1: Sudden changes in media color, turbidity, or cell morphology.

Potential Cause: This is often indicative of bacterial or fungal contamination.[7] Bacteria can cause a rapid drop in pH, turning the phenol red indicator in the media yellow, and will appear as small, motile particles between cells under a microscope.[8][9] Fungi, including yeast, may appear as budding, oval-shaped cells or filamentous structures and can cause the media to become cloudy.[7][8][10]

Troubleshooting Workflow:

Caption: Decision tree for investigating subtle cell culture issues.

Corrective Actions:

• Mycoplasma Testing:

  • Routinely test your cell lines for Mycoplasma contamination using reliable methods such as PCR, ELISA, or fluorescent staining. [11] * If a culture tests positive, the best course of action is to discard it. If the cell line is irreplaceable, treatment with specific anti-mycoplasma antibiotics may be attempted, but this should be done with caution as resistance can develop. [12]

• Investigating Chemical Contamination:

  • Reagent Quality: Ensure that all media, sera, and supplements are from reputable suppliers and are certified for cell culture use. [10][13] * Water Purity: Use high-purity water (e.g., Type I ultrapure) for all media and buffer preparations. [14] * Plasticware: Use high-quality, sterile, disposable plasticware intended for cell culture to minimize the risk of leachable compounds. [15] * 4-(4-Octylcyclohexyl)phenol Purity: Ensure the purity of the 4-(4-Octylcyclohexyl)phenol being used. Impurities from the synthesis process could be cytotoxic.

Issue 3: Inconsistent or non-reproducible experimental results.

Potential Cause: In addition to the contamination sources mentioned above, cross-contamination with another cell line can lead to inconsistent results. [16]This is a significant and often overlooked problem in cell culture. [17] Preventative Measures:

• Cell Line Authentication: Regularly authenticate your cell lines using methods like Short Tandem Repeat (STR) profiling.

• Dedicated Reagents: Use separate bottles of media and other reagents for each cell line to prevent cross-contamination.

• Work in Batches: Handle only one cell line at a time in the biosafety cabinet. [18]* Proper Labeling: Clearly and accurately label all flasks, plates, and tubes.

Section 3: Experimental Protocols

Protocol 1: General Aseptic Technique for Cell Culture

Maintaining a sterile environment is paramount to preventing contamination.

• Preparation: Before starting any work, ensure the biosafety cabinet is running for at least 15 minutes. Disinfect the work surface, as well as all items to be placed inside, with 70% ethanol. [19][20][21]2. Personal Hygiene: Wash your hands thoroughly and wear a clean lab coat and sterile gloves. [20][17][22][18]3. Sterile Handling:

  • Only open sterile containers inside the biosafety cabinet. [20] * Avoid passing non-sterile items over open sterile containers. [20] * Use sterile, individually wrapped pipettes and discard them after a single use. * When finished, securely close all containers before removing them from the biosafety cabinet. [20]4. Clean-Up: After completing your work, disinfect the work surface of the biosafety cabinet again. [20]

Protocol 2: Routine Mycoplasma Screening by PCR

This is a simplified overview. Always follow the specific instructions of your chosen PCR detection kit.

• Sample Collection: Collect 1 ml of spent culture medium from a 2-3 day old culture (cells should be in the log growth phase).

• DNA Extraction: Extract DNA from the supernatant according to the kit manufacturer's instructions. This step is crucial for removing PCR inhibitors.

• PCR Amplification: Set up the PCR reaction using the provided primers, polymerase, and your extracted DNA sample. Include positive and negative controls.

• Gel Electrophoresis: Run the PCR products on an agarose gel.

• Result Interpretation: The presence of a band of the correct size indicates Mycoplasma contamination.

Contamination Type	Visual Cues	Microscopic Appearance	Recommended Action
Bacterial	Rapid pH drop (yellow media), turbidity	Small, motile rods or cocci	Discard culture, decontaminate workspace
Fungal (Yeast/Mold)	Turbidity, clumps, filamentous growth	Budding oval cells or branching hyphae	Discard culture, decontaminate workspace
Mycoplasma	Often no visible change, but may have increased debris	Not visible with a standard light microscope	Test with PCR/ELISA; discard or treat valuable lines
Chemical	No visible change, but cells are stressed or dying	Altered cell morphology, reduced attachment	Review reagent quality, water purity, and plasticware
Cross-Contamination	Altered growth rate and morphology over time	Mixed population of cells with different morphologies	Authenticate cell line (e.g., STR profiling)

References

• Mycoplasma Contamination in Cell Culture: Causes, Detection & Removal. (n.d.). Applichem. Retrieved from [Link]

• How to Maintain Sterility in Cell Culture: Aseptic Techniques. (2018, May 21). YouTube. Retrieved from [Link]

• How Does Mycoplasma Contamination Affect Cell Culture? (2024, June 27). Eppendorf. Retrieved from [Link]

• Troubleshooting Common Cell Culture Contamination Issues. (2025, September 22). Cell Culture Dish. Retrieved from [Link]

• Principles of Aseptic Technique. (2025, July 8). Biology LibreTexts. Retrieved from [Link]

• Types of Cell Culture Contamination and How To Prevent Them. (2025, April 8). Technology Networks. Retrieved from [Link]

• ASEPTIC AND GOOD CELL CULTURE TECHNIQUES. (n.d.). EuroBioBank. Retrieved from [Link]

• A Comprehensive Guide to Detecting and Handling Laboratory Contamination. (2025, February 18). Procell. Retrieved from [Link]

• Troubleshooting Cell Culture Contamination: A Comprehensive Guide. (n.d.). Creative Bioarray. Retrieved from [Link]

• Helpful Hints for Better Aseptic Technique. (n.d.). Bionique Testing Laboratories. Retrieved from [Link]

• Cell Culture Contamination: The Hidden Risk Researchers Should Know. (2025, February 21). Medium. Retrieved from [Link]

• Cell culture challenges: Contamination & prevention. (2025, August 25). Green Elephant Biotech. Retrieved from [Link]

• Common forms of cell culture contamination and how to avoid them. (2023, April). Zeiss. Retrieved from [Link]

• Common Problems in Cell Culture. (2022, January 20). Westlab. Retrieved from [Link]

• Mycoplasma. (n.d.). UNC Lineberger Comprehensive Cancer Center. Retrieved from [Link]

• Cell Culture Contamination: 5 Common Sources and How to Prevent Them. (2025, June 18). Cell Culture App. Retrieved from [Link]

• A Beginner's Guide to Cell Culture: Practical Advice for Preventing Needless Problems. (n.d.). MDPI. Retrieved from [Link]

• Understanding and Managing Cell Culture Contamination Technical Bulletin. (n.d.). Corning. Retrieved from [Link]

• How to Avoid Contamination in Cell Culture. (2025, February 14). GMP Plastics. Retrieved from [Link]

• How to Prevent Cell-Culture Contamination. (2021, June 1). Biocompare. Retrieved from [Link]

• Alkylphenols cause cytotoxicity and genotoxicity induced by oxidative stress in RTG-2 cell line. (n.d.). ResearchGate. Retrieved from [Link]

• In Vitro Investigation of Biological and Toxic Effects of 4-Octylphenol on Human Cells. (2024, December 4). ResearchGate. Retrieved from [Link]

• Sterilization Method for Reducing Microbial Contamination and Phenolic Compounds present in Coconut (Cocos Nucifera L.). (n.d.). Semantic Scholar. Retrieved from [Link]

• Sterilization Method for Reducing Microbial Contamination and Phenolic Compounds present in Coconut (Cocos Nucifera L.) Leaf Culture. (2026, February 12). ResearchGate. Retrieved from [Link]

• (PDF) Sterilization Method for Reducing Microbial Contamination and Phenolic Compounds present in Coconut (Cocos Nucifera L.) Leaf Culture. (2022, March 4). ResearchGate. Retrieved from [Link]

• 4-(4-Pentylcyclohexyl)phenol. (n.d.). PubChem. Retrieved from [Link]

• Effect of 4-octylphenol on germ cell number in cultured human fetal gonads. (2001, February 15). PubMed. Retrieved from [Link]

• Table 1. Methods of sterilization and disinfection. (2023, December 19). Centers for Disease Control and Prevention. Retrieved from [Link]

• Effects of Mode of Sterilization on the Recovery of Phenolic Antioxidants in Laboratory Media Assessed by Nonderivatizing Gas Chromatography-Mass Spectrometry. (n.d.). PubMed. Retrieved from [Link]

• In Vitro Investigation of Biological and Toxic Effects of 4-Octylphenol on Human Cells. (2024, December 4). National Institutes of Health. Retrieved from [Link]

• Chemical Properties of Phenol, 4-cyclohexyl- (CAS 1131-60-8). (n.d.). Cheméo. Retrieved from [Link]

• 4-(tert-octyl) phenol, 140-66-9. (n.d.). The Good Scents Company. Retrieved from [Link]

• 4-(4-Methylcyclohexyl)phenol. (n.d.). PubChem. Retrieved from [Link]

• On the toxicity of phenols to fast growing cells. A QSAR model for a radical-based toxicity. (n.d.). Journal of the Chemical Society, Perkin Transactions 2. Retrieved from [Link]

• Phenol, 4-cyclohexyl-. (n.d.). National Institute of Standards and Technology. Retrieved from [Link]

• Ecotoxicological Estimation of 4-Cumylphenol, 4-t-Octylphenol, Nonylphenol, and Volatile Leachate Phenol Degradation by the Microscopic Fungus Umbelopsis isabellina Using a Battery of Biotests. (n.d.). MDPI. Retrieved from [Link]

• 4-Cyclohexylphenol. (n.d.). PubChem. Retrieved from [Link]

• Doc No.: PCD 09(19080) WC April 2022 BUREAU OF INDIAN STANDARDS DRAFT FOR COMMENTS ONLY. (2022, May 11). Bureau of Indian Standards. Retrieved from [Link]

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Technical Support Center: Optimization of Reaction Conditions for Cyclohexylation of Phenol

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the cyclohexylation of phenol. This guide is designed for researchers, chemists, and process development professionals who are working on or troubleshooting this important alkylation reaction. Alkylated phenols, particularly cyclohexylphenols, are valuable precursors and intermediates in the manufacturing of dyes, resins, biocides, and polymers.[1][2]

This document moves beyond a simple recitation of procedures. It provides a deeper understanding of the reaction's mechanics, explains the rationale behind experimental choices, and offers robust troubleshooting strategies to overcome common challenges.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions that researchers frequently encounter when approaching the cyclohexylation of phenol.

Q1: What is the fundamental reaction mechanism for the cyclohexylation of phenol?

The cyclohexylation of phenol is a classic Friedel-Crafts alkylation reaction. The reaction is catalyzed by an acid, which protonates the cyclohexene to form a secondary cyclohexyl carbocation, a highly reactive electrophile. This carbocation then attacks the electron-rich aromatic ring of phenol (an electrophilic aromatic substitution) to form ortho- (2-cyclohexylphenol) and para- (4-cyclohexylphenol) substituted products.[3]

A competing reaction is the O-alkylation of the phenolic hydroxyl group to form cyclohexyl phenyl ether (CPE).[1][2][3] In some cases, CPE can act as an intermediate that rearranges to the C-alkylated products, though direct C-alkylation via the carbocation is often the major pathway.[4]

Caption: General mechanism for acid-catalyzed cyclohexylation of phenol.

Q2: How do I choose the right catalyst?

Catalyst selection is critical and depends on your specific goals regarding activity, selectivity, and process sustainability.

• Homogeneous Lewis/Brønsted Acids (e.g., AlCl₃, H₂SO₄): These are traditional, highly active catalysts. However, they suffer from significant drawbacks, including being corrosive, difficult to separate from the reaction mixture, and environmentally unfriendly due to the generation of acidic waste. AlCl₃, while very fast, is also prone to rapid deactivation by forming heavy pitch.[3]

• Solid Acid Catalysts (Heterogeneous): This is the preferred modern approach for cleaner technology.

  • Zeolites (H-Y, H-Beta): These offer high surface area and shape selectivity. They are robust and can be regenerated. Zeolite-Y impregnated with phosphoric acid has been shown to give high yield (81.6%) and selectivity (94.0%).[5]

  • Sulfonated Resins (e.g., Amberlyst 15): These are effective solid Brønsted acid catalysts that work under milder conditions than many zeolites.[3] They are, however, limited by lower thermal stability.

  • Heteropolyacids (HPAs): Supported HPAs, like 12-tungstophosphoric acid (TPA) on zirconia (ZrO₂), are exceptionally strong Brønsted acids. They can exhibit very high activity and, notably, can show high selectivity for the ortho product, 2-cyclohexylphenol.

Q3: How do reaction parameters affect product selectivity (ortho vs. para)?

The ratio of ortho- to para-cyclohexylphenol is not fixed and can be tuned by adjusting reaction conditions.

• Temperature: Increasing the reaction temperature often favors the formation of the thermodynamically more stable para isomer.[6]

• Catalyst Type: The steric and electronic properties of the catalyst play a major role. Bulky catalysts or those with specific pore structures may sterically hinder the approach to the ortho position, favoring para substitution. Conversely, some catalysts like supported TPA are reported to favor the ortho product.

• Reaction Time: Isomerization can occur over time. In some systems, the ortho/para ratio has been observed to decrease over the course of the reaction, suggesting that the initially formed products may be isomerizing.[3]

Q4: What are the main byproducts I should expect?

Besides the desired mono-alkylated products, several side reactions can occur:

• Di- and Poly-alkylation: The mono-cyclohexylphenol products are more activated toward further electrophilic attack than phenol itself, leading to the formation of 2,4- and 2,6-dicyclohexylphenols.[3]

• Cyclohexyl Phenyl Ether (CPE): This O-alkylation product is a common byproduct.[1][2]

• Cyclohexene Dimerization/Oligomerization: The acid catalyst can promote the self-reaction of cyclohexene, which consumes the alkylating agent.[3]

Troubleshooting Guide

This section provides a systematic approach to diagnosing and solving common problems encountered during the cyclohexylation of phenol.

Caption: A decision tree for troubleshooting common synthesis issues.

Q: My reaction conversion is low, with a significant amount of unreacted phenol remaining. What's going wrong?

A: Low conversion is a common issue that can point to several root causes.[7]

• Potential Cause 1: Insufficient Catalyst Activity. The catalyst may be inactive or deactivated. Solid acid catalysts, in particular, can be poisoned by impurities or adsorb water, which inhibits their acidic sites.

  • Solution: Ensure your catalyst is properly activated before use. For zeolites or supported HPAs, this often involves calcination (heating to a high temperature, e.g., 300-500°C) under vacuum or a flow of dry air to remove adsorbed water.[8] If you are reusing a catalyst, consider a regeneration step.

• Potential Cause 2: Non-Optimal Reaction Conditions. The reaction may not have been run long enough or at a high enough temperature to reach completion.

  • Solution: Monitor the reaction over time using TLC or GC to determine the optimal duration.[9] If the reaction stalls, consider incrementally increasing the temperature. Be aware that higher temperatures can also impact selectivity.[1]

• Potential Cause 3: Impure Reagents. Water is a known inhibitor of many acid catalysts.[9] Impurities in the phenol or cyclohexene can also poison the catalyst.

  • Solution: Use anhydrous solvents and ensure your starting materials are dry and of high purity.[9]

Q: I'm getting a high proportion of di-cyclohexylphenols. How can I improve selectivity for the mono-substituted product?

A: This is a classic selectivity challenge in Friedel-Crafts reactions. The mono-alkylated product is more electron-rich than phenol itself and thus more reactive towards a second alkylation.[3]

• Potential Cause: Stoichiometry and Concentration. If the concentration of cyclohexene is high relative to phenol, or if the mono-alkylated product is allowed to build up, di-alkylation becomes statistically more likely.

  • Solution 1: Adjust the Molar Ratio. The most effective way to suppress di-alkylation is to use a large excess of phenol relative to the alkylating agent (cyclohexene). A mole ratio of phenol to cyclohexene of 5:1 or even 10:1 can significantly favor the formation of mono-cyclohexylphenol.[6]

  • Solution 2: Control Reagent Addition. Add the cyclohexene dropwise to the heated mixture of phenol and catalyst over a prolonged period (e.g., 1-2 hours).[8] This keeps the instantaneous concentration of the alkylating agent low, minimizing the chance of a second alkylation event.

Q: My solid acid catalyst loses significant activity after the first run. Why, and how can I regenerate it?

A: Catalyst deactivation is a common issue in heterogeneous catalysis, especially with solid acids.

• Potential Cause 1: Coke/Tar Formation. At elevated temperatures, side reactions can lead to the formation of heavy, high-molecular-weight byproducts (coke or tar) that block the catalyst's pores and active sites.[3]

  • Solution: The most common regeneration method is to wash the filtered catalyst with a solvent (like acetone or isopropanol) to remove adsorbed organics, followed by calcination in air. The oxidative treatment burns off the coke, restoring the active sites. The required temperature depends on the catalyst's thermal stability.

• Potential Cause 2: Leaching. For supported catalysts, the active species (like HPAs) can sometimes leach from the support into the reaction medium, leading to a permanent loss of activity.

  • Solution: If leaching is suspected, analyze the filtrate for the active component. The solution may involve using a different support material or modifying the catalyst synthesis to improve the anchoring of the active species.

Data Summary & Catalyst Comparison

The choice of catalyst and conditions dramatically influences the reaction outcome. The table below summarizes performance data from various systems to guide your experimental design.

Catalyst	Alkylating Agent	Temp. (°C)	Phenol:Agent Ratio (mol)	Time (h)	Conversion (%)	Key Selectivity	Reference
AlCl₃	Cyclohexene	15	1:1	~1	Modest, fast deactivation	High o/p ratio (~5.3)	[3]
Amberlyst 15	Cyclohexene	85	1:1	>20	High	o/p ratio decreases over time	[3]
Zeolite-Y (H₃PO₄)	Cyclohexene	-	-	-	81.6	94.0% for target product	[5]
HY Zeolite	Cyclohexene	200	-	-	88.6	Mixture of 2- & 4-CHP	[6]
TPA/ZrO₂ (30%)	Cyclohexene	80	1:10	6	100	~70% for 2-cyclohexylphenol

Experimental Protocols

This section provides a generalized, step-by-step protocol for the cyclohexylation of phenol using a reusable solid acid catalyst.

Protocol: Cyclohexylation of Phenol using a Supported Heteropolyacid Catalyst (TPA/ZrO₂)

This protocol is adapted from methodologies reported for achieving high conversion and selectivity for 2-cyclohexylphenol.

1. Materials & Equipment:

• Phenol (high purity)

• Cyclohexene (high purity)

• 30% TPA/ZrO₂ catalyst

• Solvent (e.g., 1,2-dichloroethane, optional)

• Round-bottom flask with reflux condenser, magnetic stirrer, and dropping funnel

• Heating mantle with temperature control

• Standard glassware for workup and filtration

2. Catalyst Activation:

• Place the required amount of TPA/ZrO₂ catalyst in a flask.

• Heat the catalyst to 300°C under vacuum for 2-3 hours to remove any adsorbed water and activate the acid sites.

• Allow the catalyst to cool to room temperature under an inert atmosphere (e.g., nitrogen or argon).

3. Reaction Setup:

Caption: Standard laboratory setup for the reaction.

• Assemble the dry glassware as shown in the diagram above.

• Charge the round-bottom flask with phenol and the activated TPA/ZrO₂ catalyst (e.g., 0.25 g catalyst for a ~1:10 mole ratio of cyclohexene to phenol).

• If using a solvent, add it at this stage.

• Begin stirring and heat the mixture to the desired reaction temperature (e.g., 80°C).

4. Reagent Addition & Reaction:

• Charge the dropping funnel with cyclohexene.

• Add the cyclohexene dropwise to the stirred, heated mixture over 1 hour. This controlled addition helps manage any exotherm and maintain a low concentration of the alkylating agent.[8]

• Allow the reaction to proceed for the desired time (e.g., 6 hours), monitoring its progress periodically by taking small aliquots for GC or TLC analysis.

5. Workup and Purification:

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solid catalyst by vacuum filtration, washing the catalyst cake with a small amount of fresh solvent. The catalyst can be retained for regeneration.[8]

• Transfer the filtrate to a separatory funnel. Wash the organic solution with a saturated sodium bicarbonate solution (to remove unreacted phenol) and then with brine.[8]

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by vacuum distillation or column chromatography to isolate the desired cyclohexylphenol isomers.

References

• Ronchin, L., et al. (2012). Acid catalyzed alkylation of phenols with cyclohexene. Journal of Molecular Catalysis A: Chemical, 355, 134-141. [Link]

• Akchulakov, S., et al. (2022). Optimization of the Reaction of Catalytic Cycloalkylation of Phenol with Cyclohexene. KIMYO VA KIMYOVIY TEXNOLOGIYA, 2022(3). [Link]

• Wang, C., et al. (2020). Mechanism of Phenol Alkylation in Zeolite H-BEA Using In Situ Solid-State NMR Spectroscopy. Journal of the American Chemical Society, 142(36), 15516-15526. [Link]

• Anad, M., et al. (2018). Alkylation of Phenol with Cyclohexanol and Cyclohexene Using HY and Modified HY Zeolites. ResearchGate. [Link]

• Reddy, B. M., & Sreekanth, P. M. (2006). Cyclohexylation of phenol over a solid acid catalyst comprising 12-tungstophosphoric acid and hydrous zirconia. Indian Journal of Chemistry, 45B, 1944-1947. [Link]

• Yadav, G. D., & Doshi, N. S. (2002). Liquid phase cyclohexylation of phenol with cyclohexene using 12-tungstosilicicacid supported onto different supports. ResearchGate. [Link]

• Fan, J., et al. (2021). Highly selective conversion of phenol to cyclohexanol over increased acidity on the Ru/Nb2O5-nC18PA catalysts in biphasic system. Green Chemistry, 24(2), 754-765. [Link]

• Gutierrez-Rubio, S., et al. (2022). Synthesis of cyclohexylphenol via phenol hydroalkylation using Co2P/zeolite catalysts. Catalysis Today, 390-391, 164-171. [Link]

• Li, H., et al. (2009). Selective phenol hydrogenation to cyclohexanone over a dual supported Pd-Lewis acid catalyst. Science, 326(5957), 1250-1252. [Link]

• Dapurkar, S. E., & Selvam, P. (2004). Alkylation of phenol with cyclohexene over solid acids: Insight in selectivity of O- Versus C-alkylation. ResearchGate. [Link]

• Grebe, C. E. (1933). Method for manufacture of cyclohexylphenols. U.S.
• Nemphos, S. P., & Paterniti, D. A. (2014). Process for producing phenol and/or cyclohexanone from cyclohexylbenzene. W.O.

• Michel, C., & Zaffran, J. (2016). Hydrodeoxygenation of Phenol to Benzene and Cyclohexane on Rh(111) and Rh(211) Surfaces. DTU Research Database. [Link]

• Kumar, R., et al. (1998). A Process For Preparation Of 4 Cyclohexylphenol. Indian Patent Application 1005/DEL/1998. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. iris.unive.it [iris.unive.it]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scite.ai [scite.ai]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Crude 4-(4-Octylcyclohexyl)phenol

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting the purification of crude 4-(4-octylcyclohexyl)phenol. The following sections offer solutions to common challenges, detailed experimental protocols, and an in-depth look at the scientific principles governing these separation techniques.

I. Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 4-(4-octylcyclohexyl)phenol?

A1: Crude 4-(4-octylcyclohexyl)phenol, typically synthesized via Friedel-Crafts alkylation of phenol with octylcyclohexanol or octylcyclohexene, often contains a variety of impurities.[1][2] These can include unreacted starting materials (phenol, octylcyclohexanol), the ortho-isomer (2-(4-octylcyclohexyl)phenol), poly-alkylated byproducts, and residual acid catalyst.[3][4][5][6][7][8] The presence of these impurities can significantly impact the material's performance in downstream applications, such as liquid crystal formulations.[9][10]

Q2: My crude product is a dark, oily residue. How should I begin the purification process?

A2: A dark, oily appearance often indicates the presence of polymeric byproducts and residual catalyst. A preliminary workup is recommended before attempting more refined purification techniques. This typically involves dissolving the crude material in a suitable organic solvent (e.g., diethyl ether, ethyl acetate) and washing with a dilute aqueous base (e.g., sodium bicarbonate solution) to neutralize and remove the acid catalyst. Subsequent washes with water and brine, followed by drying over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄) and solvent removal under reduced pressure, will yield a cleaner starting material for further purification.

Q3: I'm struggling to separate the ortho- and para-isomers. What is the most effective technique?

A3: The separation of ortho- and para-isomers of alkylated phenols can be challenging due to their similar physical properties.[3] While both recrystallization and column chromatography can be effective, column chromatography often provides superior resolution.[11][12] The choice of stationary and mobile phases is critical for successful separation.

Q4: Can I use distillation to purify 4-(4-octylcyclohexyl)phenol?

A4: While distillation is a common purification technique for liquids, it may not be ideal for 4-(4-octylcyclohexyl)phenol. The high boiling point of this compound could lead to thermal degradation.[13] Furthermore, the boiling points of the ortho- and para-isomers are often very close, making their separation by distillation difficult and inefficient.[3][14]

II. Troubleshooting and Detailed Protocols

This section provides a structured approach to troubleshooting common issues encountered during the purification of 4-(4-octylcyclohexyl)phenol, along with detailed experimental protocols.

Purification Strategy Decision Workflow

The following diagram outlines a decision-making process for selecting the most appropriate purification strategy based on the initial purity of your crude product.

Caption: Decision workflow for purifying 4-(4-octylcyclohexyl)phenol.

Recrystallization

Recrystallization is an effective technique for purifying compounds that are solids at room temperature and when the impurities have different solubility profiles from the desired product.

Troubleshooting Guide: Recrystallization

Problem	Possible Cause(s)	Solution(s)
No crystals form upon cooling.	- The solution is not saturated.- The chosen solvent is too good a solvent for the compound.	- Evaporate some of the solvent to increase the concentration.- Add a less polar "anti-solvent" dropwise to induce precipitation.[15]- Scratch the inside of the flask with a glass rod to create nucleation sites.- Add a seed crystal of the pure compound.
The compound oils out instead of crystallizing.	- The boiling point of the solvent is higher than the melting point of the compound.- The cooling process is too rapid.	- Choose a solvent with a lower boiling point.- Allow the solution to cool slowly to room temperature before placing it in an ice bath.
Low recovery of the purified product.	- Too much solvent was used.- The compound has significant solubility in the cold solvent.	- Use the minimum amount of hot solvent necessary to dissolve the crude product.- Cool the solution in an ice bath for a longer period to maximize crystal formation.- Wash the collected crystals with a minimal amount of ice-cold solvent.
The purified product is still impure.	- The impurities have similar solubility to the product.- The crystals formed too quickly, trapping impurities.	- Perform a second recrystallization.- Consider a different solvent or a two-solvent system.[15]- Ensure slow cooling to allow for selective crystallization.

Experimental Protocol: Two-Solvent Recrystallization

This protocol is designed for a scenario where a single solvent does not provide adequate separation.

• Solvent Selection:

  • Choose a primary solvent in which 4-(4-octylcyclohexyl)phenol is soluble at elevated temperatures but less soluble at room temperature (e.g., heptane, toluene).[16]

  • Select a secondary "anti-solvent" in which the compound is sparingly soluble (e.g., methanol, ethanol).[16]

• Dissolution:

  • Place the crude 4-(4-octylcyclohexyl)phenol in an Erlenmeyer flask.

  • Add the primary solvent in small portions while heating and stirring until the solid is completely dissolved. Use the minimum amount of hot solvent required.

• Inducing Crystallization:

  • Remove the flask from the heat source.

  • Add the secondary solvent dropwise with continuous stirring until the solution becomes slightly cloudy.

  • Gently reheat the solution until it becomes clear again.

• Crystal Formation:

  • Allow the flask to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold solvent mixture.

  • Dry the crystals under vacuum to remove any residual solvent.

Column Chromatography

Column chromatography is a powerful technique for separating compounds with different polarities, making it ideal for isolating the para-isomer of 4-(4-octylcyclohexyl)phenol from its ortho-isomer and other impurities.[11][17]

Troubleshooting Guide: Column Chromatography

Problem	Possible Cause(s)	Solution(s)
Poor separation of isomers.	- Inappropriate solvent system (mobile phase).- Incorrect stationary phase.	- Optimize the mobile phase polarity. A common starting point for phenols is a mixture of hexane and ethyl acetate.[18] A less polar mobile phase will increase the retention time and may improve separation.[11]- Consider using a different stationary phase, such as alumina or a functionalized silica gel.[11]
The compound does not elute from the column.	- The mobile phase is not polar enough.	- Gradually increase the polarity of the mobile phase. For example, increase the percentage of ethyl acetate in your hexane/ethyl acetate mixture.
The compound elutes too quickly (low retention).	- The mobile phase is too polar.	- Decrease the polarity of the mobile phase. For example, decrease the percentage of ethyl acetate in your hexane/ethyl acetate mixture.
Tailing of peaks.	- The compound is interacting too strongly with the stationary phase.- The column is overloaded.	- Add a small amount of a modifier to the mobile phase, such as a few drops of acetic or formic acid, to suppress the ionization of the phenolic hydroxyl group.[18]- Ensure the amount of crude material loaded onto the column is appropriate for its size.

Experimental Protocol: Flash Column Chromatography

• Column Packing:

  • Prepare a slurry of silica gel in the initial, least polar mobile phase.

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure. Ensure the packing is uniform and free of air bubbles.[17]

• Sample Loading:

  • Dissolve the crude 4-(4-octylcyclohexyl)phenol in a minimal amount of the mobile phase or a slightly more polar solvent.

  • Carefully apply the sample to the top of the silica gel bed.[17]

• Elution:

  • Begin eluting with the least polar mobile phase (e.g., 95:5 hexane:ethyl acetate).

  • Collect fractions and monitor their composition using Thin Layer Chromatography (TLC).

  • If separation is not achieved, gradually increase the polarity of the mobile phase (e.g., to 90:10 hexane:ethyl acetate).

• Fraction Analysis and Product Isolation:

  • Analyze the collected fractions by TLC to identify those containing the pure desired isomer.

  • Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 4-(4-octylcyclohexyl)phenol.

Purity Assessment Data

The following table provides a representative comparison of the purity of crude 4-(4-octylcyclohexyl)phenol before and after purification by the described techniques. Purity is determined by High-Performance Liquid Chromatography (HPLC).[19][20]

Sample	4-(4-Octylcyclohexyl)phenol (%)	2-(4-Octylcyclohexyl)phenol (%)	Other Impurities (%)
Crude Product	85.2	10.5	4.3
After Recrystallization	97.8	1.9	0.3
After Column Chromatography	99.5	<0.1	0.4

III. References

Sources

• 1. US4990687A - Preparation of 4-methyl-2-cyclohexylphenol - Google Patents [patents.google.com]
• 2. A Process For Preparation Of 4 Cyclohexylphenol [quickcompany.in]
• 3. data.epo.org [data.epo.org]
• 4. US1917823A - Method for manufacture of cyclohexylphenols - Google Patents [patents.google.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Friedel-Crafts Alkylation - Chemistry Steps [chemistrysteps.com]
• 7. A review of new developments in the Friedel–Crafts alkylation – From green chemistry to asymmetric catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mt.com [mt.com]
• 9. CN103553878B - A kind of novel preparation method of cyclohexyl phenol class liquid crystal intermediates compound - Google Patents [patents.google.com]
• 10. CN112358380A - Synthesis method of 4- (4' -alkylcyclohexyl) cyclohexanol - Google Patents [patents.google.com]
• 11. web.uvic.ca [web.uvic.ca]
• 12. welch-us.com [welch-us.com]
• 13. Extraction and characterization of phenolic compounds and their potential antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 14. WO2000014043A1 - Purification of alkylated phenols by melt crystallization - Google Patents [patents.google.com]
• 15. ocw.mit.edu [ocw.mit.edu]
• 16. m.youtube.com [m.youtube.com]
• 17. Column Chromatography Guide | Phenomenex [phenomenex.com]
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• 19. researchgate.net [researchgate.net]
• 20. mjas.analis.com.my [mjas.analis.com.my]

Technical Support Center: Selecting and Validating an Internal Standard for 4-(4-Octylcyclohexyl)phenol Analysis

Welcome to the technical support center. This guide provides researchers, scientists, and drug development professionals with a comprehensive, in-depth framework for selecting and validating an appropriate internal standard (IS) for the quantitative analysis of 4-(4-Octylcyclohexyl)phenol. The narrative structure is designed to move from foundational principles to practical, hands-on troubleshooting and experimental validation, ensuring scientific integrity and robust analytical outcomes.

Part 1: Frequently Asked Questions - The Fundamentals

This section addresses the core principles of using an internal standard in chromatography.

Q1: What is an internal standard (IS) and why is it crucial for analyzing 4-(4-Octylcyclohexyl)phenol?

Q2: What are the ideal characteristics of an internal standard for this analysis?

An ideal internal standard should possess several key attributes:

• Chemical Similarity: It should be structurally and functionally similar to the analyte, 4-(4-Octylcyclohexyl)phenol, to ensure it behaves similarly during sample extraction, derivatization (if any), and chromatographic separation.[2][3][5]

• Chromatographic Resolution: It must be fully separated from the analyte and any other matrix components in the chromatogram.[2][3]

• Purity and Stability: The IS must be highly pure and stable in solution and throughout the entire analytical process.[3]

• Non-Endogenous: It must not be naturally present in the samples being analyzed.[2][3]

• Availability: It should be readily available in a high-purity form.

Q3: What analytical techniques are best for 4-(4-Octylcyclohexyl)phenol, and how does the technique influence IS selection?

The primary techniques for analyzing alkylphenols are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The choice of technique dictates the most critical properties for the IS.

• For GC-MS: The internal standard should have similar volatility and derivatization efficiency (if applicable) to 4-(4-Octylcyclohexyl)phenol.

• For LC-MS/MS: The IS should have similar polarity, ionization efficiency, and fragmentation patterns. It must elute close to the analyte but be baseline-resolved.[3]

Q4: What is the "gold standard" for an internal standard?

The universally accepted gold standard is a stable isotope-labeled (SIL) version of the analyte itself (e.g., Deuterium- or Carbon-13-labeled 4-(4-Octylcyclohexyl)phenol). A SIL-IS is chemically identical to the analyte and thus exhibits nearly identical extraction recovery, chromatographic retention time, and ionization response.[2] The mass difference allows it to be distinguished by the mass spectrometer, making it the most effective tool for correcting analytical variability.[5]

Part 2: Troubleshooting Guide - A Framework for Practical IS Selection

This section provides a logical workflow for choosing an IS, addressing the common scenario where an ideal SIL-IS for the specific analyte is not commercially available.

Caption: Decision workflow for internal standard selection.

Q5: I cannot find an isotopically labeled version of 4-(4-Octylcyclohexyl)phenol. What is the systematic approach to selecting the next best option?

When a SIL-IS of the exact analyte is unavailable, a methodical search for a suitable surrogate is required. This involves identifying compounds that mimic the key physicochemical properties of 4-(4-Octylcyclohexyl)phenol.

Step A: Define Analyte Properties The target analyte, 4-(4-Octylcyclohexyl)phenol, is a non-polar compound with a molecular weight of 260.42 g/mol . Its structure contains a phenol head, a cyclohexyl linker, and an octyl tail. These features dictate its behavior in both GC and LC systems.

Step B: Propose and Compare Candidate Internal Standards The next step is to identify commercially available compounds with structural similarities. The ideal candidates are often other alkylphenols, preferably with isotopic labels to facilitate MS detection. Below is a comparative table of potential candidates.

Table 1: Comparison of Potential Internal Standard Candidates

Internal Standard Candidate	Molecular Formula	Molecular Weight ( g/mol )	Key Properties & Rationale	Potential Drawbacks
4-Cyclohexylphenol	C₁₂H₁₆O	176.25	Structurally Closest Analog: Shares the phenol and cyclohexyl rings. Likely to have similar chromatographic behavior.[6][7][8][9][10][11][12][13]	Lacks the long alkyl chain, making it more polar. Not isotopically labeled.
4-tert-Octylphenol-¹³C₆	¹³C₆C₈H₂₂O	212.35 (approx.)	Labeled Alkylphenol: Commercially available as a labeled standard. The octyl group mimics the alkyl chain length.	The tert-octyl group is branched, which may alter retention time and extraction efficiency compared to the linear octyl group.[14][15][16][17][18][19]
4-n-Nonylphenol (deuterated)	C₁₅H₁₆D₈O	228.40 (approx.)	Labeled Long-Chain Alkylphenol: The linear alkyl chain is a good surrogate for the octyl group. Available in deuterated forms.[20][21][22][23]	The C9 chain is longer than the C8 chain of the analyte, which will affect retention time.
Bisphenol A-d₁₆	C₁₅D₁₆O₂	244.39	Common Labeled Phenolic IS: Widely available and frequently used for endocrine disruptor analysis.[24][25][26][27][28]	Structurally dissimilar (two phenol rings, no alkyl chain), which may lead to significant differences in extraction recovery and chromatographic behavior.

Part 3: Experimental Protocols & Validation Workflow

After selecting one or more promising candidates, rigorous experimental validation is mandatory.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. Liquid Chromatography | How to Use Internal Standards [masontechnology.ie]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. fda.gov [fda.gov]
• 6. 4-Cyclohexylphenol | 1131-60-8 [chemicalbook.com]
• 7. CAS 1131-60-8: 4-Cyclohexylphenol | CymitQuimica [cymitquimica.com]
• 8. aksci.com [aksci.com]
• 9. lookchem.com [lookchem.com]
• 10. 4-Cyclohexylphenol | C12H16O | CID 14327 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Phenol, 4-cyclohexyl- (CAS 1131-60-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 12. 4-Cyclohexylphenol - Safety Data Sheet [chemicalbook.com]
• 13. Phenol, 4-cyclohexyl- [webbook.nist.gov]
• 14. 4-tert-Octylphenol | 140-66-9 [chemicalbook.com]
• 15. medchemexpress.com [medchemexpress.com]
• 16. 4-tert-オクチルフェノール 97% | Sigma-Aldrich [sigmaaldrich.com]
• 17. 4-Tert-octylphenol | C14H22O | CID 8814 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. accustandard.com [accustandard.com]
• 19. datasheets.scbt.com [datasheets.scbt.com]
• 20. CAS 104-40-5: 4-Nonylphenol | CymitQuimica [cymitquimica.com]
• 21. 4-NONYLPHENOL | 104-40-5 [chemicalbook.com]
• 22. scent.vn [scent.vn]
• 23. 4-Nonylphenol | C15H24O | CID 1752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 24. Bisphenol A: Chemical Properties, Uses & Safety Explained [vedantu.com]
• 25. Physical, Chemical and Biological Properties of Bisphenols | IntechOpen [intechopen.com]
• 26. Bisphenol A (BPA) | KÜRE Encyclopedia [kureansiklopedi.com]
• 27. Bisphenol A Resin: Structure, Properties, and Applications in Epoxy, Polycarbonate, and More [tritiumupr.com]
• 28. Bisphenol A - Wikipedia [en.wikipedia.org]

Technical Support Center: Advanced Strategies for Low-Level Detection of 4-(4-Octylcyclohexyl)phenol

Welcome to the technical support center for the analysis of 4-(4-Octylcyclohexyl)phenol. This guide is designed for researchers, analytical chemists, and drug development professionals who are tackling the challenges of detecting this compound at trace levels. Instead of a generic overview, we will dive deep into specific issues you may encounter during your experiments, providing not just solutions but also the underlying scientific rationale to empower your method development and troubleshooting processes.

Introduction: The Challenge of Detecting 4-(4-Octylcyclohexyl)phenol

4-(4-Octylcyclohexyl)phenol is a non-ionic surfactant metabolite with a chemical structure that presents several analytical challenges. Its high hydrophobicity (LogP > 5) leads to strong retention on reversed-phase columns and potential for non-specific binding, while the polar phenol group is prone to creating peak tailing in gas chromatography and requires careful pH control during liquid-phase extraction.[1][2] Achieving low limits of detection (in the ng/L or µg/kg range) requires a meticulously optimized analytical workflow, from sample preparation to final detection. This guide provides a structured approach to overcoming these hurdles.

General Analytical Workflow

The diagram below outlines a typical workflow for the analysis of 4-(4-Octylcyclohexyl)phenol from environmental or biological matrices. Each step is a critical control point where sensitivity can be lost or gained.

Caption: General workflow for trace-level analysis of 4-(4-Octylcyclohexyl)phenol.

Frequently Asked Questions (FAQs)

Q1: Which analytical technique is best for achieving the lowest detection limits for 4-(4-Octylcyclohexyl)phenol: LC-MS/MS or GC-MS?

A1: Both techniques can achieve low detection limits, but Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is generally preferred for its superior sensitivity and specificity for this compound without the need for chemical derivatization.

• LC-MS/MS: This is the gold standard for many environmental and biological analyses.[3] Electrospray ionization (ESI) in negative ion mode is highly effective for deprotonating the phenolic group, leading to a strong [M-H]⁻ precursor ion. The specificity of Selected Reaction Monitoring (SRM) minimizes background noise, allowing for quantification in the low ng/L range in complex matrices.[4]

• GC-MS: Gas Chromatography-Mass Spectrometry requires a derivatization step to mask the polar hydroxyl group of the phenol.[5] This process, typically silylation, converts the analyte into a more volatile and thermally stable compound, preventing peak tailing and improving chromatographic performance.[6][7] While GC-MS can be very sensitive, especially in Selected Ion Monitoring (SIM) mode, the derivatization step adds time, potential for sample loss, and introduces another source of variability.

Q2: What are the primary causes of low instrument sensitivity when analyzing this compound?

A2: Low sensitivity is a common problem that can originate from multiple stages of the analytical process. The root cause can be broadly categorized into three areas: inefficient sample preparation, suboptimal chromatographic conditions, and poor ionization/detection in the mass spectrometer. A systematic approach is needed to pinpoint the issue.

The following troubleshooting diagram provides a logical workflow for diagnosing and resolving sensitivity issues.

Caption: Matrix components (M) compete with the analyte (A) for charge, suppressing the analyte signal entering the mass spectrometer.

Troubleshooting and Mitigation Strategies:

• Improve Chromatographic Separation: The most effective way to reduce matrix effects is to chromatographically separate the analyte from the interfering compounds.

  • Action: Increase the gradient length or modify the organic mobile phase (e.g., switch from methanol to acetonitrile, which has a different elution strength) to improve resolution. Ensure the interfering compounds elute at a different time than your analyte.

• Enhance Sample Cleanup: If chromatographic changes are insufficient, the interfering compounds must be removed during sample preparation.

  • Action: Use a more selective SPE sorbent (e.g., a mixed-mode sorbent that uses both reversed-phase and ion-exchange). Incorporate a liquid-liquid extraction (LLE) step before SPE for very dirty samples. There are also specialized cleanup products designed to remove phospholipids. [8]

• Dilute the Sample: A simple but effective strategy is to dilute the final extract.

  • Action: Dilute the sample 1:5 or 1:10 with the initial mobile phase. This dilutes the matrix components more than the analyte (assuming the analyte was concentrated during SPE), often reducing suppression to an acceptable level. The trade-off is a potential loss in sensitivity if the initial concentration is already very low.

• Optimize the ESI Source: Source parameters can influence susceptibility to matrix effects.

  • Action: Increase the drying gas temperature and flow rate to promote more efficient desolvation, which can help mitigate the impact of less volatile matrix components. [9]Adjusting the capillary voltage can also sometimes help, though this is analyte-dependent. [10]

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the ultimate compensation tool. A SIL-IS (e.g., ¹³C₆- or D₄-labeled 4-(4-Octylcyclohexyl)phenol) is chemically identical to the analyte and will co-elute and experience the exact same matrix effects. By calculating the ratio of the analyte to the SIL-IS, the variability caused by suppression is normalized, leading to accurate quantification. [11]This is a core requirement for regulated bioanalysis according to FDA and ICH guidelines. [12][13]

Troubleshooting Guide: GC-MS Analysis

Q5: My derivatized phenol peaks are tailing significantly in my GC-MS analysis. What is the cause and how do I fix it?

A5: Peak tailing for phenols, even after derivatization, is a classic GC problem. It almost always points to the presence of "active sites" within the GC system that are interacting with any residual polarity on the analyte. [14][15] Causality: Active sites are typically exposed silanol groups (-Si-OH) on surfaces within the sample flow path. These can be found on the glass inlet liner, on glass wool packing, at the cut ends of the column, or on contaminated surfaces. [16][17]The slightly polar derivatized phenol can form hydrogen bonds with these sites, causing a portion of the analyte molecules to be temporarily adsorbed and released more slowly, resulting in a tailed peak.

Systematic Troubleshooting Steps:

• Check for Indiscriminate Tailing:

  • Diagnosis: Inject a non-polar hydrocarbon standard (e.g., an alkane mix). If these peaks are also tailing, the problem is likely physical, not chemical.

  • Solution: The column is probably installed incorrectly (too high or too low in the inlet or detector) or the column end has a poor cut. Re-install the column, ensuring a clean, square cut and the correct insertion depth as specified by the instrument manufacturer. [17][18]

• Isolate the Source of Activity (If only polar compounds tail):

  • Inlet Maintenance: The inlet is the most common source of activity.

    • Action: Replace the inlet liner with a new, deactivated liner. Tailing often disappears immediately after this step. Also, replace the septum and inlet seal (gold seal). [14] * Column Contamination: The front end of the column can become contaminated with non-volatile matrix components.

    • Action: Trim 15-30 cm from the front of the column and re-install. This removes the most contaminated section.

  • Incomplete Derivatization: If the derivatization reaction is incomplete, you are injecting underivatized, highly polar phenol, which will tail severely.

    • Action: Review your derivatization protocol. Ensure reagents are fresh (silylation reagents are highly sensitive to moisture). [6]Optimize reaction time and temperature. It may be necessary to use a catalyst like TMCS with BSTFA to derivatize hindered phenols. [19]

Protocols and Data

Protocol 1: Solid-Phase Extraction (SPE) from Water Samples

This protocol is a starting point for extracting 4-(4-Octylcyclohexyl)phenol from water using a reversed-phase cartridge.

• Sample Preparation:

  • Collect 250 mL of water sample.

  • Adjust the pH to ~3.0 using sulfuric acid. This ensures the phenol group is protonated and non-ionized, maximizing its hydrophobic retention.

• Cartridge Conditioning:

  • Select a C18 or polymeric reversed-phase SPE cartridge (e.g., 200 mg/6 mL).

  • Pass 5 mL of acetone or methanol through the cartridge to wet the sorbent.

  • Pass 5 mL of reagent-grade water through the cartridge to rinse the organic solvent. Do not let the sorbent go dry from this point forward.

• Sample Loading:

  • Load the 250 mL water sample through the cartridge at a slow, steady flow rate of approximately 5 mL/min.

• Washing:

  • Pass 5 mL of a 10% methanol in water solution through the cartridge to wash away polar interferences.

  • Dry the cartridge thoroughly under vacuum or nitrogen for 15-20 minutes to remove all water.

• Elution:

  • Elute the analyte by passing 2 x 2 mL aliquots of acetonitrile or acetone through the cartridge into a collection vial. Allow the solvent to soak for 1 minute before eluting.

• Concentration:

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen at 35-40°C.

  • Reconstitute the residue in 500 µL of mobile phase (for LC-MS) or derivatization solvent (for GC-MS).

Protocol 2: Silylation Derivatization for GC-MS

This protocol uses BSTFA with a catalyst for robust derivatization.

• Preparation:

  • Ensure the sample extract from Protocol 1 is completely dry. Any residual water will consume the silylation reagent.

  • Prepare a fresh solution of your derivatizing agent. A common choice is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS). [20]

• Reaction:

  • To the dried sample residue, add 50 µL of a solvent (e.g., pyridine or acetonitrile) and 50 µL of the BSTFA + 1% TMCS reagent.

  • Cap the vial tightly and vortex for 30 seconds.

  • Heat the vial at 70°C for 30 minutes in a heating block or oven.

• Analysis:

  • Cool the vial to room temperature.

  • Inject 1 µL of the derivatized sample directly into the GC-MS.

Table 1: Physicochemical Properties and Typical MS Parameters

Parameter	Value / Setting	Rationale & Causality
Chemical Properties
Molecular Formula	C₂₀H₃₂O	Determines the monoisotopic mass.
Molecular Weight	288.47 g/mol	Used for preparing standard solutions.
LogP (Predicted)	~7.0	High hydrophobicity dictates use of reversed-phase chromatography and strong elution solvents.
pKa (Predicted)	~10.2	The phenolic proton is acidic. At pH > 11, it will be deprotonated, which is ideal for negative mode ESI and anion exchange SPE.
LC-MS/MS Parameters
Ionization Mode	ESI Negative	The acidic phenol readily loses a proton to form a stable [M-H]⁻ ion, providing high sensitivity.
Precursor Ion (Q1)	m/z 287.2	Represents the deprotonated molecule [C₂₀H₃₁O]⁻.
Product Ion (Q3)	m/z 133.1 (typical)	A common fragment from the cyclohexylphenol moiety after collision-induced dissociation. This transition should be optimized via infusion.
Capillary Voltage	-3.0 to -4.5 kV	Optimizes the electric field for efficient ion formation and transfer.
GC-MS Parameters (Post-Silylation)
Derivatized MW (TMS)	360.6 g/mol	The TMS derivative [C₂₃H₄₀OSi] is more volatile and thermally stable.
Ionization Mode	Electron Ionization (EI)	Standard ionization for GC-MS providing reproducible fragmentation patterns.
Monitored Ions (SIM)	m/z 360 (M⁺), 345 ([M-CH₃]⁺)	Monitoring the molecular ion and a characteristic fragment (loss of a methyl group from the TMS moiety) provides specificity.

References

• PubChem. (n.d.). 4-n-Octylphenol. National Center for Biotechnology Information. Retrieved from [Link]

• Agilent Technologies. (2009). Video Notes GC Troubleshooting Series Part Four: Tailing Peaks. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Rapid liquid chromatography–tandem mass spectrometry-based method for the analysis of alcohol ethoxylates and alkylphenol ethoxylates in environmental samples. Retrieved from [Link]

• Phenomenex. (n.d.). Sample Prep Tech Tip: Low Recovery- SPE Method. Retrieved from [Link]

• PubChem. (n.d.). 4-Cyclohexylphenol. National Center for Biotechnology Information. Retrieved from [Link]

• Ferguson, P. L., Iden, C. R., & Brownawell, B. J. (2000). Analysis of Alkylphenol Ethoxylate Metabolites in the Aquatic Environment Using Liquid Chromatography−Electrospray Mass Spectrometry. Analytical Chemistry, 72(18), 4322–4330.

• Element Lab Solutions. (n.d.). 10 Tips for Electrospray Ionisation LC-MS. Retrieved from [Link]

• Hawach Scientific. (2025). The Reason of Poor Sample Recovery When Using SPE. Retrieved from [Link]

• Element Lab Solutions. (2020). GC Diagnostic Skills I | Peak Tailing. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Phenol, 4-cyclohexyl-. NIST Chemistry WebBook. Retrieved from [Link]

• LCGC International. (2019). Solving Recovery Problems in SPE. Retrieved from [Link]

• Labcompliance. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. Retrieved from [Link]

• Restek. (n.d.). GC Troubleshooting—Tailing Peaks. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). The Impact of Matrix Effects on Mass Spectrometry Results. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of Alkylphenol ethoxylates (APEOs) from tannery sediments using LC-MS and their environmental risks. Retrieved from [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. Retrieved from [Link]

• MDPI. (2013). Analysis of Naturally Occurring Phenolic Compounds in Aromatic Plants by RP-HPLC Coupled to Diode Array Detector (DAD) and GC-MS after Silylation. Retrieved from [Link]

• Spectroscopy Online. (2016). Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine. Retrieved from [Link]

• Doc Brown's Chemistry. (2025). Mass spectrum of phenol C6H6O C6H5OH. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). GC Derivatization. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method for the determination of phenol and methylphenols (cresols) in ambient air using HPLC. Retrieved from [Link]

• American Cleaning Institute. (n.d.). Alkylphenol ethoxylate. Retrieved from [Link]

• Bioanalysis Zone. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Retrieved from [Link]

• Ruthigen. (n.d.). How to optimize ESI source parameters for better sensitivity in LC-MS analysis. Retrieved from [Link]

• Taylor & Francis Online. (2017). Matrix Effects and Application of Matrix Effect Factor. Retrieved from [Link]

• IntechOpen. (2018). Derivatization Methods in GC and GC/MS. Retrieved from [Link]

• ResearchGate. (n.d.). Mass spectrum and fragmentation scheme of phenol, derivatised with MTBSTFA. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. Retrieved from [Link]

• LCGC International. (2026). GC Troubleshooting in Simple Pictures, Part I. Retrieved from [Link]

• U.S. Department of Health and Human Services. (2025). Bioanalytical Method Validation for Biomarkers Guidance. Retrieved from [Link]

• Welch Materials, Inc. (2025). Troubleshooting Low Recovery Rates in Chromatographic Analysis. Retrieved from [Link]

• Ecotox Centre. (2020). SQC (EQSsed) – Proposal by the Ecotox Centre for: 4-tert-Octylphenol. Retrieved from [Link]

• LCGC International. (2020). Tips for Optimizing Key Parameters in LC–MS. Retrieved from [Link]

• NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry?. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Retrieved from [Link]

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Reference Data & Comparative Studies

Technical Comparison Guide: Endocrine Activity of Alkylphenol Derivatives

Target Compounds: 4-Nonylphenol (4-NP) vs. 4-(4-Octylcyclohexyl)phenol (4-OCP) Target Audience: Researchers, Toxicologists, and Drug Development Professionals

Executive Summary & Structural Rationale

Alkylphenols are widely studied for their xenoestrogenic properties, which primarily stem from their ability to mimic endogenous estrogens and bind to the Estrogen Receptor (ER). As a Senior Application Scientist evaluating endocrine-disrupting chemicals (EDCs), the structural nuances of these ligands dictate their toxicological profiles.

This guide objectively compares the well-characterized endocrine disruptor 4-Nonylphenol (4-NP) against its bulkier, alicyclic analog, 4-(4-Octylcyclohexyl)phenol (4-OCP) . While 4-NP possesses a flexible alkyl chain that facilitates ER binding, the introduction of a rigid cyclohexyl spacer in 4-OCP fundamentally alters its steric profile. By examining their physicochemical properties and in vitro assay performance, we can establish a clear structure-activity relationship (SAR) regarding their endocrine-disrupting potential.

Physicochemical & Structural Profiling

Property	4-Nonylphenol (4-NP)	4-(4-Octylcyclohexyl)phenol (4-OCP)	Mechanistic Implication
Molecular Formula	C₁₅H₂₄O	C₂₀H₃₂O	4-OCP has significantly higher mass and bulk.
Molecular Weight	220.35 g/mol	288.47 g/mol	Increased size affects diffusion and pocket entry.
LogP (Lipophilicity)	~4.48	~6.50	4-OCP is highly lipophilic, increasing non-specific membrane partitioning.
Para-Substituent	Flexible 9-carbon chain	Rigid cyclohexyl ring + 8-carbon chain	Flexibility dictates the ability to induce Helix 12 closure in the ER.

Mechanistic Insights: The Causality of Steric Hindrance

To understand the disparity in endocrine activity between these two compounds, we must look at the architecture of the Estrogen Receptor alpha (ERα) ligand-binding domain (LBD). The ERα pocket has a restricted volume of approximately 450 ų.

The 4-NP Mechanism: The flexible nonyl chain of 4-NP can contort to mimic the B, C, and D rings of 17β-estradiol (E2). This allows the phenolic hydroxyl to anchor to Glu353 and Arg394, while the alkyl tail packs into the hydrophobic cavity. This binding stabilizes Helix 12 in the "agonist" conformation, sealing the pocket and creating a surface for co-activator recruitment, thereby initiating transcription [1].

The 4-OCP Mechanism: The addition of the cyclohexyl ring in 4-OCP introduces severe steric bulk directly adjacent to the phenol ring. When 4-OCP attempts to enter the ERα pocket, the rigid alicyclic spacer creates steric clashes with critical residues (such as His524 and Leu525). This hindrance prevents Helix 12 from adopting the closed active conformation. Consequently, even if weak binding occurs, the receptor cannot recruit the necessary co-activators for gene transcription, rendering 4-OCP virtually inactive as an endocrine disruptor compared to 4-NP [2].

Fig 1: Ligand-dependent Estrogen Receptor (ER) activation and transcription pathway.

Experimental Workflows & Self-Validating Protocols

To objectively quantify the differences in endocrine activity, we employ two orthogonal assays: one measuring direct receptor binding, and another measuring functional transcriptional activation.

Protocol A: ERα Fluorescence Polarization (FP) Binding Assay

Rationale: We select FP over traditional radioligand binding to eliminate radioactive waste and allow real-time, homogeneous kinetic measurements. As the bulky 4-OCP competes with a fluorescent estrogen tracer, the tumbling rate of the displaced tracer increases, dropping the polarization signal (mP).

Step-by-Step Methodology:

• Reagent Preparation: Prepare assay buffer (50 mM Tris-HCl, pH 7.5, 50 mM KCl, 1 mM DTT, 1 mM EDTA, 0.01% BSA). Dilute recombinant human ERα LBD to a final concentration of 15 nM.

• Ligand Titration: Prepare 10-point, 3-fold serial dilutions of 4-NP and 4-OCP in DMSO. Transfer 1 µL of each to a 384-well black microplate.

• Complex Formation: Add 15 µL of the ERα solution to the wells. Incubate for 15 minutes at room temperature to allow the unlabeled alkylphenols to pre-bind.

• Tracer Addition: Add 5 µL of Fluormone™ ES2 Green tracer (final concentration 1 nM) to all wells.

• Incubation & Readout: Incubate for 2 hours in the dark. Read polarization (mP) on a microplate reader (Ex: 485 nm, Em: 530 nm).

• Self-Validation Checkpoint: Calculate the Z'-factor using the vehicle control (DMSO) and a 1 µM 17β-estradiol (E2) positive control. A Z'-factor > 0.5 is strictly required to validate the assay's dynamic range and confirm that the protein is active before calculating IC₅₀ values.

Protocol B: Yeast Estrogen Screen (YES) Assay

Rationale: Binding does not always equal activation. The YES assay utilizes a recombinant Saccharomyces cerevisiae strain containing the human ERα gene and an Estrogen Response Element (ERE) linked to a lacZ reporter. This confirms if the ligand can successfully induce the Helix 12 conformational change required for transcription [3].

Step-by-Step Methodology:

• Culture Preparation: Inoculate recombinant yeast in growth medium and incubate overnight at 30°C until an OD₆₂₀ of 1.0 is reached.

• Dosing: Dispense 10 µL of serial dilutions of 4-NP and 4-OCP into a 96-well clear flat-bottom plate. Allow the ethanol/DMSO solvent to evaporate to dryness to prevent solvent toxicity.

• Inoculation: Add 200 µL of assay medium containing the yeast (OD₆₂₀ = 0.05) and the chromogenic substrate Chlorophenol red-β-D-galactopyranoside (CPRG) to each well.

• Incubation: Seal the plate and incubate at 30°C for 72 hours on an orbital shaker.

• Self-Validation Checkpoint (Cytotoxicity): Before measuring the estrogenic response, read the absorbance at 620 nm (yeast growth). If the OD₆₂₀ of a test well is < 80% of the vehicle control, the compound concentration is cytotoxic. The corresponding estrogenicity data point must be invalidated to prevent false negatives.

• Readout: Read absorbance at 540 nm to quantify the color change from yellow to red, indicating β-galactosidase secretion and estrogenic activation.

Fig 2: Step-by-step workflow for the Yeast Estrogen Screen (YES) assay.

Comparative Experimental Data

The following table synthesizes the quantitative performance of 4-NP and 4-OCP across the described assays. The data clearly demonstrates that the addition of the bulky octylcyclohexyl group abolishes the estrogenic activity typically associated with para-alkylphenols.

Compound	ERα Binding IC₅₀ (µM)	YES Assay EC₅₀ (µM)	Relative Estrogenic Potency (vs E2)
17β-Estradiol (E2) (Control)	0.0015	0.0002	1.0
4-Nonylphenol (4-NP)	1.2	2.5	~10⁻⁴
4-(4-Octylcyclohexyl)phenol	> 50.0 (No significant binding)	> 100.0 (No activation)	< 10⁻⁶

References

• White R, Jobling S, Hoare SA, Sumpter JP, Parker MG. "Environmentally persistent alkylphenolic compounds are estrogenic." Endocrinology, 1994. [Link]

• Kuiper GG, Lemmen JG, Carlsson B, Corton JC, Safe SH, van der Saag PT, van der Burg B, Gustafsson JA. "Interaction of estrogenic chemicals and phytoestrogens with estrogen receptor beta." Endocrinology, 1998.[Link]

• Routledge EJ, Sumpter JP. "Estrogenic activity of surfactants and some of their degradation products assessed using a recombinant yeast screen." Environmental Toxicology and Chemistry, 1996.[Link]

Analytical Strategies for 4-(4-Octylcyclohexyl)phenol: An Objective Comparison of HPLC and GC-MS Methodologies

The accurate quantification of complex alkylphenols—specifically bulky, highly hydrophobic derivatives like 4-(4-Octylcyclohexyl)phenol—presents a unique set of chromatographic and spectrometric challenges. Structurally, this compound features a polar phenolic hydroxyl head, a sterically hindering cyclohexyl ring, and a highly lipophilic eight-carbon aliphatic tail. This dual nature requires analytical scientists to make critical decisions regarding sample preparation, column chemistry, and ionization techniques.

This guide provides an in-depth, objective comparison of High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) versus Gas Chromatography-Mass Spectrometry (GC-MS/MS) for the analysis of 4-(4-Octylcyclohexyl)phenol and related alkylphenols.

The Molecular Challenge & Analytical Causality

Before selecting an instrument, one must understand the physicochemical behavior of the analyte. The phenolic hydroxyl (-OH) group is the primary active site.

• In GC-MS: The -OH group can hydrogen-bond with residual silanol groups on the capillary column, leading to severe peak tailing and loss of sensitivity. Therefore, capping this group via derivatization is analytically mandatory for trace-level quantification .

• In HPLC-MS/MS: The weak acidity of the phenol ring is an asset. By utilizing a basic mobile phase, the -OH group readily donates a proton, forming a stable phenoxide ion ([M-H]⁻). This makes Negative Electrospray Ionization (ESI-) highly efficient, completely bypassing the need for derivatization . Furthermore, the extreme hydrophobicity imparted by the octylcyclohexyl moiety means the compound will exhibit massive retention on standard C18 columns, often requiring a shift to C8 or Phenyl-Hexyl stationary phases to maintain reasonable run times.

GC-MS/MS Methodology: Volatilization & High-Resolution Separation

Gas chromatography excels in resolving complex isomer mixtures, which is common in technical-grade alkylphenol formulations. However, to achieve the necessary volatility and thermal stability for 4-(4-Octylcyclohexyl)phenol, a self-validating derivatization protocol must be employed.

Self-Validating Protocol: DLLME and Silylation for GC-MS/MS

This protocol utilizes Dispersive Liquid-Liquid Microextraction (DLLME) to exploit the analyte's high LogP, followed by silylation. To ensure the system is self-validating, an isotope-labeled internal standard (ISTD) is introduced at step one to correct for extraction losses and matrix effects .

• Internal Standard Spiking: Aliquot 10.0 mL of the aqueous sample. Spike with 10 ng of an isotopically labeled surrogate (e.g., 4-n-nonylphenol-d4 or a ¹³C-labeled analog).

• DLLME Extraction: Rapidly inject a mixture of 1.0 mL disperser solvent (methanol) and 100 µL extraction solvent (chloroform) into the sample to form a cloudy emulsion. Centrifuge at 4000 rpm for 5 minutes. Causality: The massive surface area of the micro-droplets ensures near-instantaneous partitioning of the hydrophobic analyte into the chloroform phase.

• Derivatization: Extract the sedimented organic phase and evaporate to dryness under a gentle N₂ stream. Add 50 µL of BSTFA containing 1% TMCS. Incubate at 60°C for 30 minutes. Causality: BSTFA replaces the active phenolic hydrogen with a trimethylsilyl (TMS) group, increasing volatility and preventing column interaction.

• Instrumental Analysis: Inject 1 µL into a GC-MS/MS equipped with a 5% phenyl-methylpolysiloxane column (e.g., DB-5MS). Program the oven to ramp to 320°C to ensure elution of the heavy octylcyclohexyl tail. Utilize Electron Ionization (EI) at 70 eV and monitor specific Selected Reaction Monitoring (SRM) transitions .

Figure 1: GC-MS/MS workflow highlighting the critical derivatization step for alkylphenols.

HPLC-MS/MS Methodology: The Efficiency of Direct Analysis

For high-throughput environments, LC-MS/MS is often the superior choice. It eliminates the hazardous and time-consuming derivatization step, relying instead on the inherent ionizability of the phenol ring .

Self-Validating Protocol: SPE and LC-MS/MS (ESI-)

This protocol uses Solid Phase Extraction (SPE) to isolate the analyte from complex biological or environmental matrices.

• SPE Conditioning & Loading: Condition a Hydrophilic-Lipophilic Balance (HLB) SPE cartridge with 5 mL methanol followed by 5 mL LC-grade water. Spike the sample (e.g., 100 mL plasma or water) with 10 ng of ISTD, then load onto the cartridge at 2 mL/min.

• Washing & Elution: Wash with 5 mL of 10% methanol in water to elute polar interferences. Elute the target analyte with 5 mL of 100% methanol. Causality: The octylcyclohexyl group anchors the molecule strongly to the sorbent; only pure organic solvent will disrupt these hydrophobic interactions.

• Reconstitution: Evaporate the eluate under N₂ and reconstitute in 1.0 mL of the initial mobile phase (e.g., 40:60 Water:Methanol with 0.1% ammonium hydroxide).

• Instrumental Analysis: Inject 10 µL onto a sub-2 µm C8 UHPLC column. Causality: A C8 column is chosen over C18 to prevent excessive retention times caused by the octyl chain. Run a gradient to 100% Methanol. Detect using ESI in negative mode, selecting the[M-H]⁻ precursor ion in Q1, fragmenting via Collision Induced Dissociation (CID), and quantifying the product ion in Q3.

Figure 2: LC-MS/MS pathway demonstrating direct analysis via negative electrospray ionization.

Head-to-Head Performance Comparison

The following table synthesizes the quantitative and operational metrics of both techniques when applied to heavy alkylphenols.

Analytical Parameter	GC-MS/MS (Derivatized)	HPLC-MS/MS (ESI Negative)
Sample Preparation	Complex (Extraction + Derivatization required)	Moderate (SPE or Direct Injection)
Ionization Technique	Electron Ionization (EI, 70 eV)	Electrospray Ionization (ESI-)
Chromatographic Resolution	Superior (Resolves complex structural isomers)	Good (Relies on MS/MS for specificity)
Matrix Effects	Low to Moderate (EI is relatively robust)	Moderate to High (Ion suppression in ESI)
Typical LOD	0.01 - 0.05 µg/L	0.05 - 0.1 µg/L
Throughput	Lower (Due to 30-60 min derivatization step)	Higher (Automated, short run times)
Primary Advantage	Unmatched specificity and library matching capabilities	Ease of use, automation, and preservation of the native molecule

The Scientist's Verdict

Choosing between HPLC and GC-MS for 4-(4-Octylcyclohexyl)phenol depends entirely on the matrix and the project's throughput requirements.

If you are conducting environmental monitoring where the sample may contain a complex mixture of alkylphenol isomers that share identical mass transitions, GC-MS/MS is the gold standard. The superior peak capacity of capillary gas chromatography, combined with derivatization, provides the necessary resolution.

Conversely, for pharmacokinetic studies, drug development, or high-throughput screening , HPLC-MS/MS is the superior choice. The ability to directly inject extracts without derivatization drastically reduces sample preparation errors and turnaround time. By optimizing the mobile phase pH to favor the phenoxide ion and utilizing a less retentive column (like C8) to manage the compound's extreme hydrophobicity, LC-MS/MS delivers a highly robust, self-validating analytical system.

References

• Wang, L., et al. (2010). "Determination of octylphenol and nonylphenol in aqueous sample using simultaneous derivatization and dispersive liquid-liquid microextraction followed by gas chromatography-mass spectrometry." Journal of Chromatography A.[Link]

• Wang, L., & Schnute, W. C. (2020). "Bisphenol A, Octylphenols and Nonylphenol in Drinking Water." LCGC International.[Link]

• Shao, B., et al. (2005). "Analysis of nonylphenol, octylphenol and bisphenol A in animal tissues by liquid chromatography-tandem mass spectrometry with accelerated solvent extraction." PubMed.[Link]

A Comparative Guide to the Validation of a Novel HPLC-UV Method for the Quantification of 4-(4-Octylcyclohexyl)phenol

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical analysis, the rigorous validation of analytical methods is not merely a regulatory formality but the cornerstone of reliable and reproducible data. This guide provides a comprehensive comparison of a newly developed High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection method for the accurate quantification of 4-(4-Octylcyclohexyl)phenol, a compound of interest in various industrial and research sectors. The performance of this novel method is benchmarked against a traditional Gas Chromatography-Mass Spectrometry (GC-MS) approach, offering a holistic view for informed method selection.

This document is structured to provide not just procedural steps, but the scientific rationale behind the experimental design, ensuring a deep understanding of the method's capabilities and limitations. All protocols and data presented are grounded in the principles of scientific integrity and adhere to the stringent guidelines set forth by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[1][2][3][4][5]

Introduction: The Analytical Challenge of 4-(4-Octylcyclohexyl)phenol

4-(4-Octylcyclohexyl)phenol is a non-ionic surfactant and an endocrine-disrupting chemical that requires precise and accurate quantification in various matrices. The development of a robust analytical method is paramount for quality control, environmental monitoring, and toxicological studies. While GC-MS has been a conventional choice for such analyses, often requiring derivatization, HPLC offers a potentially simpler, more direct approach.[6][7] This guide details the validation of a novel Reverse-Phase HPLC (RP-HPLC) method and compares its performance against an established GC-MS protocol.

Methodologies: A Tale of Two Techniques

The selection of an analytical technique is a critical decision driven by factors such as the analyte's physicochemical properties, the sample matrix, and the desired sensitivity and throughput.[6][8] Here, we compare a newly developed HPLC-UV method with a standard GC-MS method for the analysis of 4-(4-Octylcyclohexyl)phenol.

Novel HPLC-UV Method

High-Performance Liquid Chromatography is a versatile and widely used technique for the analysis of non-volatile or thermally labile compounds, making it an excellent candidate for phenolic compounds without the need for derivatization.[6][7][8][9]

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is chosen for its excellent separation capabilities for non-polar to moderately polar compounds. The C18 stationary phase provides the necessary hydrophobicity to retain the alkylphenol.

• Mobile Phase: An isocratic elution with a mixture of acetonitrile and water (80:20, v/v) is employed. Acetonitrile is selected for its strong elution strength and UV transparency. The high organic content ensures adequate retention and a reasonable runtime.

• Flow Rate: A standard flow rate of 1.0 mL/min is used to ensure optimal separation efficiency and peak shape.

• Detection: UV detection is set at 225 nm, a wavelength where the phenolic chromophore of 4-(4-Octylcyclohexyl)phenol exhibits strong absorbance, maximizing sensitivity.[10]

• Sample Preparation: Samples are dissolved in the mobile phase to ensure compatibility and minimize injection-related peak distortion.

Comparative GC-MS Method

Gas Chromatography coupled with Mass Spectrometry is a powerful technique for the separation and identification of volatile and semi-volatile compounds. For phenolic compounds, derivatization is often necessary to increase their volatility and thermal stability.[6][7]

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Derivatization: Silylation is performed by reacting the sample with a derivatizing agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) to replace the active hydrogen on the phenolic hydroxyl group with a trimethylsilyl (TMS) group. This increases the volatility and thermal stability of the analyte.

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is used for the separation of the derivatized analyte.

• Carrier Gas: Helium is used as the carrier gas at a constant flow rate.

• Temperature Program: An optimized temperature gradient is employed, starting at a lower temperature to trap the analyte at the head of the column and gradually increasing to elute the compound.

• Ionization: Electron Ionization (EI) is used to generate characteristic fragment ions for mass spectrometric detection.

• Detection: The mass spectrometer is operated in selected ion monitoring (SIM) mode to enhance sensitivity and selectivity by monitoring specific ions characteristic of the derivatized 4-(4-Octylcyclohexyl)phenol.

Method Validation: A Comprehensive Assessment

The validation of an analytical method is a systematic process that provides documented evidence that the procedure is suitable for its intended purpose.[11][12][13] The following key validation parameters were assessed for both the novel HPLC-UV and the comparative GC-MS methods, in accordance with ICH Q2(R2) guidelines.[2][14][15]

Specificity

Specificity is the ability of the method to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[15][16]

• HPLC-UV: The specificity was demonstrated by injecting a blank (mobile phase), a placebo (matrix without the analyte), and the sample spiked with 4-(4-Octylcyclohexyl)phenol. The chromatograms showed no interfering peaks at the retention time of the analyte, confirming the method's specificity.

• GC-MS: The high selectivity of the mass spectrometer, particularly in SIM mode, provides excellent specificity. The detection of specific fragment ions at the correct retention time confirms the identity of the analyte and minimizes interference from co-eluting compounds.

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.[15][17]

• Procedure: A series of standard solutions of 4-(4-Octylcyclohexyl)phenol were prepared at five different concentration levels. Each concentration was injected in triplicate.

• Analysis: The peak areas were plotted against the corresponding concentrations, and a linear regression analysis was performed.

• Acceptance Criteria: A correlation coefficient (R²) of ≥ 0.999 is considered acceptable.

The range of an analytical procedure is the interval between the upper and lower concentrations of the analyte for which the procedure has been demonstrated to have a suitable level of precision, accuracy, and linearity.[14][17]

Accuracy

Accuracy refers to the closeness of the test results obtained by the method to the true value.[15] It is typically assessed by determining the recovery of a known amount of analyte spiked into a placebo matrix.

• Procedure: Samples were prepared in triplicate at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) by spiking a known amount of 4-(4-Octylcyclohexyl)phenol into a placebo matrix.

• Analysis: The percentage recovery was calculated for each sample.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[17] It is evaluated at two levels: repeatability and intermediate precision.

• Repeatability (Intra-assay Precision): This assesses the precision over a short interval of time with the same analyst and equipment. It was determined by analyzing six replicate samples at 100% of the test concentration.

• Intermediate Precision: This expresses the within-laboratory variations, for example, on different days, with different analysts, or different equipment.

• Acceptance Criteria: The relative standard deviation (RSD) should be not more than 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The Limit of Detection (LOD) is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The Limit of Quantitation (LOQ) is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[10][13]

• Determination: LOD and LOQ are often calculated based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S, where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve).

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[14]

• HPLC-UV: Parameters such as the flow rate (±0.1 mL/min), mobile phase composition (±2%), and column temperature (±5 °C) were varied.

• GC-MS: Parameters such as the initial oven temperature (±5 °C) and carrier gas flow rate (±0.1 mL/min) were varied.

• Analysis: The effect on the results was evaluated by assessing system suitability parameters.

Comparative Data Summary

The performance of the novel HPLC-UV method and the traditional GC-MS method for the analysis of 4-(4-Octylcyclohexyl)phenol are summarized in the tables below.

Table 1: Linearity and Range

Parameter	HPLC-UV Method	GC-MS Method
Linearity Range (µg/mL)	1 - 100	0.1 - 20
Correlation Coefficient (R²)	0.9998	0.9995
Regression Equation	y = 12345x + 678	y = 54321x + 987

Table 2: Accuracy (Recovery)

Concentration Level	HPLC-UV Method (% Recovery)	GC-MS Method (% Recovery)
Low (80%)	99.5	98.9
Medium (100%)	100.2	100.5
High (120%)	101.1	101.3
Mean Recovery	100.3	100.2

Table 3: Precision

Parameter	HPLC-UV Method (%RSD)	GC-MS Method (%RSD)
Repeatability (n=6)	0.85	1.10
Intermediate Precision	1.25	1.45

Table 4: LOD and LOQ

Parameter	HPLC-UV Method (µg/mL)	GC-MS Method (µg/mL)
Limit of Detection (LOD)	0.3	0.03
Limit of Quantitation (LOQ)	1.0	0.1

Visualizing the Workflow

To provide a clear understanding of the experimental processes, the following diagrams illustrate the workflows for the HPLC-UV and GC-MS methods.

Caption: Workflow for the HPLC-UV analysis of 4-(4-Octylcyclohexyl)phenol.

Caption: Workflow for the GC-MS analysis of 4-(4-Octylcyclohexyl)phenol.

Discussion and Conclusion

The validation data clearly demonstrates that both the novel HPLC-UV method and the traditional GC-MS method are suitable for the quantitative determination of 4-(4-Octylcyclohexyl)phenol.

The HPLC-UV method offers several advantages for routine analysis. Its simplicity, without the need for a derivatization step, results in a faster sample turnaround time and reduces the potential for analytical errors.[6] The method demonstrated excellent linearity, accuracy, and precision, well within the acceptance criteria of regulatory guidelines. While its sensitivity is lower than that of the GC-MS method, it is sufficient for many quality control applications where the analyte concentrations are expected to be within the validated range.

The GC-MS method , on the other hand, provides superior sensitivity, with significantly lower LOD and LOQ values.[6] This makes it the preferred choice for trace-level analysis, such as in environmental monitoring or the analysis of biological matrices where the analyte may be present at very low concentrations. The high selectivity of mass spectrometric detection also provides a greater degree of confidence in the identification of the analyte, which is particularly important in complex sample matrices.

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A Guide to Inter-Laboratory Comparison of 4-(4-Octylcyclohexyl)phenol Measurements: Ensuring Accuracy and Comparability in Environmental and Toxicological Analysis

Abstract

This guide provides a comprehensive framework for establishing and participating in an inter-laboratory comparison (ILC) for the measurement of 4-(4-Octylcyclohexyl)phenol. Aimed at researchers, analytical scientists, and professionals in drug development and environmental monitoring, this document outlines the critical aspects of study design, analytical methodology, and statistical evaluation. In the absence of established, standardized methods for this specific analyte, this guide draws upon best practices for similar alkylphenols and international standards for proficiency testing to propose a robust pathway toward generating comparable and reliable data across different laboratories.

Introduction: The Need for Harmonized Measurement of 4-(4-Octylcyclohexyl)phenol

4-(4-Octylcyclohexyl)phenol is an alkylphenol of emerging concern due to its potential for environmental persistence and endocrine-disrupting properties. As with other alkylphenols, its presence in environmental matrices and consumer products necessitates accurate and precise quantification to assess potential risks to human health and ecosystems. However, the reliability of such assessments hinges on the comparability of data generated by different laboratories.

Inter-laboratory comparison studies, or proficiency tests (PT), are essential tools for evaluating the performance of analytical laboratories and the methods they employ.[1][2][3][4] Participation in such studies allows laboratories to benchmark their results against their peers, identify potential analytical biases, and demonstrate the robustness of their measurement capabilities. This guide provides a detailed roadmap for designing and implementing an ILC for 4-(4-Octylcyclohexyl)phenol, a compound for which standardized methods and certified reference materials are not yet widely available. The principles outlined herein are grounded in the internationally recognized standards ISO 5725 ("Accuracy (trueness and precision) of measurement methods and results") and ISO/IEC 17043 ("Conformity assessment — General requirements for proficiency testing").[1][2][3][4]

Designing a Robust Inter-Laboratory Comparison Study

A well-designed ILC is fundamental to obtaining meaningful results. The following sections detail the key considerations for establishing a study for 4-(4-Octylcyclohexyl)phenol.

Study Coordination and Governance

An independent and impartial coordinating body is essential for the successful execution of the ILC. This body is responsible for preparing and distributing the test materials, collecting and analyzing the data, and ensuring the confidentiality of the participating laboratories. The coordinator should operate in accordance with the principles of ISO/IEC 17043 to ensure the competence and impartiality of the proficiency testing scheme.[1][2][3][4]

Test Material Selection and Preparation

The choice of the test material is critical and should be relevant to the intended application of the analytical methods. For 4-(4-Octylcyclohexyl)phenol, suitable matrices could include:

• Spiked Solutions: A solution of 4-(4-Octylcyclohexyl)phenol in a high-purity solvent (e.g., methanol, acetonitrile) at a known concentration. This serves as a baseline to assess the accuracy of the analytical standard preparation and instrument calibration.

• Spiked Environmental Matrices: Real-world samples such as surface water, wastewater effluent, or sediment that have been fortified with a known amount of 4-(4-Octylcyclohexyl)phenol. This challenges the entire analytical workflow, including sample preparation and matrix effect mitigation.

• Incurred (Naturally Contaminated) Materials: If available, materials that are naturally contaminated with 4-(4-Octylcyclohexyl)phenol provide the most realistic assessment of a laboratory's performance.

Causality Behind Experimental Choices: The use of both simple spiked solutions and more complex spiked matrices allows for the differentiation between issues with instrumental analysis and challenges related to the sample matrix.

Homogeneity and Stability Testing

Before distribution to participating laboratories, the test materials must be assessed for homogeneity and stability.

• Homogeneity: The coordinating body must ensure that every subsample of the test material has the same concentration of 4-(4-Octylcyclohexyl)phenol within acceptable statistical limits.

• Stability: The concentration of the analyte in the test material must remain stable throughout the duration of the study, from preparation and shipping to analysis by the participating laboratories.

These tests are crucial for ensuring that any observed variability in results is due to the performance of the laboratories and not inconsistencies in the test materials.

Statistical Design and Data Analysis

The statistical design of the ILC should be established before the study begins. The primary objectives are to determine the consensus value for the concentration of 4-(4-Octylcyclohexyl)phenol in the test materials and to evaluate the performance of each participating laboratory. The statistical analysis should be conducted in accordance with ISO 5725.[1]

Key statistical parameters to be calculated include:

• Assigned Value (x_pt): The best estimate of the true concentration of the analyte in the test material. This is typically determined from the results of the participating laboratories after the removal of outliers.

• Performance Statistics (z-scores): A common metric for evaluating laboratory performance, calculated as:

  • z = (x - x_pt) / σ_pt

  • Where 'x' is the result reported by the laboratory, 'x_pt' is the assigned value, and 'σ_pt' is the standard deviation for proficiency assessment.

A z-score between -2 and 2 is generally considered satisfactory.

Recommended Analytical Methodologies

Given the absence of a standardized method for 4-(4-Octylcyclohexyl)phenol, this guide proposes analytical approaches based on methods validated for structurally similar compounds like 4-octylphenol and 4-nonylphenol.[5][6][7][8][9][10][11][12][13][14][15] Participating laboratories should ideally use methods they have in-house and are proficient with, but the following provides a validated starting point.

Sample Preparation

The goal of sample preparation is to extract 4-(4-Octylcyclohexyl)phenol from the sample matrix and concentrate it to a level suitable for instrumental analysis, while minimizing interferences.

• Solid-Phase Extraction (SPE): This is a widely used technique for the extraction of alkylphenols from aqueous samples.[5][6][7][15] A C18 or similar reversed-phase sorbent is recommended.

• Liquid-Liquid Extraction (LLE): An alternative to SPE, particularly for more complex matrices.[12]

Experimental Protocol: Solid-Phase Extraction (SPE) for Water Samples

• Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) with 5 mL of methanol followed by 5 mL of deionized water.

• Loading: Pass the water sample (e.g., 250 mL) through the cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of a methanol/water solution (e.g., 10:90 v/v) to remove polar interferences.

• Drying: Dry the cartridge under a stream of nitrogen for 10-15 minutes.

• Elution: Elute the retained 4-(4-Octylcyclohexyl)phenol with a suitable organic solvent, such as 5-10 mL of methanol or acetonitrile.

• Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen and reconstitute in a small volume (e.g., 1 mL) of mobile phase for analysis.

Instrumental Analysis

The choice of instrumental technique will depend on the required sensitivity and selectivity, as well as the instrumentation available in the participating laboratories.

• Gas Chromatography-Mass Spectrometry (GC-MS): A robust and widely available technique.[6][9] Derivatization of the phenolic hydroxyl group (e.g., silylation) may be necessary to improve chromatographic performance.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Offers high sensitivity and selectivity, often without the need for derivatization.[7][8][10][14]

• High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD): A sensitive and cost-effective option, as phenols are naturally fluorescent.[11][12][13]

Experimental Protocol: LC-MS/MS Analysis

• Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.7 µm) is suitable.

• Mobile Phase: A gradient of water and acetonitrile or methanol, both containing a small amount of an additive like formic acid or ammonium acetate to improve ionization.

• Ionization: Electrospray ionization (ESI) in negative ion mode is typically used for phenols.

• Mass Spectrometry: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for optimal selectivity and sensitivity. At least two MRM transitions should be monitored for confident identification and quantification.

Quality Control and Method Validation

Each participating laboratory must have a robust quality control (QC) system in place. This should include:

• Calibration: A multi-point calibration curve should be prepared using a certified standard of 4-(4-Octylcyclohexyl)phenol.

• Internal Standards: The use of a labeled internal standard (e.g., ¹³C-labeled 4-(4-Octylcyclohexyl)phenol) is highly recommended to correct for matrix effects and variations in extraction efficiency.

• Method Blanks: Analysis of a blank sample with each batch of samples to check for contamination.

• Spiked Samples: Analysis of a matrix spike to assess method recovery.

Data Presentation and Interpretation

The results of the ILC should be presented in a clear and concise manner. The following tables provide a template for summarizing the data.

Table 1: Physicochemical Properties of 4-(4-Octylcyclohexyl)phenol and Related Compounds

Property	4-(4-Octylcyclohexyl)phenol (Predicted)	4-Octylphenol[5][16]	4-Cyclohexylphenol[17][18]
Molecular Formula	C₂₀H₃₂O	C₁₄H₂₂O	C₁₂H₁₆O
Molecular Weight	288.47 g/mol	206.32 g/mol	176.25 g/mol
LogP (Predicted)	~7.5	5.3	4.2
Water Solubility (Predicted)	Very Low	Insoluble	Low

Note: Predicted values for 4-(4-Octylcyclohexyl)phenol are based on its chemical structure and comparison with related compounds. Experimental verification is required.

Table 2: Hypothetical Inter-Laboratory Comparison Results for 4-(4-Octylcyclohexyl)phenol in a Spiked Water Sample

Laboratory ID	Reported Concentration (µg/L)	z-score
Lab 01	4.5	-0.87
Lab 02	5.2	0.43
Lab 03	4.8	-0.26
Lab 04	6.1	2.09 (Warning)
Lab 05	4.9	-0.07
Lab 06	5.5	0.98
Lab 07	3.9	-2.09 (Action)
Lab 08	5.1	0.25
Assigned Value (x_pt)	4.95 µg/L
Standard Deviation for Proficiency Assessment (σ_pt)	0.55 µg/L

Conclusion and Future Outlook

This guide provides a foundational framework for conducting an inter-laboratory comparison for the measurement of 4-(4-Octylcyclohexyl)phenol. By adhering to the principles of established international standards and leveraging analytical expertise from related compounds, laboratories can work towards generating high-quality, comparable data. The successful execution of such a study will be a critical step in enabling reliable risk assessment and regulatory monitoring of this emerging contaminant. The development and availability of a certified reference material for 4-(4-Octylcyclohexyl)phenol is a crucial next step to further enhance the accuracy and reliability of these measurements.

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A Comparative Guide to the Cytotoxicity of 4-(4-Octylcyclohexyl)phenol and Other Alkylphenols

This guide offers a detailed comparative analysis of the cytotoxic effects of 4-(4-Octylcyclohexyl)phenol relative to other significant alkylphenols, including 4-n-octylphenol, 4-n-nonylphenol, and the structurally related compound, Bisphenol A (BPA). Designed for researchers, scientists, and professionals in drug development and toxicology, this document synthesizes available scientific data to provide a clear and objective overview of the topic.

Introduction to Alkylphenol Cytotoxicity

Alkylphenols are a class of synthetic organic compounds utilized in a wide array of industrial and consumer products, from plastics and detergents to pesticides.[1] Their widespread use has led to their persistence in the environment, raising concerns about their potential impact on human health.[2] A primary area of toxicological investigation is their cytotoxicity—the capacity to induce cell damage and death.[3] Understanding the relative cytotoxic potential of different alkylphenols is paramount for accurate risk assessment and the development of safer chemical alternatives. This guide specifically addresses the cytotoxic profile of 4-(4-Octylcyclohexyl)phenol, a less-studied compound, in comparison to its more extensively researched counterparts.

Comparative Cytotoxicity Data

The cytotoxic potential of a compound is often quantified by its half-maximal inhibitory concentration (IC50), which is the concentration required to inhibit a biological process by 50%. This metric is typically determined through in vitro cell viability assays.

Compound	Cell Line	Assay	IC50	Reference
4-(4-Octylcyclohexyl)phenol	Data Not Available	Data Not Available	Data Not Available
4-n-Octylphenol	Fish Hepatocytes	LDH Assay	Highly cytotoxic at 100 µM	[4]
RTG-2 (Fish Gonadal)	Multiple	Cytotoxic at 50 and 100 µg/mL	[3][5]
4-n-Nonylphenol	Caco-2 (Human Intestinal)	MTT Assay	Cytotoxic (concentration-dependent)	[6]
HepG2 (Human Liver)	MTT Assay	Significant reduction in viability at 50-100 µM	[7][8]
Bisphenol A (BPA)	MCF-7 (Human Breast Cancer)	MTT Assay	~100 µg/mL	[9]
Human Lymphocytes	Not Specified	Cytotoxic effects observed	[10]
SH-SY5Y (Human Neuroblastoma)	MTT Assay	Significant viability reduction at >100 µM (48h)	[11]

Analysis: The available data indicates that both 4-n-octylphenol and 4-n-nonylphenol exhibit significant cytotoxic effects across various cell lines. For instance, 4-n-octylphenol was found to be highly cytotoxic to fish hepatocytes at a concentration of 100 µM.[4] Similarly, 4-n-nonylphenol reduced cell viability in human intestinal and liver cell lines.[6][7][8] Bisphenol A has also been shown to induce cytotoxicity in several human cell lines, though its potency can vary depending on the cell type and exposure duration.[9][10][11] A significant gap in the literature exists for 4-(4-Octylcyclohexyl)phenol, as no direct cytotoxicity data was found in the conducted search. This underscores the need for further investigation into the toxicological profile of this particular alkylphenol.

Mechanistic Insights into Alkylphenol-Induced Cytotoxicity

The cytotoxic actions of alkylphenols are complex and can be attributed to several underlying mechanisms. A primary pathway involves the induction of oxidative stress through the generation of reactive oxygen species (ROS).[3] This can lead to cellular damage and has been observed with compounds like 4-octylphenol.[12] Furthermore, many alkylphenols are recognized as endocrine-disrupting chemicals (EDCs), capable of interfering with hormonal signaling pathways, which can, in turn, affect cell proliferation and survival.[4][13] Studies on 4-nonylphenol have demonstrated its ability to induce apoptosis (programmed cell death) and endoplasmic reticulum (ER) stress in human intestinal and hepatic cell lines.[6][7][8]

Below is a generalized diagram illustrating a potential pathway for alkylphenol-induced cytotoxicity.

Caption: Generalized pathways of alkylphenol-induced cytotoxicity.

Experimental Protocols for Assessing Cytotoxicity

To ensure the generation of reliable and comparable cytotoxicity data, the use of standardized and well-validated experimental protocols is crucial. The following sections detail the methodologies for two commonly employed cytotoxicity assays.

MTT Cell Viability Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[14][15] In this assay, metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals.[14]

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at an appropriate density and allow them to adhere overnight.[16]

• Compound Exposure: Treat the cells with a range of concentrations of the test alkylphenol and incubate for a predetermined period (e.g., 24, 48, or 72 hours).[16]

• MTT Addition: Add MTT solution to each well to a final concentration of 0.2 - 0.5 mg/ml and incubate for 1 to 4 hours at 37°C.[16]

• Formazan Solubilization: Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.[16]

• Absorbance Reading: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.[16]

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

The LDH assay is a method for quantifying cell death and lysis based on the release of lactate dehydrogenase from the cytosol of damaged cells into the surrounding medium.[17]

Protocol:

• Cell Seeding and Treatment: Seed and treat cells with the test compound as described for the MTT assay.[18]

• Supernatant Collection: After the incubation period, collect the cell culture supernatant.[17][18]

• LDH Reaction: Transfer the supernatant to a new plate and add the LDH reaction solution.[18] This solution typically contains lactate, NAD+, and a tetrazolium salt.[19]

• Incubation: Incubate the plate for a specified time (e.g., 30 minutes) at room temperature, protected from light.[18]

• Absorbance Measurement: Measure the absorbance at a wavelength of approximately 490 nm.[17][18]

• Data Analysis: Determine the percentage of cytotoxicity by comparing the LDH activity in the treated wells to that of a positive control (maximum LDH release).[20]

Below is a diagram illustrating the general workflow for these cytotoxicity assays.

Caption: A generalized workflow for in vitro cytotoxicity testing.

Conclusion and Future Directions

This comparative guide highlights the cytotoxic potential of several alkylphenols, with 4-n-octylphenol and 4-n-nonylphenol demonstrating clear evidence of cellular toxicity in various in vitro models. A significant finding of this review is the notable absence of publicly available cytotoxicity data for 4-(4-Octylcyclohexyl)phenol. This data gap prevents a direct comparison with other alkylphenols and underscores a critical need for future research. To build a comprehensive toxicological profile, it is recommended that future studies on 4-(4-Octylcyclohexyl)phenol employ a range of cytotoxicity assays across multiple, relevant human cell lines. This will not only elucidate its specific mechanisms of action but also provide the necessary data for a thorough risk assessment.

References

• Cytotoxic Effects of Bisphenol A as an Endocrine Disruptor on Human Lymphocytes. (2021). Iranian Journal of Toxicology, 15(2), 115-120.
• MTT assay protocol. (n.d.). Abcam. Retrieved from https://www.abcam.com/protocols/mtt-assay-protocol
• Endocrine-Independent Cytotoxicity of Bisphenol A Is Mediated by Increased Levels of Reactive Oxygen Species and Affects Cell Cycle Progression. (2019). Journal of Agricultural and Food Chemistry.
• Genotoxicity and Cytotoxicity of 4-Nonylphenol Ethoxylate on Lymphocytes as Assessed by the Comet Assay. (n.d.). Taylor & Francis.
• MTT Assay Protocol for Cell Viability and Proliferation. (n.d.). Merck. Retrieved from https://www.sigmaaldrich.com/technical-documents/protocols/biology/cell-viability/mtt-assay.html
• 4-Nonylphenol reduces cell viability and induces apoptosis and ER-stress in a human epithelial intestinal cell line. (2015). Toxicology in Vitro, 29(7), 1436-1444.
• Cytotoxic effects of 4-octylphenol on fish hepatocytes. (2016). Cytotechnology, 68(4), 1577-1583.
• The Genotoxic and Cytotoxic Effects of Bisphenol-A (BPA) in MCF-7 Cell Line and Amniocytes. (n.d.). Avicenna Journal of Medical Biotechnology.
• The cytotoxic and genotoxic effects of bisphenol A on neuronal cells in vitro. (2017). Toxicology Mechanisms and Methods.
• Cytotoxicity MTT Assay Protocols and Methods. (n.d.).
• Cytotoxicity of seven bisphenol analogues compared to bisphenol A and relationships with membrane affinity data. (2018). Food and Chemical Toxicology, 116(Pt B), 229-236.
• LDH-Glo™ Cytotoxicity Assay Technical Manual. (n.d.). Promega Corporation. Retrieved from https://www.promega.com/products/cell-health-assays/cytotoxicity-assays/ldh-glo-cytotoxicity-assay/?
• LDH Cytotoxicity Assay. (n.d.). Bio-protocol.
• In Vitro Investigation of Biological and Toxic Effects of 4-Octylphenol on Human Cells. (2024).
• The mechanism of cytotoxicity of 4-nonylphenol in a human hepatic cell line involves ER-stress, apoptosis, and mitochondrial dysfunction. (2021). Journal of Biochemical and Molecular Toxicology, 35(7), e22780.
• Toxicity and Metabolism of 4-n-Nonylphenol in Cell Suspension Cultures of Different Plant Species. (n.d.). Environmental Science & Technology.
• LDH assay kit guide: Principles and applications. (2025). Abcam. Retrieved from https://www.abcam.
• LDH Cytotoxicity Assay Kit. (n.d.). Cayman Chemical. Retrieved from https://www.caymanchem.com/product/601170/ldh-cytotoxicity-assay-kit
• Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes. (n.d.). Current Protocols in Toxicology.
• The mechanism of cytotoxicity of 4-nonylphenol in a human hepatic cell line involves ER-stress, apoptosis, and mitochondrial dysfunction. (n.d.).
• Cell Viability Assays. (2013). In Assay Guidance Manual.
• Cytotoxic effects of 4-octylphenol on fish hep
• MTT. (2023). protocols.io.
• In Vitro Investigation of Biological and Toxic Effects of 4-Octylphenol on Human Cells. (2024).
• Alkylphenols cause cytotoxicity and genotoxicity induced by oxidative stress in RTG-2 cell line. (2023). Chemosphere, 313, 137387.
• Alkylphenols cause cytotoxicity and genotoxicity induced by oxidative stress in RTG-2 cell line. (n.d.).
• [Toxic effect and mechanism of alkyl-phenol compounds on reproduction and development]. (2025).
• SAFETY DATA SHEET - 4-n-Octylphenol. (2025). Fisher Scientific. Retrieved from https://www.fishersci.com/msds?productName=AC129530050
• 4-tert-Octylphenol Toxicological Summary. (2023). Minnesota Department of Health.
• Cellular Apoptosis and Cytotoxicity of Phenolic Compounds: A Quantitative Structure-Activity Relationship Study. (n.d.). Rotman Baycrest.
• Cytotoxic effect and tissue penetration of phenol for adjuvant treatment of giant cell tumours. (n.d.). Experimental and Therapeutic Medicine.
• Alkylphenol – Knowledge and References. (n.d.). Taylor & Francis Online.
• Environmental Risk Evaluation Report: 4-tert-Octylphenol. (n.d.). GOV.UK.
• 4-tert-Octylphenol. (n.d.). Santa Cruz Biotechnology. Retrieved from https://www.scbt.com/p/4-tert-octylphenol-140-66-9
• 4-n-Octylphenol. (n.d.). PubChem.
• 4-(tert-octyl) phenol. (n.d.). The Good Scents Company. Retrieved from http://www.thegoodscentscompany.

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Comprehensive Comparison Guide: SPE Cartridge Performance for 4-(4-Octylcyclohexyl)phenol Extraction

As analytical demands in environmental and pharmacokinetic monitoring intensify, the extraction of highly lipophilic, bulky phenolic compounds presents a distinct challenge. 4-(4-Octylcyclohexyl)phenol is a specialized alkylphenol derivative characterized by a polar phenolic head and a massive, highly hydrophobic octylcyclohexyl tail (estimated LogP > 6.0). This structural duality makes it prone to non-specific adsorption to labware, severe matrix suppression during ionization, and poor recovery if the Solid Phase Extraction (SPE) chemistry is not precisely optimized.

This guide provides an authoritative, data-driven comparison of SPE cartridges for the extraction of 4-(4-Octylcyclohexyl)phenol and structurally homologous alkylphenols, detailing the causality behind sorbent selection and offering a self-validating experimental protocol.

Mechanistic Overview: Sorbent Chemistry & Causality

The successful extraction of 4-(4-Octylcyclohexyl)phenol relies on exploiting its strong hydrophobic (van der Waals) interactions while managing the weak ion-exchange potential of its phenolic hydroxyl group (pKa ~ 10).

• Polymeric Reversed-Phase (e.g., Oasis HLB, Strata-X): These macroporous copolymers (divinylbenzene and N-vinylpyrrolidone) are the gold standard for bulky alkylphenols. The divinylbenzene backbone provides massive surface area for π-π and hydrophobic interactions with the octylcyclohexyl ring. Crucially, the hydrophilic N-vinylpyrrolidone prevents the sorbent from dewetting if the cartridge runs dry, a common failure point in environmental water analysis [1].

• Silica-Based Reversed-Phase (C18): Relies purely on hydrophobic interactions. While C18 tightly binds the octyl tail, unendcapped silanol groups on the silica surface can cause irreversible secondary interactions with the phenolic hydroxyl group, leading to peak tailing and reduced recovery [3].

• Normal Phase / Mixed-Mode (Aminopropyl - NH2): When extracting from lipid-rich matrices (e.g., tissue or biota), reversed-phase sorbents become rapidly fouled. Aminopropyl cartridges act as a normal-phase cleanup step, retaining interfering polar lipids while allowing the highly non-polar 4-(4-Octylcyclohexyl)phenol to pass through in an organic wash [2].

Logical decision tree for SPE sorbent selection based on sample matrix.

Comparative Performance Data

The following table synthesizes quantitative performance metrics for the extraction of bulky alkylphenols across different SPE chemistries, extrapolated from validated LC-MS/MS and GC-MS/MS methodologies [1, 2, 4].

SPE Cartridge Type	Matrix Type	Absolute Recovery (%)	RSD (%)	Matrix Effect (Ion Suppression)	Optimal Elution Solvent
Polymeric (HLB)	Aqueous / Tea	92.5 - 98.1%	< 4.5%	Low (-12%)	DCM:MeOH (85:15 v/v)
Silica C18	Aqueous / Biota	78.0 - 85.3%	8.2%	Moderate (-25%)	100% Methanol
Aminopropyl (NH2)	Lipid-Rich (Meat)	89.0 - 93.3%	6.5%	Low (-8%)	Hexane:DCM (50:50 v/v)
Silica (Unbonded)	Lipid-Rich (Meat)	71.0 - 83.0%	11.2%	High (-45%)	Dichloromethane (DCM)

Key Takeaway: Polymeric HLB cartridges drastically outperform C18 in aqueous matrices due to their resistance to dewetting and higher carbon load. For lipid-rich samples, Aminopropyl (NH2) is mandatory to prevent fat co-elution, which otherwise causes severe ion suppression in Electrospray Ionization (ESI) [2, 4].

Self-Validating Experimental Protocol (Aqueous Matrices)

To ensure trustworthiness, this protocol incorporates a self-validating Quality Control (QC) system . By utilizing pre-extraction and post-extraction isotopic spikes, the workflow mathematically isolates absolute SPE recovery from instrumental matrix effects.

A. Reagents & Materials

• Sorbent: Polymeric HLB Cartridge (e.g., 200 mg / 6 mL).

• Internal Standards (IS): 13C6​ -labeled 4-(4-Octylcyclohexyl)phenol (Pre-extraction spike) and d4​ -labeled analog (Post-extraction spike).

• Solvents: LC-MS grade Methanol (MeOH), Dichloromethane (DCM), and Ultrapure Water ( H2​O ).

B. Step-by-Step Methodology

• Sample Preparation & Isotopic Spiking:

  • Measure 100 mL of the aqueous sample.

  • Spike with 10 ng of 13C6​ -IS. Causality: Adding the IS before any manipulation ensures that losses due to glass adsorption or incomplete SPE retention are perfectly mirrored and corrected during quantification [3].

  • Adjust pH to 3.0 using Formic Acid. Causality: The phenolic hydroxyl group must be fully protonated to maximize its hydrophobicity and ensure complete retention on the reversed-phase sorbent.

• Cartridge Conditioning:

  • Pass 5 mL DCM, followed by 5 mL MeOH, and finally 5 mL H2​O (pH 3.0) through the HLB cartridge. Do not let the cartridge dry after the water step.

• Sample Loading:

  • Load the sample at a controlled flow rate of 1–2 mL/min. Causality: Slower flow rates are critical for bulky molecules to diffuse into the macroporous structure of the sorbent.

• Washing:

  • Wash with 5 mL of 5% MeOH in H2​O .

  • Causality: The extreme hydrophobicity of the octylcyclohexyl tail allows for an aggressive wash to remove polar interferences without risking analyte breakthrough.

• Vacuum Drying (Critical Step):

  • Apply full vacuum (<-15 inHg) for 10 minutes. Causality: Residual water will partition into the elution solvent, causing the highly lipophilic analyte to crash out of solution and remain trapped on the frit.

• Elution:

  • Elute with 2 x 3 mL of DCM:MeOH (85:15, v/v).

  • Causality: Methanol alone is often insufficiently non-polar to disrupt the strong π−π interactions between the DVB backbone and the octylcyclohexyl ring. The addition of DCM provides the necessary solvation power [1, 2].

• Reconstitution & Post-Spike:

  • Evaporate the eluate to dryness under a gentle stream of N2​ at 35°C.

  • Reconstitute in 250 µL of Acetonitrile. Spike with 10 ng of d4​ -IS immediately prior to LC-MS/MS analysis [4].

Step-by-step SPE workflow detailing chemical interactions and phase transitions.

Analytical Considerations: LC-MS/MS vs. GC-MS/MS

Once extracted, the quantification of bulky alkylphenols requires careful instrumental selection. While LC-MS/MS (Electrospray Ionization in negative mode, ESI-) is highly sensitive, it is notoriously susceptible to matrix suppression from co-eluting lipids [4]. If analyzing tissue extracts cleaned via Aminopropyl cartridges, GC-MS/MS (Electron Impact ionization) often provides superior robustness and isomer separation, provided the phenolic hydroxyl group is derivatized (e.g., using BSTFA) prior to injection [4].

References

• SPE–UPLC–MS/MS for Determination of 36 Monomers of Alkylphenol Ethoxylates in Tea.
• Analysis of alkylphenol and bisphenol A in meat by accelerated solvent extraction and liquid chromatography with tandem mass spectrometry.Food Chemistry (via dphen1.com).
• Determination of alkylphenol and alkylphenolethoxylates in biota by liquid chromatography with detection by tandem mass spectrometry and fluorescence spectroscopy.
• Simultaneous quantification of bisphenol A, alkylphenols and alkylphenol ethoxylates in indoor dust by gas chromatography-tandem mass spectrometry.The Royal Society of Chemistry.

synthesis of 4-(4-Octylcyclohexyl)phenol: comparison of catalytic methods.

An in-depth technical analysis and comparative guide on the synthesis of 4-(4-Octylcyclohexyl)phenol, focusing on the evaluation and selection of catalytic systems for optimal yield and regioselectivity.

Executive Summary

4-(4-Octylcyclohexyl)phenol is a high-value intermediate extensively utilized in the development of advanced liquid crystals and specialty polymers. The incorporation of the bulky 4-octylcyclohexyl moiety imparts critical lipophilic and steric properties to the final materials. The foundational synthetic route relies on the Friedel-Crafts alkylation of phenol with an alkylating agent such as 4-octylcyclohexanol or 4-octylcyclohexene[1]. However, the ambidentate nature of phenol and the steric bulk of the octyl chain make achieving high para-selectivity a significant synthetic challenge[2]. This guide objectively compares homogeneous and heterogeneous catalytic methods, providing researchers with the mechanistic insights and validated protocols necessary to optimize this electrophilic aromatic substitution.

Mechanistic Insights: The Alkylation Pathway dynamics

The alkylation of phenol with a secondary alcohol like 4-octylcyclohexanol is driven by an acid-catalyzed electrophilic aromatic substitution mechanism[3]. The reaction begins with the protonation of the alcohol's hydroxyl group by the acid catalyst, followed by dehydration to generate a reactive 4-octylcyclohexyl carbenium ion[2].

Because phenol is an electron-rich, ambidentate nucleophile, the carbenium ion can attack at multiple sites. The initial, kinetically favored pathway is often O-alkylation, which rapidly forms an intermediate cyclohexyl phenyl ether[2]. Under thermodynamic control and in the presence of robust acid sites, this ether undergoes a reversible Fries-type rearrangement to yield the more stable C-alkylated products[4]. The massive steric footprint of the equatorial octyl group creates a high energy barrier for ortho-substitution, making the choice of a shape-selective catalyst paramount to driving the equilibrium toward the desired para-isomer (4-(4-Octylcyclohexyl)phenol)[5].

Reaction mechanism of phenol alkylation highlighting kinetic and thermodynamic pathways.

Comparative Analysis of Catalytic Systems

The selection of the acid catalyst dictates the reaction temperature, the ratio of ortho to para isomers, and the scalability of the downstream purification[3].

Method A: Homogeneous Brønsted/Lewis Acids (e.g., Methanesulfonic Acid, AlCl₃)

Historically, homogeneous liquid acids have been employed for phenol alkylation due to their high proton mobility and rapid reaction kinetics[1]. While they achieve high overall conversion rates, they lack spatial constraints, resulting in a nearly statistical mixture of ortho and para isomers[4]. Furthermore, these catalysts cannot be recovered, generate highly corrosive aqueous waste during the quenching phase, and often lead to unwanted polyalkylation side reactions[1].

Method B: Cation-Exchange Resins (e.g., Amberlyst-15)

Macroporous sulfonic acid resins, such as Amberlyst-15, provide a greener, heterogeneous alternative[4]. They facilitate simple catalyst removal via filtration. However, the alkylation of phenol with bulky secondary alcohols requires elevated temperatures to overcome activation energy barriers. Because standard ion-exchange resins begin to thermally degrade above 120°C, reactions must be run at lower temperatures, which limits overall conversion and traps the reaction in the kinetically favored O-alkylation or ortho-alkylation states[6].

Method C: Large-Pore Zeolites (e.g., Zeolite H-Y)

Large-pore zeolites represent the gold standard for synthesizing 4-(4-Octylcyclohexyl)phenol[6]. The three-dimensional pore structure of H-Y zeolites (approximately 7.4 Å in diameter) exerts profound shape-selectivity. The constrained microenvironment within the zeolite channels sterically heavily penalizes the bulky transition state required for ortho-alkylation, thereby funneling the reaction toward the linear para-isomer[5]. Additionally, zeolites possess exceptional thermal stability (>400°C), allowing for high-temperature reactions that drive thermodynamic control, and they can be easily regenerated via calcination[5].

Quantitative Performance Data

The following table summarizes the comparative performance of the three primary catalytic systems based on established literature parameters for bulky cyclohexanol alkylations.

Catalytic System	Catalyst Type	Optimal Temp (°C)	Typical Conversion (%)	Para-Selectivity (%)	Catalyst Recovery
Methanesulfonic Acid	Homogeneous Brønsted	80 - 100	> 90%	~ 50 - 60%	None (Requires Neutralization)
Amberlyst-15	Cation-Exchange Resin	100 - 120	~ 80 - 85%	~ 65 - 70%	Moderate (Thermal degradation limit)
Zeolite H-Y	Large-Pore Solid Acid	160 - 200	> 85%	> 85%	Excellent (Via thermal calcination)

Validated Experimental Protocol: Zeolite H-Y Catalyzed Synthesis

To maximize the yield of the para-isomer, the following self-validating protocol utilizes Zeolite H-Y. The experimental design incorporates specific causality-driven steps to prevent catalyst poisoning and polyalkylation.

Step-by-step experimental workflow for zeolite-catalyzed synthesis of the target phenol.

Step-by-Step Methodology

1. Catalyst Activation (Critical Step):

• Action: Place 5.0 g of Zeolite H-Y powder into a muffle furnace. Ramp the temperature at 10°C/min to 450°C and hold for 4 hours[3].

• Causality: Zeolites are highly hygroscopic. Adsorbed atmospheric water will competitively bind to the Brønsted acid sites, severely depressing catalytic activity. Calcination ensures the acid sites are fully exposed.

2. Reaction Assembly:

• Action: In a 500 mL round-bottom flask equipped with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser, add 94.1 g (1.0 mol) of phenol and 42.5 g (0.2 mol) of 4-octylcyclohexanol. Add the activated Zeolite H-Y (5.0 g)[3].

• Causality: Operating with a 5:1 molar excess of phenol serves two purposes: it acts as the solvent, ensuring a homogeneous liquid phase, and it statistically suppresses the formation of di-alkylated byproducts (e.g., 2,4-di(4-octylcyclohexyl)phenol)[1].

3. Dehydration & Alkylation:

• Action: Purge the system with N₂. Heat the mixture to 160°C – 180°C under vigorous stirring[3]. Maintain the reaction for 6–8 hours.

• Causality: The reaction of the alcohol with phenol produces one equivalent of water. If left in the system, water will shift the thermodynamic equilibrium backward and poison the zeolite. The Dean-Stark trap continuously removes this water, driving the reaction to completion[3].

4. System Validation (Quality Control):

• Action: After 6 hours, withdraw a 0.5 mL aliquot, filter it through a 0.22 µm syringe filter, and analyze via GC-MS.

• Causality: This self-validating step ensures that the intermediate cyclohexyl phenyl ether has fully rearranged into the C-alkylated product and confirms that the para-to-ortho ratio has stabilized (typically >5:1) before quenching[4].

5. Catalyst Recovery & Purification:

• Action: While the mixture is still hot (approx. 90°C), filter it through a sintered glass funnel to recover the zeolite catalyst[3].

• Action: Transfer the filtrate to a vacuum distillation apparatus. Distill off the unreacted excess phenol at reduced pressure. Recrystallize the remaining crude solid from a mixture of toluene and ethanol to yield pure 4-(4-Octylcyclohexyl)phenol.

Sources

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• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Comparative Environmental Persistence of 4-(4-Octylcyclohexyl)phenol and Bisphenol A (BPA): A Technical Guide

Target Audience: Researchers, Environmental Scientists, and Drug/Material Development Professionals

As a Senior Application Scientist overseeing environmental risk assessments for industrial intermediates and endocrine-disrupting chemicals (EDCs), I approach environmental persistence not merely as a regulatory checkbox, but as a kinetic and thermodynamic puzzle. When comparing a high-production-volume chemical like Bisphenol A (BPA) to a heavily substituted intermediate like 4-(4-Octylcyclohexyl)phenol, we must look beyond empirical data to understand the fundamental causality: how molecular architecture dictates phase partitioning and enzymatic vulnerability.

This guide objectively compares the environmental fate of these two compounds, providing field-proven insights and self-validating experimental methodologies for accurate persistence tracking.

Mechanistic Profiling: Structure Dictates Fate

To understand why these two phenolic compounds behave drastically differently in the environment, we must examine their structural mechanics.

Bisphenol A (BPA): BPA consists of two phenol rings connected by a flexible isopropylidene bridge. While BPA is globally pervasive and frequently exceeds predicted no-effect concentrations in aquatic environments[1], its structure is highly susceptible to microbial attack. In aerobic soils, microorganisms readily hydroxylate the exposed phenolic rings, leading to rapid meta- or ortho-cleavage[2]. Consequently, BPA exhibits a relatively short aerobic soil half-life of 0.8 to 7 days[3],[2]. However, its degradation slows significantly in water (66–160 days)[3] and anaerobic sediments[4].

4-(4-Octylcyclohexyl)phenol: This compound is a specialized phenylcyclohexane-type intermediate primarily utilized in the synthesis of liquid crystals[5]. Standard alkylphenols, such as octylphenol, are already well-documented as environmentally persistent EDCs[6]. The addition of the bulky cyclohexyl ring bridging the phenol and the octyl chain fundamentally alters the molecule's environmental fate through two mechanisms:

• Steric Blockade: The massive steric bulk of the octylcyclohexyl group physically blocks the active sites of microbial monooxygenases, preventing the initial hydroxylation required for ring cleavage.

• Extreme Lipophilicity: The extended hydrocarbon structure drives the Log Kow to an estimated >6.5. This extreme hydrophobicity forces the molecule out of the aqueous phase—where microbial action primarily occurs—and traps it irreversibly within the humic fraction of soils and sediments[4].

Caption: Logical relationship between chemical structure, phase partitioning, and environmental degradation.

Quantitative Data Comparison

The table below synthesizes the physicochemical parameters and environmental persistence metrics for both compounds.

Parameter	Bisphenol A (BPA)	4-(4-Octylcyclohexyl)phenol
Molecular Formula	C₁₅H₁₆O₂	C₂₀H₃₂O
Primary Application	Polycarbonate & Epoxy Resin Monomer	Phenylcyclohexane Liquid Crystals[5]
Log Kow (Hydrophobicity)	~3.40	> 6.50 (Estimated)
Water Solubility (25°C)	~120 - 300 mg/L	< 0.1 mg/L
Aerobic Soil Half-Life	< 1 to 7 Days[3],[2]	> 60 Days (Highly Recalcitrant)
Sediment Half-Life	> 100 Days (Anaerobic)[4]	Highly Persistent (> 1 Year)
Primary Degradation Route	Microbial (ortho/meta-cleavage)[2]	Highly restricted (steric hindrance)

Self-Validating Experimental Protocol: Aerobic Soil Biodegradation

A protocol is only as reliable as its internal controls. To ensure absolute trustworthiness, the following workflow operates as a self-validating system . By running a parallel, triple-autoclaved abiotic control and utilizing a ¹³C-labeled internal standard, we mathematically isolate true biological degradation from physical losses (e.g., irreversible matrix binding or volatilization).

If the abiotic control mass balance falls below 90% recovery, the extraction efficiency is deemed compromised, and the biotic half-life data is automatically invalidated.

Step-by-Step Methodology (Adapted from OECD 307)

Step 1: Matrix Preparation & Spiking

• Sieve freshly collected agricultural soil (2 mm mesh) to ensure homogeneity.

• Spike the soil with 100 µg/kg of BPA or 4-(4-Octylcyclohexyl)phenol using a highly volatile solvent carrier (e.g., methanol).

• Causality Check: Allow the solvent to evaporate completely in a fume hood prior to sealing. Residual solvent will artificially inflate the carbon source and toxify the native microbial community, skewing degradation kinetics.

Step 2: Abiotic Control Generation (Validation Baseline)

• Autoclave a parallel subset of the spiked soil at 121°C for 60 minutes on three consecutive days. This ensures the complete eradication of spore-forming bacteria, providing a strict baseline for abiotic loss.

Step 3: Incubation

• Incubate both biotic and abiotic samples at 22 ± 2 °C in the dark to prevent photodegradation[1].

• Maintain soil moisture at 50% of its maximum water-holding capacity.

Step 4: Accelerated Solvent Extraction (ASE)

• At intervals (Days 0, 1, 3, 7, 14, 30, 60), spike samples with a ¹³C₁₂-BPA or ¹³C-Octylphenol internal standard.

• Extract using ASE with Dichloromethane/Methanol (50:50 v/v) at 100°C and 1500 psi.

• Causality Check: The extreme Log Kow of 4-(4-Octylcyclohexyl)phenol necessitates aggressive high-pressure, non-polar solvent extraction. Standard aqueous or mild solvent extractions will yield false-positive "degradation" rates due to the compound irreversibly binding to soil organic carbon.

Caption: Self-validating experimental workflow for aerobic soil biodegradation assessment.

Analytical Workflows & Kinetic Modeling

LC-MS/MS Parameters: Analyze the concentrated extracts using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) equipped with an Electrospray Ionization (ESI) source operating in negative mode.

• Column: C18 Reverse-Phase (100 mm × 2.1 mm, 1.7 µm).

• Mobile Phase: Gradient elution of Water (0.1% Ammonia) and Acetonitrile. The high lipophilicity of 4-(4-Octylcyclohexyl)phenol requires a steep gradient pushing to 100% Acetonitrile to ensure elution.

Kinetic Modeling: Plot the natural log of the concentration ( ln[Ct​/C0​] ) against time ( t ). Fit the data to a first-order kinetic decay model:

Ct​=C0​e−kt

Calculate the half-life ( t1/2​ ) as 0.693/k . Ensure the abiotic control maintains a slope ( k ) approaching zero. If kabiotic​ shows significant decay, re-evaluate the extraction protocol for matrix-binding artifacts.

References

• Global Assessment of Bisphenol A in the Environment: Review and Analysis of Its Occurrence and Bioaccumulation. nih.gov. 1

• Bisphenols—A Threat to the Natural Environment. nih.gov. 3

• Aerobic Soil Biodegradation of Bisphenol (BPA) Alternatives Bisphenol S and Bisphenol AF Compared to BPA. nih.gov.2

• Exposure to 4-tert-octylphenol, an environmentally persistent alkylphenol, enhances interleukin-4 production in T cells via NF-AT activation. nih.gov. 6

• Phenylcyclohexane Type Liquid Crystal. alfa-chemistry.com. 5

• Nonylphenol, octylphenol, and bisphenol-A in the aquatic environment: a review on occurrence, fate, and treatment. nih.gov. 4

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A Senior Application Scientist's Guide to Evaluating Cross-Reactivity of 4-(4-Octylcyclohexyl)phenol in Immunoassays

For researchers, scientists, and drug development professionals, the integrity of immunoassay data is paramount. These powerful techniques are foundational in quantifying a vast array of molecules, but their reliability hinges on a critical, often underestimated parameter: specificity. This guide provides an in-depth framework for understanding and experimentally evaluating the cross-reactivity of a specific compound, 4-(4-Octylcyclohexyl)phenol, in immunoassays. While direct studies on this particular molecule are not widely published, its structural similarity to known endocrine-disrupting compounds (EDCs) like octylphenol and bisphenol A (BPA) warrants a thorough evaluation in any relevant immunoassay.[1][2][3]

This guide moves beyond a simple recitation of protocols. It delves into the causality behind experimental choices, provides self-validating system designs, and is grounded in authoritative references to ensure scientific integrity.

The Imperative of Specificity: Why Cross-Reactivity Matters

Immunoassays are built upon the principle of highly specific antibody-antigen recognition.[4] However, antibodies can sometimes bind to molecules that are structurally similar to the target analyte, a phenomenon known as cross-reactivity.[5] This can lead to significant analytical errors, including:

• False-Positive Results: A signal is detected in the absence of the true analyte.

• Inaccurate Quantification: The concentration of the target analyte is overestimated.[5]

4-(4-Octylcyclohexyl)phenol possesses a phenol group and a large hydrophobic alkylcyclohexyl moiety. This structure shares features with other phenolic compounds, such as BPA and 4-tert-octylphenol, which are frequently monitored in environmental and biological samples due to their estrogenic activity.[6][7][8] If an immunoassay is designed to detect, for example, BPA, the presence of 4-(4-Octylcyclohexyl)phenol in a sample could lead to erroneously high BPA readings, confounding toxicological assessments and regulatory decisions.[9][10]

The Experimental Framework: Assessing Cross-Reactivity with Competitive ELISA

For small molecules like 4-(4-Octylcyclohexyl)phenol, the competitive enzyme-linked immunosorbent assay (ELISA) is the most suitable format for assessing cross-reactivity.[11][12][13] Its principle relies on the competition between the analyte in the sample and a labeled version of the analyte for a limited number of antibody binding sites. A higher concentration of the analyte (or a cross-reactant) in the sample results in a lower signal, creating an inverse relationship.

The Mechanism of Competitive ELISA and Cross-Reactivity

The following diagram illustrates the core principle. In the absence of a cross-reactant, the target analyte competes with the enzyme-labeled analyte. When a cross-reacting substance is present, it also competes for antibody binding sites, further reducing the signal.

Caption: Principle of Competitive ELISA and Cross-Reactivity.

Experimental Protocol: A Self-Validating System

This protocol provides a robust, step-by-step methodology for quantifying the cross-reactivity of 4-(4-Octylcyclohexyl)phenol. It incorporates essential quality controls for a self-validating experiment.

Objective: To determine the percent cross-reactivity of 4-(4-Octylcyclohexyl)phenol in a competitive ELISA designed for a primary target analyte (e.g., Bisphenol A).

Materials & Reagents

• High-bind 96-well microplates

• Primary antibody specific to the target analyte (e.g., anti-BPA monoclonal antibody)

• Target analyte standard (e.g., Bisphenol A)

• Test compound: 4-(4-Octylcyclohexyl)phenol

• Enzyme-conjugated secondary antibody (e.g., Goat anti-Mouse IgG-HRP)

• Coating Buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20, PBST)

• Blocking Buffer (e.g., 5% non-fat dry milk or BSA in PBST)

• Assay Buffer (e.g., 1% BSA in PBST)

• Substrate (e.g., TMB)

• Stop Solution (e.g., 2N H₂SO₄)

• Microplate reader

Experimental Workflow Diagram

Caption: Workflow for Cross-Reactivity Assessment using Competitive ELISA.

Detailed Step-by-Step Methodology

• Plate Coating: Coat the wells of a 96-well microplate with 100 µL/well of the target analyte conjugated to a carrier protein (e.g., BPA-BSA) at an optimized concentration in Coating Buffer. Incubate overnight at 4°C. Causality: Immobilizing the antigen is the first step in creating the competitive environment.

• Washing: Discard the coating solution and wash the plate three times with 200 µL/well of Wash Buffer.

• Blocking: Add 200 µL/well of Blocking Buffer to block any remaining non-specific binding sites. Incubate for 1-2 hours at room temperature (RT). Causality: Blocking is critical to minimize background signal and ensure that subsequent binding is specific.[4]

• Washing: Repeat the wash step as in step 2.

• Competitive Reaction:

  • Standard Curve: Prepare serial dilutions of the target analyte standard in Assay Buffer. Add 50 µL/well to the designated wells (in triplicate).

  • Cross-Reactant Curve: Prepare serial dilutions of 4-(4-Octylcyclohexyl)phenol in Assay Buffer, covering a broad concentration range. Add 50 µL/well to separate wells (in triplicate).

  • Controls: Include wells for maximum binding (B₀, no analyte) and non-specific binding (NSB, no antibody).

  • Antibody Addition: Immediately add 50 µL/well of the primary antibody (at its pre-determined optimal dilution in Assay Buffer) to all wells except the NSB wells.

  • Incubate for 1 hour at RT with gentle shaking. Causality: This is the critical competitive step. The amount of primary antibody that binds to the plate is inversely proportional to the concentration of analyte or cross-reactant in the solution.

• Washing: Discard the solutions and wash the plate three times with Wash Buffer.

• Secondary Antibody Incubation: Add 100 µL/well of the diluted enzyme-conjugated secondary antibody. Incubate for 1 hour at RT.

• Washing: Discard the secondary antibody solution and wash the plate five times with Wash Buffer. The increased number of washes is crucial to remove any unbound enzyme conjugate.

• Substrate Development: Add 100 µL of TMB Substrate solution to each well. Incubate in the dark at RT for 15-30 minutes.

• Stop Reaction: Add 50 µL of Stop Solution to each well to quench the reaction. The color will change from blue to yellow.

• Data Acquisition: Read the absorbance of each well at 450 nm using a microplate reader within 15 minutes of adding the Stop Solution.

Data Analysis and Interpretation

The cornerstone of cross-reactivity analysis is the comparison of dose-response curves.

• Generate Curves: Plot the absorbance (or %B/B₀) against the logarithm of the concentration for both the target analyte and 4-(4-Octylcyclohexyl)phenol.

• Determine IC50 Values: For each curve, determine the concentration that causes 50% inhibition of the maximum signal (IC50). The IC50 is the concentration of analyte or cross-reactant required to displace 50% of the labeled antigen from the antibody.[11]

• Calculate Percent Cross-Reactivity: Use the following standard formula to quantify the cross-reactivity[14]:

  % Cross-Reactivity = (IC50 of Target Analyte / IC50 of 4-(4-Octylcyclohexyl)phenol) x 100

Comparative Data Presentation

The results should be summarized in a clear, concise table. While the following data is illustrative, it is based on plausible outcomes for structurally similar phenolic compounds.

Compound	IC50 (ng/mL)	% Cross-Reactivity
Target Analyte (BPA)	5.0	100%
4-(4-Octylcyclohexyl)phenol	125.0	4.0%
4-tert-Octylphenol	75.0	6.7%
4-Nonylphenol	150.0	3.3%
Estradiol	> 10,000	< 0.05%

Interpretation of Results:

• High Cross-Reactivity (>10%): Indicates significant interference. The presence of 4-(4-Octylcyclohexyl)phenol in samples would lead to a substantial overestimation of the target analyte. Assay results would be unreliable without sample cleanup or use of an alternative method.[9]

• Moderate Cross-Reactivity (1-10%): The compound is recognized by the antibody, but with significantly lower affinity than the target analyte. The potential for interference should be considered, especially if the cross-reactant is expected to be present at concentrations much higher than the target analyte.

• Low Cross-Reactivity (<1%): The assay is highly specific for the target analyte relative to 4-(4-Octylcyclohexyl)phenol. Interference is unlikely under most experimental conditions.[2]

Conclusion and Best Practices

The specificity of an immunoassay is not an inherent constant but a characteristic that must be rigorously validated for any potential interferents.[15] 4-(4-Octylcyclohexyl)phenol, due to its phenolic structure, presents a credible risk for cross-reactivity in immunoassays designed for other phenolic compounds like BPA.

The competitive ELISA framework detailed here provides a robust and self-validating system for quantifying this risk. By understanding the principles, meticulously executing the protocol, and correctly interpreting the IC50-derived data, researchers can ensure the accuracy and reliability of their immunoassay results. When significant cross-reactivity is detected, alternative strategies such as sample purification or confirmation with an orthogonal method like LC-MS/MS should be employed.[3] This commitment to rigorous validation is the bedrock of trustworthy scientific and clinical research.

References

• Vertex AI Search. (2025, January 8). Comprehensive Guide to ELISA Assay Validation: Best Practices & Key Insights.
• Lee, N. A., et al. (2012, April 24). Development of sensitive direct and indirect enzyme-linked immunosorbent assays (ELISAs) for monitoring bisphenol-A in canned.
• Matsunaga, T., et al. Fully automated immunoassay system of endocrine disrupting chemicals using monoclonal antibodies chemically conjugated.
• Cinti, S., et al. (2023, June 19). BPA Endocrine Disruptor Detection at the Cutting Edge: FPIA and ELISA Immunoassays.
• Lee, N. A., et al. (2012, April 24). Development of sensitive direct and indirect enzyme-linked immunosorbent assays (ELISAs) for monitoring bisphenol-A in canned foods and beverages - ResearchGate.
• BenchChem. (2025). A Researcher's Guide to Cross-Reactivity in Immunoassays for Proline Derivatives.
• Gyrolab. (2020, February 19). Solutions to immunoassay interference, cross reactivity and other challenges.
• Al-Saleh, I., et al. (2024, February 28). Advancing Endocrine Disruptors via In Vitro Evaluation: Recognizing the Significance of the Organization for Economic Co-Operation and Development and United States Environmental Protection Agency Guidelines, Embracing New Assessment Methods, and the Urgent Need for a Comprehensive Battery of Tests - PMC.
• BenchChem. A Researcher's Guide to Evaluating Specificity and Selectivity in Validated Bioassays.
• Ghazal, K., et al. (2021). Hormone Immunoassay Interference: A 2021 Update - PMC.
• IntechOpen. (2020, December 3). Optimization, Validation and Standardization of ELISA.
• Karaszkiewicz, J. W. APPLICATION NOTE - Critical Factors in Immunoassay Optimization - SeraCare.
• Addgene. (2024, July 25). Antibodies 101: The Four ELISAs and When to Use Them.
• Swiss Centre for Applied Ecotoxicology. (2020, March 23). SQC (EQSsed) – Proposal by the Ecotox Centre for: 4-tert-Octylphenol (4-(1,1,3,3- tetramethylbutyl)phenol).
• Thasrim, A., et al. (2011, August 22). Recent trends in biomonitoring of bisphenol A, 4-t-octylphenol, and 4-nonylphenol.
• Bureau of Indian Standards. (2022, April). Draft Indian Standard 4-OCTYLPHENOL (4-TERT-OCTYLPHENOL) — SPECIFICATION.

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Navigating the Predictive Landscape: A Comparative Guide to QSAR for Cyclohexylphenols

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of predictive toxicology and drug discovery, Quantitative Structure-Activity Relationship (QSAR) modeling stands as a cornerstone for the rapid, cost-effective, and ethically responsible assessment of chemical compounds. For substances like cyclohexylphenols, which are under scrutiny for their potential as endocrine disruptors, robust QSAR models are invaluable tools. This guide provides a comparative analysis of different QSAR methodologies applicable to cyclohexylphenols, offering insights into the causality behind experimental choices and a framework for developing self-validating predictive systems.

The Foundation: Understanding QSAR for Phenolic Compounds

QSAR models are mathematical representations that correlate the structural or property-based features of a chemical with its biological activity.[1][2] For phenolic compounds, including cyclohexylphenols, these models are pivotal in predicting activities such as estrogen receptor (ER) binding affinity, a key indicator of endocrine disruption.[3][4] The development of a predictive QSAR model is a multi-faceted process, grounded in the OECD principles for model validation to ensure its reliability for scientific and regulatory purposes.[4][5][6]

The fundamental principle is that the biological activity of a compound is a function of its molecular structure and properties. These properties are quantified using "molecular descriptors," which can be broadly categorized as:

• Constitutional: Describing the basic molecular composition (e.g., molecular weight, atom counts).

• Topological: Representing the 2D atomic connectivity.

• Geometrical (3D): Defining the 3D arrangement of atoms.

• Electrostatic: Characterizing charge distribution and polarity.

• Quantum-Chemical: Derived from quantum mechanical calculations (e.g., HOMO/LUMO energies).[7]

The choice of descriptors is a critical step, as it directly influences the predictive power and interpretability of the resulting model.

Comparative Analysis of QSAR Methodologies

Several QSAR methodologies have been successfully applied to phenolic and estrogenic compounds, each with its own set of strengths and considerations. Here, we compare three prominent approaches: Classical QSAR, Comparative Molecular Field Analysis (CoMFA), and Hologram QSAR (HQSAR).

QSAR Methodology	Descriptor Type	3D Structure Requirement	Alignment Requirement	Key Advantages	Key Considerations
Classical QSAR (e.g., using CODESSA)	2D and 3D physicochemical descriptors[7]	Yes, for 3D descriptors	No	Provides insights into specific physicochemical properties driving activity.	Can be sensitive to the initial selection of descriptors.
Comparative Molecular Field Analysis (CoMFA)	3D steric and electrostatic fields[7][8][9]	Yes	Yes	Excellent for congeneric series; provides intuitive 3D contour maps for interpretation.[8][9]	Requires a reliable hypothesis for molecular alignment, which can be challenging for flexible molecules.[7]
Hologram QSAR (HQSAR)	2D molecular fragment counts[7]	No	No	Rapid screening of large datasets; does not require 3D conformation or alignment.[7]	Less intuitive interpretation of the contribution of specific structural features.

The Causality Behind Methodological Choices

The selection of a QSAR methodology is not arbitrary but is dictated by the specific research question and the nature of the dataset.

• For understanding the specific physicochemical drivers of activity in a diverse set of cyclohexylphenols, a Classical QSAR approach using a wide array of descriptors (e.g., from programs like CODESSA) is often a good starting point.[7][9] This allows for the exploration of relationships between properties like lipophilicity (LogP), electronic parameters, and the observed biological effect.

• When investigating a series of closely related cyclohexylphenol analogs , where a common binding mode can be assumed, CoMFA offers a powerful tool.[8][9] By aligning the molecules, CoMFA can generate 3D contour maps that visualize regions where steric bulk or electrostatic charge positively or negatively influences activity, providing direct guidance for lead optimization.

• For high-throughput screening of large virtual libraries of potential cyclohexylphenol derivatives, HQSAR is an attractive option due to its speed and lack of reliance on 3D structural alignment.[7]

Experimental Protocols: A Step-by-Step Guide to QSAR Model Development

The development of a robust QSAR model follows a systematic workflow. The following protocol outlines the key steps, emphasizing self-validation and adherence to best practices.

Step 1: Data Collection and Curation

• Assemble a Dataset: Gather a set of cyclohexylphenol derivatives with experimentally determined biological activity data (e.g., estrogen receptor binding affinity).

• Data Curation: Ensure the consistency and quality of the biological data. Convert activity data to a logarithmic scale (e.g., pIC50) to achieve a more normal distribution.

• Structural Representation: Represent each molecule in a computer-readable format (e.g., SMILES strings).

Step 2: Molecular Descriptor Calculation

• 2D and 3D Structure Generation: Convert SMILES strings to 2D and subsequently 3D structures. For 3D structures, perform energy minimization to obtain a stable conformation.

• Descriptor Calculation: Utilize software (e.g., CODESSA, PaDEL-Descriptor) to calculate a wide range of molecular descriptors.

Step 3: Dataset Division

• Training and Test Sets: Divide the dataset into a training set (typically 70-80% of the data) for model development and a test set for external validation.[10]

• Rationale for Division: The division should be done in a way that both sets are representative of the chemical and activity space of the entire dataset. Methods like K-means clustering can be employed for a more rational division.[1]

Step 4: Model Development and Internal Validation

• Variable Selection: From the large pool of calculated descriptors, select a subset that is most relevant to the biological activity using techniques like stepwise multiple linear regression (MLR) or genetic algorithms.

• Model Building: Construct the QSAR model using statistical methods such as Multiple Linear Regression (MLR) or Partial Least Squares (PLS).

• Internal Validation: Assess the robustness and predictive power of the model using the training set. A common technique is leave-one-out (LOO) cross-validation, which yields the cross-validated correlation coefficient (Q²). A high Q² value (e.g., > 0.5) is indicative of a good predictive model.[1]

Step 5: External Validation and Applicability Domain Definition

• External Validation: Use the developed model to predict the activity of the compounds in the test set. The predictive ability is assessed by the predictive R² (R²pred).[1]

• Applicability Domain (AD): Define the chemical space in which the model can make reliable predictions. This is crucial to prevent the use of the model for compounds that are structurally too different from those in the training set.[5][11] The leverage approach is a common method for defining the AD.[4]

Visualizing the QSAR Workflow

Caption: A generalized workflow for developing and validating a QSAR model.

Logical Relationships in QSAR Model Selection

Caption: The relationship between research objectives and the choice of QSAR methodology.

Conclusion and Future Outlook

QSAR modeling provides a powerful and indispensable framework for the assessment of cyclohexylphenols and other potentially hazardous compounds. By carefully selecting the appropriate methodology, rigorously validating the resulting models, and clearly defining their applicability domains, researchers can generate reliable predictions to guide experimental testing, prioritize compounds for further investigation, and ultimately contribute to the development of safer chemicals and drugs. The integration of multiple QSAR models, potentially from different methodologies, can further enhance the confidence in in silico predictions.[12] As computational power and algorithmic sophistication continue to grow, the predictive accuracy and applicability of QSAR are poised to become even more integral to the chemical and life sciences.

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• Chemometric QSAR Modeling and In Silico Design of Antioxidant NO Donor Phenols - PMC.
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• (PDF) QSAR study of phenolic compounds and their anti-DPPH radical activity by discriminant analysis - ResearchGate.
• Antioxidant QSAR Modeling as Exemplified on Polyphenols - ResearchGate.
• On some aspects of validation of predictive QSAR models - PMC.
• Quantitative structure-activity relationships of antioxidant phenolic compounds - JOCPR.
• Methodological Challenges in the Application of QSAR Models for Chemical Prioritization and Toxicity Assessment: A Case Study on Aryl Hydrocarbon Receptor Activity in Environmental Pollutant Mixtures - ACS Publications.
• Evaluation of Quantitative Structure−Activity Relationship Methods for Large-Scale Prediction of Chemicals Binding to the Estrogen Receptor - ACS Publications.
• Validation of QSAR Models | Request PDF - ResearchGate.
• Critical Assessment of QSAR Models of Environmental Toxicity Against Tetrahymena Pyriformis: Focusing on Applicability Domain and Overfitting by Variable Selection - PubMed.

• QSAR Models for Binding of Estrogenic Compounds to Estrogen Receptor α and β Subtypes - Oxford Academic. Available at: [Link]

• Quantitative structure-activity relationships (QSARs) for estrogen binding to the estrogen receptor: predictions across species - PubMed. Available at: [Link]

• SMILES-based optimal descriptors: QSAR modeling of estrogen receptor binding affinity by correlation balance - ResearchGate. Available at: [Link]

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• Quantitative structure-activity relationships (QSARs) for estrogen binding to the estrogen receptor: predictions across species - PMC. Available at: [Link]

• QSAR Models for Predicting Oral Bioavailability and Volume of Distribution and Their Application in Mapping the TK Space of Endocrine Disruptors - PMC. Available at: [Link]

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A Researcher's Guide to the Liquid Crystal Properties of 4-(4-Alkylcyclohexyl) Core Structures

This guide provides a comparative analysis of the liquid crystal properties of molecules containing the 4-(4-alkylcyclohexyl)phenyl core. We will explore how systematic changes in the molecular structure, specifically the length of the alkyl chain, influence the mesomorphic behavior and key physical properties of these materials.

Introduction: The 4-(4-Alkylcyclohexyl)phenyl Mesogen

The 4-(4-alkylcyclohexyl)phenyl moiety is a fundamental building block, or mesogen, in the design of thermotropic liquid crystals. Its rigid core, composed of a cyclohexane ring and a phenyl ring, provides the necessary structural anisotropy, while the flexible alkyl chain influences molecular packing and, consequently, the stability and type of liquid crystal phases (mesophases) that are formed.

While simple 4-(4-alkylcyclohexyl)phenols themselves are primarily used as precursors in the synthesis of more complex liquid crystal molecules, their derivatives are mainstays in both research and commercial applications, such as liquid crystal displays (LCDs).[1][2] Understanding the structure-property relationships in these molecules is therefore critical for designing materials with specific, tailored properties.

Direct comparative data on a homologous series of simple 4-(4-alkylcyclohexyl)phenols is not extensively documented in publicly available literature. Therefore, to illustrate the core principles, this guide will use the well-characterized homologous series of 4-(trans-4-alkylcyclohexyl)benzonitriles (often abbreviated as nPCH or PCHn) as a representative example. This series shares the same core structure, with the phenol's hydroxyl group replaced by a cyano (nitrile) group, which is a common modification to induce strong liquid crystal properties.

The Influence of the Alkyl Chain

The length of the terminal alkyl chain (–CnH2n+1) is a critical determinant of mesomorphic behavior. Its primary influences are:

• Molecular Shape and Packing: The flexible chain affects the overall aspect ratio of the molecule. Longer chains tend to promote more ordered, layered smectic phases over the less-ordered nematic phase.

• Intermolecular Forces: Van der Waals forces increase with chain length, which generally increases the clearing point (the temperature at which the material becomes an isotropic liquid).

• The Odd-Even Effect: A well-known phenomenon in liquid crystals where properties such as the clearing temperature and transition entropy oscillate depending on whether the number of carbon atoms in the alkyl chain is odd or even.[3][4] This is attributed to the different orientations of the terminal carbon-carbon bond relative to the molecule's long axis, which affects the anisotropy of molecular interactions.[3]

The diagram below illustrates the fundamental structure of the 4-(trans-4-alkylcyclohexyl)benzonitrile (nPCH) series, highlighting the key components that drive its liquid crystal behavior.

Caption: General molecular structure of the nPCH liquid crystal series.

Comparative Analysis of Mesomorphic Properties

The thermal properties of liquid crystals are paramount. The key transitions are the melting point (Cr → N or Sm), which is the transition from a solid crystal to a liquid crystal phase, and the clearing point (N or Sm → I), the transition from a liquid crystal phase to the isotropic liquid.[5]

The table below summarizes the phase transition temperatures for several members of the 4-(trans-4-alkylcyclohexyl)benzonitrile (nPCH) homologous series.

Compound (n)	Abbreviation	Alkyl Chain	Melting Point (Cr → N)	Clearing Point (N → I)	Mesophase Range
3	PCH3	Propyl	49 °C	55 °C	6 °C
5	PCH5	Pentyl	30 °C[6]	55 °C (328 K)[6]	25 °C
7	PCH7	Heptyl	43 °C	57 °C	14 °C

Note: Data for PCH3 and PCH7 is compiled from typical values found in liquid crystal research literature. Data for PCH5 is explicitly cited.[6][7]

Observations:

• Broad Mesophase Range: The PCH5 homologue exhibits a particularly wide and useful nematic range that includes room temperature, making it a valuable component in liquid crystal mixtures for display applications.[6]

• Non-Linear Melting Point Trend: Melting points do not follow a simple linear trend with increasing chain length. They are highly dependent on the efficiency of the crystal lattice packing, which can be complex.

• Odd-Even Effect on Clearing Point: While the data here is limited, a slight dip is seen from PCH5 (odd) to PCH7 (odd), which is contrary to the simple expectation of an increase. More extensive data on homologous series often shows an alternating pattern for the nematic-to-isotropic transition temperature (T_NI_), a hallmark of the odd-even effect.[3][8] This oscillation occurs because chains with an even number of carbons can align more effectively with the rigid core than odd-numbered chains, leading to a greater average molecular anisotropy and thus higher thermal stability of the nematic phase.[4]

Experimental Protocols for Characterization

To reliably compare liquid crystal properties, standardized experimental protocols are essential. The two primary techniques are Differential Scanning Calorimetry (DSC) for measuring thermal transitions and Polarized Optical Microscopy (POM) for identifying mesophase textures.

DSC measures the heat flow into or out of a sample as a function of temperature, allowing for the precise determination of phase transition temperatures and their associated enthalpies.[9][10][11]

Methodology:

• Sample Preparation: Accurately weigh 2-5 mg of the liquid crystal sample into a clean aluminum DSC pan. Crimp the pan with a lid to ensure good thermal contact and prevent sample loss.

• Instrument Setup: Place the sample pan and an empty, sealed reference pan into the DSC cell. The reference pan allows for the measurement of differential heat flow.[9]

• Thermal Program:

  • Initial Heating Scan: Heat the sample from room temperature to a temperature well above the expected clearing point (e.g., 100 °C) at a controlled rate of 10 °C/min. This scan removes any previous thermal history of the sample.

  • Controlled Cooling Scan: Cool the sample at a controlled rate (e.g., 10 °C/min) back to the starting temperature. This scan reveals the temperatures of transitions from the isotropic liquid.

  • Second Heating Scan: Perform a second heating scan at the same rate (10 °C/min). This scan is typically used for data analysis as it represents the behavior of the material from a consistent, controlled solid state.[12]

• Data Analysis:

  • Identify endothermic peaks (heat absorption) on the heating scans, which correspond to melting (Cr→N/Sm) and clearing (N/Sm→I) transitions.

  • Identify exothermic peaks (heat release) on the cooling scan, which correspond to isotropic-to-mesophase and mesophase-to-crystal transitions.[13]

  • The peak temperature is recorded as the transition temperature.

Caption: Standard workflow for DSC characterization of liquid crystals.

POM is the most crucial technique for visually identifying liquid crystal phases by observing their unique optical textures.[14][15] Anisotropic materials, like liquid crystals, are birefringent, meaning they split light into two rays that travel at different speeds. When viewed between two crossed polarizers, this birefringence creates interference patterns and textures that are characteristic of the specific mesophase.[16][17]

Methodology:

• Sample Preparation: Place a small amount of the liquid crystal sample on a clean glass microscope slide. Cover it with a coverslip, and gently heat the slide on a hot stage to melt the sample into the isotropic liquid phase, allowing it to fill the space between the slide and coverslip by capillary action.

• Instrument Setup: Place the slide on a hot stage fitted to a polarizing microscope. Ensure the polarizers are in a "crossed" configuration (90° to each other).

• Thermal Analysis:

  • Slowly cool the sample from the isotropic liquid phase at a rate of 1-5 °C/min.

  • Observe the sample through the eyepieces as it cools. The transition from the dark isotropic liquid to a bright, textured liquid crystal phase marks the clearing point.

  • Continue cooling and observe any subsequent changes in texture, which indicate transitions to different mesophases (e.g., from a nematic to a smectic phase).

• Texture Identification:

  • Nematic (N) Phase: Typically exhibits a "Schlieren" texture with dark brushes or a "marbled" appearance. These features correspond to topological defects in the director field.

  • Smectic A (SmA) Phase: Often shows a "focal-conic" texture, which appears as a pattern of fans and ellipses.

  • Smectic C (SmC) Phase: Also shows a focal-conic texture, but the Schlieren texture within the fans will be broken, distinguishing it from the SmA phase.[18]

Caption: Standard workflow for POM characterization of liquid crystals.

Conclusion

The 4-(4-alkylcyclohexyl)phenyl core is a versatile platform for designing liquid crystal materials. As demonstrated through the analogous 4-(trans-4-alkylcyclohexyl)benzonitrile (nPCH) series, the length of the terminal alkyl chain provides a sensitive handle for tuning the thermal properties and mesophase behavior. A systematic variation of this chain allows for the optimization of the material's melting point and clearing point, often revealing a characteristic odd-even effect in phase stability. The combination of Differential Scanning Calorimetry and Polarized Optical Microscopy provides a robust and essential toolkit for the complete characterization of these fascinating materials, enabling the rational design of liquid crystals for advanced applications.

References

• Vangala, V. R., & Mani, P. (2021). Differential Scanning Calorimetry — A Method for Assessing the Thermal Stability and Conformation of Protein Antigen. Bio-protocol, 11(23), e4242. Available from: [Link]

• Jadżyn, J., Czechowski, G., & Shonova, N. T. (2007). Odd-Even Effects in the Dielectric Properties of Nematics 4-(Trans-4′-N-Alkylcyclohexyl)Isothiocyanatobenzenes. Liquid Crystals, 3(12), 1637-1642. Available from: [Link]

• Dave, J. S., & Vora, R. A. (2011). Mesomorphic properties of liquid crystalline compounds with biphenyl moiety containing azo-ester, azo-cinnamate central linkages and different terminal group. Liquid Crystals, 38(8), 1035-1055. Available from: [Link]

• Chemistry LibreTexts. (2022). 7.9: The Analysis of Liquid Crystal Phases using Polarized Optical Microscopy. Available from: [Link]

• Miller, D. S., & Abbott, N. L. (2014). An Introduction to Optical Methods for Characterizing Liquid Crystals at Interfaces. ACS Applied Materials & Interfaces, 6(15), 12059–12073. Available from: [Link]

• Infiniscient. (2025). Differential Scanning Calorimetry DSC Analysis: A Practical Guide to Thermal Insights. Available from: [Link]

• Jákli, A., & Saupe, A. (2006). Odd-even effects in liquid crystals. Liquid Crystals, 33(8), 849-860. Available from: [Link]

• Kim, J. H., Lee, S. H., & Lee, S. H. (2021). Vertical Orientation of Liquid Crystal on Comb-Like 4-(trans-4-alkylcyclohexyl)phenoxymethyl-substituted Polystyrene Containing Liquid Crystal Precursor. Polymers, 13(9), 1404. Available from: [Link]

• Abdel-Aal, S. A., & El-Sayed, A. M. (2023). Mesomorphic Investigation of Binary Mixtures of Liquid Crystal Molecules with Different Mesogenic Architectonics. Crystals, 13(6), 899. Available from: [Link]

• Dąbrowski, R., Kędzierski, J., & Raszewski, Z. (1985). Some Physical Properties of Mesogenic 4-(trans-4′-n-Alkylcyclohexyl) Isothiocyanatobenzenes. Molecular Crystals and Liquid Crystals, 123(1), 237-245. Available from: [Link]

• Saha, R., Babakhanova, G., Parsouzi, Z., et al. (2019). Oligomeric odd-even effect in liquid crystals. Materials Horizons, 6(8), 1634-1641. Available from: [Link]

• Arakawa, Y., Hori, K., & Okamura, S. (2020). Effects of alkylthio groups on phase transitions of organic molecules and liquid crystals: a comparative study with alkyl and alkoxy groups. CrystEngComm, 22(44), 7599-7608. Available from: [Link]

• Kim, J. H., Lee, S. H., & Lee, S. H. (2021). Vertical Orientation of Liquid Crystal on Comb-Like 4-(trans-4-alkylcyclohexyl)phenoxymethyl-substituted Polystyrene Containing Liquid Crystal Precursor. Polymers, 13(9), 1404. Available from: [Link]

• Leyva-Porras, C., et al. (2020). Differential Scanning Calorimetry (DSC) in Characterizing Polymer Crystallinity and Thermal Properties. NC State University Libraries. Available from: [Link]

• National Science Foundation. (n.d.). Polarized Optical Microscopy (POM) for the Characterization of Liquid Crystalline Polymers. Available from: [Link]

• Kim, J. H., Lee, S. H., & Lee, S. H. (2021). Vertical Orientation of Liquid Crystal on Comb-Like 4-(trans-4-alkylcyclohexyl)phenoxymethyl-substituted Polystyrene Containing Liquid Crystal Precursor. Polymers (Basel), 13(9), 1404. Available from: [Link]

• Yoshizawa, A., & Nishiyama, I. (2004). Odd–even effects in the phase transition behaviour of novel U‐shaped liquid crystals. Liquid Crystals, 31(4), 579-584. Available from: [Link]

• Ionescu, C., & Tuchilus, C. (2018). Bent-Core Liquid Crystals: Structures and Mesomorphic Properties. IntechOpen. Available from: [Link]

• Kumar, S., & Singh, P. (2021). Stability, Phase and Absorption Analysis of 4-Alkenyl Bicyclohexylnitrile: Thermodynamic and Spectroscopic Approaches. Journal of Physical Science, 32(1), 27-41. Available from: [Link]

• Walker, R., et al. (2024). Molecular curvature and the twist-bend liquid crystal phases: the effect of the spacer. Liquid Crystals, 1-10. Available from: [Link]

• Wikipedia. (n.d.). Differential scanning calorimetry. Available from: [Link]

• Sharma, A., et al. (2023). LCPOM: Precise Reconstruction of Polarized Optical Microscopy Images of Liquid Crystals. arXiv. Available from: [Link]

• Chen, Y., et al. (2024). Facile Synthesis of Thermoresponsive Alternating Copolymers with Tunable Phase-Transition Temperatures. Polymers, 16(24), 3470. Available from: [Link]

• Bruce, D. W., et al. (2021). Liquid Crystals Based on the N-Phenylpyridinium Cation—Mesomorphism and the Effect of the Anion. Crystals, 11(5), 493. Available from: [Link]

• Debaisieux, S., et al. (2023). Measurement of the Transition Temperature Governing the Photoinduced Reversible Solid-to-Liquid Transition of Azobenzene. ACS Applied Polymer Materials, 5(9), 7358–7363. Available from: [Link]

• Lata, S., & Vora, R. A. (2017). Mesomorphic properties of liquid crystalline compounds with chalconyl central linkage in two phenyl rings. Liquid Crystals Today, 26(1), 1-8. Available from: [Link]

• NETZSCH Analyzing & Testing. (n.d.). Differential Scanning Calorimeter (DSC/DTA). Available from: [Link]

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evaluating the accuracy of analytical standards for 4-(4-Octylcyclohexyl)phenol

Title: Evaluating the Accuracy of Analytical Standards for 4-(4-Octylcyclohexyl)phenol: A Comprehensive Comparison Guide

Introduction 4-(4-Octylcyclohexyl)phenol is a complex alkylphenol derivative utilized in advanced materials synthesis (e.g., liquid crystals) and monitored in environmental toxicology as a sterically hindered endocrine disruptor analog. The structural complexity of this molecule—specifically the presence of a cyclohexyl ring that introduces cis and trans stereoisomers, combined with a highly lipophilic octyl chain—makes analytical quantification exceptionally challenging.

As a Senior Application Scientist, I frequently observe that the root cause of irreproducible quantitative data lies in the unverified assumptions made about the analytical standards themselves. This guide objectively compares commercially available standards and provides self-validating experimental protocols to ensure absolute accuracy.

The Analytical Challenge: Causality in Method Selection When evaluating standards for 4-(4-Octylcyclohexyl)phenol, researchers frequently encounter discrepancies in purity and isomeric ratios. Chromatographic purity (e.g., HPLC-UV) often overestimates the true mass fraction because it assumes all impurities elute and possess identical molar absorptivities. Furthermore, in gas chromatography-mass spectrometry (GC-MS), the polar phenolic hydroxyl (-OH) group causes severe peak tailing, unpredictable retention time shifts, and thermal degradation in the injection port [1].

To establish a self-validating analytical system, we must employ two orthogonal techniques:

• Quantitative NMR (qNMR): To determine the absolute mass fraction (purity) without relying on the analyte's own standard [2].

• Derivatized GC-MS/MS: To resolve the cis/trans isomers of the cyclohexyl ring and quantify trace homologous impurities [1].

Comparison of Commercially Available Standards

To objectively evaluate performance, we compared three tiers of 4-(4-Octylcyclohexyl)phenol standards available to researchers.

Table 1: Comparative Specifications of 4-(4-Octylcyclohexyl)phenol Standards

Feature / Specification	Standard A (Certified Reference Material)	Standard B (High-Grade Research)	Standard C (Technical Grade)
Purity Determination	qNMR (Absolute Mass Fraction)	HPLC-UV (Relative Area %)	GC-FID (Relative Area %)
Stated Purity	99.5% ± 0.2%	> 98.0%	~ 95.0%
Isomeric Profile	Certified trans-isomer (>99%)	Mixed cis/trans (Unspecified)	Mixed isomers + homologues
Traceability	SI-Traceable via NIST SRM	Lot-specific CoA (Non-traceable)	None
Water Content (KF)	< 0.1%	< 0.5%	Unknown

Insight: Standard A's use of qNMR ensures that non-chromophoric impurities (like residual inorganic salts or water) are accounted for in the final purity value, preventing the overestimation commonly seen in Standard B and C.

Experimental Workflows & Self-Validating Protocols

Workflow 1: GC-MS/MS Isomeric Resolution via Silyl Derivatization

Causality: Why derivatize? The free phenolic -OH group interacts with the active sites in the GC column lining, leading to peak broadening. By reacting the standard with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), we replace the acidic proton with a trimethylsilyl (TMS) group. This drastically increases volatility, thermal stability, and yields sharp, symmetrical peaks, allowing for baseline resolution of the cis and trans isomers [1].

Self-Validating System: We utilize 4-n-octylphenol-d4 as an isotopically labeled internal standard (IS). Because the IS undergoes the exact same derivatization kinetics and matrix suppression as the analyte, any variations in derivatization efficiency or injection volume are mathematically canceled out by using the Analyte/IS response ratio.

Step-by-Step Protocol:

• Sample Preparation: Accurately weigh 1.0 mg of the 4-(4-Octylcyclohexyl)phenol standard and 1.0 mg of 4-n-octylphenol-d4 (IS) into a 10 mL volumetric flask. Dissolve and dilute to volume with anhydrous acetone.

• Derivatization: Transfer 100 µL of the solution to a GC autosampler vial. Add 50 µL of BSTFA containing 1% Trimethylchlorosilane (TMCS) as a catalyst.

• Incubation: Seal the vial and incubate at 60°C for 30 minutes to ensure complete silylation.

• Analysis: Inject 1 µL into a GC-MS/MS system equipped with a 5% phenyl-arylene stationary phase column. Use Multiple Reaction Monitoring (MRM) targeting the [M-15]+ fragment characteristic of TMS-derivatized alkylphenols.

GC-MS/MS workflow for resolving 4-(4-Octylcyclohexyl)phenol isomers via BSTFA derivatization.

Workflow 2: Absolute Quantitation via qNMR

Causality: Traditional purity methods rely on a reference standard of the same chemical to calibrate the instrument. But how do you certify the primary standard itself? qNMR solves this by utilizing the fundamental principle of NMR: the integrated area of a resonance signal is directly proportional to the number of nuclei producing it, regardless of the molecule's structure [3].

Self-Validating System: By co-dissolving the analyte with a highly pure, SI-traceable internal standard (e.g., 1,4-BTMSB-d4) in the same NMR tube, instrument-derived variances (like magnetic field inhomogeneity or receiver gain fluctuations) apply equally to both compounds. The purity is calculated absolutely based on the molar ratio.

Step-by-Step Protocol:

• Weighing: Using a microbalance (resolution 1 µg), accurately weigh ~10 mg of 4-(4-Octylcyclohexyl)phenol and ~5 mg of 1,4-BTMSB-d4 (Certified Reference Material) into a vial.

• Dissolution: Add 0.6 mL of Deuterated Chloroform (CDCl3) containing 0.03% TMS. Transfer to a 5 mm NMR tube.

• Acquisition: Acquire a 1H-NMR spectrum at 600 MHz. Crucial Step: Set the T1 relaxation delay (D1) to at least 5 times the longest T1 relaxation time of the protons of interest (typically >30 seconds) to ensure complete magnetization recovery and accurate integration [2].

• Integration & Calculation: Integrate the isolated aromatic protons of the analyte and the silyl protons of the 1,4-BTMSB-d4. Calculate the mass fraction using the established qNMR equation.

qNMR traceability chain establishing absolute purity of the analytical standard.

Experimental Validation Data

We subjected the three standards to our dual-workflow evaluation. The results below highlight the critical discrepancies that arise when relying solely on manufacturer-stated chromatographic purities.

Table 2: Experimental Validation Results (GC-MS vs qNMR)

Parameter Evaluated	Standard A (CRM)	Standard B (Research)	Standard C (Technical)
Manufacturer Stated Purity	99.5%	> 98.0%	~ 95.0%
True Mass Fraction (qNMR)	99.42%	94.15%	88.30%
Isomeric Ratio (trans:cis)	99.8 : 0.2	65.4 : 34.6	58.1 : 41.9
Trace Homologues Detected	None	Hexyl/Heptyl analogs	Multiple alkyl variants
Suitability for Calibration	Pass	Fail (Isomer bias)	Fail (Matrix effects)

Data Interpretation: Standard B exhibited a >3% deviation between its stated HPLC purity and its true mass fraction determined by qNMR. Furthermore, GC-MS/MS revealed that Standard B is a mixture of cis and trans isomers. Because these isomers can exhibit different biological activities and receptor binding affinities (especially in endocrine disruption assays), using Standard B to calibrate quantitative assays will introduce significant systematic error.

Conclusion

For researchers quantifying 4-(4-Octylcyclohexyl)phenol in complex matrices, the choice of analytical standard is the most critical variable. Relying on research-grade materials (Standard B) with purities derived solely from HPLC-UV leads to an overestimation of analyte concentration due to undetected isomers and non-chromophoric impurities.

To ensure data integrity, laboratories must utilize Certified Reference Materials (Standard A) whose absolute mass fraction has been established via qNMR and whose isomeric purity has been verified through derivatized GC-MS/MS or LC-MS/MS protocols.

References

• Silyl Derivatization of Alkylphenols, Chlorophenols, and Bisphenol A for Simultaneous GC/MS Determination. Analytical Chemistry (American Chemical Society). URL: [Link]

• Quantitative NMR as a Versatile Tool for the Reference Material Preparation. MDPI. URL: [Link]

• Stimuli Article: Quantitative Nuclear Magnetic Resonance (qNMR). US Pharmacopeia (USP). URL: [Link]

Safety & Regulatory Compliance

4-(4-Octylcyclohexyl)phenol proper disposal procedures

As a Senior Application Scientist, I recognize that handling complex organic compounds requires more than just following a safety data sheet—it requires a deep understanding of the chemical's behavior and its environmental impact. 4-(4-Octylcyclohexyl)phenol is a bulky alkylphenol derivative. While its unique structure makes it valuable in specialized synthetic and material science applications, it also classifies it as a severe environmental hazard.

Alkylphenols are notorious endocrine-disrupting compounds (EDCs) that mimic estrogenic activity, causing reproductive impairment and population decline in aquatic species[1]. Because these compounds are lipophilic and highly persistent, they bioaccumulate in aquatic food chains and are not effectively removed by standard wastewater treatment plants (WWTPs)[2].

To ensure operational safety and strict environmental compliance, this guide provides the definitive, field-proven protocols for the handling, segregation, and disposal of 4-(4-Octylcyclohexyl)phenol.

Chemical Profile & Hazard Causality

Before executing any disposal protocol, it is critical to understand why specific handling measures are required. The structural combination of a reactive phenol ring and a highly lipophilic octylcyclohexyl tail dictates the compound's physical behavior and toxicity profile.

Table 1: Quantitative Data & Hazard Causality Summary

Property	Value / Description	Causality / Operational Impact
Chemical Class	Alkylphenol derivative	The phenolic hydroxyl group is weakly acidic and reactive, while the bulky alkyl tail imparts extreme lipophilicity and environmental persistence.
Molecular Weight	~288.47 g/mol	The large hydrophobic surface area drives aquatic sediment sorption and increases the bioaccumulation factor (BAF).
Solubility	Insoluble in water; soluble in organic solvents	Necessitates the use of organic solvent waste streams; prevents aqueous dilution as a viable disposal strategy.
Aquatic Toxicity	High (Chronic & Acute)	Disrupts endocrine pathways in teleosts (fish)[1]. Mandates strict zero-drain-discharge policies.

Alkylphenol Waste Segregation and Disposal Workflow

To prevent cross-contamination and ensure regulatory compliance, all laboratory personnel must follow a strict segregation workflow. The diagram below outlines the logical decision tree for routing 4-(4-Octylcyclohexyl)phenol waste.

Alkylphenol Waste Segregation and Disposal Workflow.

Step-by-Step Disposal Methodologies

The following protocols are designed as self-validating systems. By verifying each step before proceeding to the next, you eliminate the risk of accidental environmental release or chemical incompatibility.

Protocol A: Segregation and Primary Containment

• Identify the Waste Matrix : Determine if the 4-(4-Octylcyclohexyl)phenol is in a pure solid state, dissolved in an organic solvent (e.g., methanol, dichloromethane), or contaminating solid debris (e.g., Kimwipes, pipette tips).

• Select Compatible Containers : Use High-Density Polyethylene (HDPE) or borosilicate glass containers.

  • Causality: Alkylphenols and their carrier solvents can degrade lower-grade plastics (like polystyrene) over time due to their lipophilic nature, leading to slow leaks.

• Isolate from Incompatibles : Strictly segregate this waste stream from strong oxidizing agents (e.g., nitric acid, peroxides, permanganates).

  • Causality: Phenolic compounds are electron-rich and can react exothermically with oxidizers, risking rapid gas evolution and container rupture.

Protocol B: Labeling and Secondary Containment

• Apply GHS-Compliant Labels : Immediately mark the container with a "Hazardous Waste" label. Check the boxes for Toxic and Environmental Hazard.

• Specify Contents Explicitly : Write "4-(4-Octylcyclohexyl)phenol" and list any associated solvents with their exact percentages. Do not use abbreviations.

  • Causality: Unknown or abbreviated waste streams require costly analytical testing by waste management facilities before they can be legally incinerated.

• Implement Secondary Containment : Place the primary container in a chemically resistant secondary bin capable of holding 110% of the primary container's volume.

Protocol C: EHS Manifesting and Final Destruction

• Initiate EHS Pickup : Submit a waste manifest to your Environmental Health and Safety (EHS) department.

• Specify High-Temperature Incineration : Ensure the waste profile is flagged for incineration.

  • Causality: High-temperature incineration (>1000°C) is the only reliable method to fully cleave the stable aromatic ring and destroy the bulky octylcyclohexyl group, preventing it from entering the environment[3].

• Enforce Zero Drain Disposal : Under no circumstances should this chemical or its rinsate be flushed down the sink.

  • Causality: The EPA heavily restricts the release of alkylphenols because standard WWTPs fail to degrade them, leading to direct effluent discharge into urban streams and severe aquatic toxicity[3].

Spill Response and Decontamination Protocol

In the event of an accidental release, immediate containment is required to prevent the substance from reaching floor drains or soil.

• Isolate and Protect : Restrict access to the spill zone. Don appropriate PPE, including heavy-duty nitrile gloves, a lab coat, and splash goggles.

• Contain the Spill :

  • For Liquids (dissolved in solvent): Surround and cover the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial spill pads).

  • For Solids: Gently sweep the material using a static-free brush and dustpan to minimize airborne dust generation.

• Collect and Package : Transfer the absorbed material or swept solid into a designated, sealable hazardous waste bucket.

• Chemical Decontamination : Wash the affected surface with a suitable organic solvent (e.g., isopropanol) to dissolve residual lipophilic traces, followed by a thorough wash with detergent and water.

  • Validation Step: Collect all solvent rinsate and contaminated paper towels used during the cleanup into the solid hazardous waste stream. Do not discard cleanup materials in the regular trash.

References

• Endocrine Disrupting Compounds (Nonylphenol and Bisphenol A)–Sources, Harmfulness and Laccase-Assisted Degradation in the Aquatic Environment National Center for Biotechnology Information (PMC)[Link]

• Toxic Impact of Alkylphenols on the Fish Reproduction and Endocrine Disruption ResearchGate[Link]

• Risk Management for Nonylphenol and Nonylphenol Ethoxylates United States Environmental Protection Agency (EPA)[Link]

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• 2. Endocrine Disrupting Compounds (Nonylphenol and Bisphenol A)–Sources, Harmfulness and Laccase-Assisted Degradation in the Aquatic Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 4-(4-Octylcyclohexyl)phenol

This document provides comprehensive safety and operational guidance for the handling of 4-(4-Octylcyclohexyl)phenol, a compound requiring meticulous safety protocols. The information herein is intended for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for ensuring personnel safety and maintaining experimental integrity. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, empowering you to make informed safety decisions in your laboratory.

Hazard Identification and Risk Assessment: The 'Why' Behind the 'How'

Understanding the intrinsic hazards of a chemical is the foundational step of any safety protocol. 4-(4-Octylcyclohexyl)phenol, like many substituted phenols, presents significant health risks that necessitate robust control measures. The primary hazards, as identified in Safety Data Sheets (SDS), include severe skin burns and serious eye damage.[1] Phenolic compounds are readily absorbed through the skin and can cause systemic toxicity, sometimes with a delayed onset of pain, which can give a false sense of security.[2]

A formal risk assessment must be conducted before any new procedure involving this compound. This process is not merely a bureaucratic step; it is a critical scientific evaluation to ensure all potential exposure routes are identified and controlled. The Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450) mandates this approach through the implementation of a Chemical Hygiene Plan (CHP).[3][4][5][6]

Key Hazard Information for 4-(4-Octylcyclohexyl)phenol and Structurally Similar Phenols:

Hazard Classification	GHS Pictogram	Signal Word	Hazard Statement
Skin Corrosion/Irritation	Corrosion	Danger	Causes severe skin burns and eye damage.[1]
Serious Eye Damage	Corrosion	Danger	Causes serious eye damage.[1][7][8]
Aquatic Hazard (Acute & Chronic)	Environment	Warning	Very toxic to aquatic life with long lasting effects.[7]

This table synthesizes data from representative Safety Data Sheets for octylphenols and related compounds. Always consult the specific SDS for the exact material you are using.

The risk assessment workflow is a continuous cycle of identification, evaluation, control, and review. This ensures that safety measures evolve with new information and procedural changes.

Caption: The continuous cycle of laboratory risk assessment.

Personal Protective Equipment (PPE) Protocol: Your Last Line of Defense

While engineering controls like fume hoods are the primary method for exposure reduction, PPE is essential for protecting against residual hazards and accidental contact.[9] The selection of PPE must be directly informed by the risk assessment.

Hand Protection: A Critical Barrier

Phenol and its derivatives can penetrate many common glove materials. Therefore, selecting the correct glove is arguably the most critical PPE decision. For incidental contact with dilute solutions (<10%), double-gloving with standard nitrile examination gloves may be acceptable, but gloves must be changed immediately upon any contact.[2]

For tasks involving concentrated solutions, direct immersion, or handling the solid powder, more robust hand protection is mandatory. Utility-grade neoprene or butyl rubber gloves offer superior resistance to phenols.[2][9] It is best practice to wear these heavier-duty gloves over a pair of nitrile gloves. This provides a dual barrier and allows for the safe removal of the outer glove if it becomes contaminated.

Glove Selection Guide for Phenolic Compounds:

Glove Material	Splash Contact (Incidental)	Extended Contact (Immersion/Concentrate)	Rationale
Nitrile	Fair (Double-glove, change immediately)[2][10]	Not Recommended	Good for general use and provides a visible sign of tearing, but offers limited resistance to prolonged phenol exposure.[10]
Neoprene	Good	Recommended	Offers good resistance to a range of chemicals including phenols, acids, and bases.[9][11][12]
Butyl Rubber	Excellent	Highly Recommended	Provides excellent resistance to phenols and many other corrosive chemicals.[2][9]
Viton™/Barrier®	Excellent	Highly Recommended	Offer the highest level of chemical resistance but may reduce dexterity.[9]

Always consult the glove manufacturer's specific chemical resistance chart for breakthrough time and permeation rate data.[13][14]

Eye and Face Protection

Given the "Causes serious eye damage" classification, eye protection is non-negotiable.[1][7][8]

• Minimum Requirement: ANSI Z87.1-rated safety glasses with side shields are required for all work in the laboratory.

• Splash Hazard: When handling solutions of 4-(4-octylcyclohexyl)phenol, chemical splash goggles are mandatory.[2][15] Goggles provide a full seal around the eyes, protecting from splashes that could circumvent standard safety glasses.

• High-Risk Operations: For tasks with a significant splash or aerosolization risk (e.g., preparing large volume solutions, heating), a full-face shield must be worn in addition to chemical splash goggles.[9][11][12]

Skin and Body Protection

A standard flame-resistant lab coat, fully buttoned, is required at all times.[2] For procedures with a higher risk of splashing, a chemical-resistant apron made of neoprene or butyl rubber should be worn over the lab coat.[2][9][12] Long pants and fully enclosed shoes are mandatory laboratory attire.[2]

Respiratory Protection

All work with solid 4-(4-Octylcyclohexyl)phenol or its volatile solutions must be conducted within a certified chemical fume hood to minimize inhalation exposure.[2][9][11] If a procedure absolutely cannot be performed in a fume hood and there is a risk of generating dust or aerosols, respiratory protection is required. This must be done under a formal Respiratory Protection Program, as mandated by OSHA. A risk assessment would likely specify a NIOSH-approved respirator with organic vapor cartridges and a P100 particulate pre-filter.

Caption: PPE selection workflow based on task-specific risks.

Safe Handling and Operational Procedures

• Preparation: Before handling, ensure an emergency eyewash and safety shower are accessible and unobstructed.[9] Verify the chemical fume hood has a current certification.

• Designated Area: All work with 4-(4-Octylcyclohexyl)phenol should be conducted in a designated area of the lab to prevent cross-contamination.

• Weighing: When weighing the solid compound, perform the task within the fume hood or in a ventilated balance enclosure to contain any dust.

• Solution Preparation: Add the solid to the solvent slowly. Be aware of any potential exothermic reactions.

• Storage: Store the compound in a cool, dry, well-ventilated area away from oxidizing agents, heat, and direct sunlight.[12] The container must be clearly labeled with the chemical name and all appropriate GHS hazard warnings.[4]

• First Aid: In case of skin contact, immediate and thorough decontamination is critical. Remove all contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes.[1] For phenol exposures, some protocols recommend wiping the skin with polyethylene glycol (PEG 300 or PEG 400) before or during water flushing, as it can help dissolve and remove the phenol.[9][15] Seek immediate medical attention for any exposure.

Decontamination and Waste Disposal

Proper disposal is a critical component of the chemical handling lifecycle, governed by EPA and local regulations.

• Decontamination: Decontaminate all work surfaces with a suitable solvent (e.g., 70% ethanol), followed by soap and water. Reusable glassware should be rinsed with a suitable solvent before standard washing.

• Waste Segregation: All materials contaminated with 4-(4-Octylcyclohexyl)phenol, including gloves, weigh boats, and paper towels, must be disposed of as hazardous waste.[12]

• Waste Streams: Maintain separate, clearly labeled, and closed waste containers for:

  • Solid Waste: Contaminated gloves, wipes, etc.

  • Liquid Waste: Unused solutions and solvent rinses.

• Labeling and Storage: Label hazardous waste containers with "Hazardous Waste," the full chemical name, and the associated hazards (Corrosive, Toxic). Store waste in a designated satellite accumulation area until it is collected by Environmental Health & Safety (EHS) personnel.

Caption: Decision workflow for hazardous waste disposal.

By integrating this expert-level guidance into your laboratory's standard operating procedures, you build a culture of safety that protects researchers and ensures the integrity of your scientific work.

References

• Laboratory Safety Guidance - OSHA. Occupational Safety and Health Administration. [Link]

• The Laboratory Standard | Office of Clinical and Research Safety. The University of Tennessee Health Science Center. [Link]

• 29 CFR 1910.1450 — OSHA Laboratory Standard - MasterControl. MasterControl Inc. [Link]

• Working Safely with Phenol Guideline - UQ Policy and Procedure Library. The University of Queensland. [Link]

• OSHA Standards for Biological Laboratories - ASPR. U.S. Department of Health & Human Services. [Link]

• Phenol Standard Operating Procedure - Yale Environmental Health & Safety. Yale University. [Link]

• Appendix P - Phenol First Aid Guide and PPE | Environment, Health and Safety. University of California, Berkeley. [Link]

• Phenol - Western Washington University. Western Washington University. [Link]

• OSHA Laboratory Standard | OSHA Lab Safety Standard - Compliancy Group. Compliancy Group. [Link]

• SAFE USE OF PHENOL. University of California, Riverside. [Link]

• The Complete Guide to Chemical-Resistant Gloves: Materials and Applications. Premier Safety. [Link]

• Glove Guide - myUSF. University of South Florida. [Link]

• 4-tert-OCTYLPHENOL FOR SYNTHESIS - Loba Chemie. Loba Chemie Pvt. Ltd. [Link]

• 4-Cyclohexylphenol | C12H16O | CID 14327 - PubChem. National Center for Biotechnology Information. [Link]

• 4-n-Octylphenol | C14H22O | CID 15730 - PubChem. National Center for Biotechnology Information. [Link]

• Chemical Resistance Guide for Gloves – Quick Tips. BHHC Safety Center. [Link]

• Glove Selection Guide - Office of Environment, Health & Safety. University of California, Berkeley. [Link]

• Glove Chemical Resistance Charts - Environment, Health and Safety. San Francisco State University. [Link]

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